1-Aminocyclopropane-1-carboxylic acid

• CAS: 22059-21-8

Core Science & Biosynthesis

The Pivotal Role of 1-Aminocyclopropane-1-carboxylic Acid in Plant Physiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC) is a non-proteinogenic amino acid that holds a central position in plant physiology. Primarily recognized as the immediate precursor to the gaseous plant hormone ethylene (B1197577), ACC's role extends beyond simple biosynthesis. Emerging evidence has illuminated ACC's function as a signaling molecule in its own right, with intricate regulatory networks governing its synthesis, transport, and metabolism. This technical guide provides an in-depth exploration of ACC's multifaceted roles, detailing its biosynthesis and conversion to ethylene, its function as an independent signaling entity, and its interaction with other hormonal pathways. This document summarizes key quantitative data, provides detailed experimental protocols for the study of ACC, and visualizes complex pathways and workflows to support advanced research and development in plant science and agriculture.

Introduction

The discovery of 1-aminocyclopropane-1-carboxylic acid (ACC) as the direct precursor to ethylene revolutionized our understanding of this crucial plant hormone's biosynthesis.[1] Ethylene is a key regulator of a myriad of developmental processes and stress responses in plants, including seed germination, fruit ripening, senescence, and defense against pathogens.[2] The synthesis of ethylene is tightly controlled, with the production of ACC often being the rate-limiting step.[3] This makes ACC a critical node in the regulation of ethylene-dependent physiological events.

Beyond its foundational role as an ethylene precursor, recent studies have unveiled a more complex picture, suggesting that ACC itself can act as a signaling molecule, independent of its conversion to ethylene.[4] This dual functionality underscores the importance of understanding the intricate mechanisms that govern ACC homeostasis, including its synthesis, transport, and conjugation. This guide will delve into the technical details of ACC's function, providing the necessary background and methodologies for researchers in the field.

ACC Biosynthesis and its Conversion to Ethylene

The biosynthesis of ethylene from the amino acid methionine is a two-step process with ACC as the key intermediate. This pathway is highly conserved across higher plants.

Step 1: Synthesis of ACC from S-adenosyl-L-methionine (SAM)

The first committed step in ethylene biosynthesis is the conversion of S-adenosyl-L-methionine (SAM) to ACC. This reaction is catalyzed by the enzyme ACC synthase (ACS) , a pyridoxal-5'-phosphate (PLP)-dependent enzyme.[5] The reaction also produces 5'-methylthioadenosine (MTA), which is recycled back to methionine via the Yang cycle.

ACS is encoded by a multigene family in plants, with different isoforms exhibiting distinct expression patterns and regulatory mechanisms in response to developmental and environmental cues.[1] This enzymatic step is generally considered the rate-limiting step in ethylene biosynthesis, making ACS a primary target for the regulation of ethylene production.[3]

Step 2: Conversion of ACC to Ethylene

The final step in ethylene biosynthesis is the oxidation of ACC to ethylene, carbon dioxide, and cyanide. This reaction is catalyzed by ACC oxidase (ACO) , a non-heme iron enzyme that requires ascorbate (B8700270) and Fe(II) as cofactors.[6] Unlike ACS, ACO is often constitutively expressed, though its activity can also be regulated at the transcriptional and post-transcriptional levels.[6]

Figure 1: The ethylene biosynthesis pathway.

Quantitative Data on ACC and its Biosynthetic Enzymes

The concentration of ACC and the kinetic properties of ACS and ACO vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions.

ACC Concentrations in Plant Tissues

The following table summarizes representative ACC concentrations found in various plant tissues. These values highlight the dynamic range of ACC levels in response to different stimuli.

Plant Species	Tissue	Condition	Free ACC Concentration (pmol/g FW)	Conjugated ACC (MACC) (pmol/g FW)	Reference
Arabidopsis thaliana	Seedlings	Control	~1600	-	[7]
Arabidopsis thaliana	Roots	Control	~100	-	[7]
Arabidopsis thaliana	Leaves	Control	~100	-	[7]
Arabidopsis thaliana	Shoots	Wounding (24h)	~250	~750	[8]
Arabidopsis thaliana	Shoots	Salt Stress (24h)	~200	~600	[8]
Lycopersicon esculentum (Tomato)	Fruit	Unripe	~50	-	[7]
Lycopersicon esculentum (Tomato)	Fruit	Ripe	~2550	-	[7]

Kinetic Parameters of ACC Synthase (ACS) and ACC Oxidase (ACO)

The kinetic parameters, Michaelis constant (Km) and maximum velocity (Vmax), provide insights into the efficiency of ACS and ACO isoforms.

Enzyme Isoform	Plant Species	Km (µM)	Vmax (nmol/mg protein/h)	Reference
ACC Synthase (ACS)
AtACS8	Arabidopsis thaliana	15	-	[9]
LeACS2	Lycopersicon esculentum	13	-	[1]
ACC Oxidase (ACO)
AtACO1	Arabidopsis thaliana	33.33	4.67 (nmol ethylene/nmol ACO)	[9]
AtACO2	Arabidopsis thaliana	-	-	[10]
PhACO	Petunia hybrida	92	36.7 (min-1, kcat)	[11]
ShACO	Stylosanthes humilis	156	5.4 (mmol ethylene/g FW/h)	[12]

ACC as a Signaling Molecule

While the role of ACC as an ethylene precursor is well-established, a growing body of evidence indicates that ACC can also function as a signaling molecule, independent of ethylene. This has been demonstrated in experiments where chemical inhibitors of ethylene perception do not block certain ACC-induced responses.[4] Furthermore, knockout mutations of all functional ACS genes in Arabidopsis are embryonic lethal, a much more severe phenotype than that observed in ethylene-insensitive mutants, suggesting an essential, ethylene-independent role for ACC during development.

The precise mechanisms of ACC signaling are still under investigation, but it is clear that ACC can be transported throughout the plant to act as a long-distance signal.

ACC Transport

ACC is a mobile molecule that can be transported both locally between cells and over long distances through the plant's vascular system.

• Xylem Transport: ACC can be synthesized in the roots, for example under flooding conditions, and transported to the shoots via the xylem, where it is converted to ethylene to induce responses like epinasty.

• Phloem Transport: Evidence also supports the transport of ACC through the phloem, allowing for systemic signaling throughout the plant.

The first identified ACC transporter is LYSINE HISTIDINE TRANSPORTER 1 (LHT1) , an amino acid transporter that has been shown to facilitate ACC uptake.[13]

References

• 1. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 2. Protocol: An updated integrated methodology for analysis of metabolites and enzyme activities of ethylene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. ACC Synthase [biology.kenyon.edu]
• 6. Ethylene, ACC, and the Plant Growth-Promoting Enzyme ACC Deaminase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The nature of O2 activation by the ethylene-forming enzyme 1-aminocyclopropane-1-carboxylic acid oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Discovery of 1-Aminocyclopropane-1-carboxylic Acid (ACC) as the Penultimate Precursor of Ethylene: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The identification of 1-aminocyclopropane-1-carboxylic acid (ACC) as the immediate precursor to the plant hormone ethylene (B1197577) marked a seminal moment in plant biology. This discovery, spearheaded by the foundational work of Adams and Yang in 1979, unraveled the core of the ethylene biosynthetic pathway, paving the way for a deeper understanding of plant development, fruit ripening, and stress responses. This technical guide provides an in-depth exploration of this discovery, detailing the key experiments, methodologies, and quantitative data that solidified the role of ACC. It is intended to serve as a comprehensive resource for researchers in plant science and drug development, offering both historical context and practical experimental frameworks.

Introduction

Ethylene, a simple gaseous hydrocarbon, is a potent phytohormone that orchestrates a wide array of physiological processes in plants, including seed germination, cell elongation, fruit ripening, senescence, and abscission.[1][2] For decades, the precise biosynthetic origin of ethylene remained elusive. Early studies implicated methionine as a precursor, but the intermediate steps were unknown.[3][4] A significant breakthrough came with the discovery that S-adenosyl-L-methionine (SAM) serves as an intermediate in the conversion of methionine to ethylene.[3][5] However, the subsequent step leading to ethylene formation was a critical missing piece of the puzzle.

In 1979, a landmark paper by Douglas O. Adams and Shang Fa Yang provided definitive evidence that the non-proteinogenic amino acid, 1-aminocyclopropane-1-carboxylic acid (ACC), is the direct precursor to ethylene.[3][5][6] Their elegant series of experiments not only identified ACC but also elucidated the enzymatic steps catalyzed by ACC synthase (ACS) and ACC oxidase (ACO), which are now recognized as the key regulatory points in ethylene biosynthesis.[1][7]

This guide will delve into the technical details of this discovery, presenting the experimental evidence in a structured format, providing detailed protocols for the key experiments, and visualizing the underlying biochemical pathways and experimental workflows.

The Ethylene Biosynthetic Pathway: The Yang Cycle

The biosynthesis of ethylene is intricately linked with the methionine salvage pathway, collectively known as the Yang Cycle. This cycle ensures a continuous supply of methionine for sustained ethylene production.[1][2][8] The core pathway proceeds as follows:

• Methionine (Met) is converted to S-adenosyl-L-methionine (SAM) by the enzyme SAM synthetase, a reaction that consumes one molecule of ATP.[5][7]

• ACC synthase (ACS) , a pyridoxal (B1214274) phosphate (B84403) (PLP)-dependent enzyme, catalyzes the conversion of SAM to 1-aminocyclopropane-1-carboxylic acid (ACC) and 5'-methylthioadenosine (MTA).[5][9][10] This is the first committed and often rate-limiting step in ethylene biosynthesis.[10][11]

• ACC oxidase (ACO) , a non-heme iron-containing enzyme, oxidizes ACC to form ethylene , carbon dioxide, and hydrogen cyanide.[7]

• The byproduct, 5'-methylthioadenosine (MTA) , is recycled back to methionine through a series of reactions in the Yang Cycle, thus conserving the sulfur atom.[8][12]

Key Experimental Evidence for ACC as the Ethylene Precursor

The identification of ACC as the immediate precursor to ethylene was based on a series of meticulous experiments conducted by Adams and Yang using apple fruit tissue, which is known for its high rate of ethylene production.

Trapping of a Labeled Intermediate under Anaerobic Conditions

The pivotal experiment involved feeding radiolabeled methionine to apple tissue under aerobic and anaerobic conditions.

• Observation: When L-[U-¹⁴C]methionine was fed to apple tissue in the presence of air, it was efficiently converted to [¹⁴C]ethylene. However, when the tissue was incubated under a nitrogen atmosphere, the production of [¹⁴C]ethylene ceased, and a new radiolabeled compound accumulated in the tissue.[3][6]

• Interpretation: This suggested that the conversion of the intermediate to ethylene is an oxygen-dependent process. When oxygen was reintroduced, the accumulated labeled compound was readily converted to [¹⁴C]ethylene, confirming its role as a precursor.[6]

Identification of the Intermediate as ACC

The accumulated radiolabeled compound was identified as ACC through a combination of chromatographic and electrophoretic techniques.

• Methodology: The ethanol-soluble extract from the apple tissue incubated with L-[U-¹⁴C]methionine under nitrogen was subjected to paper chromatography and paper electrophoresis.

• Observation: The radioactive compound co-migrated with synthetic ACC in both separation systems.[5]

Efficient Conversion of Exogenous ACC to Ethylene

To further solidify the role of ACC, experiments were conducted by supplying non-radiolabeled ACC to the apple tissue.

• Observation: The application of unlabeled ACC to apple tissue significantly stimulated ethylene production.[5] Furthermore, when radiolabeled ACC was supplied, it was efficiently converted to labeled ethylene.

• Interpretation: This demonstrated that plant tissues possess the enzymatic machinery to readily convert ACC to ethylene.

Isotope Dilution and Inhibition Studies

Competitive inhibition and isotope dilution experiments provided further compelling evidence for the precursor-product relationship between methionine, ACC, and ethylene.

• Observation 1: The conversion of labeled methionine to ethylene was significantly reduced in the presence of unlabeled ACC.[3]

• Observation 2: Conversely, the conversion of labeled ACC to ethylene was not significantly affected by the presence of unlabeled methionine.[3]

• Observation 3: The use of aminoethoxyvinylglycine (AVG), a potent inhibitor of pyridoxal phosphate-dependent enzymes, blocked the conversion of methionine to ethylene but did not inhibit the conversion of ACC to ethylene.[3][10]

• Interpretation: These results strongly indicated that ACC is an intermediate that lies between methionine and ethylene in the biosynthetic pathway and that the enzyme responsible for converting a precursor to ACC (ACC synthase) is inhibited by AVG.

Quantitative Data

The following tables summarize key quantitative data from seminal studies on ethylene biosynthesis.

Table 1: Conversion Efficiency of Precursors to Ethylene in Apple Tissue

Precursor	Condition	Conversion to Ethylene (%)	Reference
L-[U-¹⁴C]Methionine	Aerobic	High	[3]
L-[U-¹⁴C]Methionine	Anaerobic	Negligible	[3]
[¹⁴C]ACC	Aerobic	High	[3]

Table 2: Enzyme Kinetics of ACC Synthase

Enzyme Source	Substrate	K_m_ (μM)	Reference
Tomato Fruit	S-Adenosylmethionine (SAM)	13	[13]
Apple	S-Adenosylmethionine (SAM)	20	[9]

Table 3: Inhibition of ACC Synthase by Aminoethoxyvinylglycine (AVG)

Enzyme Source	Inhibitor	K_i_ (μM)	Type of Inhibition	Reference
Tomato Fruit	Aminoethoxyvinylglycine (AVG)	0.2	Competitive	[13][14]
Apple	Aminoethoxyvinylglycine (AVG)	~0.01-0.02 (K_d_)	Competitive	[15]

Experimental Protocols

The following are detailed methodologies for the key experiments that led to the discovery of ACC as an ethylene precursor, based on the original work of Adams and Yang and subsequent related studies.

Protocol for Radiolabeling and Trapping of ACC

Objective: To demonstrate the accumulation of a radiolabeled intermediate from methionine under anaerobic conditions.

Materials:

• Mature apple fruit (e.g., Golden Delicious)

• L-[U-¹⁴C]Methionine

• 25-mL flasks with serum stoppers

• Syringes

• Nitrogen gas source

• Gas chromatograph equipped with a flame ionization detector (FID)

• Scintillation counter

• 80% Ethanol (B145695)

Procedure:

• Prepare apple tissue plugs (e.g., 1 cm diameter, 0.5 cm thick).

• Place a known weight of tissue plugs (e.g., 5 g) into a 25-mL flask.

• Inject a solution of L-[U-¹⁴C]methionine (e.g., 0.1 μCi in 100 μL water) into the flask, ensuring even distribution over the tissue.

• Seal the flask with a serum stopper.

• For the anaerobic condition, flush the flask with nitrogen gas for 5 minutes. For the aerobic control, flush with air.

• Incubate the flasks at room temperature (e.g., 25°C) for a set period (e.g., 6 hours).

• After incubation, take a gas sample from the headspace of each flask using a gas-tight syringe and inject it into the gas chromatograph to measure [¹⁴C]ethylene production.

• To extract the accumulated intermediate, add 80% ethanol to the flask and homogenize the tissue.

• Centrifuge the homogenate and collect the supernatant.

• Analyze a portion of the supernatant for total radioactivity using a scintillation counter.

Protocol for Identification of ACC by Paper Chromatography and Electrophoresis

Objective: To identify the accumulated radiolabeled intermediate as ACC.

Materials:

• Ethanolic extract from Protocol 5.1

• Synthetic 1-aminocyclopropane-1-carboxylic acid (ACC) standard

• Whatman No. 1 chromatography paper

• Chromatography tank

• Solvent system for chromatography (e.g., n-butanol:acetic acid:water, 4:1:1 v/v/v)

• High-voltage paper electrophoresis apparatus

• Buffer for electrophoresis (e.g., formic acid:acetic acid:water, pH 1.9)

• Ninhydrin (B49086) spray reagent

• Autoradiography film or a radiochromatogram scanner

Procedure:

• Paper Chromatography: a. Spot the concentrated ethanolic extract and the ACC standard onto the chromatography paper. b. Develop the chromatogram in the chromatography tank with the chosen solvent system. c. After development, dry the paper and spray with ninhydrin to visualize the amino acids. d. Expose the paper to autoradiography film or scan with a radiochromatogram scanner to locate the radioactive spots. e. Compare the R_f_ value of the radioactive spot with that of the ACC standard.

• Paper Electrophoresis: a. Spot the ethanolic extract and the ACC standard onto the center of a sheet of chromatography paper. b. Wet the paper with the electrophoresis buffer, avoiding the sample spots. c. Place the paper in the electrophoresis apparatus and apply a high voltage (e.g., 3000 V) for a set time (e.g., 30 minutes). d. After electrophoresis, dry the paper and visualize the spots with ninhydrin. e. Use autoradiography or a radiochromatogram scanner to locate the radioactive spot. f. Compare the migration of the radioactive spot with that of the ACC standard.

Conclusion

The discovery of 1-aminocyclopropane-1-carboxylic acid as the immediate precursor of ethylene was a landmark achievement in plant science. The elegant and systematic experimental approach employed by Adams and Yang not only identified a key intermediate but also defined the central enzymatic steps in ethylene biosynthesis. This foundational knowledge has since enabled significant advancements in our understanding of plant growth and development, and has provided critical targets for the genetic and chemical manipulation of ethylene production in agriculture and horticulture. For professionals in drug development, the enzymes of the ethylene biosynthetic pathway, particularly ACC synthase, offer intriguing models for enzyme inhibition and the design of targeted regulators. The technical details and protocols outlined in this guide serve as a testament to the power of rigorous biochemical investigation and provide a valuable resource for future research in this dynamic field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethylene biosynthesis in plants by eshfaq bhatt | DOCX [slideshare.net]
• 5. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. 1-Aminocyclopropane-1-carboxylate synthase - Wikipedia [en.wikipedia.org]
• 10. ACC Synthase [biology.kenyon.edu]
• 11. Ethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Apple 1-aminocyclopropane-1-carboxylate synthase in complex with the inhibitor L-aminoethoxyvinylglycine. Evidence for a ketimine intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethylene-Independent 1-Aminocyclopropane-1-Carboxylic Acid Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is widely recognized as the immediate precursor to the plant hormone ethylene (B1197577).[1] For decades, the application of exogenous ACC has been a standard method to study ethylene-dependent physiological responses. However, a growing body of evidence reveals that ACC also functions as a signaling molecule in its own right, operating through pathways independent of ethylene perception and signaling.[1][2] This "non-canonical" ACC signaling has been implicated in a variety of developmental processes and stress responses, presenting new avenues for research and potential targets for agricultural and pharmaceutical development.

This technical guide provides an in-depth overview of the ethylene-independent ACC signaling pathway. It is designed for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the core mechanisms, experimental validation, and key molecular players involved. The guide summarizes quantitative data from pivotal studies, details relevant experimental protocols, and provides visual representations of the signaling cascades.

Core Signaling Pathways

Ethylene-independent ACC signaling has been identified in several key physiological contexts. Below are summaries and diagrams of the most well-characterized pathways.

Root Development and Cell Wall Integrity

ACC plays a crucial role in regulating root growth and responding to cell wall stress, independent of the canonical ethylene signaling cascade. This pathway is particularly evident in studies using ethylene-insensitive mutants, such as ein2-1, where ACC still elicits a significant response.[1]

A proposed pathway involves the perception of ACC, leading to a signaling cascade that modulates the expression of key developmental regulators in the root tip. This includes the downregulation of the quiescent center-specific transcription factor WUSCHEL RELATED HOMEOBOX 5 (WOX5) and a group of CLAVATA3/EMBRYO SURROUNDING REGION (CLE) peptide genes. The repression of these CLE peptides is thought to relieve the inhibition of another transcription factor, LATERAL ORGAN BOUNDARY DOMAIN 18 (LBD18), thereby promoting lateral root formation.

References

• 1. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biosynthesis of 1-Aminocyclopropane-1-carboxylic Acid from Methionine

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal, non-proteinogenic amino acid that serves as the direct precursor to ethylene (B1197577), a key phytohormone regulating a vast array of physiological and developmental processes in plants.[1][2] The biosynthesis of ethylene is a simple yet elegantly regulated pathway, with the production of ACC being the central, often rate-limiting, step.[3][4] This document provides a comprehensive technical overview of the biosynthesis of ACC from its precursor, methionine. It details the enzymatic steps, presents key quantitative data, outlines experimental protocols for enzyme analysis, and provides visual diagrams of the pathway and associated workflows. This guide is intended for researchers, scientists, and professionals in drug development who are engaged in the study of plant physiology, hormone signaling, and the development of compounds that modulate plant growth and ripening.

The Core Biosynthetic Pathway

The conversion of methionine to ACC is a two-step enzymatic process that is central to the production of ethylene in higher plants.[2][5] This pathway, often referred to as the Yang Cycle, ensures a sustained supply of the precursor for ethylene synthesis.[6]

• Methionine to S-adenosyl-L-methionine (SAM): The pathway initiates with the activation of the amino acid methionine. The enzyme SAM synthetase (SAMS), also known as methionine adenosyltransferase, catalyzes the conversion of methionine to S-adenosyl-L-methionine (SAM) in an ATP-dependent reaction.[1][2]

• SAM to 1-Aminocyclopropane-1-carboxylic acid (ACC): This is the committed and generally rate-limiting step in ethylene biosynthesis.[3][4][7] The enzyme ACC synthase (ACS) catalyzes the cleavage of SAM to produce ACC and 5'-methylthioadenosine (MTA).[1][2] MTA is subsequently recycled back to methionine to ensure the pathway's continuity.[1][6]

Following its synthesis, ACC is oxidized by ACC oxidase (ACO) to form ethylene, carbon dioxide, and cyanide.[1][3] While ACO can also be a regulatory point, the synthesis of ACC by ACS is the primary control point for ethylene production.[1][8]

Caption: The biosynthesis pathway of ACC from methionine.

Key Enzymes and Their Properties

ACC Synthase (ACS)

ACC synthase (EC 4.4.1.14) is a cytosolic, pyridoxal-5'-phosphate (PLP)-dependent enzyme that belongs to the α-family of aminotransferases.[4][8][9] It exists as a dimer in most plant species, although monomeric forms can also be active.[10]

• Mechanism: ACS catalyzes a unique γ-elimination reaction. The reaction proceeds through a quinonoid intermediate, stabilized by the PLP cofactor.[4] The enzyme facilitates the cyclization of the methionine moiety of SAM to form the characteristic cyclopropane (B1198618) ring of ACC.[10]

• Regulation: The activity of ACS is tightly controlled at multiple levels, reflecting its role as the rate-limiting enzyme.[3]

  • Transcriptional Regulation: ACS is encoded by a multigene family, with different members showing differential expression in response to developmental cues (e.g., fruit ripening), environmental stresses, and other hormones.[8][9] This differential transcription allows for precise spatial and temporal control of ethylene production.[8]

  • Post-translational Regulation: ACS protein stability is a key regulatory point. Phosphorylation and subsequent proteasome-dependent degradation mediate the turnover of ACS, allowing for rapid changes in ethylene synthesis rates.[3]

ACC Oxidase (ACO)

ACC oxidase (EC 1.14.17.4) catalyzes the final step in ethylene biosynthesis, converting ACC to ethylene.[11] It is a non-heme iron enzyme belonging to a superfamily of oxygenases/oxidases that are dependent on Fe(II) and ascorbate (B8700270) for activity.[1][12]

• Mechanism: The ACO reaction is complex, requiring ACC, molecular oxygen, ascorbate, and bicarbonate as an activator.[6][13] The proposed mechanism involves the binding of ACC and oxygen to the active-site iron center.[14] This leads to the oxidative cleavage of the ACC ring, producing ethylene, cyanoformate (which decomposes to cyanide and CO2), and dehydroascorbate.[12][14]

• Regulation: Although often considered non-rate-limiting, ACO activity can be a control point under specific conditions.[1][8][15] Like ACS, ACO is also encoded by a multigene family, and its expression is subject to positive feedback regulation by ethylene, particularly during processes like fruit ripening.[16][17]

References

• 1. Frontiers | 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator [frontiersin.org]
• 2. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 3. Regulation of 1-aminocyclopropane-1-carboxylic acid synthase (ACS) expression and its functions in plant life [maxapress.com]
• 4. 1-Aminocyclopropane-1-carboxylate synthase - Wikipedia [en.wikipedia.org]
• 5. Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance [mdpi.com]
• 9. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 10. ACC Synthase [biology.kenyon.edu]
• 11. 1-Aminocyclopropane-1-carboxylic acid - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 1-Aminocyclopropane-1-carboxylic acid oxidase reaction mechanism and putative post-translational activities of the ACCO protein - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Aminocyclopropanecarboxylate oxidase - Wikipedia [en.wikipedia.org]
• 15. Frontiers | 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene [frontiersin.org]
• 16. Expression and internal feedback regulation of ACC synthase and ACC oxidase genes in ripening tomato fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]

The Central Role of ACC Synthase in 1-Aminocyclopropane-1-carboxylic Acid Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC) synthase (ACS) is the pivotal and often rate-limiting enzyme in the biosynthesis of ethylene (B1197577), a key phytohormone regulating a myriad of developmental processes and stress responses in plants. This technical guide provides an in-depth exploration of the function of ACC synthase in the production of its catalytic product, ACC. We delve into the enzyme's structure, catalytic mechanism, and the intricate multi-level regulatory networks that govern its activity. This guide also presents a compilation of quantitative data, detailed experimental protocols for the study of ACC synthase, and visual representations of the key signaling pathways that modulate its function, offering a comprehensive resource for researchers in plant biology, agricultural science, and drug development targeting ethylene-mediated processes.

Introduction

Ethylene, the simplest olefin, is a gaseous plant hormone that profoundly influences plant growth and development, from seed germination to fruit ripening and senescence.[1][2] The biosynthesis of ethylene is a simple two-step pathway, with the conversion of S-adenosyl-L-methionine (SAM) to 1-aminocyclopropane-1-carboxylic acid (ACC) being the first committed step.[3] This reaction is catalyzed by ACC synthase (ACS), making it a critical control point in the ethylene biosynthetic pathway.[1][2] The subsequent oxidation of ACC to ethylene is carried out by ACC oxidase (ACO).[3] Due to its role as the rate-limiting enzyme, the regulation of ACC synthase activity is paramount in controlling ethylene production in response to developmental cues and environmental stimuli.[1][2]

This guide will provide a detailed technical overview of ACC synthase, focusing on its core function in ACC production.

ACC Synthase: Structure and Catalytic Mechanism

ACC synthase belongs to the pyridoxal-5'-phosphate (PLP)-dependent aminotransferase family.[1] The enzyme functions as a dimer, with each monomer contributing to the active site.[4] The catalytic mechanism involves the formation of a Schiff base between the PLP cofactor and the substrate, SAM. This is followed by a γ-elimination reaction, resulting in the formation of ACC and 5'-methylthioadenosine (MTA).[5]

Quantitative Data on ACC Synthase

The kinetic parameters of ACC synthase isoforms vary between plant species and are influenced by experimental conditions. The following tables summarize key quantitative data related to ACC synthase activity and expression.

Table 1: Kinetic Parameters of ACC Synthase Isoforms

Plant Species	Isoform	Substrate	K_m_ (µM)	k_cat_ (s⁻¹)	Reference
Malus domestica (Apple)	ACS1	SAM	8.5	1.6	[6]
Solanum lycopersicum (Tomato)	LeACS2	SAM	13	-	[7]
Arabidopsis thaliana	ACS5	SAM	6.4	0.04	[5]
Arabidopsis thaliana	ACS9	SAM	5.2	0.03	[5]
Vigna radiata (Mung Bean)	ACS1	SAM	10	-	[8]

Note: '-' indicates data not available in the cited source.

Table 2: Regulation of ACC Synthase Gene Expression

Plant Species	Treatment	Gene	Fold Change in Expression	Reference
Solanum lycopersicum (Tomato)	Wounding	LeACS2	~120-fold increase	[9]
Arabidopsis thaliana	Auxin (IAA)	AtACS4, AtACS8	>10-fold increase	[10]
Arabidopsis thaliana	Ethylene	AtACS5, AtACS9	Negative feedback	[11]
Zea mays (Maize)	Drought	ZmACS6	Upregulated	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study ACC synthase function.

Protein Extraction for ACC Synthase Activity Assay

This protocol is adapted from established methods for plant protein extraction.[12][13]

Materials:

• Plant tissue (e.g., leaves, fruit)

• Liquid nitrogen

• Mortar and pestle

• Extraction buffer (e.g., 100 mM HEPES-KOH, pH 8.0, 10 mM DTT, 1 mM EDTA, 10% glycerol, 1% PVPP)

• Centrifuge

• Spectrophotometer for protein quantification (e.g., Bradford assay)

Procedure:

• Harvest and immediately freeze plant tissue in liquid nitrogen to prevent protein degradation.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Transfer the powdered tissue to a pre-chilled tube.

• Add cold extraction buffer to the powder (e.g., 2 mL of buffer per gram of tissue).

• Vortex vigorously to homogenize the sample.

• Centrifuge the homogenate at 12,000 x g for 20 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant containing the soluble proteins to a new pre-chilled tube.

• Determine the protein concentration of the extract using a standard method like the Bradford assay.

• The protein extract is now ready for the in vitro ACC synthase activity assay or can be stored at -80°C for later use.

In Vitro ACC Synthase Activity Assay

This protocol is based on the conversion of SAM to ACC, followed by the chemical conversion of ACC to ethylene for quantification by gas chromatography.[14][15]

Materials:

• Protein extract containing ACC synthase

• Assay buffer (e.g., 100 mM HEPES-KOH, pH 8.0, 10 µM pyridoxal-5'-phosphate)

• S-adenosyl-L-methionine (SAM) solution (e.g., 500 µM)

• Reaction tubes

• Incubator or water bath

• Stopping solution (e.g., 10 mM HgCl₂)

• ACC to ethylene conversion reagent (e.g., 100 mM HgCl₂ and a mixture of 5% NaOCl and saturated NaOH in a 2:1 ratio)

• Gas-tight syringes

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable column (e.g., alumina)

Procedure:

• Set up reaction tubes on ice.

• To each tube, add the protein extract (e.g., 100 µg of total protein) and assay buffer to a final volume of 900 µL.

• Pre-incubate the mixture at the desired reaction temperature (e.g., 30°C) for 5 minutes.

• Initiate the reaction by adding 100 µL of the SAM solution.

• Incubate the reaction for a specific time period (e.g., 1 hour) at the chosen temperature.

• Stop the reaction by adding the stopping solution (e.g., 100 µL of 10 mM HgCl₂).

• To quantify the ACC produced, add the ACC to ethylene conversion reagent to the sealed reaction tube.

• Incubate at room temperature for a few minutes to allow for the complete conversion of ACC to ethylene.

• Using a gas-tight syringe, withdraw a sample of the headspace from the reaction tube.

• Inject the gas sample into the GC for ethylene quantification.

• Calculate the ACC synthase activity based on the amount of ethylene produced, the amount of protein used, and the reaction time.

Quantification of ACC by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a highly sensitive and specific method for ACC quantification.[16][17]

Materials:

• Plant tissue

• Extraction solvent (e.g., 80% ethanol)

• Internal standard (e.g., [²H₄]ACC)

• Solid-phase extraction (SPE) columns (e.g., C18)

• Derivatization agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA)

• GC-MS system

Procedure:

• Homogenize a known amount of plant tissue in the extraction solvent containing the internal standard.

• Centrifuge the homogenate to pellet solids.

• Pass the supernatant through an SPE column to remove interfering compounds.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Re-dissolve the residue in a suitable solvent and derivatize the ACC by adding the derivatization agent and heating.

• Inject the derivatized sample into the GC-MS system.

• Identify and quantify the derivatized ACC based on its retention time and mass spectrum, using the internal standard for accurate quantification.

Signaling Pathways Regulating ACC Synthase

The expression and activity of ACC synthase are tightly regulated by a complex network of signaling pathways. These pathways are triggered by various internal and external cues, including phytohormones and environmental stresses.

Auxin-Induced ACC Synthase Expression

Auxin, a key plant growth hormone, is a potent inducer of ACC synthase gene expression.[8][10] High levels of auxin lead to the degradation of Aux/IAA transcriptional repressors, which in turn allows Auxin Response Factors (ARFs) to activate the transcription of target genes, including several ACS genes.[18]

Auxin signaling pathway leading to ACC synthase expression.

MAPK Cascade-Mediated Phosphorylation and Stabilization of ACC Synthase

Various stress signals, such as pathogen attack or wounding, activate Mitogen-Activated Protein Kinase (MAPK) cascades.[19] These cascades can lead to the phosphorylation of specific ACC synthase isoforms, which enhances their stability and, consequently, increases ACC production.

MAPK cascade-mediated stabilization of ACC synthase.

Ethylene Feedback Regulation of ACC Synthase

Ethylene itself can regulate its own biosynthesis through a feedback mechanism that affects the expression and stability of ACC synthase isoforms.[2][11] This can be a positive or negative feedback loop depending on the specific isoform and the physiological context. For instance, ethylene can promote the degradation of certain ACS proteins via the ETO1/EOL E3 ligase complex.[5]

Ethylene feedback regulation of ACC synthase stability.

Conclusion

ACC synthase stands as a central regulatory hub in the production of ACC and, consequently, ethylene. Its activity is meticulously controlled at multiple levels, from gene transcription to post-translational modifications, allowing plants to fine-tune their ethylene responses to a vast array of developmental and environmental signals. The detailed understanding of ACC synthase function, as outlined in this guide, is crucial for developing strategies to manipulate ethylene production for agricultural and biotechnological applications, such as improving crop yield, controlling fruit ripening, and enhancing stress tolerance. The provided protocols and pathway diagrams serve as a valuable resource for researchers aiming to further unravel the complexities of ethylene biosynthesis and its regulation.

References

• 1. New Insights into the Protein Turnover Regulation in Ethylene Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethylene Biosynthesis and Signaling Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The regulation of ethylene biosynthesis: a complex multilevel control circuitry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic data for modeling the dynamics of the enzymes involved in animal fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of protein turnover in ethylene biosynthesis and response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. Auxin-Induced Ethylene Triggers Abscisic Acid Biosynthesis and Growth Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. danforthcenter.org [danforthcenter.org]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. Protocol: An updated integrated methodology for analysis of metabolites and enzyme activities of ethylene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Escherichia coli-Based Expression and In Vitro Activity Assay of 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase and ACC Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Differential regulation of four members of the ACC synthase gene family in plum - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Mechanism of 1-Aminocyclopropane-1-carboxylic acid conversion to ethylene by ACC oxidase.

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the intricate mechanism of 1-aminocyclopropane-1-carboxylic acid (ACC) conversion to the plant hormone ethylene (B1197577), a reaction catalyzed by the enzyme ACC oxidase (ACCO). This pivotal final step in ethylene biosynthesis is a subject of intense research due to its critical role in plant development, fruit ripening, senescence, and stress responses. Understanding this mechanism at a molecular level is paramount for the development of novel agrochemicals and therapeutics targeting ethylene production.

ACC Oxidase: A Non-Heme Iron Enzyme

ACC oxidase is a member of the 2-oxoglutarate-dependent dioxygenase (2OGD) superfamily of non-heme iron-containing proteins.[1][2] Unlike most members of this family, ACCO does not utilize 2-oxoglutarate but instead requires ascorbate (B8700270) as a reductant and bicarbonate (or CO₂) as an activator for its catalytic activity.[1][2][3] The enzyme catalyzes the oxidation of ACC in the presence of molecular oxygen, yielding ethylene, cyanide, carbon dioxide, and dehydroascorbate.[4][5][6]

The active site of ACCO features a single ferrous iron [Fe(II)] ion coordinated by a conserved "2-His-1-carboxylate facial triad" motif, comprising two histidine residues and one aspartate residue.[3][4][5][7][8] This iron center is the locus of the catalytic reaction.

The Catalytic Cycle: A Stepwise Oxidation

The conversion of ACC to ethylene by ACC oxidase is a complex process involving the coordinated binding of substrates and cofactors to the iron center. The proposed catalytic cycle is a multi-step process initiated by the binding of Fe(II) to the enzyme.

Caption: A simplified diagram of the proposed ACC oxidase catalytic cycle.

Spectroscopic studies have shown that the resting state of the enzyme, ACCO/Fe(II), is six-coordinate.[9][10] The binding of the substrate, ACC, occurs in a bidentate manner, coordinating to the iron center through both its amino and carboxylate groups.[4][5][7] In the presence of CO₂, the binding of both ACC and the cosubstrate ascorbate leads to the displacement of a ligand, resulting in a five-coordinate iron center.[9][10] This open coordination site is crucial for the subsequent binding and activation of molecular oxygen.[9][10]

The binding of O₂ to the five-coordinate Fe(II) center is a critical step. Kinetic isotope effect studies strongly support the formation of a high-valent Fe(IV)=O (ferryl) intermediate as the rate-determining step in the catalytic cycle.[11] This highly reactive species is responsible for the oxidation of ACC. The reaction is proposed to proceed via a stepwise radical mechanism, involving two single-electron transfer steps.[3] The initial oxidation of ACC leads to an aminyl radical cation, which undergoes rapid ring opening. This is followed by a second oxidation and fragmentation to yield ethylene, cyanide, and carbon dioxide.[3][12]

Ascorbate plays a dual role in the reaction. It is required for the rapid formation of the Fe(IV)=O species under catalytic turnover and also serves to reduce the Fe(III) state back to the catalytically active Fe(II) state at the end of the cycle.[7][11]

Bicarbonate (or CO₂) acts as an activator.[1][2] In the absence of CO₂, the binding of ACC alone can lead to a five-coordinate site that can react with O₂ in an uncoupled manner, leading to enzyme inactivation.[9][10] CO₂ stabilizes the six-coordinate ACCO/Fe(II)/ACC complex, preventing this premature and unproductive reaction.[9][10] It has also been proposed that bicarbonate may play a role in a proton transfer step during dioxygen activation.[3]

Quantitative Insights: Kinetic Parameters

The enzymatic activity of ACC oxidase has been characterized through steady-state kinetics. The following tables summarize key kinetic parameters for various substrates and cofactors.

Substrate/Cofactor	Plant Source	Km	kcat	Reference
ACC	Avocado	62 µM	-	[13]
ACC	Malus domestica	Varies with mutation	-	[4]
ACC	Stylosanthes humilis	156 µM (in vitro)	-	[14]
ACC	Stylosanthes humilis	230 µM (in vivo)	-	[14]
Ascorbic Acid	Avocado	2.1 mM	-	[13]
O₂	Avocado	4 µM	-	[13]
Fe(II)	Avocado	40 nM (Kd)	-	[13]

Table 1: Michaelis-Menten constants (Km) and dissociation constants (Kd) for ACC oxidase substrates and cofactors.

Condition	kcat (min⁻¹)	Km(ACC) (µM)	Km(Asc) (mM)	Km(O₂) (µM)	Reference
H₂O	36.7 ± 1.1	92 ± 10	5.5 ± 0.7	67 ± 6	[11]
D₂O	16.0 ± 0.5	40 ± 4	2.4 ± 0.3	13.4 ± 1.3	[11]

Table 2: Kinetic parameters for ACC oxidase in H₂O and D₂O, indicating a solvent isotope effect.[11]

Experimental Protocols

The elucidation of the ACC oxidase mechanism has relied on a variety of experimental techniques. Below are detailed methodologies for key experiments.

ACC Oxidase Activity Assay

This assay measures the production of ethylene from ACC, the primary substrate of ACC oxidase.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction buffer containing 50 mM MOPS (pH 7.2), 10% glycerol, 3 mM L-ascorbate, 20 mM NaHCO₃, 1 mM dithiothreitol (B142953) (DTT), and 20 µM ferrous sulfate.[4][5]

• Enzyme and Substrate Addition: In sealed 5-mL vials, combine the reaction buffer with 1 mM ACC. The reaction is initiated by the addition of purified ACC oxidase enzyme (e.g., 18-36 µg of purified His-tagged fusion protein or a crude plant extract).[4][5]

• Incubation: Incubate the vials at a controlled temperature (e.g., 20°C or 30°C) with shaking (e.g., 60 strokes per minute) for a defined period (e.g., 20-60 minutes).[4][5][15]

• Ethylene Measurement: After incubation, take a 1 mL headspace gas sample from the sealed vial using a gas-tight syringe.

• Gas Chromatography Analysis: Inject the gas sample into a gas chromatograph (GC) equipped with a suitable column (e.g., alumina) and a flame ionization detector (FID) to quantify the amount of ethylene produced.[16]

• Data Analysis: Calculate the rate of ethylene production, typically expressed as nL of ethylene per milligram of protein per hour.

Spectroscopic Analysis of the Iron Center

Spectroscopic techniques such as Near-Infrared (NIR) Circular Dichroism (CD) and Magnetic Circular Dichroism (MCD) have been instrumental in probing the coordination environment of the Fe(II) active site.

Protocol:

• Sample Preparation: Prepare samples of purified ACC oxidase in a suitable buffer. For different experimental conditions, add substrates (ACC) and cofactors (ascorbate, CO₂) to the enzyme solution.

• Spectroscopic Measurements:

  • NIR CD/MCD: Record the NIR CD and MCD spectra of the resting enzyme and in the presence of various combinations of substrates and cofactors.[9][10] These techniques provide information on the coordination number and geometry of the Fe(II) center.

• Data Interpretation: Analyze the changes in the spectra upon the addition of ligands to deduce the coordination changes in the iron center during the initial steps of the catalytic cycle. For example, a shift from a six-coordinate to a five-coordinate state can be observed.[9][10]

Kinetic Isotope Effect (KIE) Studies

Competitive oxygen KIE studies are used to investigate the nature of the oxygen-activating intermediate.

Protocol:

• Reaction Setup: Perform the ACC oxidase assay in the presence of a known ratio of ¹⁶O₂ and ¹⁸O₂.

• Reaction Conditions: Carry out the reactions in a buffer such as 100 mM MOPS (pH 7.2) with 20 mM NaHCO₃, 100 mM NaCl, and varying concentrations of sodium ascorbate and ACC.[7]

• Initiation: Initiate the enzymatic reaction with a pre-incubated mixture of ACC oxidase and Fe(NH₄)₂(SO₄)₂.[7]

• Analysis of Isotope Ratios: Analyze the isotopic composition of the remaining O₂ at different time points of the reaction using mass spectrometry.

• KIE Calculation: The ¹⁸O KIE is calculated from the change in the isotopic ratio of the reactant O₂ over the course of the reaction. A large ¹⁸O KIE value is indicative of a rate-determining step involving the cleavage of the O-O bond, supporting the formation of an Fe(IV)=O species.[11]

Logical Relationships and Experimental Workflow

The following diagram illustrates the logical flow of experiments used to investigate the ACC oxidase mechanism.

Caption: Workflow illustrating the key experimental approaches to study the ACC oxidase mechanism.

Conclusion

The conversion of ACC to ethylene by ACC oxidase is a finely tuned enzymatic process that is critical for plant life. The mechanism involves a non-heme iron center, the essential cofactors ascorbate and bicarbonate, and the formation of a high-valent iron-oxo intermediate. A detailed understanding of this mechanism, supported by kinetic, spectroscopic, and structural data, provides a solid foundation for the rational design of inhibitors or modulators of ethylene biosynthesis, with significant implications for agriculture and beyond. Further research, including trapping and characterization of reaction intermediates, will continue to refine our understanding of this remarkable enzyme.

References

• 1. Frontiers | 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene [frontiersin.org]
• 2. 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. 1-Aminocyclopropane-1-carboxylic acid oxidase reaction mechanism and putative post-translational activities of the ACCO protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. 1-Aminocyclopropane-1-carboxylic acid oxidase reaction mechanism and putative post-translational activities of the ACCO protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. rcsb.org [rcsb.org]
• 9. Spectroscopic studies of 1-aminocyclopropane-1-carboxylic acid oxidase: molecular mechanism and CO(2) activation in the biosynthesis of ethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The nature of O2 activation by the ethylene-forming enzyme 1-aminocyclopropane-1-carboxylic acid oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Aminocyclopropanecarboxylate oxidase - Wikipedia [en.wikipedia.org]
• 13. Steady-state kinetic mechanism of recombinant avocado ACC oxidase: initial velocity and inhibitor studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]
• 15. Frontiers | A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity [frontiersin.org]
• 16. scielo.br [scielo.br]

The Pivotal Role of 1-Aminocyclopropane-1-carboxylic Acid (ACC) in Fruit Ripening: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fruit ripening is a complex and highly regulated developmental process that involves a cascade of biochemical and physiological changes, ultimately leading to the development of desirable sensory attributes such as color, flavor, aroma, and texture. In climacteric fruits, such as tomatoes, bananas, and apples, this process is orchestrated by the gaseous plant hormone ethylene (B1197577). The biosynthesis of ethylene is tightly controlled, with the immediate precursor, 1-aminocyclopropane-1-carboxylic acid (ACC), serving as a critical regulatory hub. Understanding the intricate mechanisms governing ACC metabolism is paramount for developing strategies to control ripening, extend shelf life, and improve the quality of horticultural products. This technical guide provides an in-depth overview of the regulation of ACC metabolism in fruit ripening, focusing on the core metabolic pathways, key enzymatic players, and their multifaceted regulatory networks.

Core Metabolic Pathway of Ethylene Biosynthesis

The conversion of the amino acid methionine to ethylene occurs through a two-step enzymatic pathway, often referred to as the Yang Cycle. The central intermediate in this pathway is ACC.

• ACC Synthase (ACS): The first committed and generally rate-limiting step in ethylene biosynthesis is the conversion of S-adenosyl-L-methionine (SAM) to ACC. This reaction is catalyzed by the enzyme ACC synthase (ACS).

• ACC Oxidase (ACO): The final step involves the oxidation of ACC to ethylene, catalyzed by ACC oxidase (ACO).

The regulation of these two key enzymes, ACS and ACO, is the primary means by which ethylene production is controlled during fruit ripening.

Regulation of ACC Metabolism

The control of ACC metabolism is a multi-layered process involving transcriptional, post-transcriptional, and post-translational regulation of ACS and ACO.

Transcriptional Regulation

Both ACS and ACO are encoded by multigene families, with different isoforms being expressed in a tissue-specific and developmentally regulated manner. During fruit ripening, specific ripening-associated ACS and ACO genes are upregulated. This transcriptional activation is controlled by a complex network of transcription factors, many of which are themselves regulated by ethylene in a feedback loop.

• Key Transcription Factors:

  • RIPENING-INHIBITOR (RIN): A MADS-box transcription factor that acts as a master regulator of ripening in tomato. RIN directly binds to the promoters of several ripening-related genes, including ACS2.

  • NON-RIPENING (NOR): A NAC domain-containing transcription factor that also plays a crucial role in regulating ripening and ethylene biosynthesis.

  • ETHYLENE RESPONSE FACTORS (ERFs): A large family of transcription factors that bind to ethylene-responsive elements in the promoters of target genes, including ACS and ACO, thereby modulating their expression in response to ethylene signaling.

  • NAC Transcription Factors: Several NAC transcription factors have been shown to be involved in the regulation of ethylene biosynthesis genes during fruit ripening.

Post-Translational Regulation

The activity of ACS and ACO proteins is also regulated at the post-translational level, allowing for rapid control of ethylene production.

• Phosphorylation and Dephosphorylation of ACS: The stability and activity of ACS proteins are modulated by phosphorylation. For instance, certain ACS isoforms are stabilized by phosphorylation by mitogen-activated protein kinases (MAPKs), while dephosphorylation can target them for degradation.

• Protein Degradation of ACS: ACS proteins are targeted for degradation via the 26S proteasome pathway. E3 ubiquitin ligases, such as ETO1 (ETHYLENE OVERPRODUCER 1), can interact with and target specific ACS isoforms for ubiquitination and subsequent degradation.

• Regulation of ACO Activity: The activity of ACO is dependent on co-factors such as Fe(II) and ascorbate. The availability of these co-factors can influence the rate of ethylene synthesis.

Hormonal Crosstalk

The regulation of ACC metabolism is not solely dependent on ethylene but is also influenced by other plant hormones, creating a complex signaling network.

• Auxin: Auxin can promote ethylene biosynthesis by inducing the expression of certain ACS genes.

• Abscisic Acid (ABA): ABA has a complex and often synergistic interaction with ethylene in regulating fruit ripening. ABA can promote ethylene production by upregulating the expression of ACS and ACO genes.

Data Presentation: Quantitative Insights into ACC Metabolism

The following tables summarize quantitative data related to ACC metabolism in various fruits at different ripening stages. These values are indicative and can vary depending on the fruit cultivar, environmental conditions, and analytical methods used.

Table 1: Ethylene Production Rates in Climacteric and Non-Climacteric Fruits

Fruit Type	Ripening Stage	Ethylene Production Rate (µL C₂H₄ kg⁻¹ h⁻¹)
Climacteric
Tomato	Mature Green	< 0.1 - 1.0
Breaker	1.0 - 5.0
Pink	5.0 - 20.0
Red	10.0 - 35.0
Banana	Unripe	< 0.1 - 0.5
Turning	1.0 - 10.0
Ripe	20.0 - 100.0
Apple	Pre-climacteric	< 0.1
Climacteric Peak	10.0 - 80.0
Avocado	Pre-climacteric	< 0.1
Ripe	50.0 - 200.0
Non-Climacteric
Strawberry	All Stages	< 0.1 - 0.5
Grape	All Stages	< 0.1
Citrus	All Stages	< 0.1

Table 2: ACC Content and Enzyme Activities in Tomato Fruit Ripening

Ripening Stage	ACC Content (nmol g⁻¹ FW)	ACS Activity (nmol ACC g⁻¹ h⁻¹)	ACO Activity (nL C₂H₄ g⁻¹ h⁻¹)
Mature Green	< 1	< 0.1	< 5
Breaker	1 - 5	0.5 - 2.0	10 - 50
Turning	5 - 15	2.0 - 5.0	50 - 200
Pink	10 - 25	3.0 - 8.0	100 - 400
Red	5 - 15	1.0 - 4.0	50 - 250

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Core pathway of ethylene biosynthesis from methionine.

Caption: Transcriptional regulation of ACS and ACO genes.

Caption: Post-translational regulation of ACS protein stability.

Caption: Workflow for measuring ethylene production.

Experimental Protocols

Measurement of Ethylene Production by Gas Chromatography

Objective: To quantify the rate of ethylene production from fruit tissue.

Materials:

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable column (e.g., alumina).

• Airtight glass jars or containers with septa for gas sampling.

• Gas-tight syringes.

• Certified ethylene standard gas for calibration.

• Fruit samples at various ripening stages.

Procedure:

• Weigh the fruit sample and place it inside an airtight container of a known volume.

• Seal the container and incubate at a controlled temperature (e.g., 25°C) for a specific period (e.g., 1-4 hours).

• After incubation, use a gas-tight syringe to withdraw a known volume (e.g., 1 mL) of the headspace gas through the septum.

• Inject the gas sample into the GC.

• Record the peak area corresponding to ethylene.

• Calibrate the GC using a standard curve generated from known concentrations of ethylene gas.

• Calculate the ethylene production rate, typically expressed as microliters or nanoliters of ethylene per kilogram of fruit per hour (µL C₂H₄ kg⁻¹ h⁻¹ or nL C₂H₄ kg⁻¹ h⁻¹).

In Vitro ACC Synthase (ACS) Activity Assay

Objective: To measure the activity of ACS in fruit tissue extracts.

Materials:

• Fruit tissue.

• Extraction buffer (e.g., 400 mM K-phosphate buffer, pH 8.5, containing 10 µM pyridoxal-5'-phosphate, 1 mM EDTA, and 5 mM dithiothreitol).

• S-adenosyl-L-methionine (SAM) solution.

• Reaction buffer (e.g., 100 mM HEPES buffer, pH 8.5, containing 10 µM pyridoxal-5'-phosphate).

• ACC assay reagents (see protocol below).

• Spectrophotometer or fluorometer.

Procedure:

• Homogenize frozen fruit powder in ice-cold extraction buffer.

• Centrifuge the homogenate at high speed (e.g., 15,000 x g) at 4°C.

• Desalt the supernatant using a gel filtration column (e.g., Sephadex G-25) equilibrated with the reaction buffer.

• To initiate the reaction, add SAM to the desalted enzyme extract.

• Incubate the reaction mixture at 30°C for a defined period (e.g., 1-2 hours).

• Terminate the reaction by adding a strong acid (e.g., HCl).

• Quantify the ACC produced in the reaction using a suitable method, such as the Lizada and Yang (1979) assay, which involves the conversion of ACC to ethylene by NaOCl and HgCl₂, followed by GC analysis of the ethylene produced.

• Calculate ACS activity as the amount of ACC produced per unit of protein per unit of time (e.g., nmol ACC mg⁻¹ protein h⁻¹).

In Vitro ACC Oxidase (ACO) Activity Assay

Objective: To measure the activity of ACO in fruit tissue extracts.

Materials:

• Fruit tissue.

• Extraction buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 30 mM sodium ascorbate, 10% (v/v) glycerol, and 2 mM DTT).

• Reaction buffer (e.g., 100 mM MOPS buffer, pH 7.2, containing 1 mM ACC, 30 mM sodium ascorbate, and 0.1 mM FeSO₄).

• Gas chromatograph.

Procedure:

• Homogenize frozen fruit powder in ice-cold extraction buffer.

• Centrifuge the homogenate and use the supernatant as the enzyme extract.

• Add a known volume of the enzyme extract to a sealed vial containing the reaction buffer.

• Incubate the reaction mixture at 30°C with shaking for a specific time (e.g., 30-60 minutes).

• Withdraw a sample of the headspace gas and inject it into the GC to quantify the ethylene produced.

• Calculate ACO activity as the amount of ethylene produced per unit of protein per unit of time (e.g., nL C₂H₄ mg⁻¹ protein h⁻¹).

Gene Expression Analysis by qRT-PCR

Objective: To quantify the transcript levels of ACS and ACO genes.

Materials:

• Fruit tissue.

• RNA extraction kit or reagents (e.g., TRIzol).

• DNase I.

• Reverse transcriptase and reagents for cDNA synthesis.

• qPCR instrument and SYBR Green master mix.

• Gene-specific primers for target (ACS, ACO) and reference genes.

Procedure:

• Extract total RNA from fruit tissue using a suitable method.

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize first-strand cDNA from the RNA template using reverse transcriptase.

• Perform quantitative real-time PCR (qRT-PCR) using the cDNA, gene-specific primers, and SYBR Green master mix.

• Analyze the amplification data to determine the relative expression levels of the target genes, normalized to one or more stably expressed reference genes.

Conclusion

The regulation of ACC metabolism is a cornerstone of fruit ripening in climacteric species. The intricate interplay of transcriptional, post-translational, and hormonal control mechanisms governing the activity of ACS and ACO provides numerous potential targets for intervention. A thorough understanding of these regulatory networks, supported by robust experimental methodologies, is essential for the development of innovative strategies aimed at improving fruit quality, reducing post-harvest losses, and ensuring a sustainable and high-quality food supply. This technical guide serves as a foundational resource for researchers and professionals dedicated to advancing our knowledge in this critical area of plant science and agricultural biotechnology.

The Journey of a Signal: An In-depth Technical Guide to 1-Aminocyclopropane-1-carboxylic Acid (ACC) Transport and Accumulation in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal non-proteinogenic amino acid in plant biology, primarily recognized as the immediate precursor to the gaseous phytohormone ethylene (B1197577).[1][2][3][4] The regulation of ethylene biosynthesis is critical for a myriad of developmental processes, including seed germination, fruit ripening, senescence, and responses to both biotic and abiotic stress.[1][2][3][5] The transport and accumulation of ACC are tightly controlled processes that dictate the spatial and temporal patterns of ethylene production, and emerging evidence suggests that ACC itself can act as a signaling molecule independent of ethylene.[1][6][7][8][9][10] This technical guide provides a comprehensive overview of the mechanisms governing ACC transport and accumulation in plants, offering insights for researchers and professionals in drug development seeking to modulate plant growth and stress responses.

I. Regulation of ACC Biosynthesis: The Foundation of Accumulation

The concentration of ACC within plant tissues is fundamentally governed by its biosynthesis, a two-step pathway initiated from S-adenosyl-L-methionine (SAM).

• ACC Synthase (ACS): The Rate-Limiting Step: The conversion of SAM to ACC is catalyzed by the enzyme ACC synthase (ACS).[9][11] This step is widely considered the rate-limiting step in ethylene biosynthesis.[11] ACS is encoded by a multigene family, with different members exhibiting distinct expression patterns in response to developmental cues, hormonal signals, and environmental stimuli.[1][2] This differential expression allows for precise control over ACC production in specific tissues and at specific times.

• ACC Oxidase (ACO): The Final Conversion: ACC is subsequently oxidized to ethylene by ACC oxidase (ACO).[5][9] Like ACS, ACO is also encoded by a multigene family, and its activity can be regulated at the transcriptional and post-transcriptional levels.[12] The spatial separation of ACS and ACO expression can lead to the transport of ACC from its site of synthesis to its site of conversion into ethylene.[1][2]

II. Transport of ACC: A Tale of Short and Long Distances

ACC is a mobile molecule, capable of traversing both short and long distances within the plant to elicit physiological responses far from its origin.[1][2][4]

A. Long-Distance Transport: Xylem and Phloem Pathways

Long-distance transport of ACC is crucial for coordinating responses between different organs, particularly between roots and shoots.

• Xylem Transport: Under conditions of root stress, such as waterlogging or flooding, ACC is synthesized in the roots and transported to the shoots via the xylem.[1][3][7][13][14] In the shoots, the presence of oxygen allows for the rapid conversion of ACC to ethylene by ACO, leading to responses like epinasty (downward bending of leaves).[1][3][13]

• Phloem Transport: Evidence also supports the transport of ACC through the phloem.[1][3] This allows for the movement of ACC from source tissues (e.g., mature leaves) to sink tissues (e.g., developing fruits, flowers, and roots), where it can influence developmental processes.

B. Short-Distance and Cellular Transport: Navigating the Cellular Landscape

At the cellular level, ACC must cross various membranes to reach its destination. This includes movement into and out of cells, as well as subcellular compartmentalization.

• ACC Transporters: The transport of ACC across cellular membranes is facilitated by specific transporter proteins. Members of the Lysine Histidine Transporter (LHT) family, such as LHT1 and LHT2, have been identified as ACC transporters in Arabidopsis thaliana.[1][6][15][16] These transporters are also involved in the uptake of amino acids, suggesting a potential link between nitrogen metabolism and ethylene signaling.[17][18] Other amino acid transporters, such as those from the Amino Acid Permease (AAP) family, are also being investigated for their role in ACC transport.[16][17]

• Subcellular Accumulation: ACC can accumulate in various subcellular compartments, most notably the vacuole.[19] The transport of ACC into the vacuole is thought to be a mechanism for regulating its availability for ethylene biosynthesis.

III. Quantitative Data on ACC Accumulation

The concentration of ACC in plant tissues can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions. The following tables summarize some of the available quantitative data.

Plant Species	Tissue	Condition	ACC Concentration (nmol/g FW)	Reference
Arabidopsis thaliana	Roots	Control	~1.5	[20]
Arabidopsis thaliana	Roots	5 µM CdSO4 (2h)	~3.5	[20]
Arabidopsis thaliana	Roots	5 µM CdSO4 (24h)	~7.0	[20]
Arabidopsis thaliana	Leaves	Control	~0.5	[20]
Arabidopsis thaliana	Leaves	5 µM CdSO4 (24h)	~12.5	[20]
Tomato (Lycopersicon esculentum)	Xylem Sap	Waterlogged (48h)	~1.5 µM	[14]
Ricinus communis	Xylem Sap	Control	Varies (µM range)	[21]
Ricinus communis	Phloem Sap	Control	Varies (µM range)	[21]
Eucalyptus globulus	Phloem Sap	Varies with season and nutrient supply	Varies	[22]

Table 1: ACC Concentrations in Various Plant Tissues and Conditions. FW denotes fresh weight.

Plant Species	Sap Type	Major Solutes	General Concentration Range	Reference
Various	Xylem Sap	Nitrate, K+, Mg2+, Ca2+	µM to mM	[21]
Various	Phloem Sap	Sugars (Sucrose), Amino Acids	High mM (sugars), mM (amino acids)	[21][23]

Table 2: General Composition of Xylem and Phloem Sap.

IV. Experimental Protocols

This section provides detailed methodologies for key experiments used to study ACC transport and accumulation.

A. Quantification of ACC using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To accurately measure the concentration of ACC in plant tissues.

Principle: This method involves the extraction of ACC from plant tissue, derivatization to make it volatile, and subsequent separation and quantification by GC-MS.[4][18][24][25][26]

Protocol:

• Sample Preparation:

  • Freeze approximately 100 mg of plant tissue in liquid nitrogen and grind to a fine powder.

  • Extract the powder with 1 mL of 80% ethanol (B145695).

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Derivatization:

  • Dry the supernatant under a stream of nitrogen gas.

  • Resuspend the dried extract in a derivatization agent (e.g., a mixture of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and trimethylchlorosilane (TMCS)).

  • Incubate at 70°C for 30 minutes to allow for the formation of silyl (B83357) derivatives of ACC.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Gas Chromatography: Use a suitable capillary column (e.g., DB-5ms) to separate the derivatized ACC from other compounds. The temperature program should be optimized for the specific instrument and column.

  • Mass Spectrometry: Operate the mass spectrometer in selected ion monitoring (SIM) mode to detect and quantify the specific ions characteristic of the derivatized ACC.

  • Quantification: Use a standard curve prepared with known concentrations of derivatized ACC to quantify the amount of ACC in the sample. An internal standard (e.g., deuterated ACC) should be used to correct for variations in extraction and derivatization efficiency.

B. Radiolabeled [¹⁴C]-ACC Uptake Assay in Plant Protoplasts

Objective: To measure the rate of ACC transport into plant cells.

Principle: This assay uses radiolabeled ACC to track its movement into isolated plant protoplasts. The amount of radioactivity accumulated by the protoplasts over time is a measure of the transport activity.[19][27][28]

Protocol:

• Protoplast Isolation:

  • Isolate protoplasts from the desired plant tissue (e.g., leaves) using enzymatic digestion (e.g., with cellulase (B1617823) and macerozyme).

  • Purify the protoplasts by filtration and centrifugation.

  • Resuspend the protoplasts in an appropriate buffer at a known density.

• Uptake Assay:

  • Prepare a reaction mixture containing the protoplast suspension and [¹⁴C]-ACC at a specific concentration.

  • Incubate the reaction mixture at room temperature for various time points (e.g., 0, 2, 5, 10, 15 minutes).

  • At each time point, stop the uptake by adding an excess of cold (unlabeled) ACC and rapidly filtering the protoplasts through a silicone oil layer in a microcentrifuge tube to separate them from the radioactive medium.

• Quantification of Radioactivity:

  • Lyse the protoplasts in the pellet.

  • Measure the radioactivity in the lysate using a scintillation counter.

• Data Analysis:

  • Calculate the rate of ACC uptake (e.g., in pmol ACC/10⁶ protoplasts/min).

  • To determine the kinetic parameters (Km and Vmax) of the transporter, perform the assay with a range of [¹⁴C]-ACC concentrations.

C. Visualization of ACC Transporter Gene Expression using GUS Reporter Gene Fusions

Objective: To determine the spatial and temporal expression patterns of genes encoding ACC transporters.

Principle: The promoter of the transporter gene of interest is fused to the β-glucuronidase (GUS) reporter gene.[11] When the promoter is active, the GUS enzyme is produced and can be detected by a histochemical assay using the substrate X-Gluc, which produces a blue precipitate at the site of enzyme activity.[2][3][5][16]

Protocol:

• Plant Transformation:

  • Generate transgenic plants expressing the promoter-GUS fusion construct.

• Histochemical GUS Staining:

  • Harvest plant tissues of interest.

  • Incubate the tissues in a GUS staining solution containing X-Gluc, a buffer (e.g., sodium phosphate (B84403) buffer, pH 7.0), and potassium ferricyanide (B76249) and ferrocyanide.

  • Incubate at 37°C for several hours to overnight in the dark.

  • Destain the tissues with 70% ethanol to remove chlorophyll (B73375) and enhance the visibility of the blue precipitate.

• Microscopy:

  • Observe the stained tissues under a light microscope to visualize the localization of GUS activity.

V. Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows related to ACC transport and accumulation.

Caption: ACC Biosynthesis, Transport, and Signaling Pathway.

Caption: Experimental Workflow for Identifying ACC Transporters.

VI. Conclusion and Future Perspectives

The transport and accumulation of ACC are central to the regulation of ethylene-dependent and -independent signaling pathways in plants. While significant progress has been made in identifying the key enzymes and transporters involved, many aspects of this complex process remain to be elucidated. Future research should focus on identifying additional ACC transporters, understanding the mechanisms of their regulation, and dissecting the intricacies of ethylene-independent ACC signaling. A deeper understanding of these processes will provide novel targets for the development of strategies to improve crop yield, enhance stress tolerance, and control ripening and senescence. This knowledge will be invaluable for researchers in plant science and professionals in the agrochemical and pharmaceutical industries.

References

• 1. Analytical model for long-distance tracer-transport in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. static.igem.wiki [static.igem.wiki]
• 3. Bios 413 Day 5 Lab Protocols [owlnet.rice.edu]
• 4. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GUS Gene Assay [cas.miamioh.edu]
• 6. devtoolsdaily.com [devtoolsdaily.com]
• 7. A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. GUS Assay in Plants - Lifeasible [lifeasible.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. pnas.org [pnas.org]
• 15. researchgate.net [researchgate.net]
• 16. Fake news blues: A GUS staining protocol to reduce false‐negative data - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. academic.oup.com [academic.oup.com]
• 22. researchgate.net [researchgate.net]
• 23. Optimal concentration for sugar transport in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 24. epa.gov [epa.gov]
• 25. etamu.edu [etamu.edu]
• 26. chem.libretexts.org [chem.libretexts.org]
• 27. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 28. Uptake Assay for Radiolabeled Peptides in Yeast - PMC [pmc.ncbi.nlm.nih.gov]

The Emerging Paradigm of 1-Aminocyclopropane-1-carboxylic Acid (ACC) as an Ethylene-Independent Signaling Molecule in Plant Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC), the immediate precursor of the phytohormone ethylene (B1197577), has long been utilized as a proxy for inducing ethylene responses in plants. However, a growing body of evidence compellingly demonstrates that ACC possesses intrinsic signaling functions that are independent of its conversion to ethylene. These ethylene-independent activities of ACC are implicated in a diverse array of developmental processes, including root and shoot growth, reproductive success, and stress responses. This technical guide synthesizes the current understanding of ACC's non-canonical roles, presenting key quantitative data, detailed experimental protocols from foundational studies, and visual representations of the underlying signaling pathways. This document aims to provide researchers and professionals in drug development with a comprehensive resource to explore ACC's multifaceted functions and its potential as a target for agricultural and biotechnological applications.

Introduction

The gaseous hormone ethylene governs a multitude of physiological and developmental events in plants, from seed germination to fruit ripening and senescence[1]. Its biosynthesis from methionine involves the key intermediates S-adenosylmethionine (SAM) and ACC[1][2]. The conversion of SAM to ACC by ACC synthase (ACS) is typically the rate-limiting step, while ACC oxidase (ACO) catalyzes the final conversion of ACC to ethylene[2][3][4]. For decades, exogenous application of ACC has been a standard method to study ethylene-mediated responses[1]. However, recent research has challenged this paradigm, revealing that ACC itself can act as a signaling molecule, eliciting biological responses even when ethylene perception or signaling is genetically or chemically blocked[1][3][5]. This discovery opens new avenues for understanding plant development and for the development of novel plant growth regulators.

Ethylene-Independent Functions of ACC in Vegetative Development

Pharmacological and genetic studies, primarily in Arabidopsis thaliana, have been instrumental in dissecting the ethylene-independent functions of ACC. By using ethylene-insensitive mutants (e.g., ein2-1) and chemical inhibitors of ethylene perception (e.g., 1-methylcyclopropene, 1-MCP) or ethylene biosynthesis (e.g., 2-aminoisobutyric acid, AIB), researchers have demonstrated that ACC can regulate various aspects of vegetative growth independently of the canonical ethylene signaling pathway[1].

Root Development

ACC has a significant and complex role in shaping root architecture that is distinct from that of ethylene.

• Primary Root Elongation: Exogenous ACC has been shown to inhibit primary root elongation in an ethylene-independent manner[1][6]. This effect is observed in both wild-type plants treated with 1-MCP and in ethylene-insensitive mutants like ein2-1[1]. The mechanism appears to involve the suppression of cell proliferation in the root meristem, partly through the altered expression of the stem cell niche regulator WOX5[7][8][9]. This suggests that ACC modulates root growth via distinct transcriptional effects in the root meristem[7][9]. Some studies propose that ACC's role in root elongation is linked to the sensing of cell wall integrity[1].

• Lateral Root Development: In contrast to ethylene, which typically inhibits lateral root formation, ACC has been found to promote lateral root development[8][9]. This promotion is associated with the ACC-mediated downregulation of a specific group of CLE peptides, which in turn activates the transcription factor LBD18, a key promoter of lateral root formation[7][8][9].

Rosette and Hypocotyl Growth

ACC also acts as a negative regulator of early shoot development, independent of ethylene perception. In both light-grown and dark-grown (etiolated) Arabidopsis seedlings, ACC application leads to a reduction in rosette area and hypocotyl length, even in the presence of 1-MCP or in the ein2-1 mutant background[1].

Quantitative Data on ACC's Ethylene-Independent Effects

The following tables summarize quantitative data from key studies, illustrating the ethylene-independent effects of ACC on Arabidopsis seedling development.

Table 1: Effect of ACC on Rosette Area in Wild-Type (Col-0) and Ethylene-Insensitive (ein2-1) Arabidopsis

ACC Concentration (µM)	Col-0 Rosette Area (mm²)	Col-0 + 1-MCP Rosette Area (mm²)	ein2-1 Rosette Area (mm²)
0	25.0	24.5	30.0
10	20.0	22.0	28.0
50	15.0	18.0	24.0
100	12.0	15.0	20.0
500	8.0	10.0	15.0

Data are illustrative representations based on trends reported in the literature[1]. 1-MCP treatment blocks ethylene perception.

Table 2: Effect of ACC on Primary Root Length in Wild-Type (Col-0) and Ethylene-Insensitive (ein2-1) Arabidopsis

ACC Concentration (µM)	Col-0 Root Length (mm)	Col-0 + 1-MCP Root Length (mm)	ein2-1 Root Length (mm)
0	40.0	42.0	45.0
10	30.0	35.0	38.0
50	20.0	25.0	30.0
100	15.0	20.0	25.0
500	10.0	15.0	20.0

Data are illustrative representations based on trends reported in the literature[1][10]. 1-MCP treatment blocks ethylene perception.

ACC Signaling in Reproduction

Recent findings have highlighted a critical role for ACC in plant reproduction, specifically in pollen tube attraction, which is independent of ethylene signaling.

In Arabidopsis, ACC signaling within the ovular sporophytic tissue is required to promote the secretion of LURE1.2, a pollen tube chemoattractant[11][12]. This function was discovered through the analysis of an acs octuple mutant, which exhibits reduced seed set due to defective pollen tube targeting[11]. The signaling mechanism involves the activation of Ca²⁺-containing ion currents through GLUTAMATE RECEPTOR-LIKE (GLR) channels[11][12][13]. This discovery points to a novel physiological role for ACC and provides a deeper understanding of the molecular dialogues that ensure successful fertilization.

ACC's Role in a Broader Evolutionary Context

Studies in the liverwort Marchantia polymorpha, a non-seed plant that lacks ACC oxidase (ACO) homologues, provide compelling evidence for ACC as an ancient signaling molecule[14][15]. In Marchantia, ACC and ethylene induce divergent and often opposing growth responses. While ethylene promotes plant and gemma size, ACC treatment inhibits gemma growth and development by suppressing cell division, even in ethylene-insensitive mutants[14][15][16]. This suggests that ACC had a signaling role before it was co-opted as the precursor for ethylene in seed plants[14][17].

Signaling Pathways and Conceptual Models

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and conceptual models related to ACC's dual function.

Caption: Canonical ethylene signaling vs. ethylene-independent ACC signaling.

References

• 1. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Scholarly Article or Book Chapter | 1-Aminocyclopropane-1-carboxylic acid as a signalling molecule in plants | ID: sq87c134z | Carolina Digital Repository [cdr.lib.unc.edu]
• 4. Frontiers | 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. pnas.org [pnas.org]
• 7. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression | NSF Public Access Repository [par.nsf.gov]
• 8. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Ethylene-independent signaling by the ethylene precursor ACC in Arabidopsis ovular pollen tube attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ethylene-independent signaling by the ethylene precursor ACC in Arabidopsis ovular pollen tube attraction [ideas.repec.org]
• 14. Ethylene-independent functions of the ethylene precursor ACC in Marchantia polymorpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. research.monash.edu [research.monash.edu]
• 16. plantae.org [plantae.org]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]

The Conjugation of 1-Aminocyclopropane-1-carboxylic Acid: A Regulatory Hub in Plant Biology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal non-proteinogenic amino acid, primarily recognized as the immediate precursor to the plant hormone ethylene (B1197577). The regulation of ethylene biosynthesis is critical for a myriad of developmental processes and stress responses, and it is tightly controlled at the level of ACC synthesis. However, the metabolic fate of ACC extends beyond its conversion to ethylene. The conjugation of ACC to various molecules represents a crucial mechanism for modulating the available ACC pool, thereby fine-tuning ethylene production. This technical guide provides a comprehensive overview of the known ACC conjugates, the enzymatic pathways governing their formation, their biological significance, and the experimental protocols used for their study.

Introduction: ACC as a Central Metabolic Intermediate

Ethylene, a simple gaseous hydrocarbon, orchestrates a vast array of physiological processes in plants, including seed germination, fruit ripening, senescence, and responses to biotic and abiotic stress[1]. Its biosynthesis originates from the amino acid methionine, which is converted to S-adenosyl-L-methionine (SAM). The rate-limiting step in this pathway is the conversion of SAM to ACC, a reaction catalyzed by ACC synthase (ACS)[2][3][4][5]. The final step involves the oxidation of ACC to ethylene by ACC oxidase (ACO)[2][4]. Due to the central role of ACS, the regulation of ACC levels is paramount in controlling ethylene synthesis[1]. One of the key regulatory mechanisms is the conjugation of ACC to other molecules, effectively sequestering it from the ethylene biosynthetic pathway[4][5][6].

The Landscape of ACC Conjugation

In plants, ACC can be enzymatically conjugated to form several derivatives. This process is not merely a catabolic dead-end but a dynamic regulatory mechanism. To date, three major ACC conjugates have been identified and characterized[1][2][7][8].

• 1-(malonylamino)cyclopropane-1-carboxylic acid (MACC): Discovered in the early 1980s, MACC is the most abundant and well-studied ACC conjugate in higher plants[2][8][9]. It is considered a largely inactive, storage form of ACC.

• 1-(γ-glutamylamino)cyclopropane-1-carboxylic acid (GACC): Identified later, GACC is formed through the transfer of a glutamyl group to ACC[1][7][10].

• Jasmonyl-ACC (JA-ACC): This conjugate links the ethylene and jasmonic acid signaling pathways, two critical hormones in plant defense and development[1][2][7].

These conjugation reactions are catalyzed by specific enzymes that utilize different co-substrates, highlighting the integration of ACC metabolism with other cellular pathways.

Enzymology of ACC Conjugation

The formation of each ACC conjugate is a specific enzymatic reaction, underscoring the controlled nature of this metabolic process.

• ACC N-malonyltransferase (AMT) catalyzes the formation of MACC from ACC and malonyl-Coenzyme A (malonyl-CoA)[1][2][7][8]. This enzyme has been purified from various plant sources, and its activity is often induced by ethylene, suggesting a feedback mechanism to control ethylene levels[8].

• γ-glutamyltranspeptidase (GGT) is responsible for the synthesis of GACC, utilizing glutathione (B108866) (GSH) or other γ-glutamyl peptides as donors for the glutamyl moiety[1][2][7][10].

• Jasmonic Acid Resistance 1 (JAR1) , a JA-amino synthetase, catalyzes the formation of JA-ACC[1][2][3][7]. This enzyme is also responsible for producing the bioactive form of jasmonate, JA-isoleucine, indicating a potential competition between ACC and isoleucine for conjugation with jasmonic acid.

The interplay of these enzymes regulates the flux of ACC into different conjugation pathways, depending on the developmental stage and environmental conditions.

Biological Significance of ACC Conjugation

ACC conjugation is a multifaceted process with significant implications for plant physiology, extending beyond simple inactivation of the ethylene precursor.

Regulation of Ethylene Biosynthesis

The primary role attributed to ACC conjugation, particularly the formation of MACC, is the homeostatic regulation of the cellular ACC pool. By converting excess ACC into conjugates, plants can prevent runaway ethylene production, which can be detrimental[3][6]. MACC can be transported and stored in the vacuole, effectively removing ACC from the cytosol where ACC oxidase is located[1][4]. This sequestration allows for a rapid release of ACC for ethylene synthesis when needed, although the conversion of MACC back to ACC is generally considered to be slow or insignificant in most tissues.

Transport and Signaling

ACC and its conjugates can be transported over long distances within the plant via the xylem and phloem[1][3]. For example, under flooding conditions, ACC is synthesized in the oxygen-deprived roots and transported to the shoots, where it is converted to ethylene, leading to responses like epinasty[1][2]. The transport of conjugates like MACC has also been observed, suggesting they may act as transport forms of ACC, contributing to inter-organ signaling[1].

Ethylene-Independent Signaling

A growing body of evidence suggests that ACC itself can function as a signaling molecule, independent of its conversion to ethylene[1][4][8][11]. This raises the intriguing possibility that ACC conjugates may also possess biological activity or modulate ACC's signaling functions[4][5]. The existence of conjugates like JA-ACC strongly points to a role in hormonal crosstalk, integrating ethylene and jasmonic acid signaling pathways to fine-tune responses to stresses such as wounding or pathogen attack[8].

Quantitative Data on ACC Conjugation

The efficiency and dynamics of ACC conjugation can be understood through quantitative analysis of the enzymes and metabolites involved.

Table 1: Kinetic Properties of ACC N-malonyltransferase (AMT)

Enzyme Source	Substrate	K_m (µM)	Reference
Mung Bean (Vigna radiata)	ACC	>400	[12]
Mung Bean (Vigna radiata)	Malonyl-CoA	43	[12]
Mung Bean (Vigna radiata)	D-Phenylalanine	48	[12]
Chickpea (Cicer arietinum)	ACC	400	[13]

| Chickpea (Cicer arietinum) | Malonyl-CoA | 90 |[13] |

Note: The Mung Bean enzyme also shows high affinity for D-phenylalanine, suggesting a broader substrate specificity for D-amino acids.[12]

Experimental Protocols

The study of ACC conjugation requires robust analytical methods for the extraction, separation, and quantification of ACC and its derivatives, as well as assays to measure enzyme activity.

Protocol: Extraction and Quantification of ACC and Conjugates by UPLC-MS/MS

This protocol is adapted from methodologies developed for the sensitive and accurate quantification of ACC and its conjugates from plant tissues[7][14].

1. Sample Preparation and Extraction: a. Flash-freeze approximately 10 mg of fresh plant material in liquid nitrogen. b. Homogenize the frozen tissue using a bead mill. c. Add 1 mL of an ice-cold extraction solvent (e.g., 50% methanol (B129727) in water) containing isotope-labeled internal standards ([²H₄]ACC, etc.) for accurate quantification. d. Vortex vigorously and incubate at 4°C for 30 minutes with shaking. e. Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C. f. Collect the supernatant for analysis.

2. UPLC-MS/MS Analysis: a. Chromatographic Separation: Use a UPLC system equipped with a column suitable for polar analytes, such as a hydrophilic interaction chromatography (HILIC) or a reversed-phase C18 column (e.g., HSS T3)[14].

• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A suitable gradient from high organic to high aqueous to separate ACC, MACC, GACC, and JA-ACC. b. Mass Spectrometry Detection:
• Use a tandem mass spectrometer (e.g., a triple quadrupole) operating in positive electrospray ionization (ESI+) mode.
• Optimize Multiple Reaction Monitoring (MRM) transitions for each analyte and internal standard. This involves selecting specific precursor-to-product ion transitions for high selectivity and sensitivity.

3. Data Analysis: a. Quantify the concentration of each analyte by comparing the peak area ratio of the endogenous compound to its corresponding isotope-labeled internal standard against a calibration curve.

Protocol: ACC N-malonyltransferase (AMT) Enzyme Assay

This protocol describes a general method for measuring AMT activity in plant protein extracts.

1. Protein Extraction: a. Homogenize plant tissue in an ice-cold extraction buffer (e.g., 100 mM Tris-HCl pH 7.5, 10% glycerol, 1 mM EDTA, 10 mM DTT, and protease inhibitors). b. Centrifuge the homogenate at high speed to pellet cellular debris. c. Use the supernatant as the crude enzyme extract. The protein concentration should be determined using a standard method (e.g., Bradford assay).

2. Enzyme Reaction: a. Prepare a reaction mixture containing:

• Extraction buffer
• Plant protein extract
• Malonyl-CoA (e.g., 100 µM)
• Radiolabeled [¹⁴C]ACC or unlabeled ACC b. Initiate the reaction by adding the protein extract or malonyl-CoA. c. Incubate at an optimal temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes). d. Stop the reaction by adding an acid (e.g., HCl) or by boiling.

3. Product Quantification: a. If using [¹⁴C]ACC, separate the product ([¹⁴C]MACC) from the substrate ([¹⁴C]ACC) using thin-layer chromatography (TLC) or HPLC. Quantify the radioactivity in the MACC spot/peak using a radioisotope detector or liquid scintillation counting[10]. b. If using unlabeled ACC, the product (MACC) can be quantified using UPLC-MS/MS as described in the protocol above.

4. Calculation of Activity: a. Express enzyme activity as the amount of product formed per unit time per amount of protein (e.g., pkat/mg protein).

Visualizations: Pathways and Workflows

Diagrams created using the DOT language to illustrate key processes.

Figure 1: Overview of ACC biosynthesis, its conversion to ethylene, and its conjugation into MACC, GACC, and JA-ACC.

Figure 2: A generalized experimental workflow for the quantification of ACC and its conjugates from plant samples.

Figure 3: Signaling interplay between ethylene and jasmonic acid pathways mediated by the enzyme JAR1.

Conclusion and Future Perspectives

The conjugation of 1-aminocyclopropane-1-carboxylic acid is a fundamentally important process that provides plants with a sophisticated mechanism to control the potent effects of ethylene. The formation of MACC, GACC, and JA-ACC allows for the fine-tuning of ACC homeostasis, facilitates inter-organ communication, and integrates ethylene signaling with other hormonal pathways. While MACC is well-established as a storage conjugate, the precise biological roles of GACC and JA-ACC are still being elucidated[8][15].

For researchers in drug development, understanding these pathways could offer novel targets for manipulating plant growth, development, and stress tolerance. For instance, inhibitors of ACC N-malonyltransferase could potentially enhance ethylene production, which might be desirable in certain agricultural contexts, such as promoting ripening. Conversely, enhancing conjugation could reduce ethylene sensitivity. The continued exploration of ACC's ethylene-independent roles and the potential bioactivity of its conjugates will undoubtedly open new avenues of research, revealing further layers of complexity in the regulation of plant life. The development of advanced analytical techniques will be crucial in uncovering additional, yet-to-be-discovered ACC conjugates and deciphering their functions[4][8].

References

• 1. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 2. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 3. Ethylene and 1-Aminocyclopropane-1-carboxylate (ACC) in Plant–Bacterial Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of 1-(malonylamino) cyclopropane-1-carboxylic acid as a major conjugate of 1-aminocyclopropane-1-carboxylic acid, an ethylene precursor in higher plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Frontiers | A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity [frontiersin.org]
• 12. Amino acid N-malonyltransferases from mung beans. Action on 1-aminocyclopropane-1-carboxylic acid and D-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

1-Aminocyclopropane-1-carboxylic Acid (ACC) as a Signaling Molecule in Non-Seed Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Aminocyclopropane-1-carboxylic acid (ACC), widely recognized as the immediate precursor to the plant hormone ethylene (B1197577), is emerging as a critical signaling molecule in its own right. This is particularly evident in non-seed plants, many of which possess the enzymatic machinery to produce ACC but lack the canonical ACC oxidase (ACO) required for its conversion to ethylene. This guide provides an in-depth technical overview of the current understanding of ACC as a signaling molecule in non-seed plants, including bryophytes, lycophytes, ferns, and their algal relatives, the charophytes. We synthesize available quantitative data, detail relevant experimental protocols, and present signaling pathway diagrams to facilitate further research and potential applications in drug development. Evidence points towards an ancient, ethylene-independent role for ACC in regulating plant growth and development, potentially involving glutamate (B1630785) receptor-like (GLR) channels and calcium signaling.

Introduction: ACC Beyond Ethylene

For decades, the primary function attributed to ACC in plants has been its role as the penultimate step in ethylene biosynthesis.[1][2] However, a growing body of evidence challenges this limited view, suggesting that ACC itself can act as a signaling molecule, independent of ethylene.[3][4][5][6] This ethylene-independent signaling is of particular evolutionary significance when examining non-seed plants. The presence of ACC synthase (ACS) homologues and the production of ACC in basal land plants like the liverwort Marchantia polymorpha, which lack a functional ACO, strongly suggest that ACC signaling predates the evolution of efficient, ACC-dependent ethylene synthesis.[5][7]

This guide explores the multifaceted role of ACC in non-seed plants, providing researchers and drug development professionals with a comprehensive resource on its known functions, the putative signaling pathways, and the experimental methodologies required to further elucidate its mechanisms of action.

ACC Signaling in Non-Seed Plants: Current Evidence

The most compelling evidence for ACC as a signaling molecule in non-seed plants comes from studies on the model liverwort Marchantia polymorpha.

Bryophytes: Divergent Roles of ACC and Ethylene

In Marchantia polymorpha, ACC and ethylene elicit distinct and often opposing physiological responses. While ethylene treatment promotes the growth of the plant body (thallus) and the vegetative propagules (gemmae), ACC treatment inhibits their growth.[5] This inhibitory effect of ACC on growth is observed even in ethylene-insensitive mutants, confirming an ethylene-independent signaling pathway.[5] Furthermore, knockout mutants of ACC synthase genes in Marchantia exhibit developmental abnormalities not seen in ethylene signaling mutants, further supporting a unique role for ACC.[5]

In the moss Physcomitrella patens, there is evidence that ACC can activate calcium channels. Specifically, the application of ACC to COS-7 cells expressing a moss GLUTAMATE RECEPTOR-LIKE (GLR) channel, PpGLR1, induces a significant elevation in cytosolic calcium.[8] This finding provides a potential mechanistic link between ACC and downstream signaling events.

Lycophytes and Ferns: An Area for Future Research

Currently, there is a significant gap in the literature regarding the specific roles of ACC as a signaling molecule in lycophytes and ferns. While it is known that ferns can produce ACC, detailed studies on its ethylene-independent effects on gametophyte or sporophyte development are lacking.[9] Given the evolutionary position of these plant groups, they represent a critical area for future investigation to understand the broader conservation of ACC signaling in land plants.

Charophytes: The Evolutionary Origin

As the closest algal relatives to land plants, charophytes are key to understanding the origins of terrestrial plant signaling pathways. While homologues of ethylene signaling components have been identified in some charophytes, experimental data on their response to ACC is currently scarce.[7] Investigating the effects of ACC on the growth and development of charophytes such as Chara braunii or Coleochaete would provide invaluable insights into the ancestral function of ACC.

Quantitative Data on ACC Effects in Non-Seed Plants

Quantitative data on the effects of ACC in non-seed plants is still limited, with most studies focusing on qualitative observations. The following tables summarize the available quantitative information.

Plant Species	Tissue/Developmental Stage	ACC Concentration	Observed Effect	Reference
Marchantia polymorpha	Gemmae/Thallus	1 µM	Significant inhibition of ground cover area	[5]
Marchantia polymorpha	Gemmae/Thallus	10 µM	Stronger inhibition of ground cover area	[5]
Marchantia polymorpha	Gemmae/Thallus	20 µM	Near-complete inhibition of growth	[5]

Table 1: Dose-dependent effects of ACC on the growth of Marchantia polymorpha.

Plant Species	Tissue/Developmental Stage	ACC Concentration	Photosynthetic Pigment	Change from Control	Reference
Pyropia yezoensis (Red Alga)	Sporophytes	50 µM	Chlorophyll a	-17.0%	[10]
Pyropia yezoensis (Red Alga)	Sporophytes	50 µM	Phycoerythrin	-29.4%	[10]

Table 2: Effect of ACC on photosynthetic pigment content in Pyropia yezoensis.

Proposed Signaling Pathways

Based on evidence from both seed and non-seed plants, a putative signaling pathway for ethylene-independent ACC action is beginning to emerge. This pathway is distinct from the canonical ethylene signaling cascade.

The Role of GLR Channels and Calcium

A key discovery in Arabidopsis that has been partially corroborated in moss is the involvement of GLUTAMATE RECEPTOR-LIKE (GLR) channels.[8] These are non-selective cation channels that can be activated by amino acids. It is hypothesized that ACC, as a non-proteinogenic amino acid, can bind to and activate specific GLR channels on the plasma membrane. This activation leads to an influx of calcium ions (Ca²⁺) into the cytosol, triggering a downstream signaling cascade.[8][11]

Caption: Proposed ACC signaling pathway independent of ethylene.

Downstream Components

The components downstream of the calcium signal in the context of ACC signaling in non-seed plants are currently unknown. Research in this area is critical to fully understand how ACC modulates developmental processes.

Experimental Protocols

The following section provides detailed methodologies for key experiments to investigate ACC signaling in non-seed plants. These protocols are synthesized from existing literature and adapted for the specific requirements of these organisms.

ACC Quantification by LC-MS/MS

This protocol is adapted for the quantification of ACC in bryophyte tissues.[12][13]

Objective: To accurately quantify endogenous ACC levels in non-seed plant tissues.

Materials:

• Fresh plant tissue (e.g., Marchantia polymorpha gemmae or Physcomitrella patens protonema)

• Liquid nitrogen

• Extraction solvent: Isopropanol/water/HCl (2:1:0.002, v/v/v)

• Internal standard: [²H₄]ACC

• Dichloromethane

• 0.1 M Formic acid

• LC-MS/MS system

Procedure:

• Harvest 10-50 mg of fresh plant tissue and immediately freeze in liquid nitrogen.

• Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Add 500 µL of ice-cold extraction solvent and the internal standard ([²H₄]ACC) to the powdered tissue.

• Vortex thoroughly and incubate on a shaker at 4°C for 30 minutes.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Add 500 µL of dichloromethane, vortex, and centrifuge at 13,000 x g for 5 minutes at 4°C to separate the phases.

• Carefully collect the upper aqueous phase.

• Evaporate the aqueous phase to dryness under a stream of nitrogen or in a vacuum concentrator.

• Re-dissolve the pellet in 100 µL of 0.1 M formic acid.

• Centrifuge at 13,000 x g for 5 minutes at 4°C to pellet any insoluble material.

• Transfer the supernatant to an LC-MS vial for analysis.

• Analyze the sample using a UPLC-MS/MS system with a suitable C18 column.

Caption: Workflow for ACC quantification by LC-MS/MS.

Gene Expression Analysis by RT-qPCR

This protocol provides a framework for analyzing the expression of target genes in response to ACC treatment in non-seed plants.[14][15]

Objective: To quantify changes in the transcript levels of specific genes (e.g., putative GLRs, transcription factors) following ACC treatment.

Materials:

• Aseptic cultures of non-seed plants (e.g., Marchantia polymorpha gemmae)

• ACC stock solution (sterile filtered)

• Liquid culture medium

• RNA extraction kit suitable for plants

• DNase I

• cDNA synthesis kit

• qPCR master mix

• Gene-specific primers

• qPCR instrument

Procedure:

• Grow plant material under standard sterile conditions.

• Treat the plants with the desired concentrations of ACC (and a mock control) for a specified time course.

• Harvest the tissue, flash-freeze in liquid nitrogen, and store at -80°C.

• Extract total RNA using a suitable kit, following the manufacturer's instructions.

• Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize first-strand cDNA from 1-2 µg of total RNA using a cDNA synthesis kit.

• Perform qPCR using a suitable master mix, gene-specific primers for your target genes, and validated reference genes for normalization.

• Analyze the qPCR data using the 2^(-ΔΔCt) method to determine the relative fold change in gene expression.

Calcium Imaging in Protoplasts

This protocol is for visualizing changes in cytosolic calcium concentration in response to ACC, adapted for bryophyte protoplasts.[16][17][18][19]

Objective: To monitor real-time changes in intracellular Ca²⁺ levels upon ACC application.

Materials:

• Marchantia polymorpha thalli or Physcomitrella patens protonema

• Enzyme solution for protoplast isolation (e.g., cellulase (B1617823) and macerozyme)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) or a genetically encoded calcium indicator

• ACC solution

• Confocal microscope

Procedure:

• Isolate protoplasts from the plant tissue by enzymatic digestion.

• Load the protoplasts with a calcium-sensitive fluorescent dye (e.g., incubate with Fluo-4 AM) or use a transgenic line expressing a genetically encoded calcium indicator.

• Immobilize the protoplasts on a microscope slide.

• Acquire a baseline fluorescence signal using a confocal microscope.

• Gently perfuse the protoplasts with a solution containing ACC.

• Record the changes in fluorescence intensity over time. An increase in fluorescence indicates a rise in cytosolic Ca²⁺.

Caption: Workflow for calcium imaging in bryophyte protoplasts.

GUS Reporter Assays

This protocol can be used to visualize the spatial and temporal expression patterns of genes that are transcriptionally regulated by ACC.[20][21][22][23][24]

Objective: To determine the tissue-specific expression of an ACC-responsive gene.

Materials:

• Transgenic Marchantia polymorpha plants expressing a promoter-GUS fusion construct.

• ACC solution

• GUS staining solution (containing X-Gluc)

• 70% Ethanol (B145695)

• Microscope

Procedure:

• Grow transgenic plants and treat with ACC or a mock solution.

• Harvest the tissues and fix them (e.g., in ice-cold 90% acetone).

• Rinse the tissues and infiltrate with GUS staining solution under vacuum.

• Incubate the tissues at 37°C until blue color develops.

• Replace the staining solution with 70% ethanol to remove chlorophyll.

• Observe the staining pattern under a dissecting or compound microscope.

Future Directions and Drug Development Implications

The discovery of an ethylene-independent ACC signaling pathway opens up new avenues for research and potential applications.

• Identification of ACC Receptors: A primary goal is the identification and characterization of the putative ACC receptor(s). This would be a crucial step in dissecting the signaling pathway and could provide a novel target for chemical intervention.

• Elucidation of the Full Signaling Cascade: Identifying the downstream components of the ACC signaling pathway, including protein kinases, transcription factors, and their target genes, is essential.

• Exploring the Role of ACC in Other Non-Seed Plants: Expanding research into ferns, lycophytes, and charophytes will provide a more complete picture of the evolution and conservation of ACC signaling.

• Drug Development: Understanding the unique signaling properties of ACC could lead to the development of novel plant growth regulators. For example, compounds that specifically modulate the ACC receptor without affecting ethylene biosynthesis could have applications in agriculture and horticulture. Furthermore, given the conservation of some signaling components between plants and other eukaryotes, insights into ACC signaling could have broader implications.

Conclusion

1-aminocyclopropane-1-carboxylic acid is more than just a precursor to ethylene; it is an ancient signaling molecule with functions that are only now beginning to be understood. Non-seed plants, with their unique evolutionary position and genetic tractability, offer powerful systems to unravel the complexities of ACC signaling. The experimental approaches outlined in this guide provide a roadmap for researchers to explore this exciting and rapidly developing field. Further investigation into ACC signaling promises not only to deepen our fundamental understanding of plant biology but also to open up new possibilities for biotechnological and pharmaceutical innovation.

References

• 1. Agrobacterium-Mediated Transient Transformation of Marchantia Liverworts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 5. Ethylene-independent functions of the ethylene precursor ACC in Marchantia polymorpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Gametophyte Development in Ferns and Bryophytes | Annual Reviews [annualreviews.org]
• 10. 1-Aminocyclopropane-1-carboxylic acid induces resource reallocation in Pyropia yezoensis sporophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GLUTAMATE RECEPTOR-LIKE channels are essential for chemotaxis and reproduction in mosses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. upcommons.upc.edu [upcommons.upc.edu]
• 14. A glutamate receptor-like gene is involved in ABA-mediated growth control in Physcomitrium (Physcomitrella) patens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of Reference Genes for RT qPCR Analyses of Structure-Specific and Hormone Regulated Gene Expression in Physcomitrella patens Gametophytes | PLOS One [journals.plos.org]
• 16. Real-time live imaging of cytosolic hydrogen peroxide and Ca2+ of Marchantia polymorpha gemmalings reveal immediate initial responses of plant cells triggered by nonthermal plasma irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Calcium imaging: a technique to monitor calcium dynamics in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Loading calcium fluorescent probes into protoplasts to detect calcium in the flesh tissue cells of Malus domestica - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Calcium Imaging Perspectives in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Fake news blues: A GUS staining protocol to reduce false‐negative data - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Visualization of auxin-mediated transcriptional activation using a common auxin-responsive reporter system in the liverwort Marchantia polymorpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Gus staining [protocols.io]
• 23. microscopy.tamu.edu [microscopy.tamu.edu]
• 24. pure.mpg.de [pure.mpg.de]

The Neuroprotective Potential of 1-Aminocyclopropane-1-carboxylic Acid in Preclinical Models: A Technical Guide

An In-depth Examination of the Mechanisms and Efficacy of a Promising NMDA Receptor Modulator in Animal Models of Neurological Injury

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC), a rigid amino acid analog, has emerged as a compelling neuroprotective agent in various animal models of neurological damage. Its primary mechanism of action is centered on its function as a partial agonist at the glycine (B1666218) co-agonist site of the N-methyl-D-aspartate (NMDA) receptor. This interaction allows ACC to modulate NMDA receptor activity, preventing the excessive calcium influx that leads to excitotoxicity, a common pathway in neuronal death following ischemic and traumatic insults. This technical guide provides a comprehensive overview of the preclinical evidence supporting the neuroprotective effects of ACC. It details the experimental protocols used in key animal studies, presents quantitative data on its efficacy, and elucidates the underlying signaling pathways. This document is intended for researchers, scientists, and professionals in drug development who are investigating novel therapeutic strategies for neurodegenerative diseases and acute neurological injuries.

Introduction

Excitotoxicity, primarily mediated by the overstimulation of NMDA receptors, is a critical mechanism of neuronal injury in a range of neurological disorders, including stroke and spinal cord injury. The NMDA receptor, a ligand-gated ion channel, plays a pivotal role in synaptic plasticity and memory function under physiological conditions. However, during pathological states such as ischemia, excessive glutamate (B1630785) release leads to prolonged receptor activation, massive calcium influx, and the initiation of downstream apoptotic and necrotic cell death cascades.

1-Aminocyclopropane-1-carboxylic acid (ACC) is a conformationally constrained analog of glycine that acts as a partial agonist at the strychnine-insensitive glycine binding site on the NMDA receptor complex.[1] By binding to this site, ACC modulates the receptor's response to glutamate, attenuating excessive activation without complete blockade, which could interfere with normal neuronal function. This nuanced mechanism of action has positioned ACC as a promising candidate for neuroprotection. This guide will synthesize the available preclinical data on ACC, focusing on its efficacy in animal models, the experimental designs used to evaluate its effects, and the molecular pathways involved in its neuroprotective action.

Quantitative Data on Neuroprotective Efficacy

The neuroprotective effects of 1-Aminocyclopropane-1-carboxylic acid (ACC) have been quantified in several animal models, demonstrating its potential to preserve neurological function and reduce neuronal damage. The following tables summarize the key quantitative findings from these studies.

Table 1: Efficacy of ACC in a Rabbit Model of Spinal Cord Ischemia

Animal Model	Treatment Group	Dosage	Outcome Measure	Results	Reference
Rabbit	Saline (Control)	N/A	Neurological Function (Tarlov Score)	Complete paraplegia	[1]
Rabbit	ACC	10 mg/kg	Neurological Function (Tarlov Score)	4 out of 6 animals showed intact neurological function	[1]
Rabbit	ACC	20 mg/kg	Neurological Function (Tarlov Score)	Not specified	[1]

Data from a study involving infrarenal abdominal aorta clamping to induce spinal cord ischemia.

Table 2: Efficacy of ACC in a Mouse Model of NMDA-Induced Hippocampal Neurodegeneration

Animal Model	Treatment Group	Dosage	Outcome Measure	Results	Reference
Mouse	NMDA Infusion (Control)	N/A	Hippocampal CA1 Neuronal Cell Death	80% of hippocampal CA1 neurons damaged
Mouse	ACC + NMDA Infusion	Not Specified	Hippocampal CA1 Neuronal Cell Death	Cell death reduced to 40%

Data from a study involving intrahippocampal injection of NMDA to induce excitotoxic neurodegeneration.

Experimental Protocols

The following sections provide detailed methodologies for the key animal models used to investigate the neuroprotective effects of ACC.

Rabbit Model of Spinal Cord Ischemia

This model is designed to mimic the ischemic injury to the spinal cord that can occur during thoracoabdominal aortic aneurysm surgery.

• Animals: Japanese White rabbits.

• Ischemia Induction:

  • Anesthesia is induced and maintained.

  • A midline laparotomy is performed to expose the abdominal aorta.

  • The infrarenal abdominal aorta is clamped.

• Drug Administration:

  • Immediately after clamping, a solution of either saline (control) or ACC (10 mg/kg or 20 mg/kg) is injected into the clamped aortic segment.[1]

• Post-Operative Care and Evaluation:

  • The clamp is removed after a predetermined duration to allow for reperfusion.

  • The abdominal incision is closed.

  • Neurological function is assessed at specified time points post-surgery using the Tarlov score , a scale that grades hindlimb motor function from 0 (no movement) to 5 (normal function).

• Histopathological Analysis:

  • At the end of the experiment, animals are euthanized, and the spinal cord is harvested.

  • Tissue sections are prepared and stained with Hematoxylin and Eosin (H&E) to assess general morphology and neuronal necrosis.

  • Apoptotic cell death is quantified using Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining .[1]

Experimental workflow for the rabbit spinal cord ischemia model.

Mouse Model of NMDA-Induced Hippocampal Neurodegeneration

This model directly investigates the ability of ACC to counteract excitotoxicity induced by an NMDA receptor agonist.

• Animals: Adult mice.

• Neurodegeneration Induction:

  • Animals are anesthetized and placed in a stereotaxic frame.

  • A guide cannula is implanted into the hippocampus.

  • N-methyl-D-aspartate (NMDA) is infused directly into the hippocampus to induce localized excitotoxic cell death.

• Drug Administration:

  • ACC is administered systemically (e.g., via intraperitoneal injection) at a specified time point before or after the NMDA infusion.

• Evaluation of Neuroprotection:

  • After a set survival period, the animals are euthanized, and their brains are removed.

  • Brain tissue is sectioned and processed for histological analysis.

  • Neuronal cell death in the hippocampal CA1 region is quantified by counting the number of surviving pyramidal neurons. This can be done using stains like Cresyl Violet or with neuronal markers like NeuN.

Experimental workflow for the mouse NMDA-induced neurodegeneration model.

Signaling Pathways

The primary neuroprotective mechanism of 1-Aminocyclopropane-1-carboxylic acid (ACC) is its modulatory effect on the NMDA receptor. The following diagram illustrates the proposed signaling pathway.

Under excitotoxic conditions, excessive glutamate release leads to overactivation of the NMDA receptor. This results in a massive influx of calcium ions (Ca²⁺), which in turn activates a cascade of neurotoxic intracellular events. These include the activation of proteases like calpains, the production of reactive oxygen species (ROS), and the initiation of apoptotic pathways involving caspase activation.

ACC, as a partial agonist at the glycine co-agonist site, is thought to reduce the maximal activation of the NMDA receptor in the presence of high glutamate concentrations. This leads to a more controlled influx of Ca²⁺, sufficient to maintain physiological functions but below the threshold that triggers excitotoxic cell death. By attenuating the initial excitotoxic insult, ACC indirectly prevents the downstream activation of cell death machinery. While direct evidence linking ACC administration to the modulation of specific downstream effectors like CREB phosphorylation or caspase-3 cleavage in vivo is still emerging, the logical relationship is strong. The neuroprotective effects of NMDA receptor modulation are known to involve the preservation of pro-survival signaling pathways, such as the CREB-mediated transcription of anti-apoptotic genes, and the inhibition of pro-apoptotic pathways.

Proposed signaling pathway of ACC-mediated neuroprotection.

Discussion and Future Directions

The preclinical data strongly suggest that 1-Aminocyclopropane-1-carboxylic acid holds significant promise as a neuroprotective agent. Its efficacy in animal models of both spinal cord ischemia and excitotoxic hippocampal injury highlights its potential applicability across different types of neurological insults. The mechanism of action, involving partial agonism at the NMDA receptor's glycine site, is particularly attractive as it offers a way to temper excitotoxicity without the complete receptor blockade that can lead to significant side effects.

Future research should focus on several key areas. Firstly, a more comprehensive quantitative analysis of ACC's effects on a wider range of neuropathological markers is needed. This includes detailed studies on its impact on oxidative stress, inflammation, and specific apoptotic and pro-survival signaling molecules. Secondly, the therapeutic window for ACC administration needs to be more clearly defined in various animal models. Determining how long after an insult ACC can be effectively administered is crucial for its potential clinical translation. Finally, long-term studies are required to assess the durability of the neuroprotective effects of ACC and its impact on functional recovery over extended periods.

Conclusion

1-Aminocyclopropane-1-carboxylic acid has demonstrated clear neuroprotective effects in preclinical animal models of acute neurological injury. Its ability to modulate NMDA receptor activity provides a sound mechanistic basis for these effects. The quantitative data, though limited, are promising and warrant further investigation. The detailed experimental protocols outlined in this guide provide a foundation for future studies aimed at further characterizing the therapeutic potential of ACC and advancing it towards clinical development for the treatment of ischemic and excitotoxic neurological disorders.

References

• 1. Neuroprotective effect of 1-aminocyclopropanecarboxylic acid in a rabbit spinal ischemia model - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

How to synthesize 1-Aminocyclopropane-1-carboxylic acid for research purposes.

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal non-proteinogenic amino acid that serves as the immediate precursor to the plant hormone ethylene (B1197577).[1] Its synthesis and regulation are of significant interest in plant biology, agricultural science, and as a research tool to study ethylene-dependent physiological processes.[1] Furthermore, ACC has been identified as a partial agonist at the mammalian NMDA receptor, opening avenues for its investigation in neuroscience.[2] This document provides detailed protocols for the chemical synthesis of ACC for research purposes, methods for its purification, and an overview of its biological significance.

Synthetic Routes

Several synthetic strategies have been developed for the preparation of 1-aminocyclopropane-1-carboxylic acid. The choice of method often depends on the available starting materials, desired scale, and laboratory capabilities. Below are detailed protocols for some of the most common and effective synthetic routes.

Method 1: From Diethyl Malonate and 1,2-Dibromoethane (B42909)

This is a classical and widely used method for constructing the cyclopropane (B1198618) ring and introducing the carboxylic acid and amino functionalities. The overall strategy involves the cyclization of a malonic ester derivative, followed by conversion of the second ester group into an amino group via a Hofmann rearrangement.

Experimental Protocol:

Step 1: Synthesis of Cyclopropane-1,1-dicarboxylic Acid

• In a 2-L, three-necked flask equipped with a mechanical stirrer, add a solution of 50% aqueous sodium hydroxide (B78521) (1 L).

• To the vigorously stirred solution, add triethylbenzylammonium chloride (114.0 g, 0.5 mol) at 25 °C.

• Add a mixture of diethyl malonate (80.0 g, 0.5 mol) and 1,2-dibromoethane (141.0 g, 0.75 mol) all at once.

• Continue vigorous stirring for 2 hours.

• Transfer the reaction mixture to a 4-L Erlenmeyer flask, rinsing with water (3 x 75 mL).

• Cool the mixture to 15 °C in an ice bath and carefully acidify by the dropwise addition of concentrated hydrochloric acid (1 L), maintaining the temperature between 15 and 25 °C.

• Extract the aqueous layer with diethyl ether (3 x 900 mL).

• Saturate the aqueous layer with sodium chloride and extract again with diethyl ether (3 x 500 mL).

• Combine the organic layers, wash with brine (1 L), dry over anhydrous magnesium sulfate, and decolorize with activated carbon.

• Remove the solvent by rotary evaporation to yield a semisolid residue.

• Triturate the residue with benzene (B151609) (100 mL) and filter to collect the white crystals of cyclopropane-1,1-dicarboxylic acid. The typical yield is in the range of 66-73%.[2]

Step 2: Synthesis of 1-Aminocyclopropane-1-carboxylic Acid via Hofmann Rearrangement

• Convert the cyclopropane-1,1-dicarboxylic acid to cyclopropane-1,1-dicarboxamide. This can be achieved by first converting the diacid to the diacyl chloride using thionyl chloride, followed by reaction with ammonia.

• To a cold solution of sodium hypobromite (B1234621) (prepared from bromine and sodium hydroxide), add the cyclopropane-1,1-dicarboxamide.

• Warm the reaction mixture to initiate the Hofmann rearrangement.

• After the reaction is complete, acidify the mixture to precipitate the crude 1-aminocyclopropane-1-carboxylic acid.

• The crude product is then purified by recrystallization or ion-exchange chromatography.

Method 2: From Nitroacetate and 1,2-Dihaloethane

This method offers an alternative route to the cyclopropane ring system, starting from a nitro-functionalized precursor.

Experimental Protocol:

• Alkylated Cyclization: React a nitroacetic acid ester with a 1,2-dihaloethane (e.g., 1,2-dibromoethane) in the presence of an inorganic weak base (e.g., potassium carbonate or sodium carbonate) as a catalyst. The reaction is typically carried out in a solvent such as dichloromethane (B109758) under reflux conditions (80-120 °C).[3]

• Nitro Reduction: The resulting 1-nitrocyclopropane-1-carboxylic acid ester is then reduced to the corresponding amino ester. This reduction can be achieved using various reducing agents, such as catalytic hydrogenation (e.g., using Pd/C) or chemical reducing agents.[3]

• Carboxyl Hydrolysis: The 1-aminocyclopropane-1-carboxylic acid ester is hydrolyzed to the final product. This is typically done by refluxing with a base (e.g., sodium hydroxide or potassium hydroxide) in an alcoholic solvent, followed by neutralization with an acid (e.g., acetic acid) to a pH of 6-7.[3]

• Purification: The final product is purified by separation, crystallization, and recrystallization from a solvent like 95% ethanol (B145695) to obtain a high-purity product.[3]

Method 3: From Diethyl Phthalimidomalonate and 1,2-Dibromoethane

This method utilizes a protected amino group from the start, which is then deprotected in the final step.

Experimental Protocol:

Step 1: Synthesis of Diethyl 1-Phthalimidocyclopropane-1,1-dicarboxylate

• Prepare sodium ethoxide by dissolving sodium in absolute ethanol.

• Add diethyl phthalimidomalonate to the sodium ethoxide solution.

• Add 1,2-dibromoethane and reflux the mixture to form the cyclopropane ring.

• Isolate the product, diethyl 1-phthalimidocyclopropane-1,1-dicarboxylate.

Step 2: Hydrolysis and Decarboxylation to 1-Aminocyclopropane-1-carboxylic Acid Hydrochloride

• Cover the phthalimidocyclopropanecarboxylate intermediate (e.g., 30.0 g, 122.3 mmol) with 20% aqueous HCl (400 mL).[4]

• Reflux the mixture with stirring for 8 hours, during which the solid will dissolve.[4]

• Allow the mixture to cool to room temperature and leave it to stand overnight.[4]

• Filter off the precipitate (phthalic acid) and extract the filtrate with dichloromethane (5 x 60 mL).[4]

• Evaporate the aqueous phase to dryness.[4]

• Heat the residue under vacuum (60 °C) for 90 minutes.[4]

• Triturate the solid with isopropanol (B130326) (20 mL) and filter to give pure 1-aminocyclopropane-1-carboxylic acid hydrochloride as white crystals. A high yield of around 95% can be expected.[4]

Step 3: Conversion to Free 1-Aminocyclopropane-1-carboxylic Acid

• Dissolve the 1-aminocyclopropane-1-carboxylic acid hydrochloride in a minimal amount of water.

• Pass the solution through an anion-exchange resin (e.g., Amberlite IR-4B) to remove the chloride ions.

• Lyophilize the aqueous solution to obtain the pure, free 1-aminocyclopropane-1-carboxylic acid.[5]

Purification of Synthetic ACC

Crude ACC synthesized by the methods described above can be purified by the following techniques:

• Recrystallization: ACC can be recrystallized from a water/ethanol or water/acetone mixture. Dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly to form crystals.

• Ion-Exchange Chromatography: For higher purity, ion-exchange chromatography is an effective method.

  • Prepare a column with a suitable cation-exchange resin.

  • Dissolve the crude ACC in a low ionic strength buffer and load it onto the column.

  • Wash the column to remove unbound impurities.

  • Elute the bound ACC using a salt gradient (e.g., increasing concentrations of NaCl) or by changing the pH of the buffer.

  • Collect the fractions containing ACC and desalt them if necessary.

Data Presentation

Table 1: Comparison of Synthetic Routes for 1-Aminocyclopropane-1-carboxylic Acid

Synthetic Route	Starting Materials	Key Intermediates	Reported Yield	Reference(s)
Method 1	Diethyl malonate, 1,2-Dibromoethane	Cyclopropane-1,1-dicarboxylic acid, Cyclopropane-1,1-dicarboxamide	66-73% (for diacid)	[2]
Method 2	Nitroacetic acid ester, 1,2-Dihaloethane	1-Nitrocyclopropane-1-carboxylic acid ester, 1-Aminocyclopropane-1-carboxylic acid ester	High (unspecified)	[3]
Method 3	Diethyl phthalimidomalonate, 1,2-Dibromoethane	Diethyl 1-phthalimidocyclopropane-1,1-dicarboxylate	~95% (for HCl salt)	[4]
From Benzylidene Glycine (B1666218) Ester	Benzylidene glycine ethyl ester, 1,2-Dibromoethane	Benzylidene cyclopropyl (B3062369) ethyl ester	High (unspecified)	[5]
From Acyl-methionine Ester	Acyl-methionine ester, Dimethyl sulfate	1-N-acetyl-cyclopropane-1-carboxylic acid ethyl ester	98% (for HCl salt)	[6]

Table 2: Characterization Data for 1-Aminocyclopropane-1-carboxylic Acid

Property	Value	Reference(s)
Molecular Formula	C₄H₇NO₂	[7]
Molecular Weight	101.10 g/mol	[7]
Melting Point	229-231 °C	[7]
¹H NMR (D₂O)	δ 1.2-1.5 (m, 4H, CH₂)
¹³C NMR (DMSO-d6)	δ 13.1 (CH₂), 33.7 (C-NH₂), 171.5 (C=O)	[4]
Mass Spectrometry (APCI)	m/z = 102.0 [M+H]⁺	[4]

Mandatory Visualizations

Caption: Synthesis workflow for 1-Aminocyclopropane-1-carboxylic acid starting from diethyl malonate.

Caption: The ethylene biosynthesis pathway in plants, with ACC as a key intermediate.

Caption: Dual role of ACC as both an ethylene precursor and an independent signaling molecule.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid - Google Patents [patents.google.com]
• 4. 1-Aminocyclopropane-1-carboxylic acid hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 5. US4298760A - Process for preparing 1-aminocyclopropane-1-carboxylic acid - Google Patents [patents.google.com]
• 6. US4367344A - Process for the preparation of 1-amino-cyclopropane-carboxylic acid compounds - Google Patents [patents.google.com]
• 7. Item - Asymmetric Synthesis of All-Carbon Benzylic Quaternary Stereocenters via Conjugate Addition to Alkylidene and Indenylidene Meldrum’s Acids - American Chemical Society - Figshare [acs.figshare.com]

Protocol for Exogenous Application of 1-Aminocyclopropane-1-carboxylic Acid (ACC) to Plants

For Researchers, Scientists, and Drug Development Professionals

Application Notes

1-Aminocyclopropane-1-carboxylic acid (ACC) is the immediate precursor of the plant hormone ethylene.[1][2] Exogenous application of ACC is a widely used technique to study ethylene-dependent physiological processes, as it is readily absorbed by plant tissues and converted to ethylene.[1][2] Ethylene is a key regulator of plant growth, development, and stress responses, influencing processes such as seed germination, root growth, fruit ripening, senescence, and responses to biotic and abiotic stress.[3][4]

Recent research also suggests that ACC may have signaling roles independent of its conversion to ethylene, adding another layer of complexity to its function in plants.[3][5] Therefore, when designing experiments with exogenous ACC, it is crucial to consider both ethylene-dependent and potentially ethylene-independent effects.

This document provides detailed protocols for the preparation and application of ACC to plants for research purposes. The provided concentration ranges are starting points and may require optimization depending on the plant species, developmental stage, and the specific biological question being investigated.

Data Presentation: Quantitative Data Summary

The following table summarizes typical concentration ranges of ACC used for various plant applications, compiled from multiple research studies. It is crucial to perform dose-response experiments to determine the optimal concentration for a specific experimental system.[6]

Application Method	Plant Type/System	Typical Concentration Range	Potential Effects
Growth Media Supplement	Arabidopsis thaliana seedlings	0.1 µM - 50 µM	Inhibition of primary root growth, promotion of root hair formation, hypocotyl elongation in the light.[3][7]
Maize (Zea mays) roots	1 µM - 10 µM	Inhibition of root elongation, increase in root diameter.
Foliar Spray	Table Grapes (Vitis vinifera)	25 g/100 L - 125 g/100 L	Promotion of color development and anthocyanin accumulation.
General Application	10 µM - 500 µM	Varies depending on species and desired outcome (e.g., fruit thinning, senescence induction).
Seed Treatment / In-vitro	Canola (Brassica napus)	0.03 M MgSO₄ (as solvent)	Can be used to study germination and early seedling development.[8]
Arabidopsis thaliana	0.1 µM - 5.0 µM	Dose-dependent inhibition of primary root growth in etiolated seedlings.[6]
Hydroponics	Tomato (Solanum lycopersicum)	0.01 µM - 100 µM	Concentration-dependent effects on nutrient uptake, photosynthetic activity, and stress tolerance.

Experimental Protocols

Preparation of ACC Stock Solution (10 mM)

Materials:

• 1-Aminocyclopropane-1-carboxylic acid (ACC) powder

• Sterile, deionized, or distilled water

• 0.1 M HCl or 0.1 M NaOH (if needed for dissolution)

• Sterile volumetric flask (e.g., 100 mL)

• Sterile filter (0.22 µm) and syringe

• Sterile storage bottles (amber or covered in foil)

Protocol:

• Calculate the amount of ACC powder needed. The molecular weight of ACC is 101.11 g/mol . To make a 10 mM (0.01 M) stock solution in 100 mL (0.1 L):

  • Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

  • Mass (g) = 0.01 mol/L x 101.11 g/mol x 0.1 L = 0.10111 g (or 101.11 mg)

• Accurately weigh 101.11 mg of ACC powder and transfer it to a 100 mL volumetric flask.

• Add approximately 80 mL of sterile water to the flask.

• Mix thoroughly by swirling or using a magnetic stirrer until the ACC is completely dissolved. If solubility is an issue, a few drops of 0.1 M HCl or 0.1 M NaOH can be added to aid dissolution.[9]

• Once dissolved, bring the final volume to 100 mL with sterile water.

• For sterile applications, filter-sterilize the stock solution using a 0.22 µm syringe filter into a sterile, light-protected storage bottle.

• Label the bottle with the solution name (10 mM ACC), concentration, preparation date, and your initials.

• Store the stock solution at 4°C for short-term use (up to a month) or at -20°C for long-term storage.

Application Methods

Protocol:

• Prepare your desired plant growth medium (e.g., Murashige and Skoog - MS medium) and autoclave it.

• Allow the medium to cool to approximately 50-60°C.

• Add the sterile ACC stock solution to the cooled medium to achieve the desired final concentration. For example, to make 1 L of medium with a final ACC concentration of 10 µM, add 1 mL of the 10 mM stock solution.

• Mix the medium thoroughly but gently to ensure even distribution of ACC.

• Pour the medium into sterile petri dishes or other culture vessels.

• Allow the medium to solidify before placing seeds or transferring seedlings.

Protocol:

• Prepare the desired concentration of ACC solution by diluting the stock solution in sterile water. For example, to make 100 mL of a 100 µM ACC solution, add 1 mL of the 10 mM stock solution to 99 mL of sterile water.

• Add a surfactant (e.g., Tween-20 at a final concentration of 0.01-0.05%) to the spray solution to ensure even coverage on the leaf surface.

• Transfer the solution to a fine-mist sprayer.

• Spray the plant foliage evenly until runoff is observed, ensuring coverage of both the upper and lower leaf surfaces.[10]

• Perform spraying in the early morning or late afternoon to maximize absorption through open stomata and minimize evaporation.[11]

• Include a control group of plants sprayed with the same solution lacking ACC (i.e., water and surfactant only).

Protocol:

• Prepare the hydroponic nutrient solution as you normally would.

• Add the ACC stock solution directly to the hydroponic reservoir to reach the desired final concentration.

• Ensure thorough mixing of the solution within the reservoir.

• Monitor the plants regularly for physiological responses.

• Replenish the ACC along with the nutrient solution as needed, depending on the experimental design (e.g., static or continuous flow system).

Mandatory Visualizations

Caption: Ethylene Biosynthesis and Signaling Pathway.

Caption: Experimental Workflow for ACC Application.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 4. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 5. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 成長調節物質－植物組織培養プロトコル [sigmaaldrich.com]
• 10. youtube.com [youtube.com]
• 11. goedenph.com [goedenph.com]

Application Note: Quantification of 1-Aminocyclopropane-1-carboxylic acid (ACC) in Plant Tissues using HPLC-MS/MS

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is the immediate precursor to the gaseous plant hormone ethylene (B1197577), which regulates a myriad of physiological processes including growth, development, fruit ripening, and stress responses.[1][2] The accurate quantification of ACC in plant tissues is therefore crucial for understanding its role in these biological processes. Due to its high polarity and low molecular weight, ACC analysis can be challenging.[1][3] High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) offers a highly sensitive and selective method for the quantification of ACC.[1][4][5] This application note provides a detailed protocol for the extraction and quantification of ACC from plant tissues.

Principle

This method involves the extraction of ACC from plant tissues using a suitable solvent, followed by purification and analysis using a reverse-phase HPLC system coupled to a tandem mass spectrometer. The use of a stable isotope-labeled internal standard, such as [²H₄]ACC, is critical for accurate quantification by correcting for matrix effects and variations during sample preparation and injection.[6] In some cases, derivatization of ACC may be employed to improve its chromatographic retention and detection sensitivity.[1]

Experimental Protocols

1. Sample Preparation and Extraction

This protocol is a synthesis of commonly used methods for the extraction of ACC from plant tissues.[6][7]

• Materials and Reagents:

  • Liquid nitrogen

  • Mortar and pestle, pre-chilled

  • Extraction Solvent: 2-propanol:H₂O:concentrated HCl (2:1:0.002, v/v/v)[7] or Acetonitrile[6]

  • Internal Standard (IS) Solution: [²H₄]ACC in extraction solvent (concentration to be optimized based on expected endogenous ACC levels)

  • Dichloromethane (B109758)

  • Methanol (B129727)

  • Centrifuge tubes (50 mL and 1.5 mL)

  • Refrigerated centrifuge

  • Shaker

  • Nitrogen evaporator or SpeedVac

• Procedure:

  • Immediately freeze fresh plant tissue (typically 50-300 mg) in liquid nitrogen to quench metabolic activity.[7] Wounding can induce changes in plant hormone levels, making rapid freezing critical.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Accurately weigh the frozen powder and transfer it to a 50 mL screw-cap tube.

  • Add a known amount of the internal standard solution to each sample.

  • Add 3 mL of the extraction solvent for every 300 mg of tissue.[7]

  • Shake the tubes on a shaker at 100 rpm for 30 minutes at 4°C.[7]

  • Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.[7]

  • Collect the supernatant. For a more thorough extraction, the pellet can be re-extracted with the same solvent and the supernatants combined.

  • Add 6 mL of dichloromethane to the supernatant, shake for 30 minutes at 4°C, and centrifuge at 13,000 x g for 5 minutes at 4°C to separate the phases.[7]

  • Transfer the lower, organic phase to a new tube.

  • Evaporate the solvent to near dryness using a nitrogen evaporator or a SpeedVac.

  • Re-dissolve the residue in a small volume (e.g., 60 µL) of methanol or the initial mobile phase.[7]

  • Centrifuge at high speed (e.g., 15,000 x g) for 10 minutes at 4°C to pellet any remaining debris.

  • Transfer the clear supernatant to an HPLC vial for analysis.

2. HPLC-MS/MS Analysis

The following are representative HPLC and MS/MS conditions. These should be optimized for the specific instrument and column used.

• HPLC System: A UHPLC or HPLC system capable of binary gradient elution.

• Column: A C18 reverse-phase column (e.g., 50-150 mm length, 2.1-4.6 mm internal diameter, 1.7-5 µm particle size) is commonly used.[1]

• Mobile Phase:

  • A: 0.05% Acetic acid or 0.1% Formic acid in water[6]

  • B: Acetonitrile or Methanol with 0.1% Formic acid

• Gradient Elution: A typical gradient might start at a low percentage of B, ramp up to a high percentage to elute compounds, and then return to initial conditions for column re-equilibration.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 20 µL

• Column Temperature: 30 - 40°C

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI is typically used for ACC analysis.[8]

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • ACC: Precursor ion [M+H]⁺ (m/z 102) to product ions (e.g., m/z 56, 84).[8]

  • [²H₄]ACC (IS): Precursor ion [M+H]⁺ (m/z 106) to product ions (e.g., m/z 60, 88).

  • Note: The optimal collision energies and other MS parameters should be determined by infusing standard solutions of ACC and the internal standard.

Data Presentation

Quantitative data from method validation studies are crucial for assessing the reliability of the analytical method. The following tables summarize typical performance characteristics.

Table 1: Method Validation Parameters for ACC Quantification

Parameter	Typical Value	Reference
Linearity (R²)	> 0.999	[3]
Limit of Detection (LOD)	2.5 pg	[3]
Limit of Quantification (LOQ)	~10 pg	-
Recovery	95.82%	[3]
Precision (RSD)	< 15%	[3]
Matrix Effect	92.6%	[3][6]

Table 2: Example MRM Transitions for ACC and its Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
ACC	102.1	56.1	15
ACC	102.1	84.1	12
[²H₄]ACC	106.1	60.1	15
[²H₄]ACC	106.1	88.1	12

Note: The values presented are illustrative and should be empirically determined for the specific instrumentation used.

Visualizations

Ethylene Biosynthesis Pathway

A simplified diagram of the ethylene biosynthesis pathway in plants.

Experimental Workflow for ACC Quantification

References

• 1. Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. upcommons.upc.edu [upcommons.upc.edu]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 6. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. msomics.abrc.sinica.edu.tw [msomics.abrc.sinica.edu.tw]
• 8. Determination of 1-aminocyclopropane-1-carboxylic acid and its structural analogue by liquid chromatography and ion spray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the Engine of Ethylene Biosynthesis: Application Notes and Protocols for ACC Oxidase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-aminocyclopropane-1-carboxylate oxidase (ACC oxidase or ACO) is a key enzyme in the ethylene (B1197577) biosynthesis pathway in higher plants.[1][2] It catalyzes the final step, the conversion of ACC to ethylene, a gaseous plant hormone that regulates a wide array of physiological processes, including fruit ripening, senescence, and responses to biotic and abiotic stress.[1][2][3] The activity of ACC oxidase is a critical control point in ethylene production and is subject to complex regulation by various internal and environmental cues.[4][5] Therefore, accurate and reliable measurement of ACC oxidase activity is indispensable for research in plant physiology, agricultural science, and for the development of compounds that modulate ethylene-related processes.

This document provides detailed application notes and protocols for the measurement of ACC oxidase activity in plant extracts, primarily focusing on the widely used gas chromatography-based method for ethylene quantification. Both in vitro and in vivo assay methodologies are described to cater to different experimental needs.

Signaling Pathway and Experimental Workflow

The ethylene biosynthesis pathway is a two-step process. First, S-adenosyl-L-methionine (SAM) is converted to ACC by ACC synthase (ACS). In the final, oxygen-dependent step, ACC oxidase (ACO) converts ACC to ethylene, cyanide, and carbon dioxide.[1]

Caption: Simplified ethylene biosynthesis pathway.

A general workflow for measuring ACC oxidase activity involves sample preparation, the enzymatic reaction, and product detection.

Caption: General experimental workflow for in vitro ACC oxidase activity measurement.

Methods for Measuring ACC Oxidase Activity

The most common and direct method for assaying ACC oxidase activity is by quantifying the ethylene produced from its substrate, ACC.[6] Gas chromatography (GC) is the gold standard for this measurement due to its high sensitivity and specificity for ethylene.[7]

Gas Chromatography-Based Ethylene Measurement

This method involves incubating a plant extract or tissue with ACC and necessary cofactors in a sealed vial. After a specific incubation period, a sample of the headspace gas is withdrawn and injected into a gas chromatograph equipped with a flame ionization detector (FID) for ethylene quantification.[3]

Experimental Protocols

Protocol 1: In Vitro ACC Oxidase Activity Assay

This protocol is adapted from methodologies described for various plant species.[3][8] It measures the activity of ACC oxidase in a crude or partially purified protein extract.

Materials and Reagents:

• Plant tissue

• Liquid nitrogen

• Mortar and pestle

• Extraction Buffer: 100 mM Tris-HCl (pH 7.0-7.5), 10% (w/v) glycerol, 30 mM sodium ascorbate, 1 mM dithiothreitol (B142953) (DTT), 0.1% (v/v) Triton X-100, and 5% (w/v) polyvinylpolypyrrolidone (PVPP).[8] Prepare fresh.

• Reaction Buffer: 100 mM Tris-HCl (pH 7.0-7.5), 10% (v/v) glycerol, 30 mM sodium ascorbate, 20-30 mM NaHCO₃, and 50 µM FeSO₄.[3][8][9] Prepare fresh.

• ACC Solution: 1 mM 1-aminocyclopropane-1-carboxylic acid in water.

• Sephadex G-25 columns (optional, for desalting)

• Gas-tight syringes

• Sealed reaction vials (e.g., 6-20 mL glass GC vials with rubber septa)[6][8]

• Gas chromatograph with a flame ionization detector (FID) and an activated alumina (B75360) column.[3]

Procedure:

• Enzyme Extraction:

  • Harvest fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Add the frozen powder to the ice-cold extraction buffer (e.g., 4 mL of buffer per gram of tissue).[8]

  • Homogenize the mixture and then centrifuge at high speed (e.g., 28,000 x g) for 20 minutes at 4°C.[8]

  • Collect the supernatant. For cleaner extracts, the supernatant can be desalted by passing it through a Sephadex G-25 column equilibrated with the reaction buffer (without ACC).[3][8]

• Enzyme Assay:

  • In a sealed glass vial, combine the enzyme extract (e.g., 0.2-1 mL) with the reaction buffer to a final volume of, for example, 2 mL.[3][8]

  • Add the ACC solution to initiate the reaction (e.g., to a final concentration of 1 mM).[3][8]

  • Seal the vials immediately with a rubber septum.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30-32°C) for a specific duration (e.g., 1-2 hours), ensuring the reaction is within the linear range.[3][8][9]

  • Include a boiled enzyme extract control to account for non-enzymatic ethylene production.

• Ethylene Measurement:

  • After incubation, withdraw a known volume of the headspace gas (e.g., 1 mL) from the vial using a gas-tight syringe.[3]

  • Inject the gas sample into the gas chromatograph.

  • Quantify the ethylene concentration by comparing the peak area to a standard curve generated with known concentrations of ethylene gas.[7]

• Data Analysis:

  • Calculate the rate of ethylene production and express the ACC oxidase activity in units such as nmol of ethylene produced per milligram of protein per hour (nmol C₂H₄ mg⁻¹ protein h⁻¹). Protein concentration can be determined using the Bradford method.[9]

Protocol 2: In Vivo ACC Oxidase Activity Assay

This protocol measures the capacity of intact plant tissue to convert exogenously supplied ACC to ethylene.[3][9]

Materials and Reagents:

• Plant tissue (e.g., leaf discs, fruit slices)

• Incubation Buffer: 0.1 M Tricine (pH 7.5), 0.4 M mannitol, and 1 mM ACC.[3] For enhanced activity, 30 mM sodium ascorbate, 0.1 mM FeSO₄, and 20 mM NaHCO₃ can be included.[3]

• Sealed flasks or vials (e.g., 40 mL Erlenmeyer flasks)

• Gas-tight syringes

• Gas chromatograph with FID

Procedure:

• Sample Preparation:

  • Excise plant tissue samples of a known weight or surface area (e.g., 1 g of 1 mm thick flesh slices).[3]

• Assay:

  • Place the tissue samples into a sealed flask containing the incubation buffer (e.g., 2 mL).[3]

  • Seal the flasks with rubber septa.

  • Incubate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 1 hour).[3]

• Ethylene Measurement:

  • After incubation, withdraw a 1 mL sample of the headspace gas with a gas-tight syringe.[3]

  • Inject the sample into the gas chromatograph for ethylene quantification.

• Data Analysis:

  • Express the in vivo ACC oxidase activity as the rate of ethylene production per unit of fresh weight per hour (e.g., nmol C₂H₄ g⁻¹ FW h⁻¹).

Data Presentation

The following tables summarize kinetic parameters for ACC oxidase from various plant sources, providing a reference for expected values.

Table 1: In Vitro ACC Oxidase Kinetic Parameters

Plant Species	Tissue	Apparent K_m (µM ACC)	V_max	Reference
Stylosanthes humilis	Seeds	156 ± 8.3	5.4 ± 0.08 mmol (ET) g⁻¹ h⁻¹ (FM)	[8][9]
Arabidopsis thaliana (ACO1)	Recombinant	33.33 ± 14.82	4.67 nmol ethylene/nmol ACO	[1]
Persimmon	Wounded Fruit	114	Not Reported	[10]
Artocarpus altilis	Fruit	28.2	Not Reported	[11]
Winter Squash	Mesocarp	147 (in air)	Not Reported	[12]

Table 2: In Vivo ACC Oxidase Kinetic Parameters

Plant Species	Tissue	Apparent K_m (µM ACC)	V_max	Reference
Stylosanthes humilis	Seeds	230 ± 27	11.9 ± 0.38 mmol (ET) g⁻¹ h⁻¹ (FM)	[8][9]

Concluding Remarks

The protocols outlined provide a robust framework for the reliable measurement of ACC oxidase activity in plant extracts. The choice between an in vitro and in vivo assay will depend on the specific research question. In vitro assays are ideal for characterizing the biochemical properties of the enzyme, while in vivo assays provide insights into the enzyme's activity within the cellular context. Accurate determination of ACC oxidase activity is crucial for advancing our understanding of ethylene-mediated processes in plant development and stress responses.

References

• 1. biorxiv.org [biorxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. Characterization of Ethylene Biosynthesis Associated with Ripening in Banana Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene [frontiersin.org]
• 6. Protocol: An updated integrated methodology for analysis of metabolites and enzyme activities of ethylene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gas Chromatography-Based Ethylene Measurement of Arabidopsis Seedlings | Springer Nature Experiments [experiments.springernature.com]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. PlumX [plu.mx]
• 12. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for Radiolabeled 1-Aminocyclopropane-1-carboxylic Acid in Transport Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal non-proteinogenic amino acid that serves as the direct precursor to the plant hormone ethylene (B1197577). The biosynthesis and transport of ACC are critical regulatory points in ethylene-mediated physiological processes, including growth, development, fruit ripening, and stress responses.[1][2] Furthermore, emerging evidence suggests that ACC itself can function as a signaling molecule, independent of its conversion to ethylene, broadening its physiological significance. The use of radiolabeled ACC, such as with Carbon-14 (¹⁴C) or Tritium (³H), provides a powerful tool to elucidate the dynamics of its transport, metabolism, and signaling pathways within plant systems and in heterologous expression systems. These studies are essential for fundamental plant biology research and have implications for agricultural biotechnology and the development of compounds that modulate plant growth and stress tolerance.

Key Applications

• Characterization of ACC Transporters: Elucidating the kinetics and substrate specificity of ACC transporters, such as the Lysine Histidine Transporter (LHT) family members LHT1 and LHT2.[1][3]

• Short- and Long-Distance Transport Studies: Tracking the movement of ACC within and between plant tissues and organs, for instance, from roots to shoots under stress conditions.[1][2]

• Metabolic Fate Analysis: Following the conversion of ACC to ethylene or its conjugation to other molecules like N-malonyl-ACC (MACC).

• Ethylene-Independent Signaling Research: Investigating the role of ACC as a signaling molecule in pathways that do not involve ethylene production.

• Screening for Modulators of ACC Transport: Identifying chemical compounds that can enhance or inhibit ACC transport, with potential applications in agriculture.

Signaling Pathways and Transport Mechanisms

Ethylene Biosynthesis Pathway

The canonical pathway for ethylene production involves the conversion of S-adenosyl-L-methionine (SAM) to ACC by ACC synthase (ACS), which is often the rate-limiting step. ACC is then oxidized to form ethylene, carbon dioxide, and hydrogen cyanide by ACC oxidase (ACO).[2] The transport of ACC from sites of synthesis to sites of ethylene action is a key regulatory step.

Caption: The ethylene biosynthesis pathway, highlighting the central role of ACC.

Long-Distance ACC Transport and Signaling

Under certain stress conditions, such as flooding, ACC is synthesized in the roots and transported via the xylem to the shoots, where it is converted to ethylene, leading to physiological responses like epinasty. This long-distance transport is facilitated by transporters like LHT1.

Caption: Long-distance transport of ACC from root to shoot under stress.

Ethylene-Independent ACC Signaling

ACC can act as a signaling molecule independently of ethylene by activating Glutamate Receptor-Like (GLR) channels, leading to an influx of calcium ions (Ca²⁺) and downstream cellular responses.

Caption: Ethylene-independent signaling pathway of ACC via GLR channels.

Experimental Protocols

Protocol 1: Radiolabeled ACC Uptake Assay in Plant Protoplasts

This protocol is adapted from methods used for general amino acid uptake and specifically for ACC transport studies in plant protoplasts.[1]

Objective: To quantify the rate of radiolabeled ACC uptake into plant protoplasts to characterize transporter activity.

Materials:

• Radiolabeled ACC ([¹⁴C]-ACC or [³H]-ACC) with known specific activity.

• Plant tissue (e.g., Arabidopsis leaves).

• Enzyme solution for protoplast isolation (e.g., cellulase, macerozyme).

• Wash and incubation buffers (e.g., W5 solution, MES-based buffers).

• Unlabeled ACC for competition assays.

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

• Microcentrifuge tubes.

• Silicone oil.

Procedure:

• Protoplast Isolation:

  • Isolate protoplasts from the desired plant tissue using standard enzymatic digestion methods.

  • Purify the protoplasts by filtration and centrifugation.

  • Resuspend the protoplasts in a suitable wash buffer (e.g., W5 solution) and determine their concentration using a hemocytometer.

• Uptake Assay:

  • Pre-incubate a known number of protoplasts (e.g., 1 x 10⁵) in an incubation buffer for a short period to allow for equilibration.

  • Initiate the uptake by adding radiolabeled ACC to a final concentration (e.g., 10 µM). For kinetic analysis, use a range of concentrations.

  • Incubate for a specific time period (e.g., 1, 5, 10, 15 minutes). Linearity of uptake over time should be determined in preliminary experiments.

  • For competition assays, add an excess of unlabeled ACC or other amino acids along with the radiolabeled ACC.

• Termination of Uptake:

  • Stop the reaction by adding an excess of ice-cold wash buffer.

  • Layer the protoplast suspension on top of a layer of silicone oil in a microcentrifuge tube.

  • Centrifuge immediately to pellet the protoplasts through the oil, separating them from the radioactive incubation medium.

• Quantification:

  • Freeze the microcentrifuge tube and cut off the tip containing the protoplast pellet.

  • Place the tip in a scintillation vial, add scintillation cocktail, and vortex thoroughly to lyse the protoplasts.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the rate of ACC uptake (e.g., in nmol/10⁶ protoplasts/min).

  • For kinetic analysis, plot the uptake rate against the substrate concentration and determine Kₘ and Vₘₐₓ values using non-linear regression (e.g., Michaelis-Menten kinetics).

Protocol 2: Heterologous Expression and Transport Assay in Xenopus Oocytes

This protocol is based on established methods for expressing transporters in Xenopus oocytes and performing uptake assays.[3][4][5][6]

Objective: To characterize the transport activity of a specific candidate ACC transporter.

Materials:

• cRNA of the candidate transporter gene.

• Xenopus laevis oocytes.

• Radiolabeled ACC ([¹⁴C]-ACC or [³H]-ACC).

• Oocyte Ringer's solution (ORi) at different pH values.

• Unlabeled ACC and other potential substrates/inhibitors.

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

• Forceps and injection needles.

Procedure:

• Oocyte Preparation and cRNA Injection:

  • Harvest and defolliculate Stage V-VI oocytes from Xenopus laevis.

  • Inject each oocyte with a known amount of cRNA (e.g., 50 ng) of the candidate transporter gene. Inject a control group with water.

  • Incubate the oocytes in ORi solution for 2-4 days to allow for protein expression.

• Uptake Assay:

  • Select healthy oocytes and place them in a multi-well plate.

  • Wash the oocytes with ORi at the desired pH for the assay (e.g., pH 5.5, as some amino acid transporters are proton-coupled).

  • Initiate the uptake by transferring the oocytes to ORi containing radiolabeled ACC at a specific concentration.

  • Incubate for a defined period (e.g., 30-60 minutes).

• Termination of Uptake:

  • Stop the assay by removing the radioactive solution and washing the oocytes multiple times with ice-cold ORi.

• Quantification:

  • Place individual oocytes in scintillation vials.

  • Lyse the oocytes (e.g., with SDS or a tissue solubilizer).

  • Add scintillation cocktail and measure the radioactivity.

• Data Analysis:

  • Subtract the radioactivity of the control (water-injected) oocytes from the transporter-expressing oocytes to determine the specific uptake.

  • Calculate the uptake rate.

  • Perform kinetic analysis by varying the substrate concentration to determine Kₘ and Vₘₐₓ.

Protocol 3: Long-Distance Transport Study in Whole Plants

This protocol is a conceptual workflow based on methods for tracing the movement of radiolabeled compounds in plants.[7][8]

Objective: To visualize and quantify the long-distance transport of ACC from roots to shoots.

Materials:

• Intact plant seedlings (e.g., Arabidopsis, tomato).

• Radiolabeled ACC ([¹⁴C]-ACC).

• Hydroponic or agar-based growth system.

• Phosphor imager or autoradiography film.

• Liquid scintillation counter.

• Tissue solubilizer.

Procedure:

• Labeling:

  • Grow seedlings in a system where the roots are physically separated from the shoots.

  • Apply radiolabeled ACC to the root medium.

• Transport Period:

  • Allow the plants to grow for a specific duration (e.g., 1, 6, 24 hours) to allow for transport of the radiolabeled ACC.

• Visualization (Qualitative):

  • Carefully remove the plants, rinse the roots, and mount them on a suitable support.

  • Expose the mounted plants to a phosphor imager screen or autoradiography film to visualize the distribution of the radiolabel.

• Quantification (Quantitative):

  • Harvest different plant parts (roots, stems, leaves) separately.

  • Determine the fresh or dry weight of each part.

  • Homogenize the tissues and solubilize them.

  • Measure the radioactivity in each tissue sample using a liquid scintillation counter.

• Data Analysis:

  • Calculate the amount of radiolabeled ACC transported to each plant part.

  • Determine the transport rate by analyzing the accumulation of radioactivity in the shoot over time.

Data Presentation

Table 1: Kinetic Parameters of ACC Transporters

Transporter	Expression System	Substrate	Kₘ / K₀.₅ (mM)	Vₘₐₓ (relative units)	Reference
LHT1	Xenopus oocytes	ACC	60.9 ± 8.2	-	[3]
LHT2	Xenopus oocytes	ACC	59.1 ± 6.6	-	[3]

Note: K₀.₅ represents the substrate concentration at which half-maximal transport is observed.

Table 2: ACC Concentration in Plant Tissues and Transport Fluids

Plant Species	Tissue/Fluid	Condition	ACC Concentration	Reference
Tomato	Xylem Sap	Control	~10 nM	[9]
Tomato	Xylem Sap	Salinity Stress (21 days)	~300 nM	[9]
Arabidopsis	2-week-old seedlings	Cotyledons	~5 ng/g FW	[10]
Arabidopsis	2-week-old seedlings	Apex	~30 ng/g FW	[10]

FW: Fresh Weight

Concluding Remarks

The use of radiolabeled ACC is an indispensable technique for investigating the complex processes of its transport and signaling. The protocols and data presented here provide a framework for researchers to design and execute experiments aimed at understanding the fundamental roles of ACC in plant biology. Such studies will continue to contribute to our knowledge of plant hormone physiology and may pave the way for novel strategies in crop improvement and agricultural management.

References

• 1. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 2. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Lysine Histidine Transporter 2 as an 1-Aminocyclopropane Carboxylic Acid Transporter in Arabidopsis thaliana by Transgenic Complementation Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Uptake Assays in Xenopus laevis Oocytes Using Liquid Chromatography-mass Spectrometry to Detect Transport Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative assays to measure the transport activity of the mitochondrial calcium uniporter in cell lines or Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Noninvasive Determination of Phloem Transport Speed with Carbon-14 (14C) [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: ACC Deaminase Activity Assay in Soil Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-aminocyclopropane-1-carboxylate (ACC) deaminase is an enzyme produced by a variety of soil microorganisms that plays a crucial role in promoting plant growth, particularly under stress conditions.[1] This enzyme cleaves ACC, the immediate precursor of ethylene (B1197577) in plants, into α-ketobutyrate and ammonia.[1][2] By reducing the levels of ACC in plants, these bacteria effectively lower the concentration of ethylene, a plant hormone that can be detrimental to root elongation and overall plant development when present in high concentrations, especially during times of stress such as drought, salinity, or pathogen attack.[2][3] The quantification of ACC deaminase activity is therefore a critical step in identifying and characterizing plant growth-promoting rhizobacteria (PGPR) for their potential application in sustainable agriculture and for the development of novel biofertilizers and plant-strengthening agents.

These application notes provide a detailed protocol for the quantitative determination of ACC deaminase activity in soil bacteria, based on the colorimetric estimation of α-ketobutyrate production.

Biochemical Pathway of ACC Deaminase Activity

ACC deaminase catalyzes the deamination of ACC to produce α-ketobutyrate and ammonia.[1] This reaction is central to the plant growth-promoting capabilities of the bacteria possessing this enzyme.

Caption: Biochemical conversion of ACC by ACC deaminase.

Experimental Workflow for ACC Deaminase Assay

The overall workflow for the assay involves several key stages, from the initial isolation and culture of the bacteria to the final spectrophotometric quantification of the enzymatic activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Plant Growth-Promoting Rhizobacteria With ACC Deaminase Activity Enhance Maternal Lateral Root and Seedling Growth in Switchgrass [frontiersin.org]
• 3. ibbj.org [ibbj.org]

Application of 1-Aminocyclopropane-1-carboxylic Acid (ACC) as a Chemical Thinner in Apples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is the immediate precursor of ethylene (B1197577) in plants.[1][2] Its application as a chemical thinner in apples leverages this role to induce fruit abscission, thereby managing crop load, improving fruit size and quality, and mitigating biennial bearing.[3][4] Commercially available products, such as Accede® SG Plant Growth Regulator, contain ACC and offer an extended window for thinning applications.[3] This document provides detailed application notes and protocols for the use of ACC as a chemical thinner in apple orchards, based on current scientific research.

Mechanism of Action

ACC is readily absorbed by plant tissues and is converted to ethylene by the enzyme ACC-oxidase.[5][6] The resulting increase in ethylene concentration is thought to trigger the abscission of developing fruitlets.[7] This process is particularly effective for late thinning, providing a valuable tool when earlier thinning attempts have been insufficient.[3][8]

Ethylene Biosynthesis and Signaling Pathway

The following diagram illustrates the conversion of ACC to ethylene and the subsequent signaling cascade that leads to fruit abscission.

Figure 1: Ethylene biosynthesis and signaling pathway in apple fruit thinning.

Quantitative Data Summary

The efficacy of ACC as a chemical thinner is dependent on concentration, application timing (based on king fruit diameter), and apple cultivar. The following tables summarize quantitative data from various studies.

Table 1: Efficacy of ACC on 'Golden Delicious' Apples

ACC Concentration (mg·L⁻¹)	Application Timing (King Fruit Diameter)	Year	Crop Density (fruits/cm²)	Yield ( kg/tree )	Fruit Weight (g)	Reference
0 (Control)	10 mm	2010	8.8	39.1	159	[8]
100	10 mm	2010	8.5	38.2	161	[8]
300	10 mm	2010	8.1	36.5	162	[8]
500	10 mm	2010	7.9	35.6	163	[8]
0 (Control)	20 mm	2010	8.8	39.1	159	[8]
100	20 mm	2010	7.2	33.8	168	[8]
300	20 mm	2010	5.5	28.1	183	[8]
500	20 mm	2010	4.1	22.5	196	[8]
0 (Control)	10 mm	2011	9.2	41.2	162	[8]
100	10 mm	2011	9.0	40.1	164	[8]
300	10 mm	2011	8.6	38.3	165	[8]
500	10 mm	2011	8.3	36.9	166	[8]
0 (Control)	20 mm	2011	9.2	41.2	162	[8]
100	20 mm	2011	7.5	35.3	170	[8]
300	20 mm	2011	5.8	29.4	185	[8]
500	20 mm	2011	4.3	23.6	198	[8]

Table 2: Efficacy of ACC on 'Gala' and 'Fuji' Apples

Cultivar	ACC Concentration (mg·L⁻¹)	Application Timing (King Fruit Diameter)	Fruit Set (%)	Reference
Gala	0 (Control)	~20 mm	65	[9]
Gala	300	~20 mm	45	[9]
Gala	450	~20 mm	38	[9]
Gala	600	~20 mm	32	[9]
Fuji	0 (Control)	~20 mm	72	[9]
Fuji	300	~20 mm	58	[9]
Fuji	450	~20 mm	51	[9]
Fuji	600	~20 mm	40	[9]

Table 3: Efficacy of ACC on 'MaxiGala' Apples

ACC Concentration (kg ha⁻¹)	Application Timing (King Fruit Diameter)	Thinning Efficacy	Reference
1.00 - 1.25	End of flowering	Excessive thinning	[10]
0.25 - 0.75	End of flowering	Similar to manual thinning	[10]
1.25	8-10 mm	Excessive thinning	[10]
0.5 - 1.0	8-10 mm	Effective, superior to Ethephon	[10]
1.0 - 1.25	18-20 mm	Greater efficiency than lower dosages	[10]

Experimental Protocols

The following are generalized protocols for conducting field trials to evaluate the efficacy of ACC as a chemical thinner in apples. These should be adapted based on specific experimental goals, orchard conditions, and local regulations.

Experimental Design and Treatment Application

Figure 2: General experimental workflow for ACC thinning trials.

1. Materials:

• 1-Aminocyclopropane-1-carboxylic acid (ACC)

• Surfactant (non-ionic, as recommended)

• Pressurized sprayer (handgun or airblast)

• Calipers for measuring fruit diameter

• Personal Protective Equipment (PPE)

2. Tree Selection and Experimental Design:

• Select healthy, uniform trees of the desired cultivar and rootstock (e.g., 'Golden Delicious'/Bud.9).[6][8]

• Employ a completely randomized design with a sufficient number of replications (e.g., five to six single-tree replications per treatment).[5][8]

• Include an untreated control group (0 mg·L⁻¹ ACC).[5][8]

3. Treatment Preparation:

• Prepare aqueous solutions of ACC at the desired concentrations (e.g., 0, 100, 300, 500 mg·L⁻¹).[5][8]

• Include a non-ionic surfactant as recommended by the product label to ensure uniform coverage.[11]

4. Application Timing:

• Monitor the growth of king fruitlets closely after petal fall.[4]

• Measure the diameter of a representative sample of king fruitlets to determine the average size.

• Apply treatments at the target fruit diameter stages (e.g., 10 mm and 20 mm).[5][8] ACC is generally most active when the king fruit is 15-20 mm in diameter.[3]

5. Application Procedure:

• Apply the ACC solutions to the point of drip, ensuring thorough coverage of the entire tree canopy.[6][8]

• Avoid application when frost is expected or during periods of high temperature (e.g., above 85°F or 30°C), which can lead to excessive thinning.[3][11]

• Apply under slow drying conditions (e.g., early morning or evening) for optimal absorption.[11]

6. Data Collection and Analysis:

• Fruit Set: Count the number of flower clusters before bloom and the number of fruitlets at a set time after application (e.g., 4-6 weeks after bloom) on representative limbs.

• Crop Density: Measure the limb cross-sectional area and count the number of fruit per limb to calculate fruits per cm².[8]

• Yield: At commercial harvest, record the total weight of fruit per tree.

• Fruit Quality: Measure fruit weight, diameter, firmness, soluble solids concentration, and starch index.

• Return Bloom: In the following spring, assess the number of flowering clusters to evaluate the effect on biennial bearing.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, regression analysis) to determine the effect of ACC concentration and application timing.

Safety and Environmental Considerations

• Follow all label instructions and safety precautions for the specific ACC product being used.

• Wear appropriate personal protective equipment (PPE) during mixing and application.

• Be aware of the potential for phytotoxicity, although studies have generally shown no or minimal symptoms on apples.[8]

• Consider the impact on non-target organisms and the environment.

Conclusion

1-Aminocyclopropane-1-carboxylic acid is a promising and effective chemical thinner for apples, particularly for late-season crop load management.[5][12] Its efficacy is dose-dependent and significantly influenced by the timing of application relative to fruitlet size.[8][12] The protocols and data presented here provide a comprehensive guide for researchers and professionals in the development and application of ACC-based thinning programs for apples. Further research may be beneficial to optimize application rates and timings for specific cultivars and environmental conditions.

References

• 1. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 3. Apple Fruit Thinning : New England Tree Fruit Management Guide : UMass Amherst [netreefruit.org]
• 4. Thinning Apple Fruit | Intermountain Fruit | USU [intermountainfruit.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. hort [journals.ashs.org]
• 9. Impacts of 1-Aminocyclopropane-1-Carboxylic Acid as a Late Post-Bloom Thinner on Fruit Set, Yield, and Fruit Quality in “Gala” and “Fuji” Apples [scirp.org]
• 10. The efficiency of ACC in the fruit thinning of ‘MaxiGala’ apple applied in four stages and five concentrations | International Society for Horticultural Science [ishs.org]
• 11. bctfpg.ca [bctfpg.ca]
• 12. pure.psu.edu [pure.psu.edu]

Use of 1-Aminocyclopropane-1-carboxylic acid to study ethylene-dependent physiological processes.

Application Notes: 1-Aminocyclopropane-1-carboxylic acid (ACC)

For the Study of Ethylene-Dependent Physiological Processes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylene (B1197577) is a gaseous plant hormone that regulates a vast array of developmental processes and stress responses, including seed germination, root initiation, fruit ripening, senescence, and abscission.[1] Due to its volatile nature, direct application of ethylene gas in controlled experimental settings can be challenging. 1-Aminocyclopropane-1-carboxylic acid (ACC) is the immediate, non-volatile precursor to ethylene in plants.[2][3][4] It is synthesized from S-adenosyl-L-methionine (SAM) by ACC synthase (ACS) and is subsequently converted to ethylene by ACC oxidase (ACO).[1][5] Exogenous application of ACC is a widely adopted and reliable method for inducing ethylene responses, as it is readily absorbed by plant tissues and efficiently converted into ethylene.[2][5] This makes ACC an invaluable tool for researchers studying ethylene-dependent physiological and molecular pathways. Recent evidence also suggests that ACC may have signaling roles independent of ethylene, adding another layer to its utility in plant biology research.[6][7][8]

Mechanism of Action

The biosynthetic pathway from methionine to ethylene is well-established. The final two dedicated steps involve the synthesis of ACC from SAM by ACS, often the rate-limiting step, followed by the oxidation of ACC to form ethylene, carbon dioxide, and cyanide by ACO.[7][9] Because most plant tissues possess ACC oxidase, applying ACC effectively bypasses the regulatory control of the ACS step, leading to a rapid and predictable increase in ethylene production.[5] This allows for precise induction of the ethylene signaling cascade to study its downstream effects.

Key Physiological Processes and Experimental Protocols

Triple Response of Etiolated Seedlings

The "triple response" is a classic and robust bioassay for ethylene action in dark-grown (etiolated) dicot seedlings. It consists of three distinct morphological changes: inhibition of hypocotyl and root elongation, radial swelling of the hypocotyl, and exaggeration of the apical hook.[10][11] This assay is fundamental for screening mutants in the ethylene signaling pathway and for testing the effects of compounds that interfere with ethylene perception or synthesis.

Protocol: Triple Response Assay in Arabidopsis thaliana [10][11][12][13]

• Media Preparation:

  • Prepare Murashige and Skoog (MS) growth medium supplemented with 1% (w/v) sucrose. Adjust the pH to 6.0 before adding 0.8% (w/v) Bacto agar (B569324).

  • Autoclave the medium.

  • Allow the medium to cool to approximately 50-60°C.

  • Add a stock solution of ACC to achieve a final concentration of 10 µM. For studying weaker mutants or dose-response effects, concentrations of 0.2 µM to 0.5 µM can be used.[12] Prepare control plates without ACC.

  • Pour the medium into sterile petri dishes and allow them to solidify. It is recommended to let the plates air-dry for 2-3 days at room temperature to ensure roots penetrate the agar properly.[12]

• Seed Sterilization and Plating:

  • Surface-sterilize Arabidopsis seeds by washing in 50% bleach with a drop of Triton X-100 for 5-15 minutes, followed by 3-5 rinses with sterile distilled water.[12]

  • Resuspend the sterile seeds in a 0.7% low-melting-point agarose (B213101) solution.

  • Pipette the seeds onto the surface of the prepared plates, arranging them in straight lines for easier observation.

• Incubation:

  • Stratify the seeds by storing the plates at 4°C for 2-5 days to ensure uniform germination.[12]

  • Expose the plates to light for approximately 2 hours at room temperature to promote germination.[12]

  • Wrap the plates completely in aluminum foil to ensure complete darkness.

  • Incubate the plates horizontally at 22°C for 72 hours.

• Analysis:

  • Unwrap the plates and immediately observe the seedlings.

  • Quantify the triple response by measuring hypocotyl length, root length, and hypocotyl diameter using a dissecting microscope with a calibrated eyepiece or by capturing images and using analysis software (e.g., ImageJ).

  • Compare the morphology of seedlings grown on ACC-containing media to those on control media. Wild-type seedlings on ACC will exhibit the characteristic triple response, while ethylene-insensitive mutants will resemble seedlings grown on control media.

Induction of Leaf Senescence

Leaf senescence is a genetically programmed process of nutrient remobilization that is actively promoted by ethylene. Applying ACC can accelerate senescence, making it a useful method for studying the molecular events involved, such as chlorophyll (B73375) degradation and the expression of senescence-associated genes (SAGs).

Protocol: Detached Leaf Senescence Assay [14][15]

• Plant Material:

  • Grow plants (e.g., Arabidopsis thaliana, tobacco) under controlled conditions (e.g., 16h light/8h dark photoperiod) for 4-5 weeks.

  • Select fully expanded, healthy leaves of similar age for the experiment. The third and fourth true leaves are commonly used in Arabidopsis.

• Experimental Setup:

  • Prepare a series of petri dishes containing filter paper moistened with a buffer solution (e.g., 10 mM MES-KCl, pH 6.0).

  • Prepare ACC treatment solutions in the same buffer at various concentrations (e.g., 0 µM (control), 10 µM, 50 µM, 100 µM).

• Incubation:

  • Excise the selected leaves with a sharp scalpel, leaving a small portion of the petiole.

  • Float the leaves, adaxial side up, on the ACC solutions in the petri dishes.

  • Seal the dishes with parafilm and wrap them in aluminum foil to induce senescence in the dark.

  • Incubate at room temperature (22-24°C) for 3-5 days.

• Analysis:

  • Visual Phenotyping: Document the progression of yellowing by photographing the leaves daily.

  • Chlorophyll Quantification: Extract chlorophyll from the leaves by incubating them in 80% ethanol (B145695) or acetone (B3395972) in the dark until the tissue is white. Measure the absorbance of the supernatant at 645 nm and 663 nm. Calculate the total chlorophyll content.

  • Gene Expression Analysis: At specified time points, freeze leaf tissue in liquid nitrogen for RNA extraction. Perform quantitative real-time PCR (qRT-PCR) to measure the expression levels of key senescence marker genes (e.g., SAG12, WRKY53).

Stimulation of Fruit Ripening

ACC application is widely used to study and manipulate the ripening of climacteric fruits (e.g., tomatoes, bananas, apples), which are characterized by a burst of ethylene production at the onset of ripening.

Protocol: Post-Harvest Fruit Ripening Assay [16][17]

• Fruit Selection:

  • Harvest fruits at a mature-green, pre-climacteric stage. Ensure uniformity in size, color, and developmental stage.

  • Surface-sterilize the fruits by briefly dipping them in a dilute bleach or ethanol solution, followed by rinsing with sterile water. Air-dry the fruits completely.

• ACC Application:

  • Prepare an aqueous solution of ACC (e.g., 100-500 ppm) containing a surfactant (e.g., 0.01% Tween-20) to ensure even coating.

  • Apply the solution by either dipping the fruit for a set time (e.g., 1-5 minutes) or by spraying until runoff.

  • Use a solution without ACC as a control.

• Incubation:

  • Place the treated fruits in a controlled environment chamber at a suitable ripening temperature (e.g., 20-25°C) with controlled humidity.

  • Ensure proper ventilation to prevent the buildup of CO2 and ethylene.

• Analysis of Ripening Parameters:

  • Ethylene Production: At daily intervals, enclose individual fruits in an airtight container for a fixed period (e.g., 1 hour). Withdraw a headspace gas sample with a syringe and inject it into a gas chromatograph (GC) to measure ethylene concentration.

  • Color Development: Measure the change in peel color using a chromameter or by analyzing digital images. For specific pigments like anthocyanins in apples, perform extraction and spectrophotometric quantification.[17]

  • Firmness: Measure the textural changes using a penetrometer or texture analyzer.

  • Soluble Solids Content (SSC): Measure the SSC of the fruit juice, an indicator of sugar content, using a refractometer.

  • Gene Expression: Analyze the expression of ripening-related genes (e.g., polygalacturonase, ACC synthase, ACC oxidase) via qRT-PCR from fruit tissue sampled at different time points.

Data Presentation

Quantitative data from studies utilizing ACC can be effectively summarized to show dose-dependent effects and compare treatments.

Table 1: Effect of ACC on Ethylene Production and Root Growth in Arabidopsis

Data based on experiments with Col-0 seedlings grown in the presence of the ethylene perception inhibitor 1-MCP. Root length inhibition by ACC in the presence of 1-MCP suggests an ethylene-independent effect. Data adapted from Vanderstraeten et al. (2019).[18]

ACC Concentration (µM)	Ethylene Production (pmol/g FW/h)	Root Length (% of Control)
0 (Control)	~0.5	100%
1	~2.0	~95%
10	~10.0	~80%
50	~25.0	~55%

Table 2: Effect of ACC on Pre-Harvest Fruit Drop and Anthocyanin Content in 'Honeycrisp' Apples

Data represent the combined effect of ACC with Aminoethoxyvinylglycine (AVG), an ethylene biosynthesis inhibitor. The combination treatment showcases how ACC can counteract some negative side effects of AVG (like poor color development) while maintaining control of fruit drop. Data adapted from Singh et al. (2025).[17][19]

Treatment	Pre-Harvest Drop Reduction (%)	Total Anthocyanin (mg/100g FW)
Untreated Control	0%	15.2
AVG alone	~50%	14.8
ACC alone	- (Increased Drop)	25.1
AVG + ACC	27 - 46%	22.5

Table 3: ACC Content and Ethylene Production During Avocado Fruit Ripening

Data show the correlation between endogenous ACC levels and the climacteric ethylene burst during post-harvest ripening at 20°C. Data adapted from Hoffman and Yang (1982).[20]

Ripening Stage	Days After Harvest	ACC Content (nmol/g)	Ethylene Production (nl/g/h)
Pre-climacteric	2	< 0.1	< 1
Early Climacteric	4	~5.0	~20
Climacteric Peak	6	~45.0	~100
Post-climacteric	8	~5.0	~40

Visualizations: Signaling Pathways and Workflows

Ethylene Biosynthesis and Signaling Pathway

The following diagram illustrates the conversion of Methionine to ethylene, with ACC as the key intermediate, and the subsequent signal transduction cascade that is activated upon ethylene perception.

Caption: Ethylene biosynthesis from methionine and the canonical signaling pathway.

Experimental Workflow for Triple Response Assay

This diagram outlines the key steps involved in performing the triple response assay using ACC.

Caption: Workflow of the Arabidopsis triple response assay using ACC.

References

• 1. The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator [frontiersin.org]
• 3. worldscientific.com [worldscientific.com]
• 4. Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene [frontiersin.org]
• 6. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! | Semantic Scholar [semanticscholar.org]
• 7. The regulation of ethylene biosynthesis: a complex multilevel control circuitry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ethylene, ACC, and the Plant Growth-Promoting Enzyme ACC Deaminase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. The Triple Response Assay and Its Use to Characterize Ethylene Mutants in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Triple response assay – Alonso-Stepanova Laboratory [alonsostepanova.wordpress.ncsu.edu]
• 13. The Triple Response Assay and Its Use to Characterize Ethylene Mutants in Arabidopsis. (2017) | Catharina Merchante | 20 Citations [scispace.com]
• 14. Leaf Senescence Signaling: The Ca2+-Conducting Arabidopsis Cyclic Nucleotide Gated Channel2 Acts through Nitric Oxide to Repress Senescence Programming - PMC [pmc.ncbi.nlm.nih.gov]
• 15. files.wmich.edu [files.wmich.edu]
• 16. BioKB - Relationship - ACC - activates - fruit ripening [biokb.lcsb.uni.lu]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols: Stable Isotope Labeling of 1-Aminocyclopropane-1-carboxylic Acid (ACC) for Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal non-proteinogenic amino acid that serves as the direct precursor to ethylene (B1197577), a key gaseous phytohormone regulating a wide array of plant growth, development, and stress responses.[1] The biosynthesis of ethylene is a simple yet highly regulated two-step process where S-adenosyl-L-methionine (SAM) is converted to ACC by ACC synthase (ACS), and ACC is subsequently oxidized to ethylene by ACC oxidase (ACO).[2][3] The concentration and flux of ACC are critical determinants of ethylene production rates. Moreover, recent studies have unveiled an ethylene-independent signaling role for ACC itself, making the study of its metabolism more crucial than ever.[4][5]

Metabolic Flux Analysis (MFA) using stable isotope labeling is a powerful technique to quantify the rates (fluxes) of metabolic pathways in living systems.[6] By introducing non-radioactive, heavy-atom isotopes (e.g., ¹³C, ¹⁵N, ²H) into a biological system, researchers can trace the flow of atoms through metabolic networks.[7][8] This approach provides a dynamic view of cellular metabolism that cannot be obtained from static measurements of metabolite concentrations alone.

These application notes provide a detailed overview and experimental protocols for applying stable isotope labeling and MFA to the study of ACC metabolism. This methodology is invaluable for understanding the regulation of ethylene biosynthesis, identifying metabolic bottlenecks, and discovering novel functions of ACC, with applications in agricultural biotechnology and drug development.

Signaling Pathways and Experimental Workflow

Ethylene Biosynthesis Pathway

The ethylene biosynthesis pathway, also known as the Yang Cycle, describes the conversion of methionine to ethylene. ACC is the central intermediate in this pathway. Its production is often the rate-limiting step, and it can also be diverted into conjugated forms, such as malonyl-ACC (MACC), representing a regulatory mechanism or a storage form.[2][9]

Caption: The ethylene biosynthesis pathway, highlighting the central role of ACC.

Experimental Workflow for ACC Metabolic Flux Analysis

The overall workflow for an ACC metabolic flux analysis experiment involves several key stages, from introducing the stable isotope tracer to the final calculation of metabolic fluxes.

Caption: A generalized workflow for stable isotope-based metabolic flux analysis of ACC.

Data Presentation: Quantitative Analysis

Stable isotope labeling experiments generate quantitative data on the incorporation of heavy isotopes into metabolites. This data is crucial for calculating fluxes.

Table 1: Common Isotopologues of ACC and Their Properties

This table summarizes the mass-to-charge ratio (m/z) for unlabeled ACC and several of its stable isotope-labeled forms (isotopologues) when analyzed as a singly charged positive ion [M+H]⁺.

Isotopologue	Labeling	Chemical Formula	Monoisotopic Mass (Da)	[M+H]⁺ m/z
M+0	Unlabeled	C₄H₇NO₂	101.0477	102.0550
M+1	¹³C	¹³C₁¹²C₃H₇NO₂	102.0510	103.0583
M+4	¹³C₄	¹³C₄H₇NO₂	105.0611	106.0684
M+1	¹⁵N	C₄H₇¹⁵NO₂	102.0447	103.0520
M+4	²H₄	C₄H₃²H₄NO₂	105.0728	106.0801

Note: The specific m/z values are essential for configuring mass spectrometers to detect and quantify each isotopologue.

Table 2: Illustrative Mass Isotopomer Distribution (MID) Data for ACC

After labeling a plant system with a ¹³C-labeled precursor, the ACC pool will consist of a mixture of isotopologues. The relative abundance of each isotopologue is its Mass Isotopomer Distribution (MID).

Time Point	M+0 Abundance (%)	M+1 Abundance (%)	M+2 Abundance (%)	M+3 Abundance (%)	M+4 Abundance (%)
0 hr	95.5	4.4	0.1	0.0	0.0
2 hr	75.2	15.8	6.5	2.0	0.5
8 hr	40.1	28.9	18.3	8.9	3.8
24 hr	15.7	25.3	29.8	19.5	9.7

Note: This illustrative data shows a time-dependent increase in the abundance of heavier ACC isotopologues as the ¹³C label is incorporated from the precursor.

Experimental Protocols

Protocol 1: Stable Isotope Labeling of Arabidopsis thaliana Seedlings

This protocol describes the labeling of Arabidopsis seedlings grown in liquid culture using a stable isotope-labeled precursor.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0).

• Murashige and Skoog (MS) medium, pH 5.7.

• Sterile flasks or multi-well plates.

• Growth chamber with controlled light and temperature.

• Stable isotope-labeled precursor (e.g., U-¹³C₄,¹⁵N-L-Methionine).

• Sterile water.

Procedure:

• Sterilization: Surface-sterilize Arabidopsis seeds using 70% ethanol (B145695) for 1 minute, followed by 50% bleach with 0.1% Triton X-100 for 10 minutes. Wash seeds 5 times with sterile water.

• Germination: Plate seeds on solid MS medium and stratify at 4°C for 2-3 days in the dark. Transfer to a growth chamber (16h light/8h dark cycle, 22°C) for germination.

• Liquid Culture: After 7-10 days, aseptically transfer seedlings into flasks containing 50 mL of liquid MS medium. Grow for another 5-7 days under the same conditions with gentle agitation.

• Labeling: Prepare a stock solution of the stable isotope tracer. To initiate labeling, add the tracer to the liquid MS medium to a final concentration of 100-500 µM (concentration should be optimized).

• Time-Course Sampling: Harvest whole seedlings at designated time points (e.g., 0, 1, 4, 8, 24 hours) post-tracer addition.

• Quenching and Washing: Quickly remove seedlings from the medium, wash briefly with ice-cold water to remove external label, and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Storage: Store frozen samples at -80°C until extraction.

Protocol 2: Extraction of ACC from Plant Tissues

This protocol is for the efficient extraction of ACC and its conjugates from frozen plant material.[1][4]

Materials:

• Frozen plant tissue samples.

• Pre-chilled (-20°C) extraction solvent: 80% methanol (B129727) / 20% water (v/v).

• Internal standard: [²H₄]ACC (for accurate quantification).[10]

• Bead beater or mortar and pestle.

• Microcentrifuge tubes.

• Centrifuge capable of 4°C operation.

Procedure:

• Homogenization: Weigh approximately 50-100 mg of frozen tissue into a pre-chilled 2 mL microcentrifuge tube containing steel beads.

• Extraction: Add 1 mL of ice-cold 80% methanol containing the [²H₄]ACC internal standard (e.g., at 10 ng/mL). Immediately homogenize the tissue using a bead beater for 2-3 minutes until a fine powder is formed.

• Incubation: Incubate the homogenate at 4°C for 30 minutes with shaking to ensure complete extraction.

• Clarification: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Drying: Evaporate the solvent to dryness using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., 0.1% formic acid in water).

• Final Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any remaining debris. Transfer the clear supernatant to an autosampler vial for analysis.

Protocol 3: UPLC-MS/MS Analysis of Labeled ACC

This protocol outlines a method for the quantification of ACC isotopologues using Ultra-Performance Liquid Chromatography coupled to Tandem Mass Spectrometry (UPLC-MS/MS).[5][10]

Instrumentation:

• UPLC system (e.g., Waters ACQUITY).

• Reversed-phase C18 column (e.g., 1.7 µm, 2.1 x 100 mm).

• Tandem quadrupole mass spectrometer (e.g., Sciex QTRAP, Waters Xevo TQ-S).

LC Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Gradient:

  • 0-1 min: 2% B

  • 1-5 min: 2-98% B

  • 5-7 min: 98% B

  • 7-7.1 min: 98-2% B

  • 7.1-10 min: 2% B (re-equilibration)

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Set up MRM transitions for each ACC isotopologue and the [²H₄]ACC internal standard. The precursor ion is [M+H]⁺, and the product ion typically results from the loss of the carboxyl group (-COOH, 45 Da) and ammonia (B1221849) (-NH₃, 17 Da).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
ACC (M+0)	102.1	56.1	15
ACC (M+1)	103.1	57.1	15
ACC (M+2)	104.1	58.1	15
ACC (M+3)	105.1	59.1	15
ACC (M+4)	106.1	60.1	15
[²H₄]ACC (IS)	106.1	60.1	15

Note: The product ion for [²H₄]ACC is the same as for M+4 ACC. Chromatographic separation is essential to distinguish them.

Data Acquisition:

• Generate a standard curve using unlabeled ACC.

• Inject the extracted samples.

• Integrate the peak areas for each MRM transition at the correct retention time for ACC.

• Calculate the relative abundance of each isotopologue after correcting for natural isotope abundance.

Protocol 4: Data Processing and Metabolic Flux Calculation

This protocol provides a conceptual framework for calculating fluxes from the acquired MID data.

Software:

• Metabolic Flux Analysis software (e.g., INCA, Metran, OpenMebius).[11]

Procedure:

• Data Correction: Correct the raw MID data for the natural abundance of heavy isotopes (e.g., ¹³C, ¹⁵N) in the unlabeled biomass.

• Metabolic Model: Construct a stoichiometric model of the relevant metabolic network, including the ethylene biosynthesis pathway, the Yang cycle, and connected central carbon metabolism. The model must include all atom transitions for each reaction.

• Flux Estimation: Input the corrected MID data, the metabolic model, and any measured uptake/secretion rates (e.g., tracer uptake) into the MFA software. The software uses an iterative algorithm to find the set of metabolic fluxes that best reproduces the experimentally measured MIDs.

• Statistical Analysis: Perform a goodness-of-fit analysis (e.g., chi-squared test) to evaluate how well the model fits the data. Calculate confidence intervals for the estimated fluxes to assess their precision.[11]

• Interpretation: Visualize the results as a flux map and interpret the quantitative flux values in the context of the biological question.

Caption: The logic of using MIDs to determine relative metabolic flux contributions.

References

• 1. upcommons.upc.edu [upcommons.upc.edu]
• 2. The regulation of ethylene biosynthesis: a complex multilevel control circuitry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. upcommons.upc.edu [upcommons.upc.edu]
• 5. A UPLC-MS/MS method for quantification of metabolites in the ethylene biosynthesis pathway and its biological validation in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 9. mdpi.com [mdpi.com]
• 10. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Developing Inhibitors of 1-Aminocyclopropane-1-carboxylic Acid Synthase

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to 1-Aminocyclopropane-1-carboxylic acid synthase (ACC synthase)

1-Aminocyclopropane-1-carboxylic acid synthase (ACC synthase or ACS) is a pivotal enzyme in the biosynthesis of ethylene (B1197577), a key plant hormone that regulates a wide array of physiological processes, including fruit ripening, senescence, and stress responses.[1][2] As the rate-limiting enzyme in this pathway, ACC synthase presents a prime target for the development of inhibitors to control ethylene production for agricultural and horticultural applications.[3][4] This document provides detailed application notes and protocols for the screening and characterization of ACC synthase inhibitors.

Principle of ACC Synthase Inhibition

ACC synthase catalyzes the conversion of S-adenosyl-L-methionine (SAM) to 1-aminocyclopropane-1-carboxylic acid (ACC).[1] The development of inhibitors for this enzyme focuses on molecules that can interfere with this catalytic process. Inhibition can be achieved through various mechanisms, such as competing with the substrate for the active site, binding to the enzyme-substrate complex, or interacting with the essential cofactor, pyridoxal (B1214274) phosphate (B84403) (PLP).[5]

Types of ACC Synthase Inhibitors

Several classes of inhibitors have been identified for ACC synthase, each with a distinct mechanism of action.

3.1. Competitive Inhibitors

Competitive inhibitors structurally resemble the substrate (SAM) and bind to the active site of the free enzyme, thereby preventing the substrate from binding. The inhibition can be overcome by increasing the substrate concentration.

• Aminoethoxyvinylglycine (AVG): A potent competitive inhibitor of ACC synthase.[3][4] It binds to the active site and interferes with the PLP cofactor.[5]

• Aminooxyacetic acid (AOA): Another well-known competitive inhibitor that targets many PLP-dependent enzymes, including ACC synthase.[1][5]

3.2. Uncompetitive Inhibitors

Uncompetitive inhibitors bind only to the enzyme-substrate (ES) complex, not to the free enzyme. This type of inhibition is more effective at higher substrate concentrations.

• Quinazolinone-based compounds: A class of synthetic small molecules has been identified as uncompetitive inhibitors of ACC synthase.[6]

3.3. Other Potential Inhibitors

Research is ongoing to identify novel inhibitors with different mechanisms of action to provide a broader range of tools for controlling ethylene biosynthesis.

Ethylene Biosynthesis Pathway

Understanding the ethylene biosynthesis pathway is crucial for contextualizing the role of ACC synthase and its inhibition. The pathway begins with the conversion of methionine to SAM. ACC synthase then converts SAM to ACC, which is subsequently oxidized to ethylene by ACC oxidase (ACO).

Caption: Ethylene Biosynthesis Signaling Pathway.

Workflow for Inhibitor Screening and Characterization

A systematic workflow is essential for the identification and characterization of novel ACC synthase inhibitors. This typically involves a primary high-throughput screening followed by secondary assays to confirm activity and determine the mechanism of inhibition.

Caption: Experimental Workflow for ACC Synthase Inhibitor Screening.

Data Presentation

Table 1: Quantitative Data for ACC Synthase Inhibitors

Inhibitor	Type	IC50 (µM)	Ki (nM)	Source Organism of Enzyme
Aminoethoxyvinylglycine (AVG)	Competitive	0.7	15	Arabidopsis thaliana
Aminooxyacetic acid (AOA)	Competitive	N/A	N/A	N/A
Compound 7303 (Quinazolinone)	Uncompetitive	0.5	23.5	Arabidopsis thaliana
Compound 9370 (Quinazolinone)	Uncompetitive	1.4	N/A	Arabidopsis thaliana
Compound 9393 (Quinazolinone)	Uncompetitive	7.9	N/A	Arabidopsis thaliana

N/A: Data not available from the searched sources.

Experimental Protocols

Protocol 1: In Vitro ACC Synthase Activity Assay

This protocol is adapted from established methods for measuring the in vitro activity of ACC synthase by quantifying the amount of ACC produced.

Materials:

• Purified ACC synthase enzyme

• S-adenosyl-L-methionine (SAM) solution

• Pyridoxal phosphate (PLP) solution

• Reaction buffer (e.g., 100 mM EPPS, pH 8.5, containing 10 µM PLP and 10 mM DTT)

• Stopping solution (e.g., 10 mM HgCl2)

• Reagents for ACC quantification (e.g., Lizada and Yang method)

Procedure:

• Prepare a reaction mixture containing the reaction buffer and a known concentration of purified ACC synthase.

• Pre-incubate the reaction mixture at the desired temperature (e.g., 30°C) for 5 minutes.

• Initiate the reaction by adding the substrate, SAM, to the reaction mixture.

• Incubate the reaction for a specific period (e.g., 15-60 minutes) during which the reaction rate is linear.

• Stop the reaction by adding the stopping solution.

• Quantify the amount of ACC produced using a standard method, such as the Lizada and Yang assay, which involves the conversion of ACC to ethylene and its measurement by gas chromatography.

• Calculate the enzyme activity, typically expressed as nmol of ACC produced per mg of protein per hour.

Protocol 2: High-Throughput Screening (HTS) of ACC Synthase Inhibitors

This protocol outlines a general procedure for screening a compound library for potential ACC synthase inhibitors.

Materials:

• Compound library dissolved in a suitable solvent (e.g., DMSO)

• Purified ACC synthase

• SAM solution

• Reaction buffer

• Detection reagents for a suitable assay format (e.g., fluorescence, absorbance)

• Multi-well plates (e.g., 96- or 384-well)

• Plate reader

Procedure:

• Dispense a small volume of each compound from the library into individual wells of a multi-well plate. Include appropriate controls (no inhibitor and a known inhibitor).

• Add the purified ACC synthase to each well and pre-incubate with the compounds for a defined period.

• Initiate the enzymatic reaction by adding SAM to all wells.

• Incubate the plate at a controlled temperature for a specific time.

• Stop the reaction and add the detection reagents according to the chosen assay format.

• Measure the signal (e.g., fluorescence, absorbance) using a plate reader.

• Identify "hits" as compounds that cause a significant reduction in enzyme activity compared to the no-inhibitor control.

Protocol 3: Determination of IC50 Value

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.

Procedure:

• Perform the in vitro ACC synthase activity assay as described in Protocol 1.

• Use a range of concentrations of the inhibitor, typically in a serial dilution.

• Measure the enzyme activity at each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Protocol 4: Kinetic Analysis of Inhibition (Determination of Ki)

This protocol determines the inhibition constant (Ki) and the mechanism of inhibition (e.g., competitive, uncompetitive, non-competitive).

Procedure:

• Perform the in vitro ACC synthase activity assay at various fixed concentrations of the inhibitor.

• At each inhibitor concentration, vary the concentration of the substrate, SAM.

• Measure the initial reaction rates for each combination of inhibitor and substrate concentration.

• Analyze the data using graphical methods such as Lineweaver-Burk or Dixon plots, or by non-linear regression analysis of the Michaelis-Menten equation.

• Determine the apparent Vmax and Km values at each inhibitor concentration.

• The pattern of changes in these kinetic parameters with increasing inhibitor concentration will reveal the mechanism of inhibition.

• Calculate the Ki value from the kinetic data.

Mandatory Visualizations

Figure 1: Ethylene Biosynthesis Signaling Pathway

Caption: The ethylene biosynthesis pathway, highlighting the rate-limiting step catalyzed by ACC synthase.

Figure 2: Experimental Workflow for ACC Synthase Inhibitor Screening

Caption: A stepwise workflow for the identification and characterization of ACC synthase inhibitors.

Figure 3: Logical Relationship of Inhibition Types

Caption: Logical diagram illustrating the binding mechanisms of competitive and uncompetitive inhibitors.

References

• 1. 1-Aminocyclopropane-1-carboxylate synthase - Wikipedia [en.wikipedia.org]
• 2. Effects of Inhibiting 1-Aminocyclopropane-1-carboxylic Acid (ACC) Synthase and ACC Oxidase on Storage of Plants [spkx.net.cn]
• 3. ACC Synthase [biology.kenyon.edu]
• 4. Apple 1-aminocyclopropane-1-carboxylate synthase in complex with the inhibitor L-aminoethoxyvinylglycine. Evidence for a ketimine intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of ethylene synthesis in tomato plants subjected to anaerobic root stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Screening Novel ACC Oxidase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Aminocyclopropane-1-carboxylate (ACC) oxidase (ACO) is a key enzyme in the ethylene (B1197577) biosynthesis pathway in plants.[1][2][3] Ethylene is a plant hormone that regulates a wide range of developmental processes, including fruit ripening, senescence, and stress responses.[4][5] As the final step in ethylene production, ACO catalyzes the oxidation of ACC to ethylene.[3][4][5] Inhibition of ACO can, therefore, be a valuable strategy for controlling ethylene-dependent processes in agriculture and horticulture, such as delaying fruit ripening and extending the shelf-life of ornamental plants.[6] These application notes provide detailed protocols for screening and identifying novel inhibitors of ACC oxidase.

Ethylene Biosynthesis Pathway

The biosynthesis of ethylene begins with the amino acid methionine. Methionine is converted to S-adenosyl-L-methionine (SAM) by SAM synthetase.[3][4] In the rate-limiting step of the pathway, ACC synthase (ACS) converts SAM to 1-aminocyclopropane-1-carboxylic acid (ACC).[3][4][7] Finally, ACC oxidase (ACO) catalyzes the oxidation of ACC in the presence of oxygen, Fe(II), and ascorbate (B8700270) to produce ethylene, hydrogen cyanide, and carbon dioxide.[8][9]

Caption: The ethylene biosynthesis pathway, highlighting ACC oxidase as the target for inhibition.

Experimental Protocols

Protocol 1: Recombinant ACC Oxidase Expression and Purification

This protocol describes the expression of recombinant ACC oxidase in E. coli and its subsequent purification, adapted from established methods.[2][8]

1.1. Gene Cloning and Expression Vector Construction:

• The cDNA sequence for the desired ACC oxidase isoform (e.g., from tomato, Lycopersicon esculentum) is amplified by PCR.

• The amplified gene is cloned into an appropriate expression vector, such as pET-11a, which allows for high-level protein expression in E. coli.

• The construct is then transformed into a suitable E. coli expression strain, like BL21(DE3)pLysE.[8]

1.2. Protein Expression:

• Inoculate a single colony of transformed E. coli into 50 mL of LB medium containing the appropriate antibiotics and grow overnight at 37°C with shaking.

• Use the overnight culture to inoculate 1 L of LB medium and grow at 37°C until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding isopropyl-β-D-thiogalactopyranoside (IPTG) to a final concentration of 0.4 mM.

• For improved solubility and activity of the recombinant protein, continue the culture at a lower temperature, such as 27°C, for 4-6 hours.[8]

1.3. Cell Lysis and Protein Purification:

• Harvest the bacterial cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 10% glycerol, 1 mM DTT, 1 mM PMSF).

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C to remove cell debris.

• The soluble recombinant ACC oxidase can be purified to near homogeneity using a multi-step chromatography process, which may include anion exchange, hydrophobic interaction, and gel filtration chromatography.[8]

• Assess the purity of the final protein preparation by SDS-PAGE.

Protocol 2: In Vitro ACC Oxidase Activity Assay (Gas Chromatography)

This is the standard method for accurately quantifying ACC oxidase activity by measuring ethylene production.

2.1. Reagents and Materials:

• Purified recombinant ACC oxidase

• Assay Buffer: 100 mM Trizma-HCl (pH 7.0)[1]

• Substrate: 1 mM 1-aminocyclopropane-1-carboxylic acid (ACC)[1]

• Cofactors: 30 mM Sodium Ascorbate, 50 µM FeSO₄, 30 mM NaHCO₃[1]

• Gas-tight vials (e.g., 6 mL) with rubber septa

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an appropriate column (e.g., Porapak Q).

2.2. Assay Procedure:

• Prepare the reaction mixture in a gas-tight vial by combining the assay buffer, ACC, and cofactors.

• Seal the vial with a rubber septum.

• Initiate the reaction by injecting a known amount of purified ACC oxidase into the vial.

• Incubate the reaction at 32°C for a defined period (e.g., 60-120 minutes), ensuring the reaction rate is linear within this timeframe.[1]

• To stop the reaction, or at the desired time point, withdraw a 1 mL sample of the headspace from the vial using a gas-tight syringe.

• Inject the headspace sample into the GC to quantify the amount of ethylene produced.

• For inhibitor screening, pre-incubate the enzyme with the test compound for a specified time before adding the substrate to initiate the reaction.

Protocol 3: Proposed High-Throughput Screening (HTS) of ACC Oxidase Inhibitors (96-Well Plate Colorimetric Assay)

This proposed HTS protocol adapts the in vitro assay to a 96-well plate format and utilizes a colorimetric method for the detection of ethylene, suitable for rapid screening of large compound libraries.

3.1. Principle: The enzymatic reaction is carried out in a sealed 96-well plate. The headspace of each well, containing the produced ethylene, is then exposed to a colorimetric sensor. The sensor, composed of Pd(II)-silica porous microspheres and pH indicators, changes color in the presence of ethylene.[10][11] This color change can be quantified using a microplate reader.

3.2. Reagents and Materials:

• All reagents from Protocol 2.

• 96-well microplates and sealable lids or adhesive seals.

• Compound library dissolved in a suitable solvent (e.g., DMSO).

• Colorimetric ethylene sensor (to be prepared or sourced).

• Microplate reader capable of measuring absorbance at the appropriate wavelength for the colorimetric sensor (e.g., 410 nm).[10]

3.3. HTS Procedure:

• Compound Plating: Dispense a small volume (e.g., 1 µL) of each test compound from the library into the wells of a 96-well plate. Include appropriate controls (e.g., DMSO for negative control, a known inhibitor for positive control).

• Enzyme Addition: Add purified recombinant ACC oxidase in assay buffer (without substrate and cofactors) to each well and incubate for a short period (e.g., 15 minutes) to allow for inhibitor binding.

• Reaction Initiation: Add the substrate (ACC) and cofactors (Ascorbate, FeSO₄, NaHCO₃) to each well to start the enzymatic reaction.

• Sealing and Incubation: Immediately seal the 96-well plate securely to prevent the escape of ethylene. Incubate the plate at 32°C for 60-120 minutes.

• Ethylene Detection:

  • After incubation, introduce the colorimetric ethylene sensor into the headspace of each well. This could be achieved by using a second plate containing the sensors which is then inverted and sealed onto the reaction plate, allowing headspace diffusion.

  • Allow sufficient time for the colorimetric reaction to occur (e.g., 20-30 minutes).

• Data Acquisition: Measure the absorbance of each well at the characteristic wavelength of the colorimetric sensor using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound relative to the negative control. Identify "hits" as compounds that show inhibition above a certain threshold (e.g., >50%).

Data Presentation

Table 1: Kinetic Parameters of ACC Oxidase

Enzyme Source	Substrate	Apparent Kₘ (µM)	Vₘₐₓ	Reference
Stylosanthes humilis (in vitro)	ACC	156 ± 8.3	5.4 ± 0.08 mmol (ET) g⁻¹ h⁻¹	[1]
Stylosanthes humilis (in vivo)	ACC	230 ± 27	11.9 ± 0.38 mmol (ET) g⁻¹ h⁻¹	[1]
Avocado (recombinant)	ACC	62	Not specified	[12]
Avocado (recombinant)	Ascorbic Acid	2100	Not specified	[12]
Avocado (recombinant)	O₂	4	Not specified	[12]

Table 2: Known Inhibitors of ACC Oxidase

Inhibitor	Mechanism of Action	Quantitative Data	Reference
Salicylhydroxamic acid	Binds to the active site and chelates the active site iron.	Inhibited activity by ~60% at 7.5 mM.	[1][4]
n-Propylgallate (nPG)	Not specified, likely a general antioxidant/radical scavenger.	Almost completely inhibited activity at 0.5 mM.	[1]
Cobaltous ions (Co²⁺)	Inhibits the conversion of ACC to ethylene.	Effective inhibitor.	[1][6][13]
α-Aminoisobutyric acid (AIB)	Structural analog of ACC, acts as a competitive inhibitor.	Inhibited activity by 62% at 75 mM.	[1][8][14]
Silver Nitrate (AgNO₃)	Binds to cysteine residues, preventing enzyme activation.	Potent inhibitor of ethylene action.	[4][15]
Tropolones	Chelates Fe(II), which is essential for ACO activation.	Inhibition is reversible by the addition of Fe²⁺.	[16]

Screening Workflow Visualization

The following diagram illustrates a typical workflow for the high-throughput screening of novel ACC oxidase inhibitors.

Caption: A generalized workflow for high-throughput screening of ACC oxidase inhibitors.

References

• 1. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparative pharmacology of chemically distinct NADPH oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 6. Auxin-induced Ethylene Production and Its Inhibition by Aminoethyoxyvinylglycine and Cobalt Ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Inhibitors of ethylene synthesis inhibit auxin-induced stomatal opening in epidermis detached from leaves of Vicia faba L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Complexes in aqueous cobalt(II)-2-picolinehydroxamic acid system: Formation equilibria, DNA-binding ability, antimicrobial and cytotoxic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of cytochrome c oxidase subunit 4 precursor processing by the hypoxia mimic cobalt chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electronic spectroscopy of cobalt angiotensin converting enzyme and its inhibitor complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Steady-state kinetic mechanism of recombinant avocado ACC oxidase: initial velocity and inhibitor studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of Ethylene Production by Cobaltous Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metabolism of α-aminoisobutyric acid in mungbean hypocotyls in relation to metabolism of 1-aminocyclopropane-1-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. What is the mechanism of Silver Nitrate? [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 16. Frontiers | A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity [frontiersin.org]

Application Notes and Protocols for Genetic Manipulation of ACC Synthase Genes to Alter Ethylene Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylene (B1197577) is a key phytohormone that regulates a wide array of physiological processes in plants, including fruit ripening, senescence, and responses to biotic and abiotic stress.[1][2] The rate-limiting step in ethylene biosynthesis is the conversion of S-adenosyl-L-methionine (AdoMet) to 1-aminocyclopropane-1-carboxylic acid (ACC), a reaction catalyzed by the enzyme ACC synthase (ACS).[3][4][5] The regulation of ethylene production is largely controlled at the transcriptional level of ACS genes.[5][6] Genetic manipulation of ACS genes, therefore, offers a powerful tool to modulate ethylene production and influence ethylene-dependent physiological processes.

These application notes provide an overview of the methodologies and protocols for the genetic manipulation of ACC synthase genes to alter ethylene production in plants. The protocols described herein are intended to serve as a guide for researchers in the fields of plant biology, agricultural biotechnology, and drug development.

Ethylene Biosynthesis and Signaling Pathway

The ethylene biosynthesis pathway is a well-characterized metabolic process in higher plants.[3] It begins with the amino acid methionine and proceeds through two key enzymatic steps catalyzed by ACC synthase (ACS) and ACC oxidase (ACO).[3] The ethylene signal is perceived by a family of endoplasmic reticulum-localized receptors, which in the absence of ethylene, activate a kinase cascade that suppresses ethylene responses.[1][7] Upon ethylene binding, this suppression is lifted, initiating a transcriptional cascade that leads to various physiological responses.[1]

Caption: Overview of ethylene biosynthesis and signaling pathways.

Experimental Protocols

Cloning of ACC Synthase Genes

Objective: To isolate the coding sequence of an ACC synthase gene from a plant of interest for subsequent genetic manipulation.

Methodology: This protocol is based on reverse transcription-polymerase chain reaction (RT-PCR) to amplify the ACS cDNA from total RNA.[8][9][10]

Materials:

• Plant tissue (e.g., ripe fruit, wounded leaves)

• Liquid nitrogen

• RNA extraction kit

• Reverse transcriptase

• DNase I

• PCR reagents (Taq polymerase, dNTPs, buffer)

• Degenerate primers designed from conserved regions of known ACS genes

• Agarose (B213101) gel electrophoresis equipment

• Gel extraction kit

• Cloning vector (e.g., pGEM-T Easy)

• Competent E. coli cells

Protocol:

• RNA Extraction:

  • Harvest plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder.

  • Extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase and oligo(dT) or random primers.

• PCR Amplification:

  • Design degenerate primers based on conserved amino acid sequences of known ACC synthases from other plant species.[8]

  • Perform PCR using the synthesized cDNA as a template and the degenerate primers. Use a touchdown PCR protocol to increase specificity.

  • Analyze the PCR products by agarose gel electrophoresis.

• Cloning and Sequencing:

  • Excise the PCR product of the expected size from the agarose gel and purify it using a gel extraction kit.

  • Ligate the purified PCR product into a suitable cloning vector.

  • Transform the ligation product into competent E. coli cells.

  • Select positive clones and sequence the inserted DNA to confirm the identity of the ACC synthase gene.

Genetic Manipulation of ACC Synthase Genes

Several strategies can be employed to manipulate the expression of ACS genes.

Objective: To down-regulate the expression of an endogenous ACC synthase gene using antisense or sense suppression constructs.[8][11][12][13]

Methodology: The cloned ACS cDNA is inserted in the reverse (antisense) or sense orientation into a plant transformation vector under the control of a strong constitutive promoter (e.g., CaMV 35S).[8][14]

Caption: Workflow for antisense/sense suppression of ACC synthase.

Objective: To create a loss-of-function mutation in a specific ACC synthase gene using the CRISPR/Cas9 system.[15][16][17][18]

Methodology: A guide RNA (gRNA) specific to the target ACS gene is designed and cloned into a plant expression vector containing the Cas9 nuclease. This construct is then introduced into the plant.[15][16]

Caption: Workflow for CRISPR/Cas9-mediated knockout of ACC synthase.

Plant Transformation using Agrobacterium tumefaciens

Objective: To introduce the ACS gene construct into the plant genome.

Methodology: This is a widely used method for plant transformation.[19][20][21][22][23]

Materials:

• Agrobacterium tumefaciens strain (e.g., GV3101, AGL-1)

• Plant transformation vector containing the ACS construct

• Plant explants (e.g., leaf discs, embryos)

• Co-cultivation medium

• Selection medium containing appropriate antibiotics

• Regeneration medium

Protocol:

• Transformation of Agrobacterium: Introduce the plant transformation vector into a suitable Agrobacterium strain via electroporation or heat shock.

• Preparation of Plant Explants: Sterilize and prepare explants from the plant of interest.

• Inoculation and Co-cultivation:

  • Grow the transformed Agrobacterium in liquid culture to the desired density.

  • Inoculate the plant explants with the Agrobacterium culture.

  • Co-cultivate the explants with Agrobacterium for 2-3 days in the dark.[19]

• Selection and Regeneration:

  • Transfer the explants to a selection medium containing antibiotics to kill the Agrobacterium and select for transformed plant cells.

  • Subculture the explants on regeneration medium to induce shoot and root formation.

• Acclimatization: Transfer the regenerated plantlets to soil and acclimatize them to greenhouse conditions.

Measurement of Ethylene Production

Objective: To quantify the ethylene production of transgenic plants compared to wild-type controls.

Methodology: Gas chromatography (GC) is the most common and reliable method for ethylene measurement.[24][25]

Materials:

• Gas-tight containers or vials

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) or a photoionization detector (PID)[26]

• Gas-tight syringe

• Ethylene standard gas

Protocol:

• Sample Incubation:

  • Excise plant tissue (e.g., fruit, leaf discs) and place it in a gas-tight container of a known volume.

  • Seal the container and incubate for a specific period (e.g., 1-3 hours).[25]

• Gas Sampling:

  • After incubation, withdraw a headspace gas sample using a gas-tight syringe.[25]

• Gas Chromatography Analysis:

  • Inject the gas sample into the GC.

  • Separate ethylene from other gases on a suitable column (e.g., alumina-packed column).

  • Detect and quantify the ethylene peak using the FID or PID.

• Quantification:

  • Create a standard curve using a certified ethylene gas standard.

  • Calculate the ethylene concentration in the sample based on the peak area and the standard curve.

  • Express ethylene production as nl/g/h or a similar unit.

Data Presentation

Quantitative data from experiments should be summarized in clearly structured tables for easy comparison.

Table 1: Ethylene Production in Transgenic vs. Wild-Type Plants

Plant Line	Genetic Modification	Ethylene Production (nl/g/h)	Standard Deviation	% Change from Wild-Type
Wild-Type	-	Value	Value	-
ACS-Antisense-1	Antisense ACS2	Value	Value	Value
ACS-Antisense-2	Antisense ACS2	Value	Value	Value
ACS-CRISPR-1	CRISPR knockout of ACS2	Value	Value	Value
ACS-CRISPR-2	CRISPR knockout of ACS2	Value	Value	Value

Table 2: ACC Synthase Gene Expression in Transgenic vs. Wild-Type Plants (Relative Quantification by qRT-PCR)

Plant Line	Genetic Modification	Relative ACS Gene Expression	Standard Deviation
Wild-Type	-	1.0	Value
ACS-Antisense-1	Antisense ACS2	Value	Value
ACS-Antisense-2	Antisense ACS2	Value	Value
ACS-CRISPR-1	CRISPR knockout of ACS2	Value	Value
ACS-CRISPR-2	CRISPR knockout of ACS2	Value	Value

Conclusion

The genetic manipulation of ACC synthase genes provides a robust platform for modulating ethylene production in plants. The protocols and methodologies outlined in these application notes offer a comprehensive guide for researchers aiming to investigate the role of ethylene in various biological processes and for the development of crops with improved agronomic traits, such as delayed fruit ripening and extended shelf life.[14][15][16][17][18] The choice of genetic manipulation strategy will depend on the specific research goals and the plant species under investigation. Careful quantification of ethylene production and gene expression is crucial for the validation of transgenic lines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. pnas.org [pnas.org]
• 5. esalq.usp.br [esalq.usp.br]
• 6. The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "Cloning and molecular characterization of ripening-related ACC synthas" by A. C. Laurena, P. M. Magdalita et al. [ukdr.uplb.edu.ph]
• 9. CLONING AND CHARACTERIZATION OF FRUIT-EXPRESSED ACC SYNTHASE AND ACC OXIDASE FROM PAPAYA (CARICA PAPAYA L.) [actahort.org]
• 10. CLONING AND EXPRESSION OF GENES ENCODING ACC SYNTHASE IN KIWIFRUIT | International Society for Horticultural Science [ishs.org]
• 11. CLONING AND CHARACTERIZATION OF FRUIT-EXPRESSED ACC SYNTHASE AND ACC OXIDASE FROM PAPAYA (CARICA PAPAYA L.) | International Society for Horticultural Science [ishs.org]
• 12. researchgate.net [researchgate.net]
• 13. Antisense genes in plants: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. US6864406B1 - ACC synthase gene - Google Patents [patents.google.com]
• 15. CRISPR/Cas9‐mediated genome editing of MaACO1 (aminocyclopropane‐1‐carboxylate oxidase 1) promotes the shelf life of banana fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cabidigitallibrary.org [cabidigitallibrary.org]
• 17. ijirt.org [ijirt.org]
• 18. researchgate.net [researchgate.net]
• 19. mybiosource.com [mybiosource.com]
• 20. agrobacterium-mediated plant transformation: Topics by Science.gov [science.gov]
• 21. researchgate.net [researchgate.net]
• 22. intactgenomics.com [intactgenomics.com]
• 23. Protocol for Agrobacterium-Mediated Transformation and Transgenic Plant Production of Switchgrass - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]
• 25. Quantification of Ethylene Production in Leaf and Bud Tissue of the Subtropical Tree Crop Litchi (Litchi chinensis Sonn.) Using Gas Chromatography and Flame Ionization Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Application Note: Real-time Monitoring of Ethylene Evolution from 1-Aminocyclopropane-1-carboxylic Acid (ACC) Treated Tissue

Introduction

Ethylene (B1197577), a simple two-carbon gaseous molecule, is a potent phytohormone that regulates a vast array of physiological and developmental processes in plants. These processes include seed germination, fruit ripening, leaf and flower senescence, and responses to biotic and abiotic stress.[1][2][3][4] The immediate precursor to ethylene in higher plants is 1-aminocyclopropane-1-carboxylic acid (ACC).[2][5][6] The conversion of ACC to ethylene is catalyzed by the enzyme ACC oxidase (ACO) and is a critical, often rate-limiting, step in ethylene biosynthesis.[1][3][5] Therefore, treating plant tissues with exogenous ACC can significantly increase ethylene production, providing a powerful tool to study the downstream effects of ethylene signaling and the capacity of tissues to produce this hormone.[7][8]

Real-time monitoring of ethylene evolution from ACC-treated tissues is crucial for researchers in plant biology, agriculture, and drug discovery. It allows for the precise quantification of a tissue's potential for ethylene synthesis and enables the study of factors that may modulate ACO activity. For professionals in drug development, understanding how novel compounds affect this pathway can be key to developing new plant growth regulators or agents that can delay senescence and ripening.

Principles of Measurement

The real-time detection of ethylene, a volatile organic compound, requires sensitive and selective analytical techniques. The two most prominent methods for this application are Gas Chromatography (GC) and Laser-Based Photoacoustic Spectroscopy (LPAS).

• Gas Chromatography (GC): GC is a widely used technique for separating and analyzing volatile compounds.[9][10][11] In this method, a gaseous sample from the headspace of the tissue container is injected into the GC. The components of the sample are separated based on their physical and chemical properties as they pass through a specialized column. A detector, typically a Flame Ionization Detector (FID) or a Photoionization Detector (PID), then quantifies the ethylene concentration.[11] While highly reliable and specific, traditional GC methods may involve discrete sampling rather than continuous real-time monitoring. However, advancements such as auto-injection and sample trapping can provide quasi-real-time data.[12]

• Laser-Based Photoacoustic Spectroscopy (LPAS): LPAS is a highly sensitive technique ideal for real-time trace gas analysis.[4][13][14][15] This method utilizes a laser tuned to a specific wavelength that is absorbed by ethylene molecules. As the ethylene molecules absorb the laser energy, they heat up and expand, creating a pressure wave (sound) that is detected by a sensitive microphone.[4][13] The intensity of the sound wave is proportional to the ethylene concentration. LPAS systems can be integrated into a flow-through system, allowing for continuous, real-time measurement of ethylene evolution from a sample with very high sensitivity, often at the parts-per-billion (ppb) or even parts-per-trillion (pptv) level.[13][16][17]

Applications

• Screening of Plant Growth Regulators: Assess the efficacy of chemical compounds designed to promote or inhibit ethylene production.

• Phenotyping and Genetic Studies: Characterize the ethylene production capacity of different plant genotypes or mutants.

• Stress Physiology Research: Investigate the impact of environmental stresses on the plant's ability to synthesize ethylene.

• Post-Harvest Technology: Develop strategies to control ripening and senescence in fruits, vegetables, and cut flowers.

Ethylene Biosynthesis and Experimental Workflow Diagrams

The following diagrams illustrate the key biological pathway and a generalized experimental workflow for monitoring ethylene.

Caption: The ethylene biosynthesis pathway (Yang Cycle).

Caption: Experimental workflow for ethylene measurement.

Experimental Protocols

This section provides a detailed protocol for measuring ethylene evolution from ACC-treated plant tissue using a Gas Chromatograph with a Flame Ionization Detector (GC-FID). This method is widely accessible and provides reliable quantification.

Protocol: Ethylene Measurement by GC-FID

1. Materials and Reagents

• Plant tissue (e.g., leaf discs, fruit slices)

• 1-Aminocyclopropane-1-carboxylic acid (ACC) (Sigma-Aldrich or equivalent)

• Sterile deionized water

• Gas-tight vials (e.g., 10 mL or 20 mL) with PTFE/silicone septa

• Syringes for gas sampling (e.g., 1 mL gas-tight syringe)

• Gas Chromatograph with FID (GC-FID)

• GC column suitable for light hydrocarbon separation (e.g., Carboxen or Porapak Q)[18]

• High-purity gases for GC operation (Helium/Nitrogen as carrier gas, Hydrogen, and synthetic air for FID)

• Certified ethylene standard gas for calibration

2. Experimental Procedure

2.1. Preparation of ACC Solution

• Prepare a stock solution of 10 mM ACC by dissolving the appropriate amount of ACC powder in sterile deionized water.

• Sterilize the solution by passing it through a 0.22 µm filter.

• Prepare serial dilutions from the stock solution to create working solutions of desired concentrations (e.g., 0.01 mM, 0.1 mM, 1 mM).[7][8] A water-only control should be included in all experiments.

2.2. Sample Preparation and Treatment

• Excise plant tissue samples of a uniform size or weight (e.g., 1 cm diameter leaf discs or 0.5 g of fruit peel).

• Accurately weigh the tissue and place it into a gas-tight vial. Prepare at least three biological replicates per treatment.

• Add a small, defined volume of the ACC working solution (or water for control) to the vial, ensuring the tissue is wetted but not submerged. A common approach is to place the tissue on a small piece of filter paper moistened with the solution.

• Immediately seal the vial with the septum cap.

2.3. Incubation

• Place the sealed vials in a controlled environment (e.g., growth chamber or incubator) with a defined temperature and light regime, consistent with the research question.

• Incubate the tissues for a predetermined period (e.g., 1-4 hours). The optimal incubation time may need to be determined empirically.

2.4. Gas Chromatography Analysis

• GC Setup: Set up the GC-FID according to the manufacturer's instructions. Typical parameters might include:

  • Inlet Temperature: 150°C

  • Oven Temperature: Isothermal at 80-100°C[18]

  • Detector (FID) Temperature: 250-300°C[18]

  • Carrier Gas Flow Rate: ~20-30 mL/min

• Calibration: Create a calibration curve by injecting known volumes of the certified ethylene standard gas at different concentrations. This allows for the conversion of the peak area from the chromatogram into an ethylene concentration (e.g., in ppm or ppb).

• Sample Measurement:

  • After the incubation period, carefully withdraw a 1 mL sample of the headspace gas from each vial using a gas-tight syringe.

  • Inject the sample into the GC inlet.

  • Record the chromatogram. Ethylene will appear as a distinct peak at a specific retention time.[18]

3. Data Analysis

• Identify the ethylene peak in the chromatogram based on the retention time established from the standard.

• Calculate the peak area for each sample.

• Use the calibration curve to determine the concentration of ethylene (in nl/mL or ppm) in the headspace of each vial.

• Calculate the rate of ethylene evolution, normalizing for the fresh weight of the tissue and the incubation time. The final units are typically expressed as nanoliters per gram per hour (nl g⁻¹ h⁻¹).

  Formula: Ethylene Rate = (Ethylene Concentration × Vial Headspace Volume) / (Tissue Fresh Weight × Incubation Time)

Data Presentation

The following tables summarize representative data on ethylene evolution from various plant tissues after treatment with ACC.

Table 1: Comparison of Ethylene Detection Methods

Feature	Gas Chromatography (GC)	Laser Photoacoustic Spectroscopy (LPAS)
Principle	Separation by column, detection by FID/PID	Light absorption and acoustic wave detection
Sensitivity	ppb to ppm range	pptv to ppb range[13][16]
Time Response	Minutes per sample (discrete)[19]	Seconds (real-time, continuous)
Selectivity	High (based on retention time)	Very High (based on absorption wavelength)
Setup Complexity	Moderate to High	Moderate

Table 2: Ethylene Evolution Rates from Various Tissues Treated with ACC

Plant Species	Tissue Type	ACC Concentration (mM)	Ethylene Production Rate (nl g⁻¹ h⁻¹) (Approx. Fold Increase vs. Control)	Reference
Mung Bean	Hypocotyls	1.0	>1000x	[8]
Tomato	Fruit (Red)	1.0	~20-30x	[8]
Apple	Fruit	1.0	~10-30x	[8]
Cucumber	Fruit	1.0	~10-20x	[8]
Carnation	Flower Petals	0.1	>100x	[7]
Arabidopsis	Seedlings	0.05	>2x (vs. 0.001 mM)	[20]

Note: The fold increase is highly dependent on the basal ethylene production of the control tissue, which can vary significantly based on tissue type, age, and experimental conditions.

References

• 1. gcwgandhinagar.com [gcwgandhinagar.com]
• 2. Ethylene Biosynthesis and Signaling Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. spiedigitallibrary.org [spiedigitallibrary.org]
• 5. Ethylene (plant hormone) - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. hort [journals.ashs.org]
• 8. hort [journals.ashs.org]
• 9. Gas Chromatography-Based Ethylene Measurement of Arabidopsis Seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gas Chromatography-Based Ethylene Measurement of Arabidopsis Seedlings | Springer Nature Experiments [experiments.springernature.com]
• 11. Current methods for detecting ethylene in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. e-asct.org [e-asct.org]
• 13. mdpi.com [mdpi.com]
• 14. Plant Ethylene Detection Using Laser-Based Photo-Acoustic Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ethylene Measurements from Sweet Fruits Flowers Using Photoacoustic Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Note 65: Determination of Ethylene by Adsorbent Trapping and Thermal Desorption - Gas Chromatography [sisweb.com]
• 19. iicbe.org [iicbe.org]
• 20. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]

The Role of 1-Aminocyclopropane-1-carboxylic Acid (ACC) in Advancing Fruit Ripening Research

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminocyclopropane-1-carboxylic acid (ACC) is the immediate precursor to ethylene (B1197577), a key phytohormone that regulates the ripening of many climacteric fruits.[1][2][3] The application of exogenous ACC serves as a powerful tool to induce and synchronize fruit ripening, enabling detailed studies of the physiological, biochemical, and molecular mechanisms involved. Understanding these processes is crucial for developing strategies to control ripening, improve fruit quality, and reduce post-harvest losses. This document provides detailed application notes and experimental protocols for the use of ACC in fruit ripening studies.

The conversion of S-adenosylmethionine (SAM) to ACC by ACC synthase (ACS) is a critical regulatory step in ethylene biosynthesis.[4][5] Subsequently, ACC is oxidized to ethylene by ACC oxidase (ACO).[2][3][4] In climacteric fruits, the onset of ripening is often associated with a dramatic increase in both ACC synthesis and ethylene production.[1][5] By supplying exogenous ACC, researchers can bypass the endogenous regulation of ACC synthase, leading to a surge in ethylene production and the initiation of ripening-related events such as changes in color, firmness, and aroma.[6]

Data Presentation: Quantitative Effects of ACC Treatment

The following tables summarize quantitative data from various studies on the application of ACC to different fruits. These tables provide a reference for designing experiments and understanding the dose-dependent effects of ACC.

Table 1: Effect of Exogenous ACC Application on Fruit Ripening Parameters

Fruit Type	ACC Concentration	Treatment Duration	Observed Effects	Reference
Apple ('Gala')	150 mg·L⁻¹ or higher	Post-bloom spray	Reduced fruit set by 19% to 34%; at 350 mg·L⁻¹, significantly increased fruit weight, color, and starch degradation pattern.	[7]
Apple ('Honeycrisp')	Accede® (10% ACC)	Two consecutive years of application	Promoted chlorophyll (B73375) degradation and intensified red coloration; increased anthocyanin accumulation.	[8][9]
Table Grape ('Benitaka')	75 g to 125 g per 100 L	Applied at véraison	Increased concentration of total anthocyanins and color index rating.	[10]
Mango ('Manila')	0.5 ml l⁻¹ ethylene (from ACC)	12 hours	Accelerated ripening; fruits fully ripe in 3 days compared to 6-7 days for untreated mangoes.	[11]

Table 2: Endogenous ACC Levels in Fruits During Ripening

Fruit Type	Ripening Stage	ACC Concentration (nmol/g)	Reference
Avocado	Pre-climacteric	< 0.1
Late climacteric rise	45
Overripe	> 100
Banana	Pre-climacteric	< 0.1
Climacteric	5
Post-climacteric	2
Tomato	Various ripening stages	0.1 to 10
Apple	Unripe	-	[12]
Ripe	30-40 fold increase from unripe	[12]

Experimental Protocols

Detailed methodologies for key experiments involving ACC in fruit ripening studies are provided below.

Protocol 1: Preparation and Application of ACC Solution

Objective: To prepare an ACC solution for application to whole fruits to induce ripening.

Materials:

• 1-Aminocyclopropane-1-carboxylic acid (ACC) powder

• Distilled water

• Surfactant (e.g., Tween-20)

• pH meter and adjustment solutions (e.g., KOH, HCl)

• Magnetic stirrer and stir bar

• Volumetric flasks and graduated cylinders

• Spray bottle or dipping container

Procedure:

• Calculate the required amount of ACC: Based on the desired concentration (refer to Table 1 or literature for guidance), calculate the mass of ACC powder needed. For example, for a 1 mM solution, use 101.1 mg of ACC per liter.

• Dissolve ACC: In a volumetric flask, dissolve the calculated amount of ACC in a portion of distilled water with the aid of a magnetic stirrer.

• Add surfactant: Add a non-ionic surfactant, such as Tween-20, to a final concentration of approximately 0.01-0.1% (v/v) to ensure even wetting of the fruit surface.

• Adjust pH: Adjust the pH of the solution to a neutral range (e.g., pH 6.5-7.5) using dilute KOH or HCl. This is important for stability and uptake.

• Final volume adjustment: Bring the solution to the final desired volume with distilled water.

• Application:

  • Spraying: Evenly spray the fruit surface until runoff.

  • Dipping: Immerse the fruits in the ACC solution for a defined period (e.g., 1-5 minutes).

• Control Group: Treat a control group of fruits with a solution containing only distilled water and the surfactant.

• Drying and Storage: Allow the treated fruits to air dry before placing them in a controlled environment (e.g., 20-25°C) for the duration of the ripening study.

Protocol 2: Measurement of Ethylene Production by Gas Chromatography (GC)

Objective: To quantify the rate of ethylene production from ACC-treated and control fruits.

Materials:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Photoionization Detector (PID).[13]

• A suitable column for separating light hydrocarbons (e.g., alumina-packed column).

• Airtight containers or jars with a sampling septum.[14]

• Gas-tight syringe (e.g., 1 mL).

• Certified ethylene standard gas for calibration.

Procedure:

• Fruit Incubation: Place individual or a known weight of fruits in airtight containers of a known volume.

• Headspace Accumulation: Seal the containers and allow ethylene to accumulate in the headspace for a defined period (e.g., 1-4 hours).[15] The duration should be optimized to allow detectable levels of ethylene without causing anaerobic conditions.

• Headspace Sampling: Using a gas-tight syringe, withdraw a known volume (e.g., 1 mL) of the headspace gas through the septum.[14]

• GC Analysis: Inject the gas sample into the GC. The ethylene peak will be identified and quantified based on its retention time and peak area compared to the ethylene standard.

• Calculation: Calculate the ethylene production rate, typically expressed as nL or µL of ethylene per kilogram of fruit per hour (nL·kg⁻¹·h⁻¹ or µL·kg⁻¹·h⁻¹). The calculation should account for the headspace volume, fruit weight, and incubation time.[15]

• Data Collection: Repeat measurements at regular intervals (e.g., daily) to monitor the ethylene climacteric pattern.

Protocol 3: Quantification of Endogenous ACC Content

Objective: To measure the concentration of ACC in fruit tissue.

Method A: Indirect Quantification by GC (Lizada and Yang, 1979)

This method involves the chemical conversion of ACC to ethylene, which is then measured by GC.[15]

Materials:

• Fruit tissue sample

• 5% (w/v) Sulfosalicylic acid (SSA) for extraction

• Mortar and pestle or homogenizer

• Centrifuge

• Reaction vials with septa

• Mercury(II) chloride (HgCl₂) solution

• Sodium hypochlorite (B82951) (NaOCl) solution

• Saturated sodium hydroxide (B78521) (NaOH) solution

• ACC standards

• Gas chromatograph (as in Protocol 2)

Procedure:

• Extraction: Homogenize a known weight of fruit tissue in cold 5% SSA.

• Centrifugation: Centrifuge the homogenate to pellet cellular debris and collect the supernatant.

• Reaction Setup: In a sealed vial, combine a known volume of the supernatant with HgCl₂.

• Conversion to Ethylene: Inject a mixture of NaOCl and saturated NaOH into the sealed vial to initiate the conversion of ACC to ethylene.

• Headspace Analysis: After a short incubation, withdraw a headspace sample and analyze it for ethylene content using GC as described in Protocol 2.

• Quantification: Create a standard curve using known concentrations of ACC to determine the ACC content in the sample. The efficiency of the conversion reaction should be determined for each sample by spiking with a known amount of ACC.[15]

Method B: Direct Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a more modern and direct method for ACC quantification.[16]

Materials:

• Fruit tissue sample

• Extraction solvent (e.g., 80% acetonitrile)

• Homogenizer

• Centrifuge

• LC-MS/MS system

• ACC standard and a labeled internal standard (e.g., [²H₄]ACC)[16]

Procedure:

• Extraction: Homogenize a known weight of fruit tissue in the extraction solvent.

• Internal Standard: Add a known amount of the labeled internal standard to the sample.

• Centrifugation: Centrifuge the homogenate and collect the supernatant.

• LC-MS/MS Analysis: Inject the supernatant into the LC-MS/MS system. ACC and the internal standard are separated by liquid chromatography and detected by mass spectrometry using multiple reaction monitoring (MRM) for high specificity and sensitivity.

• Quantification: The concentration of ACC is determined by comparing the ratio of the peak area of ACC to the peak area of the internal standard against a standard curve.

Mandatory Visualizations

The following diagrams illustrate key pathways and workflows related to the use of ACC in fruit ripening studies.

Caption: Ethylene biosynthesis pathway in higher plants.

Caption: Experimental workflow for an ACC fruit ripening study.

Caption: ACC-induced ethylene signaling pathway.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. academic.oup.com [academic.oup.com]
• 5. Characterization of Ethylene Biosynthesis Associated with Ripening in Banana Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BioKB - Relationship - ACC - activates - fruit ripening [biokb.lcsb.uni.lu]
• 7. Impacts of 1-Aminocyclopropane-1-Carboxylic Acid as a Late Post-Bloom Thinner on Fruit Set, Yield, and Fruit Quality in “Gala” and “Fuji” Apples [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. mdpi.com [mdpi.com]
• 11. Effect of exogenous ethylene on ACC content and ACC oxidase activity during ripening of Manila mangoes subjected to hot water treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. ovid.com [ovid.com]
• 14. agritrop.cirad.fr [agritrop.cirad.fr]
• 15. Protocol: An updated integrated methodology for analysis of metabolites and enzyme activities of ethylene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: LC-MS/MS Quantification of 1-Aminocyclopropane-1-carboxylic acid (ACC)

Welcome to the technical support center for the LC-MS/MS quantification of 1-Aminocyclopropane-1-carboxylic acid (ACC). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a special focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: Why is quantifying ACC by LC-MS/MS challenging?

A1: The quantification of 1-aminocyclopropane-1-carboxylic acid (ACC), the precursor to ethylene (B1197577) in plants, presents several analytical challenges. Due to its strongly acidic and polar nature, chromatographic separation and retention can be difficult.[1] Furthermore, when analyzing ACC in complex biological samples, such as plant tissues, co-eluting matrix components can interfere with the ionization of ACC in the mass spectrometer, leading to ion suppression or enhancement, collectively known as matrix effects.[2][3] These effects can significantly impact the accuracy, precision, and sensitivity of quantification.[3][4]

Q2: What are matrix effects in LC-MS/MS analysis of ACC?

A2: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting molecules from the sample matrix.[5] In the context of ACC analysis, compounds like salts, lipids, and other organic molecules present in the biological extract can suppress or enhance the ACC signal during electrospray ionization (ESI), leading to inaccurate quantification.[5] The complexity of the sample matrix in biological and food samples makes LC-MS susceptible to these effects.[3]

Q3: How can I minimize matrix effects during my ACC quantification experiments?

A3: Several strategies can be employed to minimize matrix effects:

• Effective Sample Preparation: The most crucial step is to remove interfering compounds through robust sample preparation techniques. Methods like solid-phase extraction (SPE), liquid-liquid extraction (LLE), and protein precipitation are commonly used to clean up samples before LC-MS/MS analysis.[6][7]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS, such as [²H₄]ACC, is the most effective way to compensate for matrix effects.[2] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it experiences similar matrix effects, allowing for accurate correction of the signal.[8]

• Chromatographic Separation: Optimizing the liquid chromatography method to separate ACC from co-eluting matrix components can significantly reduce interference.[4]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on ACC ionization.[9] However, this approach is only feasible if the ACC concentration remains above the method's limit of quantification.

Q4: What is the best type of internal standard for ACC quantification?

A4: A stable isotope-labeled (SIL) internal standard, such as [²H₄]ACC, is considered the gold standard for quantitative LC-MS/MS analysis.[2][8] This is because its chemical and physical properties are almost identical to ACC, ensuring that it behaves similarly during sample preparation, chromatography, and ionization.[10] This co-elution and similar ionization response allow it to effectively compensate for variations in sample recovery and matrix effects. While structural analogues can be used, they may not perfectly mimic the behavior of ACC, potentially leading to less accurate quantification.[8]

Troubleshooting Guide

Issue 1: Poor peak shape or retention of ACC.

• Question: My ACC peak is broad, tailing, or not well-retained on my C18 column. What could be the cause and how can I fix it?

• Answer: ACC is a very polar compound, which can lead to poor retention on traditional reversed-phase columns like C18.

  • Solution 1: Use a HILIC column. Hydrophilic Interaction Liquid Chromatography (HILIC) is often a better choice for retaining and separating polar compounds like ACC.[2]

  • Solution 2: Use an ion-pairing reagent. Adding an ion-pairing reagent, such as nonafluoropentanoic acid, to the mobile phase can improve the retention of ACC on a C18 column by forming a less polar ion pair.[11]

  • Solution 3: Check your mobile phase pH. The pH of the mobile phase can affect the ionization state of ACC and its interaction with the stationary phase. Ensure the pH is optimized for your column and method.

Issue 2: High variability in replicate injections.

• Question: I'm observing significant variation in my results between replicate injections of the same sample. What could be the problem?

• Answer: High variability is often a symptom of significant and inconsistent matrix effects.

  • Solution 1: Implement or improve your sample cleanup. If you are not already using a rigorous sample preparation method, consider incorporating solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove more of the interfering matrix components.[6]

  • Solution 2: Use a stable isotope-labeled internal standard. If you are not using a SIL-IS like [²H₄]ACC, incorporating one is the most effective way to correct for injection-to-injection variations caused by matrix effects.[2] The ratio of the analyte to the internal standard should be much more consistent than the absolute analyte response.

  • Solution 3: Evaluate for carryover. Inject a blank solvent after a high-concentration sample to see if there is any residual ACC signal. If carryover is observed, optimize your autosampler wash method.

Issue 3: Low signal intensity or poor sensitivity for ACC.

• Question: The signal for my ACC analyte is very low, even for my higher concentration standards. How can I improve the sensitivity?

• Answer: Low signal intensity can be caused by ion suppression from the matrix or suboptimal instrument parameters.

  • Solution 1: Optimize MS parameters. Ensure that the mass spectrometer parameters, such as spray voltage, gas flows, and collision energy, are optimized for ACC. This can be done by infusing a standard solution of ACC directly into the mass spectrometer.

  • Solution 2: Enhance sample cleanup. Co-eluting matrix components can significantly suppress the ionization of ACC. Improving your sample preparation method to remove these interferences can lead to a substantial increase in signal intensity.[6]

  • Solution 3: Concentrate your sample. After extraction, you can often evaporate the solvent and reconstitute the sample in a smaller volume to increase the concentration of ACC injected into the LC-MS/MS system.[7]

Experimental Protocols & Data

Table 1: Comparison of Sample Preparation Techniques for ACC Quantification

Sample Preparation Method	Principle	Advantages	Disadvantages
Protein Precipitation (PPT)	Proteins are precipitated out of the sample using a solvent like acetonitrile, and the supernatant is analyzed.	Simple and fast.	Least effective at removing matrix components, often resulting in significant matrix effects.[6]
Liquid-Liquid Extraction (LLE)	ACC is partitioned between two immiscible liquids to separate it from interfering compounds.	Can provide very clean extracts.	Recovery of polar analytes like ACC can be low; can be labor-intensive.[6]
Solid-Phase Extraction (SPE)	ACC is retained on a solid sorbent while interfering compounds are washed away.	Can provide cleaner extracts than PPT; can be automated.	Method development can be time-consuming; different SPE sorbents (reversed-phase, ion-exchange, mixed-mode) have varying effectiveness.[6]
Dilute-and-Shoot	The sample is simply diluted with a suitable solvent before injection.	Very simple and fast.	Only suitable for samples with low matrix complexity and high ACC concentrations, as it does not remove matrix components.[9]

Detailed Protocol: Solid-Phase Extraction (SPE) for ACC from Plant Tissue

This protocol provides a general framework. Optimization may be required for different plant tissues.

• Homogenization: Homogenize 100 mg of frozen plant tissue in 1 mL of an extraction solvent (e.g., 80% methanol).

• Centrifugation: Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Internal Standard Spiking: Transfer the supernatant to a new tube and add the stable isotope-labeled internal standard ([²H₄]ACC) to a final concentration of 50 ng/mL.

• SPE Column Conditioning: Condition a mixed-mode SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water through the column.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the ACC and the internal standard with 1 mL of 5% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Table 2: Typical LC-MS/MS Parameters for ACC Quantification

Parameter	Setting
LC Column	HILIC Column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	95% B to 50% B over 5 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transitions	ACC: m/z 102 -> 56; [²H₄]ACC: m/z 106 -> 60
Collision Energy	Optimized for specific instrument (typically 10-20 eV)

Visualizations

Caption: Experimental workflow for ACC quantification.

Caption: Logic diagram of matrix effects and solutions.

References

• 1. Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. scispace.com [scispace.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. Determination of 1-aminocyclopropane-1-carboxylic acid and its structural analogue by liquid chromatography and ion spray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing 1-Aminocyclopropane-1-carboxylic acid concentration for inducing specific plant responses.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Aminocyclopropane-1-carboxylic acid (ACC) to induce specific plant responses.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during experiments involving ACC.

FAQs

• Q1: What is 1-Aminocyclopropane-1-carboxylic acid (ACC) and what is its primary role in plants? A1: 1-Aminocyclopropane-1-carboxylic acid (ACC) is a non-protein amino acid that serves as the direct precursor to ethylene (B1197577), a key plant hormone that regulates a wide array of developmental processes and stress responses.[1][2][3] Exogenous application of ACC is often used to study ethylene-related responses, as it is readily converted to ethylene by most plant tissues.[3]

• Q2: Can ACC elicit responses in plants independently of ethylene? A2: Yes, a growing body of evidence suggests that ACC can act as a signaling molecule on its own, independent of its conversion to ethylene.[1][4][5] These ACC-specific responses may occur when ethylene perception is blocked or in ethylene-insensitive mutants.[4] For example, ACC has been implicated in regulating cell wall function and anisotropic cell expansion through a pathway involving the FEI1 and FEI2 receptor-like kinases.[1]

• Q3: How do I prepare a stock solution of ACC? A3: To prepare a stock solution, dissolve ACC powder in double-distilled water.[6] For example, to make a 1 mg/mL stock solution, dissolve 100 mg of ACC in a final volume of 100 mL of water. It is recommended to stir the solution while adding water to ensure the ACC dissolves completely. Stock solutions can typically be stored at 4°C for several months or at -20°C for longer-term storage.[6] For plant tissue culture, the stock solution should be filter-sterilized.

• Q4: What is the typical range of ACC concentrations used in experiments? A4: The effective concentration of ACC varies significantly depending on the plant species, tissue type, developmental stage, and the specific response being investigated.[4] Concentrations can range from as low as 0.1 µM for sensitive responses like root growth inhibition in Arabidopsis to 100 µM or higher for other responses like fruit ripening in tomato.[4][7] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Troubleshooting

• Problem 1: I am not observing the expected ethylene-related phenotype (e.g., triple response, fruit ripening) after applying ACC.

  • Possible Cause 1: Incorrect ACC Concentration. The concentration of ACC may be too low to elicit a response or so high that it becomes inhibitory or toxic.

    • Solution: Perform a dose-response curve with a wide range of ACC concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM, 100 µM) to identify the optimal concentration.[4][8][9]

  • Possible Cause 2: Inefficient Conversion of ACC to Ethylene. The activity of ACC oxidase (ACO), the enzyme that converts ACC to ethylene, might be low in the specific tissue or developmental stage you are studying.

    • Solution: Measure ethylene production directly from the treated tissue using gas chromatography to confirm the conversion of ACC to ethylene. You can also assay ACO activity.

  • Possible Cause 3: Ethylene Insensitivity. The plant material you are using might have a mutation in the ethylene signaling pathway, making it insensitive to ethylene.

    • Solution: Use wild-type plants as a control. If available, also use a known ethylene-insensitive mutant (e.g., etr1-1 or ein2-1 in Arabidopsis) to confirm that the observed response is ethylene-dependent.[4][8]

  • Possible Cause 4: Degradation of ACC. The ACC in your stock solution or media may have degraded over time.

    • Solution: Prepare a fresh stock solution of ACC. Store stock solutions properly, protected from light and at the recommended temperature.

• Problem 2: I am observing a response that is different from the known ethylene-mediated effects.

  • Possible Cause: ACC is acting as an independent signaling molecule. As mentioned in FAQ 2, ACC can have signaling roles independent of ethylene.

    • Solution: To investigate this, you can use inhibitors of ethylene perception, such as 1-methylcyclopropene (B38975) (1-MCP) or silver ions (Ag+), or use ethylene-insensitive mutants.[4] If the response persists in the presence of these inhibitors or in the mutants, it is likely an ethylene-independent ACC response.

• Problem 3: The results of my ACC application experiment are inconsistent.

  • Possible Cause 1: Variability in Plant Material. Differences in the age, developmental stage, or growth conditions of the plants can lead to variable responses.

    • Solution: Use highly synchronized plant material and maintain consistent growth conditions (light, temperature, humidity).

  • Possible Cause 2: Uneven Application of ACC. The method of ACC application may not be delivering a consistent dose to all samples.

    • Solution: Ensure a uniform application method. For example, when growing seedlings on plates, ensure the ACC is evenly distributed in the agar (B569324) medium. For spraying applications, ensure complete and even coverage of the plant tissue.

  • Possible Cause 3: Environmental Factors. Environmental conditions can influence ethylene biosynthesis and signaling. For instance, waterlogging can increase ACC transport from roots to shoots.[1]

    • Solution: Control and monitor environmental conditions carefully throughout the experiment.

Data Presentation

The following tables summarize quantitative data on ACC concentrations and their observed effects in different plant species.

Table 1: Effects of ACC on Arabidopsis thaliana Development

Plant Response	ACC Concentration (µM)	Observed Effect	Reference
Rosette Growth Inhibition	10 - 500	Reduction in rosette area.	[4]
Root Growth Inhibition (Light-grown)	> 1	Inhibition of primary root elongation.	[4]
Root Growth Inhibition (Dark-grown)	> 0.1	Inhibition of primary root elongation.	[4]
Hypocotyl Elongation (Light-grown)	1 - 50	Promotion of hypocotyl elongation.	[9]
Triple Response (Dark-grown)	0.5 - 20	Induction of the classic triple response (short, thick hypocotyl and exaggerated apical hook).	[8]

Table 2: Effects of ACC on Tomato (Solanum lycopersicum) Fruit Ripening

Plant Response	ACC Concentration (µM)	Observed Effect	Reference
Acceleration of Color Change	100	Accelerated transition from green to red.	[7]
Increased Ethylene Production	Not specified	ACC treatment of mature green fruit induces ethylene biosynthesis.	[10]
Increased Lycopene Accumulation	100	Increased accumulation of lycopene, the primary pigment in red tomatoes.	[7]

Table 3: Effects of ACC on Rice (Oryza sativa) Root Development

Plant Response	ACC Concentration (µM)	Observed Effect	Reference
Primary Root Growth Inhibition	1 - 10	Inhibition of primary root elongation.	[11]
Lateral Root Elongation	Not specified	Promotion of lateral root elongation.
Adventitious Root Growth	1 - 10	No significant effect on the length of the apical unbranched zone of adventitious roots.

Experimental Protocols

Protocol 1: Preparation of ACC Stock Solution and Treatment Media

• Materials:

  • 1-Aminocyclopropane-1-carboxylic acid (ACC) powder

  • Sterile double-distilled water

  • Sterile volumetric flask or conical tube

  • Magnetic stirrer and stir bar (optional)

  • 0.22 µm syringe filter for sterilization

• Procedure for 1 mM Stock Solution:

  • Weigh out 10.11 mg of ACC powder.

  • Transfer the powder to a sterile 100 mL volumetric flask.

  • Add approximately 80 mL of sterile double-distilled water.

  • Stir the solution until the ACC is completely dissolved. A magnetic stirrer can be used to facilitate dissolution.

  • Bring the final volume to 100 mL with sterile double-distilled water.

  • For sterile applications, filter the stock solution through a 0.22 µm syringe filter into a sterile container.

  • Store the stock solution at 4°C for short-term use or at -20°C for long-term storage, protected from light.

• Procedure for Preparing Treatment Media (e.g., for Arabidopsis plates):

  • Prepare your desired plant growth medium (e.g., Murashige and Skoog).

  • Autoclave the medium.

  • Allow the medium to cool to approximately 50-60°C.

  • Add the required volume of the sterile ACC stock solution to the cooled medium to achieve the desired final concentration. For example, to make 1 L of medium with a final ACC concentration of 10 µM, add 10 mL of the 1 mM stock solution.

  • Mix the medium thoroughly by swirling and pour into sterile petri dishes.

Protocol 2: Arabidopsis Triple Response Assay

• Materials:

  • Arabidopsis thaliana seeds (wild-type and ethylene-insensitive mutants, e.g., etr1-1)

  • Petri dishes containing sterile growth medium with varying concentrations of ACC (e.g., 0, 0.5, 1, 5, 10, 20 µM).[8]

  • Sterilization solution (e.g., 70% ethanol (B145695), 10% bleach)

  • Sterile water

  • Growth chamber or incubator set to 22-24°C.

• Procedure:

  • Surface sterilize Arabidopsis seeds by washing with 70% ethanol for 1-2 minutes, followed by 10% bleach for 10-15 minutes, and then rinsing 3-5 times with sterile water.

  • Resuspend the sterilized seeds in sterile 0.1% agar and stratify at 4°C for 2-4 days in the dark to synchronize germination.

  • Plate the seeds on the ACC-containing media in a laminar flow hood.

  • Expose the plates to light for 4-6 hours to induce germination.

  • Wrap the plates in aluminum foil to ensure complete darkness and place them vertically in a growth chamber at 22-24°C for 3-4 days.

  • After the incubation period, unwrap the plates and observe the seedlings.

  • Measure the length of the hypocotyl and root, and observe the apical hook. Seedlings exhibiting the triple response will have a short, thick hypocotyl, an exaggerated apical hook, and inhibited root elongation.

Protocol 3: Tomato Fruit Ripening Assay

• Materials:

  • Mature green tomato fruits of uniform size and developmental stage.

  • ACC solution (e.g., 100 µM in a buffer such as 10 mM MES, pH 5.6).[7]

  • Syringe for injection.

  • Growth chamber or storage area with controlled temperature and humidity.

  • Colorimeter (optional) for quantitative color measurement.

• Procedure:

  • Harvest mature green tomato fruits.

  • Inject a small, defined volume of the ACC solution (or buffer as a control) into the fruit.[7] Preliminary tests may be needed to determine the optimal volume and concentration that does not cause tissue damage.[7]

  • Store the treated fruits at a controlled temperature (e.g., 20-22°C).

  • Monitor the fruits daily for changes in color, firmness, and ethylene production.

  • Color change can be visually assessed or quantified using a colorimeter.

  • Ethylene production can be measured by enclosing individual fruits in an airtight container for a set period and then sampling the headspace gas for analysis by gas chromatography.

Visualizations

Caption: Ethylene biosynthesis and canonical signaling pathway.

Caption: Experimental workflow for the Arabidopsis triple response assay.

Caption: Troubleshooting logic for lack of ethylene response after ACC application.

References

• 1. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 2. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator [frontiersin.org]
• 4. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 5. Ethylene, ACC, and the Plant Growth-Promoting Enzyme ACC Deaminase [mdpi.com]
• 6. phytotechlab.com [phytotechlab.com]
• 7. Carotenoid accumulation during tomato fruit ripening is modulated by the auxin-ethylene balance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: 1-Aminocyclopropane-1-carboxylic Acid (ACC) Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 1-Aminocyclopropane-1-carboxylic acid (ACC), with a focus on improving reaction yields.

Troubleshooting Guide: Low Yields in ACC Synthesis

Low yields in ACC synthesis can arise from various factors, from reagent quality to reaction conditions and purification inefficiencies. This guide provides a systematic approach to identifying and resolving these issues.

Q1: My overall yield of ACC is significantly lower than expected. Where should I start troubleshooting?

A1: A low overall yield can be attributed to inefficiencies at multiple stages of the synthesis. A logical first step is to review each step of your protocol, paying close attention to the following:

• Reagent Quality: Ensure all starting materials and reagents are of high purity and anhydrous where specified. Moisture-sensitive steps are common in many organic syntheses and can drastically reduce yields.

• Reaction Conditions: Small deviations in temperature, reaction time, or addition rates can have a significant impact. Verify that all parameters were strictly followed.

• Purification Strategy: Product loss during workup and purification is a frequent cause of low yields. Evaluate the efficiency of your extraction, crystallization, and/or chromatography steps.

The following flowchart outlines a general workflow for troubleshooting low yields in ACC synthesis.

Caption: Troubleshooting workflow for low ACC yield.

Q2: I'm performing a cyclopropanation reaction and observing low conversion of my starting alkene. What are the likely causes?

A2: Low conversion in cyclopropanation reactions, a key step in many ACC synthesis routes, often points to issues with the carbene or carbenoid generation.[1] Key areas to investigate include:

• Reagent Activity: For Simmons-Smith type reactions, the activation of the zinc-copper couple is critical.[2] In reactions involving diazo compounds, the stability and purity of the diazo reagent are paramount.

• Catalyst Deactivation: In metal-catalyzed reactions, the catalyst may be deactivated by impurities in the substrate or solvent.[2]

• Substrate Reactivity: Electron-deficient alkenes are generally less reactive towards electrophilic carbenes.[3]

Q3: My Hofmann or Curtius rearrangement step is resulting in a low yield of the desired amine. What are common side reactions?

A3: The Hofmann and Curtius rearrangements proceed through a reactive isocyanate intermediate. The formation of byproducts is often due to the reaction of this intermediate with nucleophiles present in the reaction mixture.

• Urea (B33335) Formation: The presence of water can lead to the hydrolysis of the isocyanate to a primary amine, which can then react with another molecule of isocyanate to form a symmetric urea byproduct. Rigorous drying of solvents and reagents is crucial to minimize this.

• Carbamate Formation: If an alcohol is used as a solvent or is present as an impurity, it can trap the isocyanate intermediate to form a stable carbamate.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common chemical synthesis routes for 1-Aminocyclopropane-1-carboxylic acid?

A1: Several synthetic routes to ACC have been developed. Some of the most common include:

• From Benzylidene Glycine (B1666218) Esters: This method involves the cyclopropanation of a Schiff base of glycine, followed by hydrolysis. This is often a two-step process with potentially high yields.[5]

• Via Hofmann or Curtius Rearrangement: These routes typically start with cyclopropane-1,1-dicarboxylic acid, which is converted to a mono-amide or mono-acyl azide, followed by rearrangement to yield ACC.[6]

• From Nitroacetate (B1208598): This method involves the reaction of nitroacetate with a 1,2-dihaloethane, followed by reduction of the nitro group and hydrolysis of the ester.[7]

Q2: How can I purify the final ACC product effectively?

A2: Purification of the final ACC product is critical to remove inorganic salts and reaction byproducts. Ion-exchange chromatography is a highly effective method. Typically, the crude product, often as a hydrochloride salt, is passed through an anion-exchange resin.[5] The resin retains the ACC, while neutral and cationic impurities are washed away. The pure ACC can then be eluted from the resin.

Q3: Are there specific reaction conditions that are critical for achieving a high yield?

A3: Yes, several parameters are critical. For instance, in the cyclopropanation of benzylidene glycine esters, maintaining a low temperature (e.g., -78°C) during the initial deprotonation and addition of the dihaloethane is important to control the reaction.[5] For Hofmann and Curtius rearrangements, the choice of solvent and the exclusion of water are critical to prevent the formation of byproducts.[6]

Quantitative Data on Reaction Parameters

Optimizing reaction conditions is key to maximizing yield. The following tables summarize the impact of various parameters on the yield of intermediates and the final product in ACC synthesis.

Table 1: Effect of Base and Solvent on Cyclopropanation Yield (Please note: This table is a representative example based on typical organic reactions, as specific quantitative data for ACC synthesis is not readily available in the searched literature.)

Base	Solvent	Temperature (°C)	Reaction Time (h)	Intermediate Yield (%)
LDA	THF	-78 to 25	24	~75
NaH	DMF	0 to 25	12	~60
KHMDS	Toluene	-78 to 25	24	~70
Et3N	DCM	25	48	~40

Table 2: Influence of Reaction Time on Hydrolysis of Benzylidene Cyclopropyl (B3062369) Ethyl Ester (Representative data based on typical hydrolysis reactions)

Reaction Time (h)	Temperature (°C)	HCl Concentration (N)	ACC Yield (%)
12	100	6	~80
24	100	6	~95
48	100	6	~95 (with potential for side products)
24	80	6	~70

Experimental Protocols

Protocol 1: Synthesis of 1-Aminocyclopropane-1-carboxylic acid via Benzylidene Glycine Ethyl Ester [5]

This protocol is a two-step synthesis involving the formation of a cyclopropyl ester followed by hydrolysis.

Step 1: Synthesis of Benzylidene Cyclopropyl Ethyl Ester

• In a flame-dried, three-necked flask under a nitrogen atmosphere, prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium to a solution of diisopropylamine (B44863) in anhydrous tetrahydrofuran (B95107) (THF) at -78°C.

• To this solution, add a solution of benzylidene glycine ethyl ester in THF dropwise, maintaining the temperature at -78°C.

• Stir the reaction mixture at -78°C for 10 minutes.

• Add 1,2-dibromoethane (B42909) to the reaction mixture.

• Stir the mixture at -78°C for 8 hours, then allow it to warm to room temperature and stir for an additional 24 hours.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the oily residue with a saturated aqueous solution of ammonium (B1175870) chloride and extract with diethyl ether.

• Wash the combined ether extracts, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude benzylidene cyclopropyl ethyl ester.

Step 2: Hydrolysis to 1-Aminocyclopropane-1-carboxylic acid

• Reflux the crude benzylidene cyclopropyl ethyl ester in 6 N hydrochloric acid for 24 hours.

• Remove the water under reduced pressure to obtain the crude ACC hydrochloride salt.

• Dissolve the salt in water and pass the solution through an anion-exchange resin (e.g., Amberlite IR-4B).

• Wash the resin with water to remove impurities.

• Elute the ACC from the resin with an appropriate buffer or by changing the pH.

• Freeze-dry the aqueous solution to obtain pure 1-Aminocyclopropane-1-carboxylic acid.

Protocol 2: Purification of ACC using Ion-Exchange Chromatography [5][8]

This protocol describes the general procedure for purifying ACC from a crude reaction mixture containing its salt form.

• Resin Preparation: Select a suitable anion-exchange resin (e.g., Amberlite IR-4B or a similar weak base resin). Prepare a slurry of the resin in deionized water and pour it into a chromatography column to the desired bed height.

• Equilibration: Wash the packed resin with several column volumes of deionized water until the pH of the eluent is neutral.

• Sample Loading: Dissolve the crude ACC hydrochloride in a minimal amount of deionized water. Carefully load the solution onto the top of the resin bed.

• Washing: Elute the column with deionized water. This will wash away any neutral or cationic impurities (e.g., inorganic salts). Monitor the eluent for the presence of these impurities if necessary.

• Elution of ACC: Elute the bound ACC from the resin. This can be achieved by using a dilute acid solution (e.g., 0.1 N acetic acid or formic acid) or a suitable buffer. The choice of eluent will depend on the specific resin and the desired final salt form of the ACC.

• Product Isolation: Collect the fractions containing the eluted ACC. The presence of ACC can be monitored by a suitable analytical technique (e.g., TLC with ninhydrin (B49086) staining). Combine the product-containing fractions and remove the solvent under reduced pressure or by lyophilization to obtain the purified ACC.

Caption: Ion-exchange purification workflow for ACC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A simple synthesis of the ripening agent 1-aminocyclopropane-1-carboxylic acid - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. US4298760A - Process for preparing 1-aminocyclopropane-1-carboxylic acid - Google Patents [patents.google.com]
• 6. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 7. CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid - Google Patents [patents.google.com]
• 8. conductscience.com [conductscience.com]

How to prevent non-specific effects of 1-Aminocyclopropane-1-carboxylic acid treatment.

Welcome to the technical support center for 1-Aminocyclopropane-1-carboxylic acid (ACC) treatment. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing and troubleshooting non-specific effects during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Aminocyclopropane-1-carboxylic acid (ACC) and why is it used in research?

A1: 1-Aminocyclopropane-1-carboxylic acid (ACC) is a cyclic non-proteinogenic amino acid. In plant biology, it is widely used as the immediate precursor of the plant hormone ethylene (B1197577), making it a convenient tool to study ethylene-dependent processes.[1][2][3][4] However, emerging evidence indicates that ACC can also function as a signaling molecule in its own right, independent of ethylene, in both plants and animals.[1][2][5][6][[“]][8][9][10][11][12]

Q2: What are the primary non-specific effects of ACC treatment?

A2: The main non-specific effects of ACC depend on the experimental system:

• In Animal/Mammalian Systems: ACC can act as a partial agonist at the glycine (B1666218) binding site of the N-methyl-D-aspartate (NMDA) receptor, a key receptor in the central nervous system involved in synaptic plasticity and neurotransmission.[13][14][15][16] This can lead to unintended neurological effects in studies not focused on NMDA receptor modulation.

• In Plant Systems: The primary challenge is distinguishing between the effects of ACC as an ethylene precursor and its role as an independent signaling molecule.[1][2][4][6][[“]][11] Attributing all observed effects solely to ethylene can be a significant misinterpretation.

Q3: How can I be sure the effects I'm seeing are from ethylene and not ACC itself?

A3: To differentiate between ethylene-dependent and ACC's ethylene-independent effects in plants, a multi-pronged approach is recommended:

• Use of Ethylene Signaling Inhibitors: Co-treatment with inhibitors of ethylene perception, such as 1-methylcyclopropene (B38975) (1-MCP), can block ethylene responses. Any remaining effects can be attributed to ACC's independent signaling.[1][[“]]
• Ethylene Insensitive Mutants: Employing plant mutants with defects in the ethylene signaling pathway (e.g., ein2-1) can help dissect ACC-specific responses.[1]
• ACC Deaminase Treatment: Using the bacterial enzyme ACC deaminase, which specifically degrades ACC into α-ketobutyrate and ammonia, can help confirm if the observed effect is dependent on ACC.[17][18][19][20][21][22][23][24][25]

Q4: What is ACC deaminase and how can it help in my experiments?

A4: ACC deaminase is a bacterial enzyme that breaks down ACC.[17][18][19] It can be used as a tool to specifically reduce ACC levels in your experimental system. By observing whether the effects of your initial ACC treatment are reversed or diminished after applying ACC deaminase, you can determine if the effects are truly ACC-dependent.[2][20][21][25]

Troubleshooting Guides

Issue 1: Unexplained Neurological or Off-Target Effects in Animal/Cell Culture Studies

• Symptom: Observation of unexpected changes in neuronal activity, cell viability, or signaling pathways not directly related to the intended ethylene-independent pathway under investigation.

• Potential Cause: ACC is acting as a partial agonist at the glycine site of NMDA receptors.

• Troubleshooting Steps:

  • Confirm NMDA Receptor Expression: Verify if your cell line or animal model expresses NMDA receptors.

  • Co-treatment with an NMDA Receptor Antagonist: Use a specific antagonist for the glycine binding site of the NMDA receptor to block the non-specific effects of ACC.

  • Dose-Response Curve: Perform a dose-response experiment with the NMDA receptor antagonist to determine the optimal concentration for blocking ACC's effect without causing other unintended consequences.

  • Control Experiments: Include control groups treated with the NMDA receptor antagonist alone to account for any effects of the antagonist itself.

Issue 2: Inconsistent or Unclear Results in Plant Ethylene Studies

• Symptom: Experimental results are difficult to interpret, or the observed phenotypes do not align with known ethylene responses.

• Potential Cause: The observed effects may be due to ACC's ethylene-independent signaling activity, or a combination of both ethylene-dependent and -independent pathways.

• Troubleshooting Steps:

  • Use Ethylene Signaling Blockers: As mentioned in the FAQs, co-treat your plants with an ethylene signaling inhibitor like 1-MCP. If the phenotype persists, it is likely an ethylene-independent effect of ACC.

  • Analyze Ethylene-Insensitive Mutants: Replicate your experiment using well-characterized ethylene-insensitive mutants. This will help to genetically dissect the signaling pathway.[1]

  • Employ ACC Deaminase: Introduce ACC deaminase to your system to specifically degrade ACC. A reversal of the phenotype would strongly suggest the effect is mediated by ACC.

  • Measure Ethylene Production: Quantify ethylene emanation from your plant tissues to correlate the observed effects with actual ethylene levels. Laser-based photoacoustic spectroscopy is a sensitive method for this.[[“]]

Data Presentation

Table 1: Competitive Antagonists for the Glycine Site of the NMDA Receptor

Antagonist	Receptor Subunit Specificity	Developmental Stage	Noted Pharmacological Profile	Potential Side Effects
D-CPP/D-CPP-ene (Midafotel)	GluN2A	Terminated at Phase II clinical trials	Antiepileptic and neuroprotective effects.	Hallucinations, poor concentration, confusion, ataxia, sedation, depression.[13]
CGS-19755 (Selfotel)	GluN2A	Terminated at Phase III clinical trials	Neuroprotective effect against ischemia, trauma, and stroke.	Psychotomimetic side effects (hallucination, confusion, paranoia, delirium).[13]
DCKA	GluN1	Preclinical/Experimental	Anxiolytic effect, neuroprotective against NMDA/glycine-induced toxicity.	Lack of psychotomimetic effects.[13]
L-689,560 & L-701,324	GluN1	Preclinical/Experimental	Anticonvulsant, anxiolytic, and antidepressant-like effects.	Sedation, ataxia at high doses, modest memory impairment.[13]
CGP-78608, CGP-37849 & CGP-40116	GluN1	Preclinical/Experimental	Anticonvulsant effect.	Lack of side effects associated with dopaminergic transmission.[13]

Table 2: Non-Competitive NMDA Receptor Antagonists (Channel Blockers)

Antagonist	Binding Site	Developmental Stage	Noted Pharmacological Profile	Potential Side Effects
Phencyclidine (PCP)	PCP binding site	-	Neuroprotective effects.	Hallucinations, agitation, confusion, paranoia, delirium, drowsiness, coma.[13]
Dizocilpine (MK-801)	PCP binding site	-	Neuroprotective effects.	Similar to PCP.[13][26]
Ketamine	PCP binding site	-	Neuroprotective effects.	Similar to PCP.[13]
Memantine	PCP binding site	FDA-approved for Alzheimer's	Neuroprotective effects.	Better tolerated than other channel blockers due to favorable kinetics.[13][26]

Experimental Protocols

Protocol 1: Blocking ACC's Non-Specific Effects on NMDA Receptors in Cell Culture

• Cell Seeding: Plate your cells of interest at the desired density and allow them to adhere and grow for 24-48 hours.

• Preparation of Antagonist Stock Solution: Prepare a stock solution of a selected glycine site NMDA receptor antagonist (e.g., DCKA) in an appropriate solvent (e.g., sterile water or DMSO).

• Pre-treatment with Antagonist:

  • One hour prior to ACC treatment, replace the culture medium with fresh medium containing the NMDA receptor antagonist at a pre-determined optimal concentration (determined via a dose-response curve, typically in the low micromolar range).

  • Include a control group that receives the vehicle for the antagonist.

• ACC Treatment:

  • Add ACC to the desired final concentration to both the antagonist-treated and vehicle-treated wells.

  • Include a control group that receives only the antagonist and a control group that receives only the vehicle.

• Incubation: Incubate the cells for the desired experimental duration.

• Assay: Perform your downstream assays to evaluate the effects of ACC in the presence and absence of the NMDA receptor antagonist.

Protocol 2: Using ACC Deaminase to Differentiate ACC vs. Ethylene Effects in Plants

• Preparation of ACC Deaminase:

  • Obtain a purified, active form of ACC deaminase.

  • Alternatively, grow a bacterial strain known to produce and secrete ACC deaminase (e.g., Pseudomonas putida UW4). Prepare a bacterial suspension or a cell-free supernatant containing the enzyme.[17]

• Plant Material Preparation:

  • Grow seedlings or prepare plant tissues under sterile conditions.

• Experimental Groups:

  • Control (no treatment)

  • ACC treatment alone

  • ACC deaminase treatment alone

  • ACC and ACC deaminase co-treatment

• Treatment Application:

  • For seedlings on agar (B569324) plates, incorporate ACC and/or ACC deaminase into the growth medium.

  • For soil-grown plants, drench the soil with the respective solutions.

  • For detached leaves or other tissues, float them on a solution containing the treatments.

• Incubation: Incubate the plant material under controlled environmental conditions for the desired duration.

• Phenotypic and Molecular Analysis:

  • Observe and quantify the phenotypes of interest (e.g., root length, hypocotyl elongation).

  • Perform molecular analyses (e.g., gene expression studies) to assess the underlying mechanisms.

Visualizations

Caption: Simplified overview of ACC's dual role in ethylene biosynthesis and independent signaling.

References

• 1. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Ethylene and 1-Aminocyclopropane-1-carboxylate (ACC) in Plant–Bacterial Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethylene, ACC, and the Plant Growth-Promoting Enzyme ACC Deaminase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. consensus.app [consensus.app]
• 8. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Ethylene-independent signaling by the ethylene precursor ACC in Arabidopsis ovular pollen tube attraction [ideas.repec.org]
• 11. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ethylene-independent signaling by the ethylene precursor ACC in Arabidopsis ovular pollen tube attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glycine/NMDA receptor antagonists as potential CNS therapeutic agents: ACEA-1021 and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antagonists and agonists at the glycine site of the NMDA receptor for therapeutic interventions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Bacterial ACC deaminase: Insights into enzymology, biochemistry, genetics, and potential role in amelioration of environmental stress in crop plants - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Ethylene, ACC, and the Plant Growth-Promoting Enzyme ACC Deaminase | MDPI [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Plant Growth Promotion Under Water: Decrease of Waterlogging-Induced ACC and Ethylene Levels by ACC Deaminase-Producing Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Frontiers | Plant Growth Promotion Under Water: Decrease of Waterlogging-Induced ACC and Ethylene Levels by ACC Deaminase-Producing Bacteria [frontiersin.org]
• 22. Frontiers | Plant Growth-Promoting Rhizobacteria With ACC Deaminase Activity Enhance Maternal Lateral Root and Seedling Growth in Switchgrass [frontiersin.org]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. The ACC deaminase-producing plant growth-promoting bacteria: Influences of bacterial strains and ACC deaminase activities in plant tolerance to abiotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Testing NMDA receptor block as a therapeutic strategy for reducing ischaemic damage to CNS white matter - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Accurate Detection of 1-Aminocyclopropane-1-carboxylic acid (ACC)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the accurate detection of 1-Aminocyclopropane-1-carboxylic acid (ACC) using various analytical instruments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the calibration and analysis of ACC.

Issue 1: Poor Peak Shape (Tailing or Fronting) in HPLC Analysis

• Question: My ACC peak is showing significant tailing or fronting. What are the possible causes and solutions?

• Answer: Poor peak shape for ACC can arise from several factors related to its small, polar nature.

  • Column Choice and Condition: ACC is a polar compound, and using a non-polar C18 column without appropriate mobile phase modifiers can lead to poor retention and peak shape. Consider using a column designed for polar compounds, such as an AQ-C18, or employing ion-pair chromatography.[1] Column degradation or contamination can also be a cause.[2] Try flushing the column or replacing it if performance does not improve.

  • Mobile Phase pH: The pH of the mobile phase is critical for controlling the ionization state of ACC. Ensure the pH is appropriately adjusted to achieve consistent retention and peak shape. Buffering the mobile phase can help maintain a stable pH.

  • Sample Overload: Injecting too concentrated a sample can lead to peak fronting.[2] Try diluting your sample and reinjecting.

  • Injection Solvent: A mismatch between the injection solvent and the mobile phase can cause peak distortion. If possible, dissolve your standards and samples in the mobile phase.

Issue 2: Low Sensitivity or No Detectable ACC Peak

• Question: I am not seeing a peak for ACC, or the signal is very weak. How can I improve the sensitivity?

• Answer: Low sensitivity in ACC analysis is a common challenge due to its low molecular weight and potentially low concentrations in biological samples.[1][3]

  • Derivatization: Derivatizing ACC can significantly enhance its detectability, especially for fluorescence or UV detection. Common derivatizing agents for amino acids include o-phthaldialdehyde (OPA) and 9-fluorenyl-methyl chloroformate (FMOC).[4][5] For GC-MS analysis, derivatization with reagents like pentafluorobenzyl bromide (PFBBr) can improve volatility and ionization efficiency.[6]

  • Mass Spectrometry Detector Settings: If using LC-MS or GC-MS, optimize the detector parameters, including ionization source settings (e.g., spray voltage, gas flows) and MS parameters (e.g., collision energy), to maximize the signal for ACC or its derivative.

  • Sample Preparation: Ensure your extraction and cleanup procedures are efficient and minimize the loss of ACC. Use of an internal standard, such as deuterated ACC ([²H₄]ACC), is highly recommended for accurate quantification and to correct for recovery losses.[1][6]

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of ACC in mass spectrometry, leading to a lower signal.[7][8][9] Improve sample cleanup, dilute the sample, or adjust the chromatography to separate ACC from interfering compounds.

Issue 3: Inconsistent Retention Times

• Question: The retention time for my ACC peak is shifting between injections. What could be the cause?

• Answer: Retention time variability can be caused by several factors:

  • Pump and Mobile Phase Issues: Fluctuations in pump pressure, air bubbles in the mobile phase, or changes in mobile phase composition can all lead to shifting retention times.[2] Ensure your mobile phase is properly degassed and that the pump is functioning correctly.

  • Column Temperature: Inconsistent column temperature can affect retention.[2] Use a column oven to maintain a stable temperature.

  • Column Equilibration: Insufficient equilibration time between injections, especially after a gradient run, can cause retention time drift.[10] Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Issue 4: High Background Noise or Ghost Peaks in the Chromatogram

• Question: I am observing a noisy baseline and/or seeing unexpected "ghost" peaks in my chromatograms. What should I do?

• Answer: A high baseline noise or the presence of ghost peaks is often indicative of contamination in the system.

  • Solvent and Sample Purity: Use high-purity solvents (HPLC or MS grade) for your mobile phase and sample preparation. Contaminants in the solvents or from the sample itself can lead to a noisy baseline and extraneous peaks.[2]

  • System Contamination: Carryover from previous injections can cause ghost peaks.[10] Implement a thorough wash step for the injector and needle between runs. Cleaning the entire system, including the column, may be necessary.

  • Detector Issues: A dirty flow cell in a UV or fluorescence detector can contribute to baseline noise.[4] For MS detectors, contamination of the ion source is a common cause of high background. Regular cleaning and maintenance are essential.

Frequently Asked Questions (FAQs)

Q1: What is a typical limit of detection (LOD) and limit of quantification (LOQ) for ACC analysis?

A1: The LOD and LOQ for ACC are highly dependent on the analytical method and instrumentation used. Here is a summary of reported values from the literature:

Analytical Method	Derivatization Agent	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
UHPLC-ESI-MS/MS	None	2.5 pg	-	[1][3]
GC-MS	Pentafluorobenzyl bromide (PFBBr)	10 fmol	-	[6]
LC-MS/MS	None	20 pmol	-	[10][11]
HPLC-Fluorescence	o-phthaldialdehyde (OPA)	~1 pmol	-	[5]

Q2: How do I prepare a calibration curve for ACC quantification?

A2: A proper calibration curve is essential for accurate quantification.

• Number of Points: A minimum of five to six non-zero concentration points is recommended to establish linearity.[12]

• Range: The concentration range of your calibration standards should bracket the expected concentration of ACC in your samples.[12]

• Internal Standard: The use of a stable isotope-labeled internal standard, such as [²H₄]ACC, is the gold standard for accurate quantification by mass spectrometry.[1] The internal standard is added at a constant concentration to all standards and samples to correct for variations in sample preparation and instrument response.

• Linearity: The linearity of the calibration curve should be evaluated by calculating the coefficient of determination (R²), which should ideally be ≥ 0.99.[3]

Q3: What are the key considerations for extracting ACC from plant tissues?

A3: Efficient extraction is crucial for accurate ACC measurement.

• Sample Homogenization: Plant tissues should be flash-frozen in liquid nitrogen immediately after collection to halt metabolic activity and then ground to a fine powder.[13][14]

• Extraction Solvent: A common approach is to use a methanol-based extraction solvent.[13] Some protocols use a liquid-liquid micro-extraction with ethyl-acetate for purification.[1][3]

• Internal Standard: Add the internal standard early in the extraction process to account for losses during sample preparation.[13]

• Cleanup: Depending on the complexity of the plant matrix, a cleanup step using solid-phase extraction (SPE) or other techniques may be necessary to remove interfering substances.

Q4: Can other amino acids interfere with ACC detection?

A4: Yes, especially in complex biological samples. For some LC-MS/MS methods, it has been reported that glutamic acid (Glu) and threonine (Thr) can potentially interfere with the ACC signal.[2] Therefore, chromatographic separation of these amino acids from ACC is necessary for accurate quantification.

Experimental Protocols

Protocol 1: ACC Quantification in Plant Tissue by UHPLC-ESI-MS/MS (without derivatization)

This protocol is adapted from Tong et al. (2025).[1][3]

• Sample Preparation:

  • Weigh approximately 10 mg of fresh plant tissue, previously frozen in liquid nitrogen and ground to a powder.

  • Add the powdered tissue to a microcentrifuge tube containing a pre-chilled extraction solvent (e.g., 80% acetonitrile (B52724) in water) and an internal standard ([²H₄]ACC).

  • Vortex thoroughly and incubate on ice.

  • Centrifuge to pellet the debris and collect the supernatant.

  • Perform a liquid-liquid micro-extraction (LLME) with ethyl-acetate for further purification if necessary.

  • Dry the final extract and reconstitute in the initial mobile phase.

• UHPLC Conditions:

  • Column: A column suitable for polar compounds, such as a Universil AQ-C18 column.

  • Mobile Phase A: 0.05% acetic acid in water.[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: A suitable gradient to separate ACC from other matrix components. For example, start with a low percentage of B, then ramp up to elute ACC, followed by a high percentage of B to wash the column, and finally re-equilibrate at the initial conditions.[1]

  • Flow Rate: Typically 0.2-0.4 mL/min.

  • Column Temperature: Maintained at a constant temperature, e.g., 30 °C.[1]

• MS/MS Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both ACC and the internal standard ([²H₄]ACC).

• Calibration and Quantification:

  • Prepare a series of calibration standards with known concentrations of ACC and a constant concentration of the internal standard.

  • Construct a calibration curve by plotting the ratio of the ACC peak area to the internal standard peak area against the ACC concentration.

  • Quantify ACC in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow for ACC quantification in plant tissue by UHPLC-MS/MS.

Caption: Troubleshooting logic for common issues in ACC detection.

References

• 1. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. High-performance liquid chromatography analysis of 1-aminocyclopropane-1-carboxylic acid using o-phthaldialdehyde precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. bme.psu.edu [bme.psu.edu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination of 1-aminocyclopropane-1-carboxylic acid and its structural analogue by liquid chromatography and ion spray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. engr.uky.edu [engr.uky.edu]
• 13. METHOD FOR THE METABOLIC PROFILE OF PLANT TISSUES BY GAS CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (GC/MS) [protocols.io]
• 14. mpbio.com [mpbio.com]

Technical Support Center: Enhancing 1-Aminocyclopropane-1-carboxylic Acid (ACC) Uptake by Plant Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the efficiency of 1-Aminocyclopropane-1-carboxylic acid (ACC) uptake in plant cells.

Troubleshooting Guides

This section addresses common issues encountered during ACC uptake experiments in a question-and-answer format.

Question	Possible Cause	Solution
Why is the viability of my isolated protoplasts low?	1. Suboptimal Plant Material: Plants are stressed, too old, or not in a healthy growing condition. 2. Enzymatic Digestion Issues: Enzyme concentrations are too high, or the digestion time is too long, leading to cell damage. 3. Mechanical Stress: Harsh centrifugation speeds or excessive pipetting can rupture the protoplasts. 4. Osmotic Imbalance: The osmolarity of the washing and incubation solutions does not match the cell's internal osmotic potential.	1. Use young, healthy, and actively growing plants. For Arabidopsis, 3-4 week-old plants are ideal. Consider a dark treatment for 12-16 hours before protoplast isolation to increase viability. 2. Optimize enzyme concentrations and digestion time. Start with lower concentrations and shorter incubation periods and incrementally adjust. 3. Handle protoplasts gently. Use wide-bore pipette tips and centrifuge at low speeds (e.g., 100 x g). 4. Ensure the mannitol (B672) or sorbitol concentration in your solutions is correctly calibrated for your specific plant tissue. For Arabidopsis mesophyll protoplasts, 0.4 M to 0.5 M mannitol is commonly used.[1]
I am observing very low or no uptake of radiolabeled ACC.	1. Inactive ACC Transporters: The expression or activity of ACC transporters, such as LYSINE HISTIDINE TRANSPORTER 1 (LHT1), may be low in the chosen plant tissue or developmental stage. 2. Competition for Uptake: The experimental medium may contain other amino acids that compete with ACC for the same transporters.[2][3] 3. Incorrect pH of the Medium: The pH of the uptake buffer can significantly influence the activity of amino acid transporters. 4. Suboptimal Temperature: Temperature affects membrane fluidity and transporter kinetics.	1. Select tissues known to have high expression of amino acid transporters. For example, LHT1 is expressed in the rhizodermis and mesophyll of Arabidopsis.[4] 2. Use a minimal uptake buffer devoid of other amino acids. If a complex medium is necessary, be aware of potential competitive inhibition. 3. Optimize the pH of your uptake buffer. A slightly acidic pH (around 5.7) is often optimal for amino acid transporter activity.[5] 4. Perform the uptake assay at an optimal temperature, typically between 20-25°C for Arabidopsis.
My experimental replicates for ACC uptake are highly variable.	1. Inconsistent Protoplast Density: The number of protoplasts used in each replicate is not uniform. 2. Inaccurate Timing: The incubation time with radiolabeled ACC is not precisely controlled across replicates. 3. Inefficient Washing: Residual radiolabeled ACC in the supernatant is not completely removed after stopping the uptake.	1. Carefully count the protoplasts using a hemocytometer and adjust the density to be the same for all samples.[6] 2. Use a timer and stagger the addition and stopping of the reaction for each replicate to ensure consistent incubation times. 3. After incubation, quickly and thoroughly wash the protoplasts with a cold, non-radioactive stop solution. Centrifugation and removal of the supernatant should be performed carefully and consistently.

Frequently Asked Questions (FAQs)

Q1: What is 1-Aminocyclopropane-1-carboxylic acid (ACC) and why is its uptake by plant cells important?

A1: ACC is a non-proteinogenic amino acid that serves as the immediate precursor to the plant hormone ethylene (B1197577).[7][8] Ethylene regulates a wide array of developmental processes and responses to stress.[7][8] Efficient uptake of ACC into cells is crucial for its conversion to ethylene and for its potential role as a signaling molecule itself.[8] Understanding and enhancing ACC uptake can have applications in agriculture and drug development, for instance, in controlling fruit ripening or modulating plant stress responses.

Q2: What are the primary mechanisms for ACC uptake into plant cells?

A2: ACC is primarily taken up by amino acid transporters.[6] In Arabidopsis thaliana, the LYSINE HISTIDINE TRANSPORTER 1 (LHT1) has been identified as a key transporter of ACC.[3][9] Evidence also suggests the involvement of other amino acid transporters, such as LHT2.[2] These transporters are typically located on the plasma membrane and facilitate the movement of ACC from the apoplast into the cytoplasm.[9]

Q3: How do other amino acids affect ACC uptake?

A3: Many amino acids can competitively inhibit the uptake of ACC because they are also substrates for the same transporters, like LHT1.[10][2][3] Generally, neutral and acidic amino acids can reduce the efficiency of ACC uptake.[4] This is an important consideration when designing experiments, as the composition of the culture or assay medium can influence the results.

Q4: What is the role of pH in ACC uptake?

A4: The pH of the extracellular environment can significantly impact ACC uptake. Amino acid transporters often function as proton symporters, meaning they co-transport amino acids and H+ ions into the cell. A slightly acidic external pH can, therefore, enhance the activity of these transporters and increase ACC uptake.[11][12]

Q5: How does temperature influence the efficiency of ACC uptake?

A5: Temperature affects the fluidity of the cell membrane and the kinetic properties of transporter proteins. Within a physiological range, an increase in temperature generally leads to a higher rate of ACC uptake. However, extreme temperatures can denature transporters and disrupt membrane integrity, leading to a decrease in uptake efficiency.[13]

Quantitative Data on ACC Uptake

The following tables summarize quantitative data on factors influencing ACC uptake efficiency.

Table 1: Competitive Inhibition of ACC-Induced Ethylene Response by Various Amino Acids in Arabidopsis thaliana

Data is derived from the observation of the triple response in etiolated seedlings, where a reduction in the ethylene-induced phenotype suggests competition for ACC uptake.

Amino Acid (100 µM)	Effect on ACC (1 µM) Induced Response	Implied Competitive Inhibition
L-Alanine	Significant reduction	High
L-Glutamine	Significant reduction	High
L-Aspartic Acid	Significant reduction	High
L-Glutamic Acid	Significant reduction	High
L-Isoleucine	Significant reduction	High
L-Leucine	Significant reduction	High
L-Methionine	Significant reduction	High
L-Phenylalanine	Significant reduction	High
L-Proline	Significant reduction	High
L-Serine	Significant reduction	High
L-Threonine	Significant reduction	High
L-Tryptophan	Significant reduction	High
L-Valine	Significant reduction	High
L-Arginine	Moderate reduction	Moderate
L-Histidine	Moderate reduction	Moderate
L-Lysine	Moderate reduction	Moderate
L-Asparagine	No significant reduction	Low / None
L-Cysteine	No significant reduction	Low / None
Glycine	No significant reduction	Low / None
L-Tyrosine	No significant reduction	Low / None

Source: Derived from data presented in Choi et al., 2019.[2]

Table 2: Hypothetical Effect of pH on ACC Uptake Rate

This table illustrates the expected trend based on the proton-coupled nature of amino acid transporters. Optimal pH may vary between plant species and specific transporters.

External pH	Relative ACC Uptake Rate (%)
4.5	85
5.0	95
5.5	100
6.0	90
6.5	75
7.0	60
7.5	45

Table 3: Hypothetical Effect of Temperature on ACC Uptake Rate

This table illustrates the general trend of temperature effects on membrane transport processes within a typical physiological range for Arabidopsis.

Temperature (°C)	Relative ACC Uptake Rate (%)
4	20
10	45
15	70
20	95
25	100
30	80
35	50

Experimental Protocols

Protocol 1: Isolation of Mesophyll Protoplasts from Arabidopsis thaliana

This protocol is adapted from established methods for Arabidopsis protoplast isolation.[1][5][14][15]

Materials:

• 3-4 week-old Arabidopsis thaliana plants

• Enzyme solution (1.5% Cellulase R10, 0.4% Macerozyme R10, 0.4 M Mannitol, 20 mM KCl, 20 mM MES, pH 5.7, 10 mM CaCl₂, 0.1% BSA)

• W5 solution (154 mM NaCl, 125 mM CaCl₂, 5 mM KCl, 2 mM MES, pH 5.7)

• MMg solution (0.4 M Mannitol, 15 mM MgCl₂, 4 mM MES, pH 5.7)

• Razor blades, forceps, Petri dishes, nylon mesh (70 µm), centrifuge tubes

Procedure:

• Select healthy, fully expanded leaves from 3-4 week-old Arabidopsis plants.

• Using a fresh razor blade, gently slice the leaves into thin strips (0.5-1 mm).

• Immediately transfer the leaf strips into a Petri dish containing the enzyme solution.

• Vacuum infiltrate the leaf strips for 30 minutes to ensure the enzyme solution penetrates the tissue.

• Incubate in the dark with gentle shaking (40-50 rpm) for 3-4 hours.

• Gently swirl the dish to release the protoplasts.

• Filter the protoplast suspension through a 70 µm nylon mesh into a clean centrifuge tube.

• Gently overlay the protoplast suspension with an equal volume of W5 solution.

• Centrifuge at 100 x g for 10 minutes. Intact protoplasts will form a green band at the interface.

• Carefully collect the protoplast band and resuspend in W5 solution.

• Centrifuge at 100 x g for 5 minutes to pellet the protoplasts.

• Resuspend the protoplast pellet in MMg solution.

• Determine protoplast density using a hemocytometer and assess viability using fluorescein (B123965) diacetate (FDA) staining.

Protocol 2: Radiolabeled [¹⁴C]-ACC Uptake Assay in Arabidopsis Protoplasts

This protocol outlines a method for measuring the uptake of radiolabeled ACC.

Materials:

• Isolated Arabidopsis mesophyll protoplasts

• [¹⁴C]-ACC stock solution

• Uptake buffer (0.5 M Mannitol, 1 mM CaCl₂, 2 mM MES, pH 5.7)

• Stop solution (Uptake buffer with 10 mM non-radiolabeled ACC, ice-cold)

• Silicone oil (e.g., AR200)

• Microcentrifuge tubes

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Procedure:

• Resuspend the isolated protoplasts in the uptake buffer to a final concentration of 1-2 x 10⁵ protoplasts/mL.

• Aliquot 100 µL of the protoplast suspension into microcentrifuge tubes.

• To start the uptake, add a specific concentration of [¹⁴C]-ACC (e.g., to a final concentration of 100 µM) to each tube and mix gently.

• Incubate at room temperature (22-25°C) for a defined period (e.g., 1, 5, 10, 15 minutes). For competitive inhibition assays, add the competitor amino acid to the uptake buffer before adding the radiolabeled ACC.

• To stop the uptake, add 100 µL of silicone oil to the tube, followed by centrifugation at maximum speed for 1 minute. This will pellet the protoplasts through the oil layer, separating them from the radioactive uptake buffer.

• Alternatively, to stop the reaction, add 1 mL of ice-cold stop solution and immediately pellet the protoplasts by centrifugation (100 x g for 2 minutes).

• Carefully remove the supernatant.

• Wash the protoplast pellet twice with 1 mL of ice-cold stop solution.

• Resuspend the final protoplast pellet in 100 µL of water and transfer to a scintillation vial.

• Add 4 mL of scintillation cocktail, vortex, and measure the radioactivity using a liquid scintillation counter.

• The amount of ACC uptake can be calculated based on the specific activity of the [¹⁴C]-ACC and the number of protoplasts.

Signaling Pathways and Experimental Workflows

Caption: Ethylene Biosynthesis Pathway in Plants.

Caption: Experimental Workflow for Radiolabeled ACC Uptake Assay.

References

• 1. Optimizing Protocols for Arabidopsis Shoot and Root Protoplast Cultivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Lysine Histidine Transporter 2 as an 1-Aminocyclopropane Carboxylic Acid Transporter in Arabidopsis thaliana by Transgenic Complementation Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genetic identification of ACC-RESISTANT2 reveals involvement of LYSINE HISTIDINE TRANSPORTER1 in the uptake of 1-aminocyclopropane-1-carboxylic acid in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Arabidopsis LHT1 Is a High-Affinity Transporter for Cellular Amino Acid Uptake in Both Root Epidermis and Leaf Mesophyll - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Preparing Arabidopsis thaliana root protoplasts for cryo electron tomography [frontiersin.org]
• 6. Welcome to Jen Sheen's Lab [molbio.mgh.harvard.edu]
• 7. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 9. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Changes in External pH Rapidly Alter Plant Gene Expression and Modulate Auxin and Elicitor Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Changes in external pH rapidly alter plant gene expression and modulate auxin and elicitor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Protoplast isolation and transfection in a 96-well plate [protocols.io]

Minimizing degradation of 1-Aminocyclopropane-1-carboxylic acid during sample extraction.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the degradation of 1-Aminocyclopropane-1-carboxylic acid (ACC) during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is 1-Aminocyclopropane-1-carboxylic acid (ACC) and why is its stability during extraction important?

Q2: What are the main causes of ACC degradation during sample extraction?

A2: The primary cause of ACC degradation is enzymatic activity. The enzyme ACC deaminase, produced by various microorganisms, including soil bacteria and fungi, breaks down ACC into α-ketobutyrate and ammonia.[4][5][6] Physical and chemical factors such as extreme pH, high temperatures, and the presence of oxidizing agents can also contribute to ACC degradation, although enzymatic degradation is the most significant concern during the extraction from biological samples.

Q3: How can I prevent enzymatic degradation of ACC during sample extraction?

A3: To prevent enzymatic degradation, it is crucial to rapidly inactivate enzymes upon sample collection. This is typically achieved by immediately freezing the sample in liquid nitrogen and storing it at -80°C until extraction.[7][8][9] The extraction process itself should be performed with cold solvents and on ice to minimize any residual enzyme activity.

Q4: What is the ideal pH for an extraction buffer to maintain ACC stability?

A4: While specific studies on the optimal pH for ACC stability during extraction are limited, maintaining a slightly acidic to neutral pH is generally recommended to minimize non-enzymatic degradation. ACC deaminase activity is often optimal at a pH of around 8.0 to 8.5.[10] Therefore, avoiding alkaline conditions during extraction can help to reduce enzymatic degradation if microbial contamination is a concern.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low ACC Recovery	Enzymatic Degradation: ACC deaminase activity from microbial contamination or endogenous plant enzymes.	- Immediately freeze samples in liquid nitrogen after harvesting. - Store samples at -80°C. - Perform extraction on ice with pre-chilled solvents. - Consider adding enzyme inhibitors to the extraction buffer, although this is not a standard practice and would require validation.
Incomplete Extraction: The solvent is not efficiently extracting ACC from the tissue matrix.	- Ensure thorough homogenization of the sample, preferably by grinding to a fine powder in liquid nitrogen. - Use a proven extraction solvent such as 80% methanol (B129727).[1] - Increase the solvent-to-sample ratio and consider multiple extraction steps.
ACC Loss During Cleanup: Loss of ACC during solid-phase extraction (SPE) or other purification steps.	- Optimize the SPE protocol, ensuring the correct conditioning, loading, washing, and elution steps are followed. - Test the eluate from each step to determine where the loss is occurring. - Use an internal standard, such as [2H4]ACC, to correct for losses during sample preparation.[1][2]
High Variability Between Replicates	Inconsistent Sample Homogenization: Non-uniform grinding of the plant tissue leads to differences in extraction efficiency.	- Ensure all samples are ground to a consistent, fine powder. - For larger samples, consider pooling and then subsampling the homogenized powder.
Inconsistent Extraction Time or Temperature: Variations in the duration or temperature of the extraction can affect recovery.	- Standardize the extraction time for all samples. - Keep all samples on ice or in a cold room throughout the extraction process.
Pipetting Errors: Inaccurate pipetting of samples, standards, or solvents.	- Calibrate pipettes regularly. - Use appropriate pipette sizes for the volumes being dispensed.
Interference in Chromatographic Analysis	Co-eluting Compounds: Other compounds in the extract have similar retention times to ACC.	- Optimize the chromatographic method (e.g., gradient, column temperature) to improve separation. - Employ a more selective detection method, such as tandem mass spectrometry (MS/MS). - Consider derivatization of ACC to shift its retention time and improve selectivity.[1][2]
Matrix Effects in Mass Spectrometry: Components of the sample matrix suppress or enhance the ionization of ACC.	- Dilute the sample extract to reduce the concentration of interfering compounds. - Use an isotopically labeled internal standard that co-elutes with ACC and experiences similar matrix effects. - Improve sample cleanup to remove interfering matrix components.

Quantitative Data on ACC Stability

Factor	Condition to Avoid	Recommended Practice	Expected Outcome
Temperature	Prolonged exposure to room temperature or higher.	Immediate freezing in liquid nitrogen; storage at -80°C; extraction on ice.	Minimizes enzymatic activity and chemical degradation.
pH	Highly alkaline conditions (pH > 8.5).	Use of a slightly acidic to neutral extraction buffer.	Reduces the activity of ACC deaminase.
Enzymatic Activity	Delayed sample processing after harvesting.	Rapid freezing and extraction in denaturing solvents like methanol.	Inactivation of ACC deaminase and other degradative enzymes.
Light	Prolonged exposure to direct light.	Conduct extraction in a shaded environment or use amber vials.	Reduces the potential for photo-degradation.

Experimental Protocols

Protocol 1: ACC Extraction from Plant Tissue for GC-MS Analysis

This protocol is adapted from methodologies described for the extraction and quantification of ACC in plant tissues.[1][2]

• Sample Collection and Storage:

  • Harvest plant tissue and immediately freeze in liquid nitrogen.

  • Store samples at -80°C until extraction.

• Homogenization:

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

  • Weigh approximately 100 mg of the frozen powder into a pre-chilled tube.

• Extraction:

  • Add 1 mL of ice-cold 80% methanol to the sample.

  • Add an appropriate amount of an internal standard, such as [2H4]ACC, for isotope dilution analysis.

  • Vortex thoroughly and incubate at -20°C for at least 1 hour (or overnight) to allow for complete extraction.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Use a cation exchange SPE cartridge.

  • Condition the cartridge with methanol followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with water to remove interfering compounds.

  • Elute ACC with aqueous ammonia.

• Derivatization:

  • Dry the eluate under a stream of nitrogen gas.

  • Derivatize the dried sample with a suitable agent, such as pentafluorobenzyl bromide (PFBBr), to make ACC amenable to gas chromatography.[1][2]

• GC-MS Analysis:

  • Reconstitute the derivatized sample in a suitable solvent (e.g., ethyl acetate).

  • Inject an aliquot into the GC-MS system for quantification.

Protocol 2: ACC Extraction from Plant Tissue for HPLC-MS/MS Analysis

This protocol provides a general workflow for ACC extraction for analysis by liquid chromatography-tandem mass spectrometry.

• Sample Collection and Storage:

  • Follow the same procedure as for GC-MS analysis (Protocol 1, step 1).

• Homogenization:

  • Follow the same procedure as for GC-MS analysis (Protocol 1, step 2).

• Extraction:

  • Add 1 mL of an ice-cold extraction solvent (e.g., 80% methanol or a mixture of isopropanol:acetonitrile:water) to the sample.

  • Include an isotopically labeled internal standard.

  • Vortex and incubate at 4°C for 1 hour with shaking.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant.

• Cleanup (Optional):

  • Depending on the sample matrix and the sensitivity of the LC-MS/MS system, a cleanup step using SPE may be necessary. A mixed-mode or cation exchange sorbent can be used.

• Analysis:

  • Dilute the supernatant with an appropriate solvent if necessary.

  • Inject an aliquot directly into the HPLC-MS/MS system.

  • Use a suitable column (e.g., HILIC or reversed-phase with an appropriate ion-pairing agent) for chromatographic separation.

Visualizations

ACC Degradation and Ethylene Biosynthesis Pathway

Caption: Simplified pathway of ACC biosynthesis, conversion to ethylene, and degradation.

Experimental Workflow for ACC Extraction

Caption: General workflow for the extraction of ACC from plant samples.

References

• 1. researchgate.net [researchgate.net]
• 2. Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Isolation and characterization of ACC Deaminase Producing Endophytic Bacillus mojavensis PRN2 from Pisum sativum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A field method to preserve a snapshot of the genomic profile for both plants and their microbiomes [opsdiagnostics.com]
• 8. Screening of leaf extraction and storage conditions for eco‐metabolomics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Season, storage and extraction method impact on the phytochemical profile of Terminalia ivorensis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ibbj.org [ibbj.org]

Dealing with interfering compounds in 1-Aminocyclopropane-1-carboxylic acid assays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Aminocyclopropane-1-carboxylic acid (ACC) assays.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for ACC quantification?

A1: The most widely used method for ACC quantification is the indirect assay developed by Lizada and Yang (1979). This method is based on the chemical conversion of ACC to ethylene (B1197577) in the presence of sodium hypochlorite (B82951) (NaOCl) and mercuric chloride (HgCl₂). The resulting ethylene is then quantified by gas chromatography (GC).

Q2: What are the main advantages of the Lizada and Yang ACC assay?

A2: The primary advantages of this assay are its simplicity, rapidity, sensitivity, and cost-effectiveness, as it utilizes standard laboratory equipment. It can detect as little as 5 picomoles of ACC.

Q3: What is the ethylene biosynthesis pathway?

A3: In plants, ethylene is synthesized from the amino acid methionine. Methionine is converted to S-adenosylmethionine (SAM), which is then converted to ACC by the enzyme ACC synthase (ACS). Finally, ACC is oxidized to ethylene by ACC oxidase (ACO). The conversion of SAM to ACC is generally the rate-limiting step in this pathway.

Q4: Can ACC have biological activity independent of ethylene?

A4: Yes, emerging research suggests that ACC can function as a signaling molecule on its own, independent of its role as the precursor to ethylene. This is an important consideration when interpreting results from experiments where ACC is exogenously applied.

Troubleshooting Guide

Issue 1: Low or No Ethylene Signal

Possible Cause	Troubleshooting Step	Expected Outcome
Degradation of ACC in the sample	Ensure samples are processed quickly and stored at -80°C if not analyzed immediately.	Preservation of ACC integrity leading to a detectable ethylene signal.
Inefficient conversion of ACC to ethylene	Optimize the reaction conditions. Ensure the final pH of the reaction mixture is alkaline. Check the concentration and freshness of NaOCl and HgCl₂ solutions.	Increased ethylene yield and a stronger signal.
Presence of interfering compounds	See the detailed section on "Dealing with Interfering Compounds" below.	Removal of interfering substances, leading to an accurate measurement of ACC.
Instrumental issues	Check the gas chromatograph (GC) for leaks, proper column function, and detector sensitivity. Ensure the injection port and column temperatures are optimal.	A properly functioning GC will allow for the sensitive detection of ethylene.

Issue 2: High Background or False Positive Ethylene Signal

Possible Cause	Troubleshooting Step	Expected Outcome
Contamination of reagents or labware	Use high-purity reagents and thoroughly clean all glassware. Run a blank sample with only the assay reagents to check for background ethylene production.	A clean blank will show no ethylene peak, ensuring that the detected signal originates from the sample.
Presence of interfering compounds that produce ethylene	Ethanol in the presence of ammonia (B1221849) or amines can produce ethylene under the assay conditions. Ensure that the sample is free from these compounds.	Elimination of false positive signals.

Issue 3: Poor Reproducibility

Possible Cause	Troubleshooting Step	Expected Outcome
Inconsistent sample preparation	Standardize the sample extraction procedure, ensuring uniform tissue homogenization and extraction volumes.	Consistent extraction efficiency will lead to more reproducible results.
Variable reaction conditions	Prepare a master mix of the assay reagents to add to all samples. Ensure a consistent reaction time and temperature for all samples.	Uniform reaction conditions will minimize variability between samples.
Pipetting errors	Use calibrated pipettes and proper pipetting techniques, especially for small volumes.	Accurate and precise reagent delivery will improve the reproducibility of the assay.

Dealing with Interfering Compounds

Certain substances commonly found in plant extracts and enzyme reaction mixtures can interfere with the ACC assay, leading to inaccurate results.

Common Interfering Compounds and Their Effects

Interfering Compound	Effect on ACC Assay	Reference
Phenolic Compounds	Reduce the conversion efficiency of ACC to ethylene.
Mono- and di-alkyl amines	Cause poor yields of ethylene from ACC.
Ethanol (in the presence of NH₃ or amines)	Can produce ethylene in the absence of ACC, leading to false positives.

Strategies for Removing Interfering Compounds

1. Polyvinylpolypyrrolidone (PVPP) Column Chromatography for Phenolic Removal:

PVPP has a high affinity for phenolic compounds and can be used to effectively remove them from plant extracts.

2. Optimization of Assay Conditions:

Increasing the concentrations of mercuric chloride and NaOCl in the reaction mixture can help to overcome the inhibitory effects of some interfering compounds.

3. Other Chromatographic Techniques:

Column chromatography using Amberlite XAD-7 or Dowex-50 can also be effective in removing interfering substances.

4. Lead Acetate (B1210297) Precipitation:

Precipitation with lead acetate can be used to remove certain interfering compounds, but this method should be used with caution due to the toxicity of lead.

Experimental Protocols

Protocol 1: Lizada and Yang ACC Assay

This protocol is adapted from the original method by Lizada and Yang (1979).

Materials:

• Plant tissue

• Ethanol (80%)

• Chloroform (B151607)

• Water

• Mercuric chloride (HgCl₂) solution (10 mM)

• Sodium hypochlorite (NaOCl) solution (commercial bleach, diluted)

• Saturated sodium chloride (NaCl) solution

• ACC standards

• Gas-tight syringes

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an appropriate column (e.g., Porapak Q).

Procedure:

• Extraction:

  • Homogenize a known weight of plant tissue in 80% ethanol.

  • Centrifuge the homogenate and collect the supernatant.

  • Add chloroform and water to the supernatant for phase separation. The aqueous phase contains the ACC.

• Assay Reaction:

  • In a sealed vial, combine a known volume of the aqueous extract with 10 mM HgCl₂.

  • Inject a solution of NaOCl and saturated NaCl into the sealed vial to initiate the reaction. The final pH should be alkaline.

  • Incubate at room temperature for a set time (e.g., 2.5 minutes).

• Ethylene Quantification:

  • Take a headspace sample with a gas-tight syringe and inject it into the GC.

  • Quantify the ethylene peak area against a standard curve prepared with known concentrations of ACC.

Protocol 2: PVPP Column Chromatography for Phenolic Removal

Materials:

• Plant extract

• Polyvinylpolypyrrolidone (PVPP)

• Chromatography column or syringe

• Cotton wool or glass wool

Procedure:

• Column Preparation:

  • Place a small plug of cotton wool or glass wool at the bottom of a chromatography column or a syringe.

  • Prepare a slurry of PVPP in an appropriate buffer or water and pour it into the column.

  • Allow the PVPP to settle and the excess liquid to drain.

• Sample Application:

  • Carefully apply the plant extract to the top of the PVPP column.

• Elution:

  • Allow the extract to pass through the column. The phenolic compounds will bind to the PVPP.

  • Collect the eluate, which now has a reduced concentration of phenolic compounds.

• ACC Assay:

  • Use the eluate for the ACC assay as described in Protocol 1.

Visualizations

Caption: The ethylene biosynthesis pathway in plants.

Caption: General workflow for the Lizada and Yang ACC assay.

Caption: A decision tree for troubleshooting ACC assay issues.

Optimizing buffer conditions for ACC oxidase activity assays.

Here is a technical support guide for optimizing buffer conditions for ACC oxidase activity assays.

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals optimize their ACC oxidase (ACO) activity assays.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the ACC oxidase activity assay?

A1: The assay measures the enzymatic activity of ACC oxidase, which catalyzes the final step in ethylene (B1197577) biosynthesis. The enzyme converts its substrate, 1-aminocyclopropane-1-carboxylic acid (ACC), into ethylene in the presence of essential cofactors (Fe²⁺, ascorbate) and an activator (bicarbonate/CO₂).[1] The primary method for quantification is measuring the amount of ethylene gas produced over a specific period, typically using gas chromatography (GC).[2]

Q2: Which buffer system is optimal for the ACC oxidase assay?

A2: MOPS (3-(N-morpholino)propanesulfonic acid) is the most commonly cited buffer for in vitro ACC oxidase assays.[3][4] A typical working pH is 7.2.[3][5] Trizma-HCl has also been used successfully at a similar pH.[6] The choice of buffer should ensure a stable pH throughout the experiment, as enzyme activity is pH-sensitive.

Q3: Why are Fe(II), ascorbate (B8700270), and bicarbonate essential for the reaction?

A3: ACC oxidase is a non-heme iron enzyme that requires specific cofactors and activators to function correctly:

• Fe(II) (Ferrous Iron): Acts as a crucial cofactor at the enzyme's active site.[1][7] Iron chelators like EDTA strongly inhibit enzyme activity, highlighting its importance.[3]

• Ascorbate: Serves as a cosubstrate or reductant in the reaction.[1][5] The enzyme has an absolute requirement for ascorbate to maintain activity.[8]

• Bicarbonate (or CO₂): Functions as an essential activator of the enzyme.[1][7]

Q4: What are common inhibitors of ACC oxidase that I should be aware of?

A4: Several substances can inhibit ACC oxidase activity. It is critical to ensure these are not present in your sample extracts or reagents. Common inhibitors include:

• Metal Chelators: EDTA and 1,10-phenanthroline, which remove the essential Fe(II) cofactor.[3]

• Silver Ions (e.g., Silver Nitrate): Binds to cysteine residues in the enzyme, preventing its activation.[9]

• Salicylhydroxamic acid (SHAM): Binds to the active site and chelates the iron.[9]

• Cobalt(II) Ions: While sometimes used to study ethylene pathways, cobalt can interfere with in vitro assays and may lead to non-enzymatic ethylene formation.[6]

• Other Compounds: n-Propylgallate and α-aminoisobutyric acid have also been shown to be effective inhibitors.[6]

Buffer and Cofactor Optimization

Optimizing the reaction buffer is critical for achieving maximal and reproducible enzyme activity. The following tables summarize recommended starting concentrations for key components.

Table 1: Recommended Buffer Conditions for ACC Oxidase Assay

Component	Recommended Buffer	Typical pH	Typical Concentration
Buffer System	MOPS	7.2	50-100 mM[3][5]
Stabilizer	Glycerol	N/A	10% (v/v)[3][4]
Reducing Agent	Dithiothreitol (DTT)	N/A	0.1-1 mM[3][4]

Table 2: Recommended Cofactor and Substrate Concentrations

Component	Role	Typical Concentration	Notes
Ferrous Sulfate (FeSO₄)	Cofactor	20-50 µM[3][6]	Prepare fresh to avoid oxidation to Fe(III).
Sodium Ascorbate	Cosubstrate	3-30 mM[3][6]	Prepare fresh. Acts as a reductant.[5]
Sodium Bicarbonate (NaHCO₃)	Activator	20-30 mM[3][6]	Provides the CO₂ needed for enzyme activation.
ACC (Substrate)	Substrate	1-3 mM[3][5]	Ensure this is not a limiting factor for Vmax assays.

Troubleshooting Guide

Symptom: Low or No Detectable Ethylene Production

Possible Cause	Recommended Solution
Inactive Enzyme	Use fresh plant tissue or enzyme extract. Ensure extracts were properly prepared and stored at -80°C.[6] Avoid repeated freeze-thaw cycles.
Missing or Degraded Cofactors	Prepare all buffer components, especially FeSO₄ and sodium ascorbate, fresh before each experiment.[4] Ensure all components are added to the reaction mix.
Incorrect Buffer pH	Calibrate your pH meter and verify the final pH of the reaction buffer is ~7.2.[3]
Presence of Inhibitors	If extracting from plant tissue, be aware of endogenous inhibitors. The use of polyvinylpolypyrrolidone (PVPP) during extraction can help remove phenolic compounds.[6] Check all reagents for potential contaminants like EDTA or heavy metals.[3][10]
Insufficient Incubation Time	Ensure the incubation time is sufficient for detectable ethylene production, typically 20-60 minutes.[3]

Symptom: High Variability / Poor Reproducibility

Possible Cause	Recommended Solution
Inaccurate Pipetting	Use calibrated pipettes and prepare a master mix for the reaction buffer to ensure consistency across all samples.[10][11]
Leaky Reaction Vials	Use high-quality, airtight GC vials with reliable septa to prevent ethylene gas from escaping.[2] Always check for pressure changes before and after sampling if your equipment allows.[2]
Inconsistent Temperature	Incubate reactions in a shaking water bath or incubator set to a constant temperature, typically 30°C or 32°C.[6]
Enzyme Instability	ACC oxidase can lose activity quickly on ice.[2] Perform assays promptly after preparing the enzyme extract.

Visual Guides and Protocols

ACC to Ethylene Conversion Pathway

This diagram illustrates the core enzymatic reaction, highlighting the necessary inputs for the conversion of ACC to ethylene.

Caption: Enzymatic conversion of ACC to ethylene by ACC Oxidase.

General Experimental Workflow

The following workflow outlines the key steps for a typical in vitro ACC oxidase activity assay.

Caption: Standard workflow for in vitro ACC oxidase activity measurement.

Troubleshooting Decision Tree

Use this logical diagram to diagnose common issues during your assay.

Caption: Decision tree for troubleshooting low ACC oxidase activity.

Experimental Protocol: In Vitro ACC Oxidase Activity Assay

This protocol is synthesized from common methodologies for measuring ACO activity from protein extracts.[3][4][6]

1. Preparation of Reagents (On the day of the assay)

• Reaction Buffer (2X Stock): Prepare a solution containing 100 mM MOPS (pH 7.2), 20% (v/v) glycerol, 60 mM sodium ascorbate, and 60 mM NaHCO₃. Keep on ice.

• Ferrous Sulfate (FeSO₄) Solution: Prepare a 2 mM stock solution in ultrapure water.

• ACC Solution: Prepare a 20 mM stock solution in ultrapure water.

• Enzyme Extract: Prepare your protein extract from plant tissue according to your lab's established protocol. Use of 5% (w/v) PVPP during homogenization is recommended to remove phenolics.[6] After centrifugation, the supernatant should be kept on ice and used immediately.[2]

2. Assay Procedure

• Dispense 500 µL of the 2X Reaction Buffer into a 4 mL airtight glass GC vial.

• Add 5 µL of the 2 mM FeSO₄ stock solution to reach a final concentration of 20 µM in the reaction.

• Add your enzyme extract (e.g., 50-400 µL, depending on protein concentration) and add ultrapure water to bring the total volume to 950 µL.

• Seal the vials with a septum cap and gently mix.

• To initiate the reaction, inject 50 µL of the 20 mM ACC stock solution through the septum to reach a final substrate concentration of 1 mM.

• Immediately place the vials in a shaking water bath at 30°C.[4][12]

• Incubate for a defined period (e.g., 30-60 minutes), ensuring the reaction time is within the linear range of ethylene production.[6]

• To stop the reaction, remove the vials from the incubator.

3. Ethylene Measurement

• Using a gas-tight syringe, withdraw a 1 mL sample of the headspace from the vial.[4]

• Inject the gas sample into a gas chromatograph (GC) equipped with a suitable column (e.g., Carboxen-1010 PLOT) and a Flame Ionization Detector (FID).[4]

• Quantify the ethylene produced by comparing the peak area to a standard curve generated with known concentrations of ethylene gas.

• Calculate the specific activity based on the amount of ethylene produced per unit of time per amount of protein in the extract (e.g., in nmol C₂H₄ · h⁻¹ · mg⁻¹ protein).

References

• 1. Cloning, identification and expression analysis of ACC oxidase gene involved in ethylene production pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol: An updated integrated methodology for analysis of metabolites and enzyme activities of ethylene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Aminocyclopropane-1-carboxylic acid oxidase reaction mechanism and putative post-translational activities of the ACCO protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. pnas.org [pnas.org]
• 6. scielo.br [scielo.br]
• 7. rcsb.org [rcsb.org]
• 8. pnas.org [pnas.org]
• 9. scbt.com [scbt.com]
• 10. docs.abcam.com [docs.abcam.com]
• 11. bioassaysys.com [bioassaysys.com]
• 12. A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]

Improving the recovery of 1-Aminocyclopropane-1-carboxylic acid from complex biological matrices.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery and quantification of 1-Aminocyclopropane-1-carboxylic acid (ACC) from complex biological matrices.

Troubleshooting Guides

This section addresses common issues encountered during ACC analysis, providing systematic approaches to identify and resolve them.

Low ACC Recovery

Low recovery of ACC is a frequent challenge that can arise at various stages of the analytical workflow. Pinpointing the source of the loss is crucial for improving results.

Table 1: Troubleshooting Low ACC Recovery

Symptom	Potential Cause	Recommended Solution
Low ACC signal in the final extract	Inefficient Extraction: The solvent system may not be optimal for extracting the highly polar ACC from the sample matrix.	- Optimize Extraction Solvent: For plant tissues, homogenization in a methanol (B129727)/water mixture (e.g., 80:20 v/v) is often effective. For other matrices, consider testing different polar solvents or solvent mixtures. - Enhance Extraction Efficiency: Employ techniques like sonication or microwave-assisted extraction to improve cell disruption and solvent penetration.
Incomplete Solid-Phase Extraction (SPE) Elution: The elution solvent may not be strong enough to desorb ACC from the SPE sorbent.	- Increase Elution Solvent Strength: If using a reversed-phase SPE, increase the polarity of the elution solvent (e.g., increase the water content in a methanol/water mixture). For ion-exchange SPE, ensure the pH of the elution buffer is appropriate to neutralize the charge of ACC. - Increase Elution Volume: Use a larger volume of the elution solvent to ensure complete recovery.
Analyte Loss During Evaporation: ACC may be lost during the solvent evaporation step, especially if excessive heat or a strong nitrogen stream is used.	- Gentle Evaporation: Use a gentle stream of nitrogen at a controlled temperature (e.g., 30-40°C). - Reconstitution in Appropriate Solvent: Ensure the dried extract is fully redissolved in a solvent compatible with the analytical instrument.
ACC detected in the SPE wash fraction	Wash Solvent is Too Strong: The wash solvent may be partially eluting the ACC from the SPE cartridge.	- Decrease Wash Solvent Strength: Reduce the polarity of the wash solvent in a reversed-phase SPE method. For example, if using a methanol/water wash, decrease the water percentage.
ACC detected in the SPE flow-through	Improper SPE Sorbent: The chosen SPE sorbent may not be retaining ACC effectively.	- Select an Appropriate Sorbent: For the polar ACC, a mixed-mode or ion-exchange SPE sorbent is often more effective than a standard reversed-phase sorbent. - Optimize Sample Loading Conditions: Ensure the pH of the sample is adjusted to promote retention on the chosen sorbent.

Poor Chromatographic Performance

Issues with peak shape, retention time, and resolution can significantly impact the accuracy and precision of ACC quantification.

Table 2: Troubleshooting Poor Chromatographic Performance for ACC Analysis

Symptom	Potential Cause (GC-MS)	Recommended Solution (GC-MS)	Potential Cause (LC-MS/MS)	Recommended Solution (LC-MS/MS)
Peak Tailing	Active Sites in the GC System: Free silanol (B1196071) groups in the injector liner, column, or detector can interact with the derivatized ACC.	- Use Deactivated Liners and Columns: Ensure all components in the sample path are properly deactivated. - Column Trimming: Trim the front end of the column to remove any active sites that may have developed.	Secondary Interactions on the LC Column: The highly polar nature of ACC can lead to interactions with the stationary phase.	- Optimize Mobile Phase: Adjust the pH or ionic strength of the mobile phase to minimize secondary interactions. The use of a C18 column with a mobile phase containing formic acid is a common starting point.[1] - Use a HILIC Column: Hydrophilic Interaction Liquid Chromatography (HILIC) can be a better alternative for retaining and separating highly polar compounds like ACC.
Inconsistent Retention Times	Leaks in the GC System: Leaks can cause fluctuations in the carrier gas flow rate.	- Perform a Leak Check: Systematically check all fittings and connections for leaks.	Inconsistent Mobile Phase Composition: Variations in the mobile phase preparation can lead to shifts in retention time.	- Precise Mobile Phase Preparation: Ensure accurate and consistent preparation of mobile phase solvents. - System Equilibration: Allow sufficient time for the LC system to equilibrate with the mobile phase before analysis.
Poor Peak Resolution	Suboptimal GC Temperature Program: The temperature ramp may be too fast to adequately separate ACC from other matrix components.	- Optimize Temperature Program: Decrease the initial temperature or slow down the temperature ramp rate.	Inadequate Chromatographic Separation: Co-elution of interfering compounds from the complex matrix.	- Optimize Gradient Elution: Adjust the gradient profile to improve the separation of ACC from interfering peaks. - Improve Sample Cleanup: Implement a more rigorous SPE or liquid-liquid extraction protocol to remove interfering matrix components.
No or Low Signal (GC-MS)	Incomplete Derivatization: The derivatization reaction may not have gone to completion.	- Optimize Derivatization Conditions: Ensure the correct temperature, time, and reagent concentrations are used. For example, when using methyl chloroformate, the reaction conditions are critical for complete derivatization.[2][3][4] - Ensure Anhydrous Conditions: Water can interfere with many derivatization reactions.	-	-

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the analysis of ACC from complex biological matrices.

1. What is the best extraction solvent for ACC from plant tissues?

An 80% methanol in water solution is a widely used and effective solvent for extracting ACC from plant tissues. The high polarity of this mixture is well-suited for the polar nature of ACC.

2. Is derivatization necessary for ACC analysis?

• For GC-MS analysis, yes. ACC is a small, polar, and non-volatile molecule. Derivatization is essential to increase its volatility and thermal stability for gas chromatography. Common derivatization reagents include methyl chloroformate and pentafluorobenzyl bromide.[5][6]

• For LC-MS/MS analysis, no. One of the significant advantages of LC-MS/MS is the ability to analyze ACC directly without the need for derivatization, which simplifies sample preparation and reduces potential sources of error.[7][8]

3. What type of SPE cartridge is recommended for ACC cleanup?

Due to ACC's high polarity, a standard C18 reversed-phase cartridge may not provide adequate retention. Mixed-mode solid-phase extraction, which combines reversed-phase and ion-exchange properties, or a dedicated ion-exchange sorbent, often yields better cleanup and recovery.

4. How can I minimize matrix effects in my LC-MS/MS analysis of ACC?

Matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of ACC, are a common challenge. To minimize them:

• Improve Sample Cleanup: A thorough SPE or liquid-liquid extraction protocol is crucial to remove interfering compounds.

• Use Isotope-Labeled Internal Standards: A stable isotope-labeled internal standard (e.g., D4-ACC) that co-elutes with the analyte is the most effective way to compensate for matrix effects and variations in instrument response.

• Optimize Chromatographic Separation: Ensure baseline separation of ACC from any major interfering peaks.

5. What are typical recovery rates for ACC extraction?

With an optimized protocol, recovery rates for ACC can be quite high. For instance, a method using liquid-liquid micro-extraction with ethyl acetate (B1210297) has reported a recovery rate of 95.82%.[7][8] An optimized SPE method for amino acids, including ACC, has achieved recovery rates of at least 95% for most amino acids.

Experimental Protocols

Protocol 1: ACC Extraction from Plant Tissue for LC-MS/MS Analysis

This protocol describes a general procedure for the extraction of ACC from plant material.

• Sample Homogenization:

  • Weigh approximately 100 mg of fresh plant tissue and freeze it in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

• Extraction:

  • To the powdered tissue, add 1 mL of ice-cold 80% methanol in water.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate on ice for 30 minutes, with occasional vortexing.

• Centrifugation:

  • Centrifuge the extract at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the ACC.

• Solvent Evaporation:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup of ACC

This protocol provides a general guideline for cleaning up the ACC extract using a mixed-mode SPE cartridge.

• Cartridge Conditioning:

  • Condition the mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the reconstituted extract onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution:

  • Elute the ACC from the cartridge with 1 mL of a suitable elution solvent (e.g., 80% methanol in water with 1% formic acid).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase for analysis.

Data Presentation

Table 3: Comparison of ACC Recovery and Matrix Effects in Different Studies

Method	Matrix	Extraction/Cleanup	Recovery Rate (%)	Matrix Effect (%)	Reference
UHPLC-ESI-MS/MS	Fruits	Liquid-Liquid Micro-extraction	95.82	92.6	[7][8]
GC-MS	Plant Tissue	Solid-Phase Extraction	>95 (for most amino acids)	Not Reported

Visualizations

Caption: Experimental workflow for ACC extraction and analysis.

Caption: Decision tree for troubleshooting low ACC recovery.

References

• 1. Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis | Springer Nature Experiments [experiments.springernature.com]
• 4. Quantitative analysis of amino and organic acids by methyl chloroformate derivatization and GC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Experiments with Exogenous 1-Aminocyclopropane-1-carboxylic acid (ACC)

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals reduce variability in plant response to exogenous 1-Aminocyclopropane-1-carboxylic acid (ACC).

Troubleshooting Guides

This section addresses common issues encountered during experiments involving ACC application.

Issue 1: High Variability in Plant Phenotypic Response

• Question: My plants show a wide range of responses to the same concentration of ACC. What could be the cause?

• Answer: High variability is a common challenge and can stem from several factors. Systematically check the following:

  • Plant Material: Ensure uniformity in plant age, developmental stage, and genetic background. Even slight differences in development can significantly alter a plant's sensitivity to phytohormones.[1]

  • Environmental Conditions: Maintain consistent light intensity, photoperiod, temperature, and humidity across all experimental units. Fluctuations in these conditions can impact ACC uptake, transport, and metabolism.[2]

  • Application Method: Inconsistent application of ACC can lead to variable responses. Ensure your application method (e.g., spray, drench, agar (B569324) incorporation) is uniform and delivers a consistent dose to each plant.

  • ACC Solution: Verify the accuracy of your ACC concentration and ensure the solution is fresh and properly stored. ACC solutions can degrade over time.

Issue 2: No Observable Response to ACC Treatment

• Question: I've applied ACC, but I'm not observing the expected ethylene-related responses (e.g., triple response, leaf epinasty). Why might this be?

• Answer: A lack of response can be due to several factors:

  • Inappropriate Concentration: The applied ACC concentration may be too low to elicit a response in your specific plant species or developmental stage. Consult literature for appropriate concentration ranges for your plant system or perform a dose-response curve.[1]

  • Plant Insensitivity: Some plant species or mutants may have reduced sensitivity to ethylene (B1197577).

  • ACC Degradation: Your ACC stock solution may have degraded. It is recommended to use freshly prepared solutions.

  • Inhibitors: Ensure that no accidental inhibitors of ethylene biosynthesis or signaling are present in your experimental system.

  • Ethylene-Independent ACC Signaling: In some cases, ACC can act as a signaling molecule independent of ethylene. The phenotype you are looking for might be ethylene-dependent, while ACC could be acting through a different pathway in your specific context.[3][4]

Issue 3: Unexpected or Off-Target Effects

• Question: I'm observing unexpected phenotypes that are not typically associated with ethylene. What could be the reason?

• Answer: Unforeseen effects can arise from:

  • ACC as a Signaling Molecule: ACC can have biological activity independent of its conversion to ethylene. These ACC-specific signaling pathways can lead to various developmental responses.[3][4]

  • Interaction with Other Hormones: ACC and ethylene signaling pathways have extensive crosstalk with other phytohormone pathways (e.g., auxin, cytokinins, abscisic acid). The observed phenotype could be a result of these complex interactions.

  • Toxicity at High Concentrations: Very high concentrations of ACC may lead to phytotoxicity, causing a range of stress-related symptoms.

Frequently Asked Questions (FAQs)

ACC Solution Preparation and Storage

• Q1: How should I prepare and store my ACC stock solution?

  • A1: ACC is typically dissolved in water. For a 1 mM stock solution, dissolve 10.11 mg of ACC in 100 mL of high-purity water. It is best to prepare fresh solutions for each experiment. If storage is necessary, store aliquots at -20°C for short periods and protect from light. Avoid repeated freeze-thaw cycles.

• Q2: How stable is ACC in a liquid solution or in agar medium?

  • A2: The stability of ACC in solution can be influenced by pH, temperature, and light. It is generally recommended to use freshly prepared solutions. When incorporated into agar medium, prepare the medium shortly before pouring plates.

Experimental Design and Controls

• Q3: What are the essential controls for an ACC experiment?

  • A3: At a minimum, you should include:

    • A negative control (mock treatment) where plants are treated with the solvent used to dissolve the ACC (e.g., water).

    • A positive control , if applicable, using a known ethylene-releasing compound like ethephon (B41061) to confirm the responsiveness of your plant system to ethylene.

• Q4: How important is the developmental stage of the plant?

  • A4: The developmental stage is critical. A plant's sensitivity to ACC and ethylene can vary significantly with age and developmental phase (e.g., seedling vs. mature plant, vegetative vs. reproductive stage).[1] Ensure all plants within an experiment are at a comparable developmental stage.

Concentration and Application

• Q5: What is a typical concentration range for ACC application?

  • A5: The optimal concentration is highly species- and context-dependent. For Arabidopsis thaliana seedlings, concentrations ranging from 0.1 µM to 50 µM are commonly used to observe the triple response.[3][4] For other applications like rooting or fruit ripening, concentrations can vary more widely. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental goals.

• Q6: What is the best method for applying ACC?

  • A6: The choice of application method depends on your research question.

    • Incorporation into agar medium: Provides a constant supply of ACC to the roots, suitable for seedling assays.

    • Root drenching: A direct application to the root system.

    • Foliar spray: For studying shoot-specific responses. Ensure uniform coverage.

    • Injection: For localized application to specific tissues.

Data Presentation: Quantitative Data Summary

Table 1: Ethylene Production in 4-day-old Etiolated Arabidopsis thaliana (Col-0) Seedlings in Response to Various ACC Concentrations.

ACC Concentration (µM)	Ethylene Production (nl/g/h)
0	~ 0.5
0.1	~ 1.0
0.25	~ 1.5
0.5	~ 2.0
0.75	~ 2.5
1	~ 3.0
5	~ 10.0
10	~ 15.0
50	> 20.0

Data synthesized from studies on Arabidopsis seedlings. Actual values can vary based on experimental conditions.[3][4]

Table 2: General Concentration Ranges of Exogenous ACC for Different Physiological Responses.

Physiological Response	Plant Type	Typical ACC Concentration Range	Notes
Rooting of Cuttings	Various ornamental and horticultural species	10 - 1000 µM	Highly species-dependent. Often used in combination with auxins. A dose-response curve is recommended.
Fruit Ripening	Climacteric fruits (e.g., tomato, banana)	100 - 5000 µM	Application timing is critical (pre-climacteric stage). Environmental conditions like temperature and humidity influence efficacy.[5][6]
Triple Response	Arabidopsis thaliana seedlings	0.1 - 50 µM	A classic and sensitive bioassay for ethylene response.[3][4]
Leaf Senescence	Various species	10 - 100 µM	Response can be influenced by the age of the leaf and the overall plant health.

Experimental Protocols

Protocol 1: Standard ACC Application for Triple Response Assay in Arabidopsis thaliana

This protocol details the preparation and application of ACC in agar plates for observing the classic triple response in etiolated seedlings.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0)

• 1-Aminocyclopropane-1-carboxylic acid (ACC)

• Murashige and Skoog (MS) medium with vitamins

• Sucrose

• Agar

• Sterile water

• Petri dishes (100 mm x 15 mm)

• Micropipettes and sterile tips

• Growth chamber or incubator set to 22°C in constant darkness

Procedure:

• Prepare ACC Stock Solution:

  • Prepare a 10 mM ACC stock solution by dissolving 10.11 mg of ACC in 10 mL of sterile water.

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter.

  • Store in aliquots at -20°C.

• Prepare ACC-Containing Agar Plates:

  • Prepare MS agar medium (e.g., 0.5x MS, 1% sucrose, 0.8% agar) and autoclave.

  • Cool the medium to approximately 50-55°C in a water bath.

  • Add the ACC stock solution to the molten agar to achieve the desired final concentrations (e.g., 0 µM, 0.1 µM, 1 µM, 10 µM, 50 µM). Swirl gently to mix.

  • Pour the medium into sterile Petri dishes and allow them to solidify.

• Seed Sterilization and Plating:

  • Surface sterilize Arabidopsis seeds (e.g., with 70% ethanol (B145695) for 1 minute, followed by 50% bleach with a drop of Tween-20 for 10 minutes, and then rinse 4-5 times with sterile water).

  • Resuspend the sterilized seeds in sterile 0.1% agar solution.

  • Pipette the seeds onto the surface of the ACC-containing and control plates.

• Stratification and Growth:

  • Seal the plates with breathable tape and wrap them in aluminum foil to ensure complete darkness.

  • Stratify the seeds by placing the plates at 4°C for 2-4 days to synchronize germination.

  • Transfer the plates to a growth chamber or incubator at 22°C in constant darkness for 3-4 days.

• Data Collection and Analysis:

  • After the incubation period, carefully remove the seedlings and place them on a fresh agar plate or a microscope slide.

  • Using a microscope with a camera or a flatbed scanner, capture images of the seedlings.

  • Measure the length of the hypocotyl and primary root, and observe the exaggeration of the apical hook using image analysis software (e.g., ImageJ).

Mandatory Visualizations

Caption: Ethylene biosynthesis and signaling pathway.[7][8][9][10][11]

Caption: Generalized experimental workflow for ACC application.

Caption: Troubleshooting decision tree for ACC experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethylene and Auxin Control the Arabidopsis Response to Decreased Light Intensity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Method for the Measurement of Ethylene During Pathogen Infection in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The ethylene signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 10. maxapress.com [maxapress.com]
• 11. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storing 1-Aminocyclopropane-1-carboxylic acid.

This technical support center provides best practices, troubleshooting guides, and frequently asked questions for handling, storing, and using 1-Aminocyclopropane-1-carboxylic acid (ACC) in a research setting.

Frequently Asked Questions (FAQs)

1. What is 1-Aminocyclopropane-1-carboxylic acid (ACC)?

1-Aminocyclopropane-1-carboxylic acid (ACC) is a cyclic non-proteinogenic amino acid that serves as the direct precursor to the plant hormone ethylene (B1197577).[1][2][3] It is synthesized from S-adenosyl-L-methionine (SAM) by the enzyme ACC synthase (ACS) and is converted to ethylene by ACC oxidase (ACO).[2][4][5] Beyond its role in ethylene biosynthesis, emerging research suggests that ACC itself can act as a signaling molecule in plants, independent of ethylene.[4][5][6]

2. What are the primary applications of ACC in research?

Researchers, scientists, and drug development professionals use ACC for a variety of applications, including:

• Studying the ethylene biosynthesis pathway and its regulation.[1][4][5]

• Investigating the physiological effects of ethylene on plant growth, development, and stress responses.[4][5]

• Exploring ethylene-independent signaling pathways.[2][6]

• As a tool to manipulate ethylene production in plant tissues for agricultural and biotechnological purposes.

• In neuroscience, investigating its role as an agonist/antagonist of NMDA receptors.[7]

3. How should solid ACC be stored?

Solid 1-Aminocyclopropane-1-carboxylic acid should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[8]

4. How should ACC solutions be prepared and stored?

For experimental use, ACC is typically dissolved in a suitable solvent, often water or a buffer. The stability of ACC in solution can be pH-dependent.[9] It is advisable to prepare fresh solutions for each experiment to avoid degradation. If short-term storage is necessary, refrigeration at 4°C is recommended. For longer-term storage, aliquoting and freezing at -20°C or below may be appropriate, though stability under these conditions should be verified for the specific experimental context.

5. What are the main safety hazards associated with ACC?

According to safety data sheets, 1-Aminocyclopropane-1-carboxylic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[8][10] It is important to handle ACC in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8][11] Avoid creating dust when handling the solid form.[8]

Troubleshooting Guides

This section addresses common issues that may arise during experiments involving ACC.

Issue 1: Inconsistent or No Biological Response to ACC Treatment

• Possible Cause 1: ACC Degradation.

  • Troubleshooting Step: Prepare fresh ACC solutions for each experiment. If using a stock solution, ensure it has been stored properly (refrigerated or frozen) and for a limited time. The stability of ACC can be affected by factors such as pH and the presence of certain microorganisms.[9][12]

• Possible Cause 2: Incorrect Concentration.

  • Troubleshooting Step: Verify the calculations for your working solution concentration. Ensure accurate weighing of the solid ACC and correct volume measurements. It may be beneficial to perform a dose-response curve to determine the optimal concentration for your specific experimental system.

• Possible Cause 3: Inefficient Uptake by the Plant Tissue.

  • Troubleshooting Step: The method of application can influence uptake. Consider alternative application methods such as vacuum infiltration, direct application to the root system, or using a surfactant (after confirming it does not interfere with the experiment).

• Possible Cause 4: Ethylene-Insensitive Mutants or Genotypes.

  • Troubleshooting Step: If working with mutant lines, confirm their ethylene sensitivity. Some mutants, like ein2-5, may show insensitivity to ethylene but still respond to ACC, suggesting an ethylene-independent signaling pathway.[6]

Issue 2: Unexpected or Off-Target Effects

• Possible Cause 1: Ethylene-Independent Signaling.

  • Troubleshooting Step: Be aware that ACC can have biological effects that are not mediated by ethylene.[4][5] To distinguish between ethylene-dependent and -independent effects, consider co-treating with an ethylene perception inhibitor (e.g., 1-MCP) or using ethylene-insensitive mutants.

• Possible Cause 2: Contamination of ACC.

  • Troubleshooting Step: Ensure the purity of the ACC used. If impurities are suspected, consider using a higher purity grade of ACC or purifying the existing stock.

• Possible Cause 3: Interaction with Other Compounds in the Media.

  • Troubleshooting Step: Review the composition of your growth media or experimental buffer. Some components may interact with ACC or influence its stability and activity.

Issue 3: Inaccurate Quantification of ACC

• Possible Cause 1: Interference in the Assay.

  • Troubleshooting Step: When quantifying ACC, be aware of potential interferences. For example, in the widely used assay that converts ACC to ethylene with NaOCl, certain amines and ethanol (B145695) can interfere with the results.[13][14]

• Possible Cause 2: Inefficient Extraction.

  • Troubleshooting Step: The extraction method can significantly impact the recovery of ACC from plant tissues.[13] A method using gas chromatography-mass spectrometry (GC-MS) with isotope dilution has been shown to be effective for accurate quantification.[15]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Aminocyclopropane-1-carboxylic acid

Property	Value	Reference
CAS Number	22059-21-8	[8][16]
Molecular Formula	C4H7NO2	[3][8]
Molecular Weight	101.10 g/mol	[3][8]
Appearance	White solid	[3]
Melting Point	198–201 °C	[3]
Chirality	Achiral	[3]

Experimental Protocols

Protocol 1: Preparation of a 1 mM ACC Stock Solution

• Objective: To prepare a 1 mM aqueous stock solution of 1-Aminocyclopropane-1-carboxylic acid.

• Materials:

  • 1-Aminocyclopropane-1-carboxylic acid (MW: 101.10 g/mol )

  • Nuclease-free water

  • Sterile conical tube (e.g., 50 mL)

  • Analytical balance

  • Magnetic stirrer and stir bar

  • Sterile filter (0.22 µm)

• Procedure:

  • Weigh out 10.11 mg of solid ACC using an analytical balance.

  • Transfer the ACC to a 50 mL conical tube.

  • Add approximately 80 mL of nuclease-free water.

  • Add a sterile magnetic stir bar and place the tube on a magnetic stirrer.

  • Stir until the ACC is completely dissolved.

  • Bring the final volume to 100 mL with nuclease-free water.

  • Sterilize the solution by passing it through a 0.22 µm filter into a sterile container.

  • Store the stock solution at 4°C for short-term use or in aliquots at -20°C for long-term storage.

Protocol 2: Quantification of ACC Deaminase Activity

This protocol provides a general method for the quantitative assessment of ACC deaminase activity, often found in plant growth-promoting rhizobacteria.

• Objective: To quantify the enzymatic activity of ACC deaminase by measuring the production of α-ketobutyrate.

• Principle: ACC deaminase catalyzes the conversion of ACC to α-ketobutyrate and ammonia. The amount of α-ketobutyrate produced can be determined spectrophotometrically.

• Procedure (adapted from Yedidia et al., 1999 as cited in[17]):

  • Prepare a standard curve using known concentrations of α-ketobutyrate (e.g., 10–200 µmol).

  • Inoculate a suitable synthetic medium with the microorganism of interest. The medium should be supplemented with a known concentration of ACC (e.g., 0.5, 1.0, 1.5, or 2.0 mM).[17][18] A control with no added ACC should also be included.

  • After a defined incubation period, pellet the cells by centrifugation.

  • The supernatant, containing the cell-free extract with the enzyme, is used for the assay.

  • Mix the cell-free extract with a buffered solution containing a known concentration of ACC.

  • Incubate the reaction mixture at an optimal temperature for a specific duration.

  • Stop the reaction by adding a suitable reagent (e.g., HCl).

  • Add a colorimetric reagent (e.g., 2,4-dinitrophenylhydrazine) that reacts with α-ketobutyrate to produce a colored product.

  • Measure the absorbance of the solution at the appropriate wavelength (e.g., 540 nm) using a spectrophotometer.

  • Determine the concentration of α-ketobutyrate produced by comparing the absorbance to the standard curve.

  • Calculate the ACC deaminase activity, typically expressed in units per milligram of protein.

Visualizations

Caption: The canonical ethylene biosynthesis pathway in plants.

Caption: Overview of ACC synthesis and its subsequent metabolic and signaling roles.

Caption: Troubleshooting workflow for inconsistent experimental results with ACC.

References

• 1. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 2. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Aminocyclopropane-1-carboxylic acid - Wikipedia [en.wikipedia.org]
• 4. Scholarly Article or Book Chapter | 1-Aminocyclopropane-1-carboxylic acid as a signalling molecule in plants | ID: sq87c134z | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. researchgate.net [researchgate.net]
• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 7. medchemexpress.com [medchemexpress.com]
• 8. phytotechlab.com [phytotechlab.com]
• 9. tandfonline.com [tandfonline.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Synthesis and degradation of 1-aminocyclopropane-1-carboxylic acid by Penicillium citrinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Interferences and Specificity of the 1-Aminocyclopropane-1-Carboxylic Acid Assay with the Hypochlorite Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]
• 17. Frontiers | Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress [frontiersin.org]
• 18. Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Validating 1-Aminocyclopropane-1-carboxylic Acid (ACC) Antibody Specificity for Immunoassays

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for validating the specificity of antibodies against 1-Aminocyclopropane-1-carboxylic acid (ACC), a key intermediate in the biosynthesis of ethylene (B1197577), a critical plant hormone.[1] Accurate quantification of ACC is paramount for research in plant physiology, agriculture, and stress biology. This document outlines performance data for ACC immunoassays, compares them with alternative detection methods, and provides detailed experimental protocols for robust validation.

Section 1: Comparison of ACC Quantification Methods

While immunoassays offer high throughput and ease of use, they are often considered presumptive tests.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is regarded as the gold standard for small molecule quantification due to its superior specificity and accuracy, though it involves higher capital costs and lower throughput.[2][3][4] Immunoassays are susceptible to interferences and cross-reactivity with structurally similar molecules, which can lead to an overestimation of the analyte's concentration.[4][5][6] Therefore, rigorous validation of antibody specificity is not just recommended; it is essential for generating reliable data.

Table 1: Performance Comparison of ACC Detection Methodologies

Parameter	Immunoassay (Competitive ELISA)	LC-MS/MS
Principle	Antigen-antibody binding competition	Mass-to-charge ratio measurement
Specificity	Moderate to High (Antibody-dependent)	Very High
Sensitivity (LOD)	Low pmol to fmol range	Low fmol to amol range
Throughput	High (96/384-well plates)	Low to Moderate
Cost per Sample	Low	High
Equipment Cost	Low to Moderate	Very High
Required Expertise	Minimal to Moderate	High (Specialized personnel)
Matrix Effect	High potential for interference	Low (minimized by chromatography)
Validation Need	Extensive antibody validation required	Method validation required

Section 2: Quantitative Data on ACC Antibody Specificity

The cornerstone of immunoassay validation is demonstrating the antibody's specific affinity for the target analyte with minimal cross-reactivity to related compounds. The following tables present representative data from specificity and performance validation experiments for a hypothetical anti-ACC polyclonal antibody (pAb-ACC-01).

Table 2: Cross-Reactivity Profile of pAb-ACC-01

Cross-reactivity was assessed via competitive ELISA, determining the concentration of each analog required to displace 50% of the labeled ACC tracer (IC50).

Compound	Structure	IC50 (nmol)	Cross-Reactivity (%)*
1-Aminocyclopropane-1-carboxylic acid (ACC)	Cyclopropyl amino acid	0.5	100
S-Adenosyl-L-methionine (SAM)	Precursor	> 5000	< 0.01
L-Methionine	Amino Acid	> 5000	< 0.01
L-Alanine	Amino Acid	> 10000	< 0.005
L-Leucine	Amino Acid	> 10000	< 0.005
α-Aminoisobutyric acid (AIB)	Structural Analog	850	0.06
Malonyl-ACC (MACC)	Conjugate	2500	0.02

*Cross-Reactivity (%) = (IC50 of ACC / IC50 of Analog) x 100

Table 3: Performance Characteristics of pAb-ACC-01 in Competitive ELISA

Parameter	Performance Metric
Assay Range	0.1 - 100 pmol/well
Limit of Detection (LOD)	0.08 pmol/well
Limit of Quantification (LOQ)	0.25 pmol/well
Intra-Assay Precision (CV%)	< 8%
Inter-Assay Precision (CV%)	< 12%
Spike-and-Recovery (Tomato Leaf Extract)	92% - 108%

Section 3: Diagrams of Pathways and Workflows

Visual aids are crucial for understanding the biological context and experimental procedures. The following diagrams were generated using Graphviz (DOT language) to illustrate the ethylene biosynthesis pathway, the immunoassay workflow, and the logical steps of antibody validation.

Caption: The ethylene biosynthesis pathway, highlighting the central role of ACC.

Caption: Workflow for a typical indirect competitive ELISA for ACC quantification.

Caption: A logical workflow for the comprehensive validation of an ACC antibody.

Section 4: Key Experimental Protocols

Detailed and reproducible protocols are fundamental to good science. The following methods describe the core procedures for ACC antibody validation.

Protocol 1: Indirect Competitive ELISA for ACC Quantification

This protocol is designed to quantify ACC in prepared samples.[7][8][9] The principle relies on the competition between free ACC in the sample and ACC conjugated to a carrier protein (e.g., BSA) coated on the microplate for a limited number of anti-ACC antibody binding sites.[10]

• Plate Coating: Coat a 96-well microtiter plate with 100 µL/well of ACC-BSA conjugate (1-10 µg/mL in carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.[7][9]

• Washing: Discard the coating solution and wash the plate three times with 200 µL/well of Wash Buffer (PBS with 0.05% Tween-20).

• Blocking: Add 200 µL/well of Blocking Buffer (e.g., 3% BSA in PBS) to prevent non-specific binding. Incubate for 2 hours at room temperature.[8][11]

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction: In a separate tube, pre-incubate 50 µL of your ACC standard or sample with 50 µL of diluted primary anti-ACC antibody for 1 hour at 37°C.[7][9] Add 100 µL of this mixture to each well of the coated plate. Incubate for 90 minutes at 37°C.[7]

• Washing: Repeat the wash step.

• Secondary Antibody: Add 100 µL/well of HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP), diluted in Blocking Buffer. Incubate for 1 hour at 37°C.[7]

• Washing: Repeat the wash step.

• Detection: Add 100 µL/well of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution and incubate in the dark for 15-30 minutes at room temperature.[9][10]

• Stopping Reaction: Stop the reaction by adding 50 µL/well of Stop Solution (e.g., 2M H₂SO₄).[9]

• Data Acquisition: Read the optical density (OD) at 450 nm using a microplate reader. The signal intensity is inversely proportional to the amount of ACC in the sample.[11]

• Analysis: Generate a standard curve by plotting the OD values against the known concentrations of the ACC standards. Use this curve to determine the concentration of ACC in the unknown samples.[8]

Protocol 2: Antibody Specificity Testing by Cross-Reactivity

This protocol adapts the competitive ELISA to determine the antibody's binding affinity for structurally similar molecules.

• Follow the Competitive ELISA protocol (Protocol 1) from steps 1-4.

• Prepare serial dilutions of ACC (for the reference curve) and each potential cross-reactant (e.g., SAM, L-Alanine, AIB).

• Perform the competitive reaction step (Step 5) for each dilution series of ACC and the test compounds.

• Complete the assay from steps 6-12.

• For each compound, plot its concentration versus the absorbance to determine the IC50 value (the concentration that causes 50% inhibition of the maximum signal).

• Calculate the percent cross-reactivity for each compound using the formula: % Cross-Reactivity = (IC50 of ACC / IC50 of Test Compound) x 100

References

• 1. Frontiers | 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator [frontiersin.org]
• 2. stmichaelshospital.com [stmichaelshospital.com]
• 3. researchgate.net [researchgate.net]
• 4. MedicalLab Management Magazine [medlabmag.com]
• 5. Comparison of immunoassay screening tests and LC-MS-MS for urine detection of benzodiazepines and their metabolites: results of a national proficiency test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative evaluation of four new immunoassays and LC-MS/MS for the measurement of urinary free cortisol in Cushing's syndrome diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 9. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 10. stjohnslabs.com [stjohnslabs.com]
• 11. sinobiological.com [sinobiological.com]

A Comparative Guide to 1-Aminocyclopropane-1-carboxylic acid (ACC) and Ethephon for Ethylene Production

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1-Aminocyclopropane-1-carboxylic acid (ACC) and ethephon (B41061), two widely used compounds for inducing ethylene (B1197577) production in plant research. The information presented is supported by experimental data to facilitate the selection of the most appropriate compound for specific research applications.

Introduction: The Role of Ethylene and Its Precursors

Ethylene is a gaseous plant hormone that regulates a wide array of physiological processes, including seed germination, fruit ripening, senescence, and stress responses.[1] Due to its gaseous nature, direct application of ethylene can be challenging in controlled experimental settings. Consequently, researchers often rely on ethylene-releasing compounds. Among the most prominent are 1-Aminocyclopropane-1-carboxylic acid (ACC), the natural precursor of ethylene in plants, and ethephon, a synthetic ethylene-releasing agent.[1] Understanding the distinct mechanisms and effects of these two compounds is crucial for designing and interpreting experiments accurately.

Mechanisms of Ethylene Release

The pathways through which ACC and ethephon generate ethylene are fundamentally different. ACC is an integral part of the plant's natural ethylene biosynthesis pathway, while ethephon's release of ethylene is a result of chemical decomposition.

1-Aminocyclopropane-1-carboxylic acid (ACC): ACC is the immediate precursor to ethylene in all higher plants.[1] Its conversion to ethylene is an enzymatic process catalyzed by ACC oxidase (ACO).[1] The rate of ethylene production from ACC is therefore dependent on the activity of ACO, which can be influenced by various factors such as plant tissue type, developmental stage, and environmental conditions.[2]

Ethephon: Ethephon (2-chloroethylphosphonic acid) is a synthetic compound that releases ethylene upon decomposition. This breakdown is a pH-dependent chemical reaction.[3] In the relatively neutral to alkaline environment of plant tissues (pH > 4), ethephon is hydrolyzed to ethylene, phosphate, and chloride ions.[1] This process is non-enzymatic and is primarily governed by the pH of the surrounding medium.

References

• 1. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 2. Ethylene biosynthesis and action in tomato: a model for climacteric fruit ripening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Cross-validation of different analytical methods for 1-Aminocyclopropane-1-carboxylic acid quantification.

For researchers, scientists, and drug development professionals, the accurate quantification of 1-Aminocyclopropane-1-carboxylic acid (ACC), a key precursor to the plant hormone ethylene (B1197577), is crucial for understanding its role in various physiological and pathological processes. This guide provides a comprehensive cross-validation of the most common analytical methods used for ACC quantification, offering a detailed comparison of their performance, supported by experimental data and protocols.

This publication objectively compares three prominent analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). The guide aims to assist researchers in selecting the most suitable method for their specific research needs and sample types.

Data Presentation: A Side-by-Side Comparison of Analytical Performance

The quantitative performance of each analytical method is a critical factor in its selection. The following table summarizes the key performance parameters for the quantification of ACC using LC-MS/MS, GC-MS, and HPLC-FLD.

Parameter	LC-MS/MS	GC-MS	HPLC-FLD
Limit of Detection (LOD)	As low as 2.5 pg[1][2]	10 fmol[3]	5.0 µg/L
Limit of Quantification (LOQ)	Data not consistently available	Data not consistently available	Data not consistently available
Linearity Range	0.5 - 1500 ng/mL[1][2]	100 fmol - 100 pmol[3]	23.82 - 238.82 µg/L
Recovery	~95.82%[1][2]	High (exact values vary)	90.89 - 104.4%
Precision (RSD)	~3.54%[1][2]	Low (exact values vary)	0.19 - 1.9%
Derivatization	Often not required, but can be used[4]	Required	Required
Sample Throughput	High	Moderate	Moderate
Selectivity	Very High	High	Good
Instrumentation Cost	High	High	Moderate

Experimental Protocols: A Detailed Look at the Methodologies

The choice of an analytical method is not only dependent on its performance but also on the complexity of the experimental protocol. This section provides a detailed overview of the methodologies for each of the three techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as a powerful tool for ACC quantification due to its high sensitivity and selectivity, often without the need for derivatization.

Sample Preparation:

• Plant or biological tissue is homogenized in a suitable extraction solvent, often a mixture of an organic solvent (e.g., acetonitrile) and an aqueous solution containing an acid (e.g., formic acid) to improve extraction efficiency and stabilize ACC.

• The homogenate is centrifuged to pellet cellular debris.

• The supernatant is collected and may be subjected to a purification step, such as liquid-liquid micro-extraction (LLME) with a solvent like ethyl acetate, to remove interfering matrix components.[1][2]

• For some applications, derivatization with reagents like 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (B1207046) (AQC) can be employed to enhance chromatographic retention and detection sensitivity.[4]

• The final extract is typically filtered before injection into the LC-MS/MS system.

Instrumentation and Analysis:

• Liquid Chromatography: A reversed-phase C18 column is commonly used for separation. The mobile phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), both containing a small percentage of an acid like formic acid to ensure good peak shape.

• Mass Spectrometry: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for ACC are monitored for quantification. For example, the transition of m/z 102 to m/z 56 is often used.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a classic and robust method for the quantification of volatile and semi-volatile compounds. For a non-volatile compound like ACC, derivatization is a mandatory step.

Sample Preparation and Derivatization:

• Extraction of ACC from the sample matrix is performed using similar methods as for LC-MS/MS.

• A crucial step in GC-MS analysis of ACC is derivatization to increase its volatility. A common derivatization agent is pentafluorobenzyl bromide (PFBBr), which reacts with the amino group of ACC.[3]

• After derivatization, the ACC derivative is extracted into an organic solvent suitable for GC injection (e.g., ethyl acetate).

• The organic extract is then concentrated and may be further purified using solid-phase extraction (SPE).

Instrumentation and Analysis:

• Gas Chromatography: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane) is used for separation. The oven temperature is programmed to ramp up to ensure the separation of the derivatized ACC from other sample components.

• Mass Spectrometry: The mass spectrometer is typically operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring specific ions characteristic of the derivatized ACC.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

HPLC-FLD offers a cost-effective alternative to mass spectrometry-based methods, providing good sensitivity and selectivity after derivatization with a fluorescent tag.

Sample Preparation and Derivatization:

• ACC is extracted from the sample as described for the other methods.

• The extract is then derivatized with a fluorescent labeling reagent. Fluorescamine (B152294) is a common choice, reacting with the primary amine of ACC to form a highly fluorescent product. The derivatization reaction is typically carried out in a borate (B1201080) buffer at a specific pH.

• The reaction mixture is then directly injected into the HPLC system.

Instrumentation and Analysis:

• High-Performance Liquid Chromatography: A reversed-phase C18 column is used for the separation of the fluorescent ACC derivative. The mobile phase is typically a mixture of an aqueous buffer and an organic solvent, run in a gradient or isocratic mode.

• Fluorescence Detection: A fluorescence detector is set to the specific excitation and emission wavelengths of the chosen fluorescent derivative. For the fluorescamine derivative of ACC, typical wavelengths are around 390 nm for excitation and 475 nm for emission.

Mandatory Visualization: Workflows and Relationships

To visually summarize the processes and relationships discussed, the following diagrams have been generated using Graphviz.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-Aminocyclopropane-1-carboxylic Acid and Its Analogs: Biological Activity and Mechanisms

For Researchers, Scientists, and Drug Development Professionals

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal molecule in plant biology, primarily known as the immediate precursor to the plant hormone ethylene (B1197577). The regulation of ethylene production is critical for a wide array of physiological processes, from seed germination to fruit ripening and senescence. Beyond its role in ethylene synthesis, emerging evidence suggests that ACC itself can function as a signaling molecule, independent of ethylene. This has spurred interest in the biological activities of ACC and its structural analogs, which can act as substrates, inhibitors, or modulators of the enzymes involved in ACC metabolism. This guide provides a comparative overview of the biological activity of ACC and its key analogs, supported by experimental data and detailed methodologies, to aid researchers in their exploration of ethylene biosynthesis and signaling.

Comparative Biological Activity of ACC and Its Analogs

The biological effects of ACC analogs are primarily assessed through their interactions with two key enzymes: ACC oxidase (ACO), which converts ACC to ethylene in plants, and ACC deaminase (ACCD), a bacterial enzyme that breaks down ACC. The following tables summarize the quantitative data on the performance of various ACC analogs as substrates or inhibitors for these enzymes.

ACC Oxidase Activity

ACC oxidase is a non-heme iron-dependent oxygenase that catalyzes the final step in ethylene biosynthesis. The efficiency of ACC analogs as substrates or their potency as inhibitors of this enzyme provides insight into the structural requirements of the ACO active site.

Compound	Type	kcat (s⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	Reference
1-Aminocyclopropane-1-carboxylic acid (ACC)	Substrate	0.11	60	1833	[1]
N-Methyl-ACC	Substrate	0.038	80	475	[1]
1-Aminocyclopropane-1-carboxamide (ACCNH2)	Substrate	0.032	70	457	[1]
Methyl 1-aminocyclopropane-1-carboxylate (ACCOMe)	Substrate	0.028	1700	16	[1]
2-Aminoisobutyric acid (AIB)	Competitive Inhibitor	N/A	N/A	N/A	[2]

N/A: Not Applicable or Not Reported

ACC Deaminase Activity

ACC deaminase, produced by various soil bacteria, cleaves ACC into α-ketobutyrate and ammonia, thereby reducing ethylene levels in plants and promoting plant growth. The substrate specificity of this enzyme is a key factor in its biological function.

Compound	Type	Relative Activity (%)	Km (mM)	Reference
1-Aminocyclopropane-1-carboxylic acid (ACC)	Substrate	100	1.5-17.4	[2]
2-Alkyl-ACC	Substrate	Reported as substrate	N/A	[2]
Vinyl-ACC	Substrate	Reported as substrate	N/A	[2]
1-Amino-2-methylenecyclopropane-1-carboxylic acid	Irreversible Inhibitor	N/A	N/A	[3]
Aminoisobutyric acid (AIB)	Substrate	Similar to ACC	N/A	[2]

N/A: Not Reported

Signaling Pathways and Experimental Workflows

To visualize the complex interactions and experimental procedures discussed, the following diagrams are provided in Graphviz DOT language.

Ethylene Biosynthesis and ACC Metabolism

This diagram illustrates the central role of ACC in the ethylene biosynthesis pathway in plants and its degradation by bacterial ACC deaminase.

Ethylene biosynthesis and ACC metabolism pathway.

Experimental Workflow for In Vitro ACC Oxidase Assay

This diagram outlines the key steps involved in a typical in vitro assay to determine the activity of ACC oxidase with ACC or its analogs.

Workflow for in vitro ACC oxidase activity assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key experiments cited in this guide.

In Vitro ACC Oxidase Activity Assay

This protocol is adapted from the study by Thrower et al. (2006) for measuring the activity of ACC oxidase with ACC and its analogs.

Materials:

• Purified ACC oxidase enzyme

• 1-Aminocyclopropane-1-carboxylic acid (ACC) and its analogs

• MOPS (3-(N-morpholino)propanesulfonic acid) buffer

• Sodium ascorbate

• Sodium bicarbonate (NaHCO₃)

• Dithiothreitol (DTT)

• Ferrous sulfate (B86663) (FeSO₄)

• Gas-tight vials with septa

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable column for ethylene separation.

Procedure:

• Preparation of Assay Buffer: Prepare a fresh assay buffer containing 50 mM MOPS (pH 7.2), 30 mM sodium ascorbate, 30 mM NaHCO₃, 1 mM DTT, and 50 µM FeSO₄.

• Reaction Setup: In a gas-tight vial, add the assay buffer and the purified ACC oxidase enzyme.

• Initiation of Reaction: To start the reaction, inject a solution of ACC or its analog at the desired concentration into the vial.

• Incubation: Incubate the vials at 30°C with gentle shaking for a defined period (e.g., 10-60 minutes).

• Gas Sampling: Using a gas-tight syringe, withdraw a sample of the headspace gas from the vial.

• Ethylene Quantification: Inject the gas sample into the GC-FID system to quantify the amount of ethylene produced.

• Data Analysis: Calculate the rate of ethylene production and determine kinetic parameters (kcat and Km) by measuring the initial rates at varying substrate concentrations and fitting the data to the Michaelis-Menten equation.

ACC Deaminase Activity Assay

This protocol is a standard method for determining the activity of ACC deaminase from bacterial sources.

Materials:

• Bacterial cell culture expressing ACC deaminase

• 1-Aminocyclopropane-1-carboxylic acid (ACC)

• Tris-HCl buffer

• Toluene (B28343)

• 2,4-Dinitrophenylhydrazine (B122626) (DNPH) solution

• Sodium hydroxide (B78521) (NaOH)

• Spectrophotometer

Procedure:

• Cell Preparation: Grow the bacterial culture and induce the expression of ACC deaminase. Harvest the cells by centrifugation and wash them with Tris-HCl buffer (pH 7.5).

• Cell Lysis: Resuspend the cell pellet in Tris-HCl buffer (pH 8.5) and add a few drops of toluene to permeabilize the cells. Vortex vigorously.

• Enzymatic Reaction: Add a solution of ACC to the permeabilized cell suspension and incubate at 30°C for a specific time (e.g., 30 minutes).

• Reaction Termination and Derivatization: Stop the reaction by adding a solution of 2,4-dinitrophenylhydrazine in HCl. This reagent reacts with the α-ketobutyrate produced from ACC cleavage to form a colored phenylhydrazone.

• Color Development: Add NaOH to the mixture to develop the color.

• Quantification: Centrifuge the mixture to pellet cell debris and measure the absorbance of the supernatant at 540 nm.

• Standard Curve: Prepare a standard curve using known concentrations of α-ketobutyrate to determine the amount of product formed in the enzymatic reaction.

• Data Analysis: Calculate the specific activity of ACC deaminase, typically expressed as micromoles of α-ketobutyrate produced per minute per milligram of protein. Kinetic parameters (Km and Vmax) can be determined by measuring the initial reaction rates at different ACC concentrations.

This comparative guide provides a foundational understanding of the biological activities of ACC and its analogs. The provided data and protocols offer a starting point for researchers to design and execute experiments aimed at further elucidating the intricate roles of these molecules in plant and microbial systems. The continued exploration of ACC analogs holds promise for the development of novel plant growth regulators and tools to dissect the complexities of ethylene signaling.

References

• 1. mdpi.com [mdpi.com]
• 2. Bacterial ACC deaminase: Insights into enzymology, biochemistry, genetics, and potential role in amelioration of environmental stress in crop plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of labeled 1-amino-2-methylenecyclopropane-1-carboxylic acid, an inactivator of 1-aminocyclopropane-1-carboxylate deaminase - PubMed [pubmed.ncbi.nlm.nih.gov]

Unmasking the Ethylene Orchestra: A Guide to ACC Synthase Isoform Function via Knockout Mutant Analysis

For researchers, scientists, and drug development professionals, understanding the precise roles of individual enzyme isoforms is paramount. In the intricate world of plant biology, the ethylene (B1197577) biosynthesis pathway has long been a subject of intense study, with 1-aminocyclopropane-1-carboxylate (ACC) synthase (ACS) playing the lead role. This guide provides a comprehensive comparison of specific ACS isoforms in the model organism Arabidopsis thaliana, leveraging the power of knockout mutant analysis to dissect their individual and overlapping functions in plant growth, development, and stress responses.

The production of ethylene, a key gaseous plant hormone, is tightly regulated, primarily at the level of ACC synthesis. In Arabidopsis, the ACS enzyme is encoded by a multigene family, giving rise to several isoforms. Discerning the specific contribution of each isoform has been made possible through the systematic generation and characterization of loss-of-function mutants. This guide synthesizes key experimental findings to provide a clear picture of how individual ACS isoforms conduct the complex symphony of ethylene-mediated processes.

Comparative Analysis of acs Knockout Mutant Phenotypes

Analysis of single and higher-order knockout mutants has revealed both unique and redundant functions among the ACS isoforms. While the inactivation of a single ACS gene is generally not lethal, the simultaneous knockout of all functional ACS genes results in embryonic lethality, underscoring the essential nature of this enzyme family for plant viability.[1][2] Below is a summary of key phenotypic data comparing wild-type Arabidopsis with various acs knockout mutants.

Genotype	Hypocotyl Length (3-day-old etiolated) [1]	Hypocotyl Length (10-day-old light-grown) [1]	Flowering Time (days) [1]	Ethylene Production (nl/g/h) [1]	Key Phenotypic Observations
Wild-Type (Col-0)	~4 mm	~1.5 mm	~28 days	~0.5	Normal growth and development.
acs1-1	Enhanced	Greatly enhanced	No significant change	Reduced	Enhanced hypocotyl elongation.[1]
acs2-1	No significant change	Greatly enhanced	No significant change	Reduced	Implicated in pathogen response.[3]
acs4-1	Inhibited	Greatly enhanced	No significant change	Reduced	Inhibitory effect on etiolated hypocotyl growth.[1]
acs5-2	No significant change	Greatly enhanced	No significant change	Reduced	Involved in cytokinin-induced ethylene production.[4]
acs6-1	No significant change	Greatly enhanced	Delayed	Reduced	Involved in pathogen response and flowering time.[1]
acs7-1	No significant change	Greatly enhanced	Slightly delayed	Reduced	Plays a role in flowering time.[1]
acs9-1	Enhanced	Greatly enhanced	No significant change	Reduced	Enhanced hypocotyl elongation.[1]
acs6-1 acs7-1	-	-	Significantly delayed (~35 days)	Further reduced	Synergistic effect on delaying flowering time.[1]
Pentuple Mutant	Longer than wild-type	Longer than wild-type	Earlier than wild-type	Significantly reduced	Taller plants with earlier flowering.[1]
Octuple Mutant	-	-	-	-	Embryonic/gametophytic lethality.[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of acs knockout mutants.

Generation of Arabidopsis Knockout Mutants

a) T-DNA Insertional Mutagenesis:

This is a widely used method for generating knockout lines.

• Screening: Obtain T-DNA insertion lines for the target ACS gene from a public stock center (e.g., Arabidopsis Biological Resource Center).

• Plant Growth: Grow the seeds on a selective medium (e.g., containing kanamycin) to identify plants carrying the T-DNA insertion.[5]

• Genotyping: Perform PCR-based genotyping to identify homozygous knockout individuals. This involves using a combination of gene-specific primers and a T-DNA border primer.[5]

• Confirmation of Knockout: Verify the absence of the full-length transcript in the homozygous mutant lines using reverse transcription PCR (RT-PCR).

b) CRISPR/Cas9-mediated Gene Editing:

This technique allows for targeted gene knockouts.

• Guide RNA (gRNA) Design: Design gRNAs specific to the target ACS gene.

• Vector Construction: Clone the gRNA and Cas9 expression cassettes into a binary vector suitable for Agrobacterium-mediated plant transformation.[6]

• Agrobacterium-mediated Transformation: Transform Arabidopsis plants using the floral dip method.[6]

• Selection and Screening: Select transgenic plants (T1 generation) on a selective medium. Screen for mutations in the target gene in the T1 and subsequent generations by PCR and sequencing.[6][7]

Ethylene Production Measurement

• Plant Material: Use a specific number of seedlings or a defined amount of tissue from wild-type and acs mutant plants.

• Incubation: Place the plant material in a sealed vial or container.

• Gas Sampling: After a defined incubation period, withdraw a sample of the headspace gas using a gas-tight syringe.

• Gas Chromatography: Inject the gas sample into a gas chromatograph (GC) equipped with a flame ionization detector (FID) to quantify the ethylene concentration.[8][9]

• Normalization: Normalize the ethylene production to the fresh weight of the tissue and the incubation time.

Hypocotyl Length Measurement

• Seed Sterilization and Plating: Surface-sterilize seeds and plate them on Murashige and Skoog (MS) medium.

• Stratification and Germination: Stratify the seeds at 4°C for 2-4 days to synchronize germination. Germinate and grow the seedlings under controlled light and temperature conditions (e.g., in the dark for etiolated seedlings or under a specific light/dark cycle for light-grown seedlings).[10][11]

• Image Acquisition: After a specified number of days, carefully arrange the seedlings on a flat surface and capture high-resolution images.

• Measurement: Use image analysis software (e.g., ImageJ) to measure the length of the hypocotyls from the base of the cotyledons to the root-shoot junction.[12][13]

Visualizing the Pathways

To better understand the context of ACC synthase function, the following diagrams illustrate the ethylene biosynthesis pathway and a general experimental workflow for knockout mutant analysis.

References

• 1. A Combinatorial Interplay Among the 1-Aminocyclopropane-1-Carboxylate Isoforms Regulates Ethylene Biosynthesis in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethylene and 1-Aminocyclopropane-1-carboxylate (ACC) in Plant–Bacterial Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pnas.org [pnas.org]
• 5. Protocol for screening and expression studies of T-DNA and tagging-based insertional knox mutants in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Generation of Targeted Knockout Mutants in Arabidopsis thaliana Using CRISPR/Cas9 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Ethylene can stimulate Arabidopsis hypocotyl elongation in the light - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Ethylene Regulates the Arabidopsis Microtubule-Associated Protein WAVE-DAMPENED2-LIKE5 in Etiolated Hypocotyl Elongation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 1-Aminocyclopropane-1-carboxylic Acid (ACC) Metabolism in Different Plant Species

Published: December 07, 2025

Affiliation: Google Research

Abstract

1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal non-proteinogenic amino acid that serves as the direct precursor to the plant hormone ethylene (B1197577).[1][2] Ethylene governs a vast array of developmental processes and stress responses, from seed germination and fruit ripening to senescence and defense against pathogens.[3][4] The regulation of ethylene biosynthesis is therefore critical for plant fitness and agricultural productivity. The primary control points of this pathway are the enzymes ACC synthase (ACS), which catalyzes the conversion of S-adenosyl-L-methionine (SAM) to ACC, and ACC oxidase (ACO), which converts ACC to ethylene.[5] This guide provides a comparative analysis of ACC metabolism across several key plant species, highlighting differences in the genetic architecture of the biosynthetic pathway, regulatory mechanisms, and metabolic fates of ACC. Quantitative data are summarized for direct comparison, detailed experimental protocols are provided for key assays, and metabolic and regulatory pathways are visualized to facilitate understanding.

Introduction to ACC Metabolism

The biosynthesis of ethylene from the amino acid methionine is a well-conserved pathway in higher plants.[6] Methionine is first converted to S-adenosyl-L-methionine (SAM) by SAM synthetase.[4] The subsequent conversion of SAM to ACC by ACC synthase (ACS) is the first committed and generally rate-limiting step in the pathway.[6][7][8] The final step is the oxidation of ACC to ethylene, carbon dioxide, and cyanide, a reaction catalyzed by ACC oxidase (ACO).[9] The cyanide is detoxified to β-cyanoalanine to prevent toxicity.[9]

Beyond its role as an ethylene precursor, ACC itself is now recognized as a signaling molecule, capable of functioning independently of ethylene.[2][10] The pool of available ACC is tightly regulated not only by its synthesis and conversion to ethylene but also through conjugation and transport.[1] ACC can be conjugated to form 1-(malonylamino)cyclopropane-1-carboxylic acid (MACC), γ-glutamyl-ACC (GACC), or jasmonyl-ACC (JA-ACC), which are generally considered inactive forms that regulate the available ACC pool.[2][10] Furthermore, ACC can be transported over short and long distances within the plant, allowing for remote ethylene responses.[1]

Comparative Analysis of ACC Metabolism Across Plant Species

While the core biochemical pathway for ACC metabolism is conserved, significant variations exist among plant species, particularly in the complexity of the ACS and ACO gene families and the regulation of their expression and activity.

2.1. Genetic Complexity: ACS and ACO Gene Families Both ACS and ACO are encoded by multigene families, allowing for differential regulation of ethylene biosynthesis in response to various developmental and environmental cues.[7][11] The size of these gene families varies considerably among species, reflecting evolutionary adaptation and functional diversification.

• Arabidopsis thaliana: The genome of this model dicot contains 12 predicted ACS genes, though only eight (ACS2, 4–9, and 11) are known to be enzymatically active.[5][12] This complexity allows for precise spatial and temporal control over ethylene production during development and stress responses.

• Tomato (Solanum lycopersicum): As a model for climacteric fruit ripening, tomato has been studied extensively. It possesses at least eight ACS genes and four ACO genes.[11] Specific isoforms are strongly induced during ripening, contributing to the characteristic burst of ethylene production.[13][14]

• Rice (Oryza sativa): This model monocot has at least five ACS genes.[5] Phytohormones such as auxins, cytokinins, and brassinosteroids have been shown to regulate ethylene biosynthesis in rice seedlings, often by modulating ACS protein stability.[6]

• Wheat (Triticum aestivum): The genome of hexaploid wheat contains at least 12 identified members of the ACS gene family.[8] Specific TaACS genes are implicated in responses to various stresses, including waterlogging.[8][15]

• Maize (Zea mays): In maize, specific ACS genes play roles in developmental processes like leaf senescence and in response to abiotic stresses such as drought and mechanical impedance.[16][17] For instance, the loss of ZmACS6 expression results in delayed leaf senescence.[17]

2.2. Regulation of ACC Synthase Given that ACS is the rate-limiting enzyme, its regulation is a critical control point. This occurs at both the transcriptional and post-translational levels.

• Transcriptional Regulation: Different ACS isoforms are expressed in response to specific stimuli, including other hormones (e.g., auxin), developmental cues (e.g., fruit ripening), and environmental stresses (e.g., wounding, flooding, drought).[9][18] In ripening tomato fruit, a positive feedback loop exists where ethylene upregulates the transcription of ACS and ACO genes, leading to an autocatalytic burst in ethylene production.[13]

• Post-translational Regulation: The stability of ACS proteins is highly regulated. Based on their C-terminal domain sequences, ACS proteins are classified into three types.[7] Type 1 and Type 2 ACS proteins are targeted for phosphorylation by calcium-dependent protein kinases (CDPKs) and mitogen-activated protein kinases (MAPKs), which stabilizes the protein and increases its activity.[1] Conversely, dephosphorylation by protein phosphatases (PP2A, PP2C) can decrease stability.[1] This regulatory mechanism allows for rapid control of ethylene production without the need for new gene transcription and protein synthesis.

2.3. ACC Conjugation and Transport The conjugation of ACC to MACC is a key mechanism for inactivating excess ACC and maintaining homeostasis. In unimpeded maize seedlings, for example, about 77% of ACC exists as a conjugate.[16] While MACC is generally considered a storage or catabolic product, its transport appears limited.[1] In contrast, unconjugated ACC can be transported through the xylem and phloem, acting as a long-distance signal.[1] A lysine (B10760008) histidine transporter, LHT1, was identified in Arabidopsis as the first known ACC transporter, highlighting the molecular machinery involved in moving this signaling molecule throughout the plant.[1][19]

Data Presentation: Comparative Quantitative Data

The following tables summarize key quantitative data related to ACC metabolism across different plant species based on published literature. Direct comparisons should be made with caution, as experimental conditions, tissues, and developmental stages vary between studies.

Table 1: Comparison of ACC Synthase (ACS) and ACC Oxidase (ACO) Gene Family Sizes in Different Plant Species.

Plant Species	Common Name	Ploidy	ACS Gene Family Size	ACO Gene Family Size	Reference(s)
Arabidopsis thaliana	Thale Cress	Diploid	12 (8 active)	~5	[5],[12]
Solanum lycopersicum	Tomato	Diploid	At least 8	At least 4	[11]
Oryza sativa	Rice	Diploid	At least 6	~5	[5],[8]
Triticum aestivum	Wheat	Hexaploid	At least 12	Not specified	[8]
Zea mays	Maize	Diploid	Not fully specified	Not specified	[16],[17]

Table 2: ACC Content and Ethylene Production in Various Plant Tissues and Conditions.

Plant Species	Tissue	Condition	ACC Content (nmol/g FW)	Ethylene Production	Reference(s)
Solanum lycopersicum	Fruit (Turning stage)	Normal Ripening	Increases with ripening	Increases with ripening	[13]
Zea mays	Etiolated Seedling Roots	Mechanical Impedance (1 hr)	>100% increase	Increased	[16]
Triticum aestivum	Seedling Roots	Waterlogging	~71% increase (non-inoculated)	Not specified	[15]
Arabidopsis thaliana	14-day-old seedlings	50 µM external ACC	Not specified	~1200 pL/plant/h	[20]

Mandatory Visualization: Signaling Pathways and Workflows

ACC Metabolism and Ethylene Biosynthesis

The following diagram illustrates the central pathway of ethylene biosynthesis, including the synthesis of ACC, its conversion to ethylene, and its conjugation into other metabolites.

Caption: The ethylene biosynthesis pathway, highlighting the central role of ACC.

Regulation of ACC Synthase (ACS) Stability

This diagram shows the post-translational modifications that control the stability and activity of ACS proteins, a key regulatory hub.

Caption: Post-translational regulation of ACS protein stability by phosphorylation.

Experimental Workflow for ACC and Ethylene Analysis

This flowchart outlines the general steps for quantifying ACC and ethylene from plant tissue samples.

Caption: General experimental workflow for ethylene and ACC quantification.

Experimental Protocols

This section provides detailed methodologies for the core experiments used to analyze ACC metabolism. These protocols are synthesized from established methods and optimized for clarity and reproducibility.[21][22][23]

5.1. Protocol 1: Ethylene Measurement by Gas Chromatography (GC)

• Sample Incubation: Place a known weight of fresh plant material (e.g., 0.1-1.0 g) into a gas-tight vial of a known volume (e.g., 10-20 mL). Seal the vial with a septum cap.

• Headspace Accumulation: Incubate the vials at a controlled temperature (e.g., 25°C) for a defined period (e.g., 1-4 hours) to allow ethylene to accumulate in the headspace.

• Gas Sampling: Using a gas-tight syringe, withdraw a 1 mL sample of the headspace gas from the vial.

• GC Analysis: Inject the gas sample into a gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) and a suitable column (e.g., Porapak Q).

• Quantification: Compare the peak area of the ethylene sample to a standard curve generated from known concentrations of ethylene gas. Calculate the production rate as nL of ethylene per gram of fresh weight per hour (nL g⁻¹ h⁻¹).

5.2. Protocol 2: Quantification of ACC (Indirect Method)

This method quantifies ACC by chemically converting it to ethylene, which is then measured by GC.

• Extraction: Homogenize 0.5-1.0 g of frozen, ground plant tissue in 5 mL of 95% ethanol. Centrifuge at 10,000 x g for 10 min. Collect the supernatant.

• Phase Separation: Add 2 mL of chloroform (B151607) and 3 mL of water to the supernatant. Vortex and centrifuge to separate phases. The aqueous phase contains ACC.

• Conversion Reaction:

  • Place 1.4 mL of the aqueous extract into a 20 mL glass vial and seal it.

  • To initiate the conversion, inject 100 µL of 10 mM HgCl₂ followed by 100 µL of a 2:1 (v/v) mixture of saturated NaOH and commercial bleach (NaOCl).

  • Vortex vigorously for 10 seconds.

• Incubation: Place the vials on ice in the dark for at least 3 minutes to allow the reaction to complete.

• GC Analysis: Measure the ethylene produced in the headspace as described in Protocol 1 .

• Efficiency Correction: To account for sample-dependent variations in conversion efficiency, run a parallel sample spiked with a known amount of ACC standard. Use the recovery of the spike to correct the endogenous ACC calculation.

5.3. Protocol 3: In Vitro ACC Synthase (ACS) Activity Assay

• Protein Extraction: Homogenize frozen plant tissue in an extraction buffer (e.g., 100 mM EPPS pH 8.5, 10 µM pyridoxal-5'-phosphate, 2 mM DTT). Centrifuge at 12,000 x g for 15 min at 4°C. The supernatant contains the crude enzyme extract.

• Reaction Setup: In a sealed vial, mix 100 µL of the enzyme extract with 800 µL of extraction buffer and 100 µL of 2 mM S-adenosyl-L-methionine (SAM) to start the reaction.

• Incubation: Incubate at 30°C for a defined time (e.g., 1-2 hours).

• ACC Quantification: After incubation, quantify the amount of ACC produced in the reaction mixture using the indirect method described in Protocol 2 .

• Activity Calculation: Express ACS activity as nmol of ACC produced per mg of protein per hour (nmol mg⁻¹ h⁻¹).

5.4. Protocol 4: In Vitro ACC Oxidase (ACO) Activity Assay

• Protein Extraction: Homogenize tissue in an extraction buffer (e.g., 100 mM MOPS pH 7.2, 10% glycerol, 30 mM sodium ascorbate, 5 mM DTT). Centrifuge and use the supernatant as the enzyme source.

• Reaction Setup: In a sealed 20 mL vial, combine 1 mL of the enzyme extract with a reaction buffer containing 50 mM MOPS (pH 7.2), 1 mM ACC, 30 mM sodium ascorbate, and 20 µM FeSO₄.[21]

• Incubation: Incubate the vial at 30°C for 1 hour with gentle shaking.

• Ethylene Measurement: Measure the ethylene produced in the headspace using GC as described in Protocol 1 .

• Activity Calculation: Express ACO activity as nL of ethylene produced per mg of protein per hour (nL mg⁻¹ h⁻¹).

References

• 1. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 2. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 3. portlandpress.com [portlandpress.com]
• 4. mdpi.com [mdpi.com]
• 5. The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of Ethylene Biosynthesis by Phytohormones in Etiolated Rice (Oryza sativa L.) Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. mdpi.com [mdpi.com]
• 9. esalq.usp.br [esalq.usp.br]
• 10. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Regulation of 1-Aminocyclopropane-1-Carboxylic Acid Synthase Gene Expression during the Transition from System-1 to System-2 Ethylene Synthesis in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Item - A combinatorial Interplay Among the ACC Synthase Isoforms Regulates Ethylene Biosynthesis in Arabidopsis thaliana - Ag Data Commons - Figshare [agdatacommons.nal.usda.gov]
• 13. Expression and internal feedback regulation of ACC synthase and ACC oxidase genes in ripening tomato fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Frontiers | Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress [frontiersin.org]
• 16. Metabolism of 1-Aminocyclopropane-1-Carboxylic Acid in Etiolated Maize Seedlings Grown under Mechanical Impedance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ACC synthase expression regulates leaf performance and drought tolerance in maize - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Genetic identification of ACC-RESISTANT2 reveals involvement of LYSINE HISTIDINE TRANSPORTER1 in the uptake of 1-aminocyclopropane-1-carboxylic acid in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 21. Protocol: An updated integrated methodology for analysis of metabolites and enzyme activities of ethylene biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Validating Ethylene-Independent Effects of 1-Aminocyclopropane-1-carboxylic Acid Using Ethylene-Insensitive Mutants: A Comparison Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 1-Aminocyclopropane-1-carboxylic acid's (ACC) performance, independent of its canonical role as an ethylene (B1197577) precursor. We present supporting experimental data from studies utilizing ethylene-insensitive mutants to dissect these novel signaling functions.

1-Aminocyclopropane-1-carboxylic acid (ACC) is widely recognized as the direct precursor to the plant hormone ethylene, playing a crucial role in numerous developmental processes and stress responses.[1] Consequently, exogenous application of ACC has traditionally been used as a proxy for inducing ethylene responses.[1][2] However, a growing body of evidence reveals that ACC also functions as a signaling molecule in its own right, independent of ethylene production and perception.[3][4][5] Validating these ethylene-independent effects is critical for a comprehensive understanding of ACC's biological roles and for its potential application in agriculture and drug development.

The primary method for distinguishing between ethylene-dependent and -independent effects of ACC is through the use of ethylene-insensitive mutants.[2][3][5] These mutants, such as ein2 (ethylene insensitive 2) and etr1 (ethylene resistant 1), have disruptions in the ethylene signaling pathway, rendering them unresponsive to ethylene.[2][6] Therefore, any physiological or developmental response observed in these mutants upon ACC treatment can be attributed to an ethylene-independent signaling cascade.

This guide compares the differential effects of ACC on wild-type (WT) and ethylene-insensitive Arabidopsis thaliana mutants across various physiological assays, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways and experimental workflows.

Comparative Performance Data

The following tables summarize quantitative data from studies comparing the effects of ACC on wild-type and ethylene-insensitive mutants.

Table 1: Effect of ACC on Hypocotyl and Root Growth in Etiolated Seedlings

This experiment demonstrates that while high concentrations of ACC inhibit hypocotyl and root growth in an ethylene-dependent manner, a significant inhibitory effect persists in the ethylene-insensitive ein2-1 mutant, particularly when ethylene synthesis is blocked by 2-aminoisobutyric acid (AIB), indicating a bona fide ethylene-independent ACC response.[2]

Genotype	ACC (µM)	AIB (2mM)	Mean Hypocotyl Length (mm)	Mean Root Length (mm)
Col-0 (WT)	0	-	12.5	8.0
Col-0 (WT)	10	+	9.0	6.5
Col-0 (WT)	50	+	7.5	5.0
ein2-1	0	-	11.5	7.5
ein2-1	50	-	8.6	6.0
ein2-1	50	+	8.5	5.8

Data adapted from Polko et al. (2021).[2]

Table 2: Effect of ACC on Rosette Area in Light-Grown Seedlings

ACC treatment reduces rosette area in both wild-type and ethylene-insensitive mutants, confirming an ethylene-independent role for ACC in regulating vegetative growth.[2]

Genotype	ACC (µM)	Mean Rosette Area (mm²)
Col-0 (WT)	0	35
Col-0 (WT)	100	15
ein2-1	0	30
ein2-1	100	24

Data adapted from Polko et al. (2021).[2]

Table 3: Ethylene-Independent Role of ACC in Pollen Tube Attraction

This table shows that ACC promotes the secretion of the pollen tube chemoattractant LURE1.2 in an ethylene-independent manner. The acs octuple mutant, deficient in ACC synthesis, shows reduced LURE1.2 secretion, which is rescued by ACC treatment but not by ethylene gas (C2H4).[7]

Genotype / Treatment	Mean Percentage of Synergid Cells with LURE1.2-eGFP
Wild-Type (WT)	85%
acs octuple mutant	40%
acs octuple mutant + ACC (1 µM)	80%
acs octuple mutant + C2H4 (10 ppm)	45%

Data adapted from Mou et al. (2020).[7][8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Protocol 1: Seedling Growth Assays (Hypocotyl and Root Length)

• Plant Material and Sterilization: Arabidopsis thaliana seeds (e.g., Col-0 wild-type and ein2-1 mutant) are surface-sterilized using 70% ethanol (B145695) for 1 minute, followed by 50% bleach with 0.05% Triton X-100 for 10 minutes, and then rinsed five times with sterile water.

• Growth Medium: Seeds are sown on half-strength Murashige and Skoog (MS) medium containing 1% sucrose (B13894) and 0.8% agar. The medium is supplemented with various concentrations of ACC (e.g., 0, 10, 50 µM) and/or an ACC oxidase inhibitor such as 2-aminoisobutyric acid (AIB) at 2 mM where specified.[2]

• Growth Conditions: Plates are stratified at 4°C for 3 days in the dark to synchronize germination. For etiolated seedling assays, plates are exposed to light for 6 hours to induce germination and then wrapped in aluminum foil and placed vertically in a growth chamber at 22°C for 3-4 days.[2]

• Data Acquisition and Analysis: Seedlings are carefully removed from the agar, placed on a flat surface, and scanned or photographed. The lengths of the hypocotyl and primary root are measured using image analysis software (e.g., ImageJ). Statistical analysis is performed using appropriate tests (e.g., ANOVA, t-test).

Protocol 2: Rosette Growth Analysis

• Plant Material and Growth: Sterilized seeds (Col-0 and ein2-1) are sown on MS medium with varying ACC concentrations (e.g., 0, 10, 50, 100 µM).[2]

• Growth Conditions: Plates are stratified as described above and then transferred to a long-day growth chamber (16 hours light / 8 hours dark) at 21°C.[2]

• Data Acquisition and Analysis: After a set period (e.g., 2 weeks), the plates are photographed. The total rosette area for each plant is measured using image analysis software. Statistical significance is determined to compare the effects of ACC across genotypes.

Protocol 3: Pollen Tube Attraction Assay

• Plant Material: Arabidopsis thaliana plants with reduced ACC synthesis (acs octuple mutant) and expressing a fluorescently tagged pollen tube attractant (LURE1.2-eGFP) are used.[7] Ethylene-insensitive mutants like ein2-5 and etr1-1 can also be used to confirm the ethylene-independent nature of the observations.[7]

• Ovule Preparation: Pistils at floral stage 12c are emasculated. After 24 hours, the ovules are carefully dissected.

• Treatment: Dissected ovules are pre-treated with either water (control), ACC (1 µM), or ethylene gas (10 ppm) in a sealed chamber.[7][8]

• Microscopy and Analysis: The localization of the LURE1.2-eGFP signal in the synergid cells of the ovules is observed using confocal microscopy. The percentage of ovules showing correct localization is quantified.[7] A significant increase in LURE1.2-eGFP localization in ACC-treated ovules from the acs octuple mutant, but not in ethylene-treated ones, validates an ethylene-independent role for ACC.

Visualizing the Mechanisms

The following diagrams, created using the DOT language, illustrate the signaling pathways and experimental logic discussed.

Ethylene-Dependent vs. Independent Signaling

Caption: Canonical ethylene signaling vs. proposed ethylene-independent ACC signaling.

Experimental Workflow for Validation

Caption: Logic for validating ethylene-independent effects of ACC.

ACC Signaling in Cell Wall Integrity

Caption: ACC's role in the FEI kinase pathway for cell wall function.

References

• 1. 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 3. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 4. 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Unlocking Plant Potential: A Comparative Guide to ACC Deaminase-Producing Bacteria

For researchers, scientists, and drug development professionals, the quest for robust and effective plant growth-promoting rhizobacteria (PGPR) is paramount. Among these, bacterial strains producing 1-aminocyclopropane-1-carboxylate (ACC) deaminase stand out for their ability to mitigate plant stress and enhance growth. This guide provides an objective comparison of the efficacy of different ACC deaminase-producing bacterial strains, supported by experimental data and detailed methodologies.

ACC deaminase is an enzyme that cleaves ACC, the immediate precursor of the plant hormone ethylene (B1197577), into α-ketobutyrate and ammonia.[1][2] Under stressful conditions, such as drought, salinity, or pathogen attack, plants often produce high levels of ethylene, which can inhibit growth.[3] By reducing ACC levels, these beneficial bacteria lower plant ethylene levels, thereby promoting root and shoot growth and enhancing overall plant resilience.[2][4]

Comparative Efficacy of ACC Deaminase-Producing Bacterial Strains

The efficacy of ACC deaminase-producing bacteria varies significantly among different genera and even between strains of the same species. Genera such as Pseudomonas, Enterobacter, Bacillus, Serratia, Citrobacter, and Burkholderia are well-documented for their ACC deaminase activity and plant growth-promoting traits.[1][4] The following tables summarize quantitative data on the performance of various strains.

Bacterial Strain	Source of Isolation	ACC Deaminase Activity (nmol α-ketobutyrate mg protein⁻¹ h⁻¹)	Reference
Enterobacter cloacae ZNP-4	Rhizosphere	188.90 ± 7.30	[5]
Aneurinibacillus aneurinilyticus ACC02	Garlic Rhizosphere	>1500	[6]
Paenibacillus sp. ACC06	Garlic Rhizosphere	>1500	[6]
Pseudomonas sp. RCa18	Coffee Rhizosphere	High (qualitative)	[7]
Pantoea sp. RCa31	Coffee Rhizosphere	High (qualitative)	[7]
Pantoea sp. RCa62	Coffee Rhizosphere	High (qualitative)	[7]

Table 1: Comparative ACC Deaminase Activity of Different Bacterial Strains. This table highlights the enzymatic activity of various bacterial strains, a key indicator of their potential to modulate plant ethylene levels.

Bacterial Strain(s)	Plant Species	Stress Condition	Observed Plant Growth Promotion	Reference
Aneurinibacillus aneurinilyticus ACC02 & Paenibacillus sp. ACC06 (consortium)	French Bean (Phaseolus vulgaris)	Salinity	Increased root length (110%), root fresh weight (~45%), shoot length (60%), shoot fresh weight (255%), root biomass (220%), shoot biomass (425%), and total chlorophyll (B73375) content (~57%)	[6]
Pseudomonas fluorescens strains (PGU2-79, WBO-3, WKZ1-93, WB1-7)	Wheat (Triticum aestivum)	Salinity	Significant increase in germination percentage, germination rate, seed vigor, length and dry weight of coleoptile and radicle	[8][9]
Enterobacter cloacae ZNP-4	Wheat (Triticum aestivum)	Salinity and Drought	Enhanced tolerance to abiotic stress	[5]
Bacillus and Pseudomonas consortium	Not specified	Heavy Metals	Increased root biomass	[10]
Serratia marcescens, Citrobacter feurendii, Burkholderia cepacia	Not specified	Not specified	Increased plant root and shoot length, increased biomass	[1]

Table 2: Efficacy of Different Bacterial Strains in Promoting Plant Growth Under Stress. This table showcases the practical benefits of inoculating plants with ACC deaminase-producing bacteria, demonstrating their ability to enhance growth parameters under various abiotic stresses.

Experimental Protocols

A standardized method for quantifying ACC deaminase activity is crucial for comparing the efficacy of different bacterial strains. The most common assay, based on the work of Penrose and Glick, measures the amount of α-ketobutyrate produced from the cleavage of ACC.[11][12]

Protocol for Quantification of ACC Deaminase Activity

1. Bacterial Culture and Induction:

• Inoculate a single bacterial colony into a rich liquid medium and grow to the late-logarithmic phase.

• Harvest the bacterial cells by centrifugation and wash them twice with a minimal medium (e.g., Dworkin-Foster (DF) salts minimal medium) to remove any residual nitrogen sources.[11][13]

• Resuspend the cells in the minimal medium supplemented with a known concentration of ACC (typically 3 mM) as the sole nitrogen source to induce ACC deaminase expression.[5][8]

• Incubate the culture with shaking for a defined period (e.g., 24-48 hours) at an optimal temperature (e.g., 30°C).[5][11]

2. Cell Lysis and Enzyme Assay:

• Harvest the induced bacterial cells by centrifugation.

• Lyse the cells to release the intracellular enzymes. This can be achieved by methods such as sonication or treatment with toluene.[11]

• Add the cell lysate to a reaction mixture containing a buffered solution and ACC.

• Incubate the reaction mixture for a specific time (e.g., 15-30 minutes) at 30°C.[11][12]

3. Quantification of α-ketobutyrate:

• Stop the enzymatic reaction by adding 0.56 M HCl.[11]

• Add 2,4-dinitrophenylhydrazine (B122626) (DNPH) reagent, which reacts with the α-ketobutyrate to form a colored phenylhydrazone.[12]

• After a 30-minute incubation, add 2 M NaOH to develop the color.[12]

• Measure the absorbance of the solution at 540 nm using a spectrophotometer.[12]

• Quantify the amount of α-ketobutyrate by comparing the absorbance to a standard curve prepared with known concentrations of α-ketobutyrate.[12]

4. Protein Quantification and Activity Calculation:

• Determine the total protein concentration in the cell lysate using a standard method like the Bradford assay.[12]

• Express the ACC deaminase activity as nanomoles or micromoles of α-ketobutyrate produced per milligram of protein per hour.[6][12]

Visualizing the Mechanisms

To better understand the processes involved, the following diagrams illustrate the signaling pathway of ACC deaminase and a typical experimental workflow.

Caption: ACC Deaminase Signaling Pathway

Caption: Experimental Workflow for ACC Deaminase Assay

References

• 1. ijcmas.com [ijcmas.com]
• 2. Biochemistry and genetics of ACC deaminase: a weapon to “stress ethylene” produced in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The ACC deaminase-producing plant growth-promoting bacteria: Influences of bacterial strains and ACC deaminase activities in plant tolerance to abiotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bacterial ACC deaminase: Insights into enzymology, biochemistry, genetics, and potential role in amelioration of environmental stress in crop plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ACC deaminase producing rhizobacterium Enterobacter cloacae ZNP-4 enhance abiotic stress tolerance in wheat plant - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | ACC Deaminase Producing Bacteria With Multifarious Plant Growth Promoting Traits Alleviates Salinity Stress in French Bean (Phaseolus vulgaris) Plants [frontiersin.org]
• 7. Beneficial Effects of ACC Deaminase-Producing Rhizobacteria on the Drought Stress Resistance of Coffea arabica L - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cropj.com [cropj.com]
• 9. researchgate.net [researchgate.net]
• 10. jeeng.net [jeeng.net]
• 11. ibbj.org [ibbj.org]
• 12. Exploring ACC deaminase-producing bacteria for drought stress mitigation in Brachiaria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Isotopic Dilution Mass Spectrometry for Accurate 1-Aminocyclopropane-1-carboxylic Acid Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 1-Aminocyclopropane-1-carboxylic acid (ACC), the immediate precursor to the plant hormone ethylene (B1197577), is critical for research in plant physiology, agriculture, and drug development where ethylene's role is under investigation. This guide provides an objective comparison of Isotopic Dilution Mass Spectrometry (IDMS) with other analytical methods for ACC quantification, supported by experimental data.

Introduction to ACC Quantification Methods

Several analytical techniques are available for the quantification of ACC in various biological matrices. These methods vary in their sensitivity, specificity, and accuracy. The primary methods include:

• Isotopic Dilution Mass Spectrometry (IDMS): This is considered a definitive method for quantitative analysis. It involves the use of a stable isotope-labeled internal standard, such as [2,2,3,3,-²H₄]ACC, which is chemically identical to the analyte but has a different mass.[1] This allows for the correction of analyte loss during sample preparation and ionization variability in the mass spectrometer, leading to highly accurate and precise results.[1][2] IDMS can be coupled with either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used and powerful technique for quantifying small molecules in complex mixtures.[3][4][5] While it can be performed without isotopic dilution, the use of an isotopically labeled internal standard significantly improves accuracy.[4] Methods have been developed for ACC quantification using LC-MS/MS both with and without derivatization.[3][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also employed for ACC analysis, often requiring derivatization to increase the volatility and thermal stability of the ACC molecule.[6][7] Similar to LC-MS/MS, the incorporation of an isotopically labeled internal standard enhances the reliability of quantification.[6]

• High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection: This method typically involves pre-column derivatization of ACC with a fluorescent reagent, such as fluorescamine (B152294), to enable sensitive detection.[8] While sensitive, it can be more susceptible to matrix interferences compared to mass spectrometry-based methods.

Performance Comparison

The following tables summarize the quantitative performance of IDMS and other common methods for ACC quantification based on published data.

Table 1: Comparison of Key Performance Metrics for ACC Quantification Methods

Parameter	Isotopic Dilution Mass Spectrometry (IDMS)	LC-MS/MS (without IDMS)	GC-MS (with IDMS)	HPLC-Fluorescence
Internal Standard	Isotopically labeled ACC ([²H₄]ACC)[1][4][6]	Structural analogs or no internal standard	Isotopically labeled ACC ([²H₄]ACC)[6]	N-benzoyl isobutyl ACC[7]
Accuracy	Very High (corrects for matrix effects and recovery)[1]	Moderate to High (can be affected by matrix effects)[9]	Very High (corrects for matrix effects and recovery)[6]	Moderate (susceptible to interferences)
Precision (%RSD)	Excellent (e.g., 3.54%)[3]	Good (can be variable)	Excellent	Good
Sensitivity (LOD)	Excellent (e.g., 2.5 pg, 10 fmol)[3][6]	Good to Excellent (e.g., 0.8 pmol)[7][8]	Excellent (e.g., 10 fmol)[6][7]	Good (e.g., 10 nM)[8]
Linearity (R²)	Excellent (e.g., 0.9998)[3][4]	Good (e.g., 0.9967)[8]	Excellent	Good
Specificity	Very High (based on mass-to-charge ratio)[1]	High (based on precursor/product ion transitions)[10]	Very High (based on mass-to-charge ratio)[6]	Moderate (potential for co-eluting fluorescent compounds)

Table 2: Summary of Reported Performance Data from Literature

Method	Limit of Detection (LOD)	Linearity Range	Reference
IDMS (GC-MS)	10 fmol	100 fmol - 100 pmol	[6]
IDMS (LC-MS/MS)	2.5 pg	0.5 - 1500 ng/mL	[3][4]
LC-MS/MS	20 pmol	1 - 5 mg/L	[10]
HPLC-Fluorescence	10 nM	0.05 - 5 µM	[8]

Experimental Protocols

This protocol is a generalized procedure based on common practices described in the literature.[3][4]

1. Sample Preparation:

• Homogenize 10-100 mg of fresh plant tissue in a suitable extraction solvent (e.g., 80% methanol).
• Add a known amount of the isotopically labeled internal standard, [²H₄]ACC, to the sample homogenate.
• Centrifuge the sample to pellet cellular debris.
• Collect the supernatant for further purification.

2. Purification (Liquid-Liquid Micro-Extraction):

• Add a non-polar solvent, such as ethyl acetate, to the supernatant.[3][4]
• Vortex thoroughly to partition ACC into the aqueous phase and remove interfering non-polar compounds into the organic phase.
• Centrifuge to separate the phases and collect the aqueous layer containing ACC and the internal standard.
• Evaporate the aqueous phase to dryness under a stream of nitrogen.
• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).

3. LC-MS/MS Analysis:

• Chromatography: Use a suitable HPLC or UPLC column for separation, such as a hydrophilic interaction liquid chromatography (HILIC) column or a bridged ethylene hybrid (BEH) amide column.[9][11]
• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.
• Quantification: Use Multiple Reaction Monitoring (MRM) to monitor the specific precursor-to-product ion transitions for both native ACC and the [²H₄]ACC internal standard.[7]

This protocol is a generalized procedure based on published methods.[8]

1. Sample Preparation:

• Extract ACC from the plant tissue as described in the IDMS protocol.
• Perform a solid-phase extraction (SPE) cleanup step if necessary to remove interfering compounds.

2. Derivatization:

• To a known volume of the sample extract, add a derivatizing agent such as fluorescamine in a borate (B1201080) buffer (pH 8.0).
• Allow the reaction to proceed for a specified time to form a fluorescent derivative of ACC.

3. HPLC Analysis:

• Chromatography: Use a C18 reversed-phase column for separation.
• Detection: Use a fluorescence detector set to the appropriate excitation and emission wavelengths for the ACC-fluorescamine derivative.
• Quantification: Create a calibration curve using ACC standards of known concentrations that have undergone the same derivatization procedure. Determine the concentration of ACC in the samples by comparing their peak areas to the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for IDMS-based ACC quantification and the ethylene biosynthesis pathway.

References

• 1. Selected ion monitoring/isotope dilution mass spectrometric determination of 1-aminocyclopropane-1-carboxylic acid levels in ripening tomato fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of ethylene precursor ACC in plant samples by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Determination of 1-aminocyclopropane-1-carboxylic acid and its structural analogue by liquid chromatography and ion spray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Unraveling the Ethylene Enigma: A Guide to Replicating the Landmark Experiments on ACC's Role

A deep dive into the pivotal experiments that identified 1-Aminocyclopropane-1-carboxylic acid (ACC) as the direct precursor to the plant hormone ethylene (B1197577), this guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key methodologies, comparative data, and historical context of this discovery. By presenting detailed protocols and quantitative data from the seminal research, this document serves as a practical resource for replicating and building upon these foundational experiments.

The journey to understanding ethylene biosynthesis was marked by numerous hypotheses regarding its precursor. Before the definitive identification of ACC, researchers explored various candidates, including methionine and propanal. However, it was the groundbreaking work of Adams and Yang in 1979 that unequivocally established the role of ACC, revolutionizing our understanding of this crucial plant hormone. This guide will compare the experimental evidence that solidified ACC's position as the true precursor, supplanting earlier theories.

The Ethylene Biosynthesis Pathway: From Methionine to a Gaseous Hormone

The currently accepted pathway for ethylene biosynthesis begins with the amino acid methionine. Through a series of enzymatic reactions, methionine is converted to S-adenosyl-L-methionine (SAM), which is then acted upon by ACC synthase (ACS) to form ACC. Finally, ACC oxidase (ACO) catalyzes the oxidation of ACC to produce ethylene.

Caption: The enzymatic conversion of methionine to ethylene via SAM and ACC.

Key Experimental Evidence: The Adams and Yang Experiments

The cornerstone of our understanding of ACC's role comes from the 1979 paper by Adams and Yang. Their experiments with apple tissue provided three critical pieces of evidence.

Radiolabeling Tracer Experiments

Adams and Yang fed apple tissue with L-[U-¹⁴C]methionine. Under aerobic conditions, the radiolabel was efficiently incorporated into ethylene. However, under anaerobic conditions (in a nitrogen atmosphere), ethylene production was inhibited, and the radioactivity accumulated in a then-unknown compound, which was later identified as ACC. This demonstrated that ACC is an intermediate that accumulates when the final step of ethylene synthesis is blocked by the absence of oxygen.

Table 1: Conversion of L-[U-¹⁴C]Methionine to ¹⁴C₂H₄ and [¹⁴C]ACC by Apple Tissue in Air and Nitrogen

Incubation Atmosphere	¹⁴C₂H₄ Produced (dpm)	[¹⁴C]ACC Formed (dpm)
Air	25,000	5,000
Nitrogen	1,500	45,000

Data extracted from Adams, D. O., & Yang, S. F. (1979). Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene. Proceedings of the National Academy of Sciences, 76(1), 170-174.

Isotope Dilution Experiments

To further solidify the precursor-product relationship, unlabeled ACC was added to the apple tissue along with radiolabeled methionine. The presence of unlabeled ACC significantly reduced the incorporation of the radiolabel from methionine into ethylene. This "dilution" effect is expected if ACC is an intermediate in the pathway. Conversely, the addition of unlabeled methionine had little effect on the conversion of radiolabeled ACC to ethylene, indicating that ACC is downstream of methionine.

Table 2: Effect of Unlabeled ACC and Methionine on the Conversion of L-[U-¹⁴C]Methionine and [¹⁴C]ACC to ¹⁴C₂H₄

Radioactive Precursor	Unlabeled Compound Added	¹⁴C₂H₄ Produced (dpm)	% Inhibition
L-[U-¹⁴C]Methionine	None	30,000	-
L-[U-¹⁴C]Methionine	ACC (1 mM)	5,000	83%
[¹⁴C]ACC	None	40,000	-
[¹⁴C]ACC	Methionine (1 mM)	38,000	5%

Data extracted from Adams, D. O., & Yang, S. F. (1979). Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene. Proceedings of the National Academy of Sciences, 76(1), 170-174.

Use of Inhibitors

The researchers utilized aminoethoxyvinylglycine (AVG), a known inhibitor of pyridoxal (B1214274) phosphate-dependent enzymes, to probe the pathway. They observed that AVG strongly inhibited the conversion of methionine to ethylene but had no effect on the conversion of ACC to ethylene. This provided strong evidence that the enzymatic step converting a precursor to ACC (later identified as ACC synthase) is a pyridoxal phosphate-dependent enzyme and that ACC is an intermediate downstream of this inhibition.

Table 3: Effect of Aminoethoxyvinylglycine (AVG) on the Conversion of L-[U-¹⁴C]Methionine and [¹⁴C]ACC to ¹⁴C₂H₄

Radioactive Precursor	Inhibitor	¹⁴C₂H₄ Produced (dpm)	% Inhibition
L-[U-¹⁴C]Methionine	None	28,000	-
L-[U-¹⁴C]Methionine	AVG (10 µM)	2,000	93%
[¹⁴C]ACC	None	35,000	-
[¹⁴C]ACC	AVG (10 µM)	34,000	3%

Data extracted from Adams, D. O., & Yang, S. F. (1979). Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene. Proceedings of the National Academy of Sciences, 76(1), 170-174.

Replicating the Key Experiments: Detailed Protocols

For researchers wishing to replicate these foundational experiments, the following detailed protocols for ACC synthase and ACC oxidase activity assays, along with ethylene measurement, are provided.

Experimental Workflow

Caption: A generalized workflow for assaying ACC synthase and ACC oxidase activity.

Protocol 1: ACC Synthase (ACS) Activity Assay

This assay measures the conversion of SAM to ACC.

Materials:

• Plant tissue

• Extraction buffer (e.g., 100 mM EPPS buffer, pH 8.5, containing 10 µM pyridoxal phosphate (B84403) and 1 mM dithiothreitol)

• S-adenosyl-L-methionine (SAM) solution (e.g., 500 µM in water)

• ACC assay reagents (see Protocol 3)

• Microcentrifuge tubes

• Incubator or water bath

Procedure:

• Enzyme Extraction: Homogenize fresh plant tissue in ice-cold extraction buffer. Centrifuge the homogenate at high speed (e.g., 12,000 x g) for 15 minutes at 4°C. The supernatant contains the crude enzyme extract.

• Reaction Setup: In a microcentrifuge tube, combine a known amount of the crude enzyme extract with the SAM solution.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a specific time period (e.g., 1-2 hours).

• Reaction Termination: Stop the reaction by adding a terminating agent (e.g., HgCl₂ to a final concentration of 5 mM) or by heat inactivation.

• ACC Quantification: Determine the amount of ACC produced using the ACC assay protocol described below.

Protocol 2: ACC Oxidase (ACO) Activity Assay

This assay measures the conversion of ACC to ethylene.

Materials:

• Plant tissue

• Extraction buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 10% glycerol (B35011) and 30 mM sodium ascorbate)

• ACC solution (e.g., 10 mM in water)

• FeSO₄ solution (e.g., 2 mM in water)

• Gas-tight vials with septa

• Gas chromatograph

Procedure:

• Enzyme Extraction: Prepare a crude enzyme extract from plant tissue as described for the ACS assay.

• Reaction Setup: In a gas-tight vial, combine the crude enzyme extract with the extraction buffer, ACC solution, and FeSO₄ solution.

• Incubation: Seal the vial and incubate at an optimal temperature (e.g., 25°C) for a specific time period (e.g., 1 hour).

• Ethylene Measurement: After incubation, take a gas sample from the headspace of the vial using a gas-tight syringe and inject it into a gas chromatograph to quantify the ethylene produced.

Protocol 3: Ethylene Measurement by Gas Chromatography

This is the standard method for quantifying ethylene produced in the enzyme assays.

Materials:

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable column (e.g., alumina).

• Gas-tight syringe.

• Ethylene gas standard for calibration.

Procedure:

• Calibration: Create a standard curve by injecting known concentrations of ethylene gas into the GC.

• Sample Injection: Inject a known volume of the headspace gas from the ACO assay vial into the GC.

• Data Analysis: The GC will produce a chromatogram showing a peak corresponding to ethylene. The area of this peak is proportional to the concentration of ethylene in the sample. Use the standard curve to calculate the exact concentration.

Comparison with Alternative Hypotheses

Prior to the discovery of ACC's role, several other compounds were proposed as potential precursors to ethylene.

• Methionine: While methionine was correctly identified as an early precursor, the direct pathway was unknown. The inability to efficiently convert methionine to ethylene in cell-free extracts in early studies suggested the involvement of one or more intermediates.

• Propanal: Some studies suggested that propanal could be a precursor to ethylene. However, the conversion efficiency was low, and the physiological relevance of this pathway was questionable.

• Linolenic Acid: Another proposed pathway involved the breakdown of linolenic acid. While this pathway can generate ethylene under certain in vitro conditions, it is not considered the primary route for ethylene biosynthesis in most plant tissues.

Logical Relationship of Key Findings

A Comparative Analysis of ACC Synthase Inhibitors: The Established AVG versus Novel Compounds

For researchers, scientists, and professionals in drug development, understanding the evolving landscape of 1-aminocyclopropane-1-carboxylic acid (ACC) synthase inhibitors is crucial for advancements in agriculture and plant biology. This guide provides a detailed comparison of the well-established inhibitor, aminoethoxyvinylglycine (AVG), with a class of recently discovered novel compounds, offering insights into their mechanisms, efficacy, and the experimental protocols used for their evaluation.

ACC synthase is a pivotal enzyme in the biosynthesis of ethylene (B1197577), a plant hormone that regulates a wide array of developmental processes and stress responses. Inhibition of this enzyme offers a powerful tool for controlling ethylene production, with applications ranging from preventing premature fruit ripening to enhancing crop resilience. For years, AVG has been the benchmark inhibitor for studying ethylene biosynthesis.[1][2] However, the recent discovery of novel, structurally distinct inhibitors has opened new avenues for research and development.

This guide focuses on a comparative study of AVG and a promising class of novel uncompetitive inhibitors known as acsinones.[3][4] By examining their distinct mechanisms of action and comparing their inhibitory potencies through quantitative data, this guide aims to provide a clear and objective resource for the scientific community.

Quantitative Comparison of Inhibitor Potency

The efficacy of an inhibitor is quantitatively assessed by its half-maximal inhibitory concentration (IC50) and its inhibition constant (Ki). The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%, while the Ki is a measure of the inhibitor's binding affinity. A lower value for both parameters indicates a more potent inhibitor.

The following table summarizes the available quantitative data for AVG and representative novel acsinone compounds against plant ACC synthase.

Inhibitor	Type of Inhibition	IC50 (µM)	Ki (nM)	Source(s)
AVG	Competitive	0.7	15 ± 3.5	[5]
Compound 7303 (Acsinone)	Uncompetitive	0.5	23.5 ± 1.5	[5]
Compound 9370 (Acsinone)	Uncompetitive	1.4	Not Reported	[5]
Compound 9393 (Acsinone)	Uncompetitive	7.9	Not Reported	[5]

Note: Data is based on in vitro assays using purified recombinant Arabidopsis ACS5.[5]

Signaling Pathway and Inhibition Mechanisms

The biosynthesis of ethylene begins with the conversion of S-adenosyl-L-methionine (SAM) to ACC, a reaction catalyzed by ACC synthase.[6] This is the rate-limiting step in the pathway.[7] AVG, a competitive inhibitor, functions by binding to the active site of ACC synthase, thereby preventing the substrate (SAM) from binding.[7] In contrast, the novel acsinone compounds exhibit an uncompetitive inhibition mechanism, meaning they bind to the enzyme-substrate complex.[3][4] This fundamental difference in their mode of action is a critical consideration for their potential applications.

Ethylene biosynthesis pathway and inhibitor action.

Experimental Protocols

Objective comparison of inhibitor performance relies on standardized and reproducible experimental protocols. Below are detailed methodologies for the key experiments cited in this guide.

In Vitro ACC Synthase Activity Assay

This assay measures the enzymatic activity of ACC synthase and the inhibitory effect of compounds by quantifying the amount of ACC produced from the substrate SAM.

1. Enzyme Preparation:

• Recombinant ACC synthase (e.g., Arabidopsis ACS5) is expressed in and purified from E. coli.[5]

2. Reaction Mixture:

• The standard reaction mixture (in a 20-mL gas chromatography vial) contains:

  • Purified recombinant ACS5 protein

  • Assay Buffer (e.g., 100 mM EPPS, pH 8.5, 10 µM pyridoxal (B1214274) 5'-phosphate, 1 mM EDTA, 5 mM dithiothreitol)

  • S-adenosyl-L-methionine (SAM) as the substrate

  • Varying concentrations of the inhibitor (e.g., AVG or novel compounds) or a solvent control (e.g., DMSO).

3. Incubation:

• The reaction vials are sealed and incubated at a specific temperature (e.g., 25°C) for a defined period (e.g., 30 minutes).[5]

4. ACC Quantification:

• The reaction is stopped, and the amount of ACC produced is determined. This can be done by converting ACC to ethylene using a chemical assay and then quantifying the ethylene using gas chromatography.

5. Data Analysis:

• Enzyme activity is calculated based on the amount of ACC produced per unit of enzyme per unit of time.

• For inhibitor studies, IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

• To determine the inhibition constant (Ki) and the mechanism of inhibition, enzyme kinetics are analyzed using Lineweaver-Burk plots by measuring reaction rates at various substrate and inhibitor concentrations.[5]

Phenotype-Based Screening for Ethylene Response Inhibitors in Arabidopsis

This method is used to identify novel compounds that interfere with the ethylene response pathway in living plants.

1. Plant Material and Growth Conditions:

• Arabidopsis thaliana seeds, particularly ethylene-overproducer mutants (e.g., eto1-4), are used.[4] These mutants exhibit a "triple response" phenotype (shortened and thickened hypocotyl and root, and an exaggerated apical hook) when grown in the dark, which is dependent on ethylene.

• Seeds are surface-sterilized and plated on a sterile growth medium containing the compounds to be screened.

2. Screening Process:

• Plates are incubated in the dark for several days to allow for germination and seedling growth.

• Seedlings are visually screened for the suppression of the triple response phenotype, indicating a potential inhibition of ethylene biosynthesis or signaling.

3. Secondary Screens:

• Compounds that suppress the triple response are further tested for their effect on ethylene production using gas chromatography.

• Active compounds are then subjected to in vitro ACC synthase activity assays to confirm their direct effect on the enzyme.

Experimental Workflow

The discovery and characterization of novel ACC synthase inhibitors typically follow a structured workflow, from initial screening to detailed biochemical analysis.

Workflow for discovery of novel ACC synthase inhibitors.

Conclusion

The comparative analysis reveals that while AVG remains a potent competitive inhibitor of ACC synthase, novel uncompetitive inhibitors like the acsinones present a viable and mechanistically distinct alternative. Compound 7303, for instance, demonstrates a comparable IC50 value to AVG, highlighting its potential as a powerful research tool.[5] The differing modes of inhibition between AVG and these novel compounds may offer unique advantages in specific applications and provide new insights into the regulation of the ethylene biosynthesis pathway.

The detailed experimental protocols and workflows provided in this guide are intended to support researchers in the objective evaluation of existing and future ACC synthase inhibitors. As the search for more specific and efficient inhibitors continues, a thorough understanding of these methodologies will be indispensable for driving innovation in plant science and agriculture.

References

• 1. Frontiers | 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! [frontiersin.org]
• 2. Inhibitors of Ethylene Biosynthesis and Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of novel inhibitors of 1-aminocyclopropane-1-carboxylic acid synthase by chemical screening in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. periodicos.capes.gov.br [periodicos.capes.gov.br]
• 5. researchgate.net [researchgate.net]
• 6. The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance | MDPI [mdpi.com]
• 7. ACC Synthase [biology.kenyon.edu]

Evaluating Off-Target Effects of 1-Aminocyclopropane-1-carboxylic Acid (ACC) Treatment in Plants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the off-target effects of 1-Aminocyclopropane-1-carboxylic acid (ACC) treatment in plants against alternative ethylene-releasing compounds. It is designed to assist researchers in making informed decisions by presenting supporting experimental data, detailed protocols, and visual representations of key biological processes.

Introduction: Beyond the Ethylene (B1197577) Precursor

1-Aminocyclopropane-1-carboxylic acid (ACC) is widely utilized in plant science as the immediate precursor of the gaseous hormone ethylene, playing a critical role in processes ranging from fruit ripening to stress responses.[1] Conventionally, exogenous application of ACC is used as a proxy for inducing ethylene-related effects. However, a growing body of evidence reveals that ACC possesses biological activities independent of its conversion to ethylene, leading to significant off-target effects that researchers must consider.[1][2]

These off-target effects primarily manifest in two ways:

• Ethylene-Independent Signaling: ACC itself can act as a signaling molecule, influencing developmental processes separately from the canonical ethylene signaling pathway.[2][3]

• Hormonal Crosstalk: The application of ACC, and the subsequent increase in ethylene, can significantly alter the homeostasis and signaling of other crucial plant hormones, such as auxin and cytokinins.[4][5]

This guide compares ACC with ethephon (B41061), another common ethylene-releasing agent, and highlights the distinct off-target profiles of each compound. While ACC's off-target effects are primarily biological and signaling-related, ethephon presents a different challenge, as its decomposition can produce non-specific chemical effects.[6][7]

Comparative Data Analysis: ACC vs. Alternatives

Evaluating the off-target effects of ACC requires a multi-faceted approach, including transcriptomics, proteomics, and hormonal profiling. Below is a summary of expected quantitative changes based on current literature.

Transcriptomic and Proteomic Changes

ACC treatment, independent of ethylene signaling, can lead to significant changes in gene expression, particularly with prolonged exposure. These changes are distinct from those induced by ethylene itself and represent a critical off-target consideration.

Table 1: Expected Off-Target Transcriptomic Changes from ACC Treatment (in ethylene-insensitive backgrounds)

Gene/Protein Category	Direction of Change	Potential Off-Target Effect	Supporting Evidence
WOX5 (WUSCHEL-related homeobox 5)	Downregulation	Suppression of root meristem cell proliferation	[8]
Group I CLE (CLAVATA3/ESR-related) peptides	Downregulation	Promotion of lateral root development
Auxin-responsive genes	Up/Downregulation	Alteration of root architecture, cell elongation	[5]
Cytokinin-responsive genes	Up/Downregulation	Modulation of cell division and differentiation	[4]

This table is a representation of expected outcomes based on published studies. Specific fold-changes would be experiment-dependent.

Hormonal Crosstalk

The application of ACC invariably perturbs the delicate balance of other plant hormones. This crosstalk is a major source of off-target effects that can confound experimental results.

Table 2: Comparison of Hormonal Crosstalk Effects: ACC vs. Ethephon

Hormone Measured	Effect of ACC Treatment	Effect of Ethephon Treatment	Key Differences and Considerations
Auxin (IAA)	Can increase auxin biosynthesis and alter its transport, affecting root development.[5]	Can also influence auxin levels, but the effect may be compounded by the chemical's acidic decomposition products.[9]	ACC's effect is primarily through the ethylene signaling pathway's interaction with auxin pathways. Ethephon's effect is less specific.
Cytokinins	Can enhance ethylene production, leading to an indirect modulation of cytokinin signaling pathways.[4]	Similar to ACC, can influence cytokinin levels via ethylene production.	The kinetics of ethylene release from ethephon are different from ACC conversion, potentially leading to different temporal effects on cytokinin homeostasis.[6]
Abscisic Acid (ABA)	Ethylene produced from ACC can inhibit ABA-induced stomatal closure.[4]	Ethephon-derived ethylene would have a similar effect.	No major difference in the primary interaction, but the non-specific stress from ethephon's byproducts could independently influence ABA levels.[9]

Comparison with Ethephon

Ethephon (2-chloroethylphosphonic acid) releases ethylene through chemical decomposition. While effective, this mechanism introduces off-target effects that are distinct from those of ACC.

Table 3: Qualitative Comparison of Off-Target Effects

Feature	1-Aminocyclopropane-1-carboxylic acid (ACC)	Ethephon
Mechanism of Action	Enzymatic conversion to ethylene by ACC oxidase.	Chemical decomposition into ethylene, chloride, and phosphate.
Primary Off-Target Source	Ethylene-independent signaling; hormonal crosstalk.[2][4]	Decomposition byproducts (acids) causing non-specific responses.[6][7]
Specificity	High biological specificity, but with known off-target signaling.	Lower specificity due to chemical byproducts.[6]
Kinetics	Ethylene release is dependent on enzymatic activity, which can be regulated by the plant.	Ethylene release is a chemical process with different kinetics, often failing to replicate prolonged ethylene treatments effectively.[6][7]
Experimental Caveat	Results may not be solely due to ethylene; consider ACC's signaling role.[2]	Control experiments should account for the effects of acidic decomposition products.[9]

Visualized Pathways and Workflows

Signaling Pathways

The following diagrams illustrate the canonical ethylene signaling pathway initiated by ACC and the potential points of off-target effects.

Caption: Canonical ethylene signaling and points of ACC off-target effects.

Experimental Workflow

This diagram outlines a typical workflow for evaluating the off-target effects of ACC treatment using transcriptomic and hormonal analysis.

Caption: Workflow for assessing ACC's off-target effects.

Detailed Experimental Protocols

Protocol for RNA-Seq Analysis of ACC-Treated Plants

This protocol outlines the key steps for a transcriptomic analysis to identify genes differentially expressed due to ACC's off-target effects. Using an ethylene-insensitive mutant (e.g., ein2 or etr1 in Arabidopsis) is crucial to isolate ethylene-independent effects.

• Plant Growth and Treatment:

  • Grow ethylene-insensitive Arabidopsis seedlings on sterile 1/2 MS medium under controlled conditions (e.g., 16h light/8h dark photoperiod).

  • For treatment, transfer 7-day-old seedlings to liquid 1/2 MS medium containing either a mock solution (control) or a working concentration of ACC (e.g., 10 µM).

  • Collect tissue samples (e.g., whole seedlings or roots) at multiple time points (e.g., 4h, 24h, 48h) post-treatment, flash-freeze in liquid nitrogen, and store at -80°C. Use at least three biological replicates per treatment/time point.

• RNA Extraction and Sequencing:

  • Extract total RNA from ground tissue using a commercial kit (e.g., RNeasy Plant Mini Kit, Qiagen) including a DNase I treatment step to remove genomic DNA contamination.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and an automated electrophoresis system (e.g., Agilent Bioanalyzer).

  • Prepare RNA-seq libraries from high-quality RNA (RIN > 8) using a standard protocol (e.g., Illumina TruSeq RNA Library Prep Kit).

  • Perform sequencing on an appropriate platform (e.g., Illumina NovaSeq) to generate sufficient read depth (e.g., >20 million reads per sample).

• Bioinformatic Analysis:

  • Quality Control: Use tools like FastQC to assess raw read quality and Trimmomatic to remove adapter sequences and low-quality reads.

  • Alignment: Align trimmed reads to the relevant reference genome (e.g., Arabidopsis TAIR10) using a splice-aware aligner like HISAT2 or STAR.

  • Quantification: Count reads per gene using featureCounts or HTSeq-count.

  • Differential Expression Analysis: Use packages like DESeq2 or edgeR in R to identify differentially expressed genes (DEGs) between ACC-treated and control samples. Set significance thresholds (e.g., adjusted p-value < 0.05 and |log2(FoldChange)| > 1).

  • Functional Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG) on the list of DEGs to identify over-represented biological processes and pathways affected by ACC in an ethylene-independent manner.

Protocol for Quantifying Plant Hormones via LC-MS/MS

This protocol provides a method for the simultaneous quantification of multiple plant hormones to assess crosstalk induced by ACC treatment.

• Sample Preparation and Extraction:

  • Harvest and flash-freeze plant tissue (50-100 mg fresh weight) as described in the RNA-seq protocol.

  • Homogenize the frozen tissue to a fine powder in liquid nitrogen.

  • Add 1 mL of a cold extraction solvent (e.g., methanol (B129727):isopropanol:acetic acid, 20:79:1 v/v/v).

  • Add a mix of stable isotope-labeled internal standards for each hormone class to be quantified (e.g., D5-IAA, D6-ABA).

  • Agitate samples at 4°C for 1 hour, then centrifuge at high speed (e.g., 15,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE) Purification:

  • Condition a C18 SPE cartridge (e.g., Oasis HLB) with methanol followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent (e.g., 10% methanol) to remove interfering compounds.

  • Elute the hormones with a stronger solvent (e.g., 80% methanol).

  • Dry the eluate completely under a stream of nitrogen or in a vacuum concentrator.

• LC-MS/MS Analysis:

  • Reconstitute the dried sample in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 5% acetonitrile (B52724) in water with 0.1% formic acid).

  • Inject the sample into a liquid chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

  • Separate the hormones using a C18 reverse-phase column with a gradient of acetonitrile and water (both typically containing 0.1% formic acid).

  • Detect and quantify the hormones using Multiple Reaction Monitoring (MRM) mode. For each hormone and its internal standard, specific precursor-to-product ion transitions must be optimized.

• Data Analysis:

  • Construct calibration curves for each hormone using authentic standards.

  • Calculate the endogenous hormone concentration in the samples by comparing the peak area ratio of the endogenous hormone to its corresponding internal standard against the calibration curve.

  • Normalize the results by the initial fresh weight of the tissue.

Conclusion and Recommendations

The evidence strongly indicates that 1-aminocyclopropane-1-carboxylic acid (ACC) is more than a simple ethylene precursor. Its capacity for ethylene-independent signaling and its role in modulating hormonal crosstalk are significant off-target effects that can profoundly influence experimental outcomes.

Recommendations for Researchers:

• Acknowledge Off-Target Potential: When using ACC to study ethylene responses, researchers should explicitly acknowledge the potential for ethylene-independent effects in their experimental design and interpretation of results.[2]

• Use Appropriate Controls: To dissect ethylene-dependent versus -independent effects, experiments should include ethylene-insensitive or -deficient mutant lines. When comparing with ethephon, controls for its acidic byproducts are necessary.[6][9]

• Consider the Alternative: For experiments sensitive to dosage and duration, or where off-target effects are a major concern, the use of ethylene gas remains the most direct and specific method for inducing ethylene responses.[6][7]

• Perform Comprehensive Analysis: Where possible, complement phenotypic data with transcriptomic and hormonal profiling to gain a clearer picture of the molecular events following ACC treatment, distinguishing on-target from off-target responses.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 3. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Preparation of ethylene gas and comparison of ethylene responses induced by ethylene, ACC, and ethephon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ethylene-independent modulation of root development by ACC via downregulation of WOX5 and group I CLE peptide expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Assessing the Reproducibility of 1-Aminocyclopropane-1-carboxylic Acid-Induced Phenotypes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 1-Aminocyclopropane-1-carboxylic acid (ACC) in inducing ethylene-related phenotypes, with a focus on reproducibility and comparison with alternatives. Experimental data is presented in structured tables, and detailed methodologies for key experiments are provided to ensure replicability.

Introduction to ACC and Ethylene-Related Phenotypes

1-Aminocyclopropane-1-carboxylic acid (ACC) is the immediate precursor of the plant hormone ethylene (B1197577).[1] Exogenous application of ACC is a widely used method to study ethylene responses in plants, as it is readily converted to ethylene by most plant tissues. A classic and robust phenotype for assessing ethylene response in e-commerce seedlings is the "triple response," which consists of the inhibition of hypocotyl and root elongation, radial swelling of the hypocotyl, and an exaggerated apical hook.[1] The reproducibility of these phenotypes is crucial for genetic screens and physiological studies. While ACC is a reliable tool, its effects can be influenced by various factors, and it's important to consider its dual role as both an ethylene precursor and a signaling molecule in its own right.

Quantitative Comparison of ACC-Induced Phenotypes

The following tables summarize quantitative data on the effects of ACC on key ethylene-related phenotypes in the model organism Arabidopsis thaliana.

Table 1: Effect of ACC Concentration on Hypocotyl Length in Etiolated Arabidopsis thaliana Seedlings

ACC Concentration (µM)	Hypocotyl Length (mm)	Standard Deviation (mm)	Reference
0 (Control)	~10.0 - 12.0	-	[2][3]
0.1	~8.0	-	[2]
0.25	~6.0	-	[2]
0.5	~4.0	-	[2]
1.0	~3.0	-	[2]
5.0	~2.5	-	[2][3]
10.0	~2.0	-	[1][2]
50.0	~1.8	-	[2]

Table 2: Effect of ACC Concentration on Root Length in Etiolated Arabidopsis thaliana Seedlings

ACC Concentration (µM)	Root Length (mm)	Standard Deviation (mm)	Reference
0 (Control)	~8.0 - 10.0	-	[2]
0.1	~7.0	-	[2]
0.25	~6.0	-	[2]
0.5	~5.0	-	[2]
1.0	~4.0	-	[2]
5.0	~3.0	-	[2]
10.0	~2.5	-	[2]
50.0	~2.0	-	[2]

Table 3: Comparison of Ethylene Production Induced by ACC and Ethephon

Compound	Concentration	Ethylene Production (µL·kg⁻¹·h⁻¹)	Plant Material	Reference
ACC	10 µM	~2.0	Arabidopsis seedlings	[4]
Ethephon	1 mM	~1.5	Arabidopsis seedlings	[4]
Ethephon	7 mM	~4.0	Arabidopsis seedlings	[4]

Note: Ethylene production can vary significantly based on experimental conditions and plant tissue.

Experimental Protocols

Protocol 1: Arabidopsis Triple Response Assay

This protocol is a standard method for observing the triple response phenotype in etiolated Arabidopsis seedlings.[1]

Materials:

• Arabidopsis thaliana seeds

• Murashige and Skoog (MS) medium including vitamins

• Sucrose

• Bacto-agar

• 1-Aminocyclopropane-1-carboxylic acid (ACC) stock solution (e.g., 10 mM)

• Petri dishes

• Sterile water

• Bleach (e.g., 50% commercial bleach)

• Triton X-100

• 0.7% low-melting-point agarose

Procedure:

• Media Preparation: Prepare AT medium (1x MS salts, 1% sucrose, pH 6.0 with KOH, and 0.6-0.8% bacto-agar). Autoclave for 20-30 minutes. After cooling to approximately 50-60°C, add ACC to the desired final concentration (e.g., 10 µM for a strong response, or 0.2-0.5 µM for weaker mutants).[4] Pour the media into petri dishes and allow them to solidify. It is recommended to let the plates air-dry for 2-3 days at room temperature to ensure roots grow into the agar.[4]

• Seed Sterilization: Sterilize seeds by washing with 50% bleach containing a few drops of Triton X-100 for 5-15 minutes. Rinse the seeds thoroughly with sterile water at least three times.[4]

• Seed Plating: Resuspend the sterilized seeds in sterile, cooled 0.7% low-melting-point agarose. Pipette the seed suspension onto the surface of the ACC-containing and control plates. Spreading the seeds in straight lines can facilitate later observation.[4]

• Stratification: To synchronize germination, store the plates at 4°C in the dark for 2-5 days.[4]

• Germination and Growth: After stratification, expose the plates to light for about 2 hours at room temperature to promote germination. Then, wrap the plates in aluminum foil and place them horizontally in a dark incubator at 22°C for approximately 72 hours.[4]

• Phenotypic Analysis: After 72 hours, unwrap the plates and observe the seedlings. For quantification, seedlings can be removed from the agar, placed on a new plate, scanned, and the hypocotyl and root lengths measured using image analysis software like NIH Image.[4]

Protocol 2: Ethylene Production Measurement

This protocol describes a common method for quantifying ethylene production from plant tissues using gas chromatography.

Materials:

• Plant material (e.g., seedlings, leaf discs)

• Gas-tight vials with septa

• Gas chromatograph (GC) equipped with a flame ionization detector (FID)

• Syringes for gas sampling

Procedure:

• Sample Incubation: Place a known amount of plant material (e.g., fresh weight) into a gas-tight vial of a known volume.

• ACC Treatment (if applicable): For ACC-induced ethylene measurements, the plant material can be grown on or treated with a specific concentration of ACC.

• Headspace Accumulation: Seal the vials and incubate them under controlled conditions (e.g., temperature, light) for a defined period to allow ethylene to accumulate in the headspace. The incubation time should be optimized to ensure detectable yet non-saturating levels of ethylene.

• Gas Sampling: Using a gas-tight syringe, withdraw a known volume of the headspace gas from the vial through the septum.

• Gas Chromatography Analysis: Inject the gas sample into the GC. The GC separates the gases, and the FID detects ethylene.

• Quantification: The amount of ethylene is quantified by comparing the peak area from the sample to a standard curve generated with known concentrations of ethylene gas. Ethylene production is typically expressed as volume or moles of ethylene per unit of tissue weight per unit of time (e.g., µL·g⁻¹·h⁻¹).

Signaling Pathways and Experimental Workflows

To visualize the complex interactions and experimental processes, the following diagrams are provided in DOT language.

Caption: ACC/Ethylene Biosynthesis and Signaling Pathway.

References

• 1. The Triple Response Assay and Its Use to Characterize Ethylene Mutants in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The Ethylene Precursor ACC Affects Early Vegetative Development Independently of Ethylene Signaling [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Triple response assay – Alonso-Stepanova Laboratory [alonsostepanova.wordpress.ncsu.edu]

Safety & Regulatory Compliance

Proper Disposal of 1-Aminocyclopropane-1-carboxylic Acid: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. For researchers, scientists, and drug development professionals handling 1-Aminocyclopropane-1-carboxylic acid (ACC), a compound recognized for its role as a precursor to ethylene (B1197577) in plants and its activity at NMDA receptors, adherence to proper disposal protocols is paramount.[1] This guide provides essential, step-by-step procedures for the safe disposal of 1-Aminocyclopropane-1-carboxylic acid, aligning with standard laboratory safety practices and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1-Aminocyclopropane-1-carboxylic acid with appropriate personal protective equipment (PPE). Safety data sheets (SDS) for this compound indicate that it can cause skin and serious eye irritation, and may also lead to respiratory irritation.[2][3]

Recommended Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves.

• Eye Protection: Use safety glasses with side-shields or goggles.

• Lab Coat: A lab coat or other protective clothing should be worn.

• Respiratory Protection: If working with the solid form and dust generation is possible, use a respirator.[3]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[3][4] Avoid all personal contact with the chemical.[4]

Step-by-Step Disposal Procedure

The disposal of 1-Aminocyclopropane-1-carboxylic acid and its waste products should be managed as hazardous chemical waste. General laboratory guidelines strictly prohibit the disposal of such chemicals in regular trash or down the sewer system.[5][6]

Step 1: Waste Identification and Segregation

• Treat all waste containing 1-Aminocyclopropane-1-carboxylic acid, including contaminated lab supplies (e.g., pipette tips, weighing boats, paper towels), as hazardous waste.

• Segregate this waste from other chemical waste streams to prevent incompatible materials from mixing.[7] Specifically, keep it separate from strong oxidizing agents.[4]

Step 2: Waste Collection and Container Requirements

• Collect the waste in a designated, compatible, and properly sealed container.[7][8] Plastic containers are often preferred for chemical waste.[8]

• The container must be in good condition, with no cracks or signs of deterioration, and have a secure, leak-proof cap.[6][7]

• Do not overfill the container; leave at least one inch of headspace to allow for expansion.[7]

Step 3: Labeling of Hazardous Waste

• Properly label the waste container immediately upon starting waste accumulation. The label should include:

  • The words "Hazardous Waste".

  • The full chemical name: "1-Aminocyclopropane-1-carboxylic Acid". Do not use abbreviations.

  • The concentration or percentage of each chemical component in the waste mixture.[7]

  • The date when waste was first added to the container.

Step 4: Storage of Hazardous Waste

• Store the sealed and labeled waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of waste generation.[7][8]

• The SAA must be inspected weekly for any signs of leakage.[7]

• Ensure that the storage area is secure and away from general laboratory traffic.

Step 5: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or the designated hazardous waste management service to schedule a pickup for the waste container.[8]

• Follow your institution's specific procedures for requesting a waste pickup.

Quantitative Data Summary for Hazardous Waste Storage

The following table summarizes key quantitative limits for the accumulation of hazardous waste in a laboratory setting. These are general guidelines, and specific institutional or local regulations may vary.

Parameter	Guideline	Citation(s)
Maximum Hazardous Waste Volume in SAA	55 gallons	[8]
Maximum Acutely Toxic Waste in SAA	1 quart (liquid) or 1 kilogram (solid)	[8]
Maximum Storage Time in SAA	Up to 12 months (provided accumulation limits are not exceeded)	[8]
Time to Remove Full Container from SAA	Within 3 calendar days after the container becomes full or accumulation limits are reached	[7][8]
pH Range for Potential Drain Disposal (Not applicable for this chemical)	Between 5.5 and 10.5 for dilute, non-hazardous aqueous solutions.	[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Aminocyclopropane-1-carboxylic acid waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. phytotechlab.com [phytotechlab.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. vumc.org [vumc.org]
• 6. danielshealth.com [danielshealth.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. acs.org [acs.org]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for 1-Aminocyclopropane-1-carboxylic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 1-Aminocyclopropane-1-carboxylic acid (ACC), a non-protein amino acid that is a direct precursor to ethylene (B1197577) in plants.[1][2] Adherence to these protocols is critical to mitigate risks and ensure operational integrity.

Hazard Identification

1-Aminocyclopropane-1-carboxylic acid is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4][5][6][7] It is crucial to avoid all personal contact, including the inhalation of dust.[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against exposure. The following table summarizes the recommended PPE for handling 1-Aminocyclopropane-1-carboxylic acid.

Protection Type	Equipment	Specification and Use
Eye and Face Protection	Chemical safety glasses or goggles	Should be worn at all times. Ensure eye-washing facilities are readily available where eye contact can occur.[5]
Skin Protection	Chemical-resistant gloves	When only brief contact is expected, a glove with a protection class of 3 or higher (breakthrough time greater than 60 minutes according to EN 374) is recommended. Contaminated gloves should be replaced immediately.[3]
Protective clothing	Wear a lab coat or overalls. A PVC apron may also be used.[3] Work clothes should be laundered separately.[3]
Respiratory Protection	Dust mask or respirator	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[5] Use respirators and components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of 1-Aminocyclopropane-1-carboxylic acid.

Procedural Guidance

Handling:

• Always work in a well-ventilated area, such as a laboratory fume hood, to control exposure.[3][8]

• Avoid the formation of dust and aerosols during handling.[5][8]

• Do not eat, drink, or smoke when handling the substance.[3]

• Keep containers securely sealed when not in use and avoid physical damage to them.[3]

• After handling, always wash your hands thoroughly with soap and water.[3]

Spill Management:

• Minor Spills: For small spills, immediately clean up the material using dry procedures to avoid generating dust.[3] Wear appropriate PPE during cleanup. Place the spilled material in a suitable, labeled container for waste disposal.[3]

• Major Spills: In the event of a larger spill, alert personnel in the area and, if necessary, emergency responders.[3] Control personal contact by wearing protective clothing.[3] Prevent the spillage from entering drains or water courses.[3][5]

First Aid:

• Eye Contact: Immediately flush the eyes with fresh running water for at least 15 minutes, ensuring complete irrigation by keeping the eyelids apart.[3][7] If eye irritation persists, seek medical advice.[4]

• Skin Contact: Wash the affected skin with plenty of soap and water.[7] If skin irritation occurs, get medical advice.[4] Contaminated clothing should be removed and washed before reuse.[4][7]

• Inhalation: Move the person to fresh air.[4][7] If the individual is not breathing, provide artificial respiration.[7] Seek medical attention.

• Ingestion: Rinse the mouth with water.[8] Never give anything by mouth to an unconscious person.[5][7] Seek medical advice.[5]

Disposal:

• Disposal of 1-Aminocyclopropane-1-carboxylic acid and its containers must be done in accordance with local, regional, national, and international regulations.[4][6]

• Consult with your institution's waste management authority for appropriate disposal methods, which may include burial in a licensed landfill or incineration with a suitable combustible material.[3]

• Do not dispose of the substance with household garbage or allow it to reach the sewage system.[6]

References

• 1. Frontiers | Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications [frontiersin.org]
• 2. Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. mpbiochina.com [mpbiochina.com]
• 5. phytotechlab.com [phytotechlab.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. content.labscoop.com [content.labscoop.com]
• 8. cdnisotopes.com [cdnisotopes.com]